N-Methylpyrrolidone

• CAS: 51013-18-4

Core Science & Biosynthesis

N-Methylpyrrolidone (NMP): A Comprehensive Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

N-Methylpyrrolidone (NMP) is a versatile, polar aprotic solvent with a unique combination of high boiling point, low volatility, and excellent solvency for a wide range of organic and inorganic compounds.[1][2] Its properties make it an invaluable tool in various research and industrial applications, from polymer chemistry and electronics manufacturing to pharmaceutical formulations and agrochemical synthesis.[1][3] This in-depth technical guide provides researchers with a comprehensive overview of the core physicochemical properties of NMP, detailed experimental protocols for their determination, and insights into its biological interactions.

Physicochemical Properties of N-Methylpyrrolidone

A thorough understanding of NMP's physicochemical properties is fundamental to its effective and safe use in a research setting. The following tables summarize the key quantitative data for N-Methylpyrrolidone.

Table 1: General and Physical Properties of N-Methylpyrrolidone

Property	Value	References
Molecular Formula	C₅H₉NO	[2][4]
Molecular Weight	99.13 g/mol	[4][5]
Appearance	Colorless to slightly yellow liquid	[2][4][5]
Odor	Mild amine-like or "fishlike"	[4]
Density (at 25 °C)	1.028 g/mL	[2][5]
Boiling Point	202 to 204 °C	[2][5][6]
Melting Point	-24 °C	[2][5]
Refractive Index (at 20 °C)	1.4684 - 1.4700	[1][4]

Table 2: Thermal and Safety Properties of N-Methylpyrrolidone

Property	Value	References
Flash Point (Closed Cup)	86 - 96 °C	[7][8]
Autoignition Temperature	245 - 346 °C	[7][9]
Vapor Pressure (at 20 °C)	0.29 - 0.324 hPa	[1][7]
Vapor Density (air = 1)	3.4 - 3.42	[9][10]
Lower Explosive Limit	1.3% (V)	[7][11]
Upper Explosive Limit	9.5% (V)	[7][11]

Table 3: Fluid and Solubility Properties of N-Methylpyrrolidone

Property	Value	References
Viscosity (at 25 °C)	1.65 - 1.661 mPa·s	[9][12]
Surface Tension (at 25 °C)	40.7 - 41 mN/m	[1][4][9]
Solubility in Water	Miscible in all proportions	[1][2][6]
Solubility in Organic Solvents	Miscible with most common organic solvents (e.g., alcohols, ethers, ketones, aromatic and chlorinated hydrocarbons)	[1][2][6]
log P (Octanol/Water Partition Coefficient)	-0.40	[6][13]

Experimental Protocols for Determination of Physicochemical Properties

The following sections provide detailed methodologies for the experimental determination of key physicochemical properties of N-Methylpyrrolidone. These protocols are intended to be illustrative and may need to be adapted based on available laboratory equipment and specific research requirements.

Density Determination

The density of a liquid can be determined using several methods. The pycnometer and the oscillating U-tube density meter are common laboratory instruments for accurate measurements.[10]

Method: Using a Pycnometer

• Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume. Calibrate the pycnometer by filling it with deionized water of a known temperature and weighing it. The density of water at various temperatures is well-documented.

• Sample Preparation: Ensure the NMP sample is free of air bubbles and has equilibrated to the desired temperature.

• Measurement: Fill the pycnometer with the NMP sample up to the calibration mark.

• Weighing: Accurately weigh the filled pycnometer.

• Calculation: The density (ρ) is calculated using the formula: ρ = (m_filled - m_empty) / V where:

  • m_filled is the mass of the pycnometer filled with NMP.

  • m_empty is the mass of the empty pycnometer.

  • V is the calibrated volume of the pycnometer.

Boiling Point Determination

The boiling point can be determined by distillation or by using a Thiele tube for smaller sample volumes.[14]

Method: Using a Thiele Tube

• Sample Preparation: Place a small amount (a few milliliters) of NMP into a small test tube.

• Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the open end downwards.

• Apparatus Setup: Attach the test tube to a thermometer and place the assembly in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

• Heating: Gently heat the side arm of the Thiele tube. As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

• Observation: Remove the heat and observe the sample as it cools. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.[15]

Flash Point Determination

The flash point is a critical safety parameter and is typically determined using a closed-cup tester, such as the Pensky-Martens apparatus, following standard methods like ASTM D93.[1][16][17]

Method: Pensky-Martens Closed-Cup Test (ASTM D93)

• Apparatus Setup: Place the test cup of the Pensky-Martens apparatus on the heating unit.

• Sample Introduction: Pour the NMP sample into the test cup to the filling mark.

• Heating and Stirring: Close the lid and begin heating the sample at a controlled rate while continuously stirring.

• Ignition Source Application: At specified temperature intervals, apply the test flame to the opening in the cup lid.

• Flash Point Observation: The flash point is the lowest temperature at which the application of the ignition source causes the vapor above the liquid to ignite with a distinct flash.

Viscosity Measurement

The viscosity of NMP can be measured using various types of viscometers, including capillary viscometers and rotational viscometers.[4]

Method: Using a Capillary Viscometer (e.g., Ostwald or Ubbelohde)

• Instrument Preparation: Clean and dry the viscometer thoroughly.

• Sample Loading: Introduce a precise volume of the NMP sample into the viscometer.

• Temperature Equilibration: Place the viscometer in a constant temperature bath until the sample reaches the desired temperature.

• Flow Time Measurement: Draw the liquid up through the capillary to above the upper timing mark. Measure the time it takes for the liquid meniscus to fall from the upper to the lower timing mark.

• Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = C * t where:

  • C is the calibration constant of the viscometer.

  • t is the measured flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density of the liquid at that temperature (η = ν * ρ).

Surface Tension Determination

Surface tension can be measured using methods such as the Du Noüy ring method or the Wilhelmy plate method.[9]

Method: Du Noüy Ring Method

• Apparatus Setup: A platinum-iridium ring is suspended from a tensiometer.

• Sample Placement: The NMP sample is placed in a container, and the ring is immersed in the liquid.

• Measurement: The ring is slowly pulled upwards through the liquid surface. The force required to detach the ring from the surface is measured by the tensiometer.

• Calculation: The surface tension (γ) is calculated from the maximum force (F) and the dimensions of the ring using the appropriate correction factors.

Refractive Index Measurement

The refractive index is a fundamental property that can be quickly and accurately measured using a refractometer.

Method: Using an Abbe Refractometer

• Calibration: Calibrate the refractometer using a standard liquid with a known refractive index (e.g., distilled water).

• Sample Application: Place a few drops of the NMP sample onto the prism of the refractometer.

• Measurement: Close the prism and allow the sample to equilibrate to the instrument's temperature.

• Reading: Look through the eyepiece and adjust the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs. Read the refractive index from the scale.

Biological Interactions and Signaling

While primarily known as a solvent, recent research has unveiled that NMP is not biologically inert. It has been shown to possess immunomodulatory and antimyeloma properties, acting as an acetyllysine mimetic and a candidate bromodomain ligand.[8][18][19] This discovery has significant implications for its use as a drug vehicle in preclinical studies and opens avenues for its potential therapeutic applications.

Proposed Immunomodulatory and Antimyeloma Signaling Pathway of NMP

The following diagram illustrates the proposed mechanism by which NMP may exert its biological effects.

Caption: Proposed mechanism of NMP's biological activity.

Experimental Workflow for NMP as a Reaction Solvent

The following diagram outlines a general experimental workflow for utilizing NMP as a solvent in a chemical reaction, from setup to product isolation.

Caption: General workflow for a chemical reaction using NMP.

Safety, Handling, and Disposal

NMP is classified as a reproductive toxicant and can cause skin and eye irritation.[13][20] Therefore, appropriate safety precautions are essential.

• Handling: Always handle NMP in a well-ventilated area, preferably within a fume hood.[21] Use appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a lab coat.[6]

• Storage: Store NMP in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[11] Keep containers tightly closed.[6]

• Spills: In case of a spill, absorb the liquid with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[13]

• Disposal: Dispose of NMP waste in accordance with local, state, and federal regulations. NMP is biodegradable, and biotreatment may be a suitable disposal method.[5] Incineration in a licensed facility is also an option.[5]

This technical guide provides a solid foundation for researchers working with N-Methylpyrrolidone. By understanding its physicochemical properties, employing standardized experimental techniques, and adhering to safety protocols, scientists can effectively and safely leverage the unique characteristics of this versatile solvent in their research endeavors.

References

• 1. scimed.co.uk [scimed.co.uk]
• 2. store.astm.org [store.astm.org]
• 3. Vapor Pressure Testing: A Comprehensive Guide - zeal [zealinstruments.com]
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• 5. p2infohouse.org [p2infohouse.org]
• 6. greenfield.com [greenfield.com]
• 7. academic.oup.com [academic.oup.com]
• 8. The drug vehicle and solvent N-methylpyrrolidone is an immunomodulator and antimyeloma compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. knowledge.reagecon.com [knowledge.reagecon.com]
• 11. dsp-book.narod.ru [dsp-book.narod.ru]
• 12. Four methods for measuring surface tension [en1.nbchao.com]
• 13. jmnspecialties.com [jmnspecialties.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. uomus.edu.iq [uomus.edu.iq]
• 16. Flash Point Testing Methods | ASTM D56 | ASTM D93 | Dell Tech [delltech.com]
• 17. store.astm.org [store.astm.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. toxicfreefuture.org [toxicfreefuture.org]
• 21. sydneysolvents.com.au [sydneysolvents.com.au]

The Synthesis and Industrial Production of N-Methylpyrrolidone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Methylpyrrolidone (NMP), a versatile aprotic solvent, is a critical component in a multitude of industrial and pharmaceutical applications. Its unique properties, including high solvency, thermal stability, and miscibility with water and other organic solvents, have made it indispensable in polymer processing, electronics manufacturing, and drug formulation. This technical guide provides an in-depth exploration of the primary synthesis routes for NMP, with a detailed focus on the predominant industrial manufacturing process involving the reaction of γ-butyrolactone (GBL) with methylamine (B109427). Alternative synthesis pathways are also discussed, offering a comparative overview of their respective methodologies and efficiencies. This document includes a compilation of quantitative data, detailed experimental protocols, and visualizations of the core chemical processes to serve as a comprehensive resource for researchers and professionals in the field.

Introduction

N-Methyl-2-pyrrolidone (NMP) is a five-membered lactam with a wide range of applications stemming from its excellent solvent characteristics.[1] In the pharmaceutical industry, it is utilized in drug formulation and as a penetration enhancer for transdermal delivery systems.[1] Its industrial significance is underscored by an annual production of 200,000 to 250,000 tons.[1] The most prevalent industrial synthesis method is the reaction of γ-butyrolactone (GBL) with methylamine, a process lauded for its efficiency and high yield.[2] This guide will delve into the technical intricacies of this primary manufacturing route, alongside a review of alternative synthetic approaches.

Primary Industrial Synthesis: γ-Butyrolactone (GBL) and Methylamine Route

The reaction of GBL with methylamine is the cornerstone of modern NMP production.[2] This process is typically carried out in a continuous manner under high temperature and pressure, achieving high yields and purity of the final product.[3]

Reaction Mechanism

The synthesis proceeds in a two-step mechanism:

• Ring Opening and Amide Formation: The process begins with the nucleophilic addition of methylamine to the ester group of γ-butyrolactone. This reaction opens the lactone ring to form an intermediate, N-methyl-γ-hydroxybutanamide. This initial step is a reversible reaction that can be conducted at lower temperatures and pressures.[4]

• Dehydration and Cyclization: The intermediate, N-methyl-γ-hydroxybutanamide, then undergoes an intramolecular cyclization and dehydration reaction at higher temperatures and pressures to form the stable five-membered ring of N-Methylpyrrolidone, with water as the primary byproduct.[4]

Reaction mechanism for NMP synthesis from GBL and methylamine.

Industrial Manufacturing Process

The industrial production of NMP from GBL and methylamine is a continuous process designed for high throughput and purity.[5] The process can be broadly divided into three stages: reaction, purification, and recovery.

• Reaction Stage: GBL and an excess of methylamine (typically a molar ratio of 1.5 to 1.8 of methylamine to GBL) are fed into a series of continuous stirred-tank reactors (CSTRs) or a tubular reactor.[4] The reaction is carried out in the liquid phase at elevated temperatures (240–285 °C) and pressures (5.0–8.0 MPa).[4] The use of excess methylamine helps to drive the reaction to completion and simplifies the subsequent purification steps.[4]

• Purification Stage: The crude reaction mixture, containing NMP, water, unreacted methylamine, and byproducts, is fed into a multi-stage distillation train.[4]

  • Amine Removal: The first distillation column, often referred to as the amine removal tower, separates the excess, more volatile methylamine, which is then recycled back to the reactor.[4]

  • Dehydration: The bottoms from the amine removal tower are sent to a second column where water is removed as the overhead product.[4]

  • Product Fractionation: The dehydrated crude NMP is then fed to a final distillation column to separate the high-purity NMP from heavier byproducts, yielding a product with a purity of ≥99.5%.[3][4]

• Recovery and Waste Treatment: The unreacted methylamine is recycled to improve process economy. The wastewater generated, containing a small amount of methylamine, is typically sent to a biological treatment facility.[3]

Industrial manufacturing process for NMP.

Quantitative Data for GBL Route

Parameter	Value	Reference
Reactants	γ-Butyrolactone (GBL), Methylamine (MMA)	[2]
Molar Ratio (MMA:GBL)	1.5:1 to 1.8:1	[4]
Reaction Temperature	240 - 285 °C	[4]
Reaction Pressure	5.0 - 8.0 MPa (50 - 80 bar)	[4]
Process Type	Continuous	[5]
Typical Yield	>97%	[6]
Final Purity	≥ 99.5%	[3]
Selectivity for NMP	≥ 99%	[3]

Experimental Protocol: Laboratory Scale Synthesis

This protocol is a generalized representation based on common laboratory practices for amide synthesis and should be adapted and optimized for specific laboratory conditions and safety protocols.

Materials:

• γ-Butyrolactone (GBL)

• Methylamine (40% solution in water or anhydrous)

• High-pressure autoclave with stirring and temperature control

• Distillation apparatus (fractional distillation setup recommended)

Procedure:

• Charging the Reactor: In a fume hood, charge the autoclave with γ-butyrolactone and a molar excess of methylamine solution (e.g., 1.5 to 2 equivalents).

• Reaction: Seal the autoclave and begin stirring. Heat the reactor to 250-280 °C. The pressure will rise due to the vapor pressure of the reactants and the water byproduct. Maintain the reaction at this temperature for 2-4 hours.

• Cooling and Depressurization: After the reaction period, cool the autoclave to room temperature. Carefully vent the excess pressure in a fume hood.

• Purification:

  • Transfer the crude reaction mixture to a round-bottom flask.

  • Set up a fractional distillation apparatus.

  • Slowly heat the mixture. The first fraction will contain unreacted methylamine and water.

  • Increase the temperature to distill the NMP. The boiling point of NMP is approximately 202-204 °C at atmospheric pressure.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of NMP.

• Analysis: Analyze the purity of the collected NMP fraction using techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Alternative Synthesis Routes

While the GBL and methylamine route is dominant, other methods for synthesizing NMP have been developed. These are generally less common in large-scale industrial production due to factors such as lower yields, more stringent reaction conditions, or higher costs.[2]

Partial Hydrogenation of N-Methylsuccinimide

NMP can be synthesized by the partial hydrogenation of N-methylsuccinimide. This process typically involves reacting N-methylsuccinimide with hydrogen gas in the presence of a hydrogenation catalyst.

Reaction Scheme: N-methylsuccinimide + H₂ → N-Methylpyrrolidone

Experimental Conditions:

• Catalyst: Rhodium-based catalysts (e.g., Rh/ZrO₂/C or Rh-Re/C) have been reported for this conversion.[7]

• Temperature: The reaction is typically carried out at elevated temperatures, for example, 200 °C.[7]

• Pressure: High pressures of hydrogen gas are required, such as 1900 psi.[7]

• Reaction Time: The reaction may require several hours (e.g., 8 hours) to achieve good conversion.[7]

A potential two-step process involves the initial formation of N-methylsuccinimide from a succinate (B1194679) (like diammonium succinate) and methanol (B129727) at around 300°C, followed by the hydrogenation step.[7]

Synthesis of NMP via hydrogenation of N-methylsuccinimide.

Reaction of Acrylonitrile (B1666552) with Methylamine followed by Hydrolysis

Another alternative route involves the reaction of acrylonitrile with methylamine, followed by hydrolysis to yield NMP.[1] This method is less commonly cited in the context of large-scale industrial production. The reaction likely proceeds through the formation of an intermediate which then cyclizes and is hydrolyzed.

Other Mentioned Methods

Other less common methods for NMP synthesis include:

• 2-Pyrrolidone Methylation: This involves the reaction of 2-pyrrolidone with a methylating agent like methanol or methylamine. However, it is reported to have lower yields and require more stringent conditions.[2]

• Carbamate (B1207046) Reduction: This method utilizes the reduction of carbamate compounds to produce NMP but is considered complex and costly for industrial application.[2]

Comparative Summary of Synthesis Routes

Synthesis Route	Key Reactants	General Conditions	Advantages	Disadvantages
γ-Butyrolactone & Methylamine	γ-Butyrolactone, Methylamine	High Temp (240-285°C), High Pressure (5-8 MPa), Continuous	High yield (>97%), High purity (≥99.5%), Efficient, Most common industrial method	Requires high pressure and temperature
Partial Hydrogenation of N-Methylsuccinimide	N-Methylsuccinimide, Hydrogen	High Temp (~200°C), High Pressure (~1900 psi), Catalyst (e.g., Rh-based)	Alternative starting material	Requires expensive catalyst, High pressure
Acrylonitrile & Methylamine	Acrylonitrile, Methylamine	Multi-step process including hydrolysis	Utilizes different feedstocks	Less documented for industrial scale, Potentially lower yield
2-Pyrrolidone Methylation	2-Pyrrolidone, Methylating agent	Stringent conditions	Direct methylation	Lower yield, More stringent conditions
Carbamate Reduction	Carbamate compounds	Reduction reaction	-	Complex reaction path, Higher cost

Safety, Handling, and Waste Disposal

N-Methylpyrrolidone is classified as a combustible liquid.[8] Proper handling procedures should be followed, including the use of personal protective equipment such as gloves and safety glasses.[9][10] Storage should be in tightly closed containers in a cool, dry, and well-ventilated area.[9]

Waste NMP should be managed in approved and properly labeled containers.[8] Due to its biodegradability, NMP waste can often be treated in industrial or municipal wastewater treatment facilities with activated sludge technology, subject to local regulations and facility approval.[8] Incineration in a licensed facility is another recommended disposal method.[8]

Conclusion

The synthesis of N-Methylpyrrolidone is a well-established industrial process, with the reaction of γ-butyrolactone and methylamine being the most economically viable and widely adopted method. This route offers high yields and purity through a continuous manufacturing process that incorporates efficient purification and reactant recycling. While alternative synthesis pathways exist, they have not achieved the same level of industrial significance due to various technical and economic limitations. A thorough understanding of the primary synthesis route, including its mechanism, industrial workflow, and quantitative parameters, is essential for researchers and professionals involved in the production and application of this important solvent. Future developments in NMP synthesis will likely focus on improving the sustainability of the process, potentially through the use of bio-based feedstocks or more energy-efficient catalytic systems.

References

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• 2. Experienced supplier of N-Methyl-Pyrrolidone,CAS:872-50-4,nmp [riyngroup.com]
• 3. hhxny.chemchina.com [hhxny.chemchina.com]
• 4. How to synthesis N-Methyl-2-pyrrolidone_Chemicalbook [chemicalbook.com]
• 5. US6248902B1 - Process for the production of N-methyl pyrrolidone - Google Patents [patents.google.com]
• 6. epa.gov [epa.gov]
• 7. US20030120087A1 - Methods of making pyrrolidones - Google Patents [patents.google.com]
• 8. p2infohouse.org [p2infohouse.org]
• 9. jmnspecialties.com [jmnspecialties.com]
• 10. greenfield.com [greenfield.com]

N-Methylpyrrolidone toxicology and laboratory safety protocols

An In-depth Technical Guide to N-Methylpyrrolidone (NMP): Toxicology and Laboratory Safety

Introduction

N-Methyl-2-pyrrolidone (NMP) is a polar aprotic solvent with a high boiling point and low volatility, making it a versatile chemical for a wide range of industrial and research applications.[1][2] It is frequently used in the petrochemical industry, polymer manufacturing, microelectronics fabrication, and as a formulating agent in pigments, pesticides, and pharmaceuticals.[2][3][4] Despite its utility, NMP presents significant toxicological concerns, particularly regarding reproductive and developmental toxicity, necessitating stringent laboratory safety protocols. This guide provides a comprehensive overview of NMP toxicology, supported by quantitative data and experimental protocols, and outlines detailed safety procedures for its handling in a research environment.

Toxicology of N-Methylpyrrolidone

NMP can enter the body through inhalation of its vapors and, notably, is easily absorbed through the skin.[3] The primary health risks are associated with developmental and reproductive toxicity, though effects on the central nervous system, liver, and kidneys have also been observed.[3][5]

Routes of Exposure and Target Organs

The primary routes of occupational exposure are dermal contact and inhalation.[3] Once absorbed, NMP is distributed throughout the body and can impact several organ systems.

Caption: NMP routes of exposure and primary target organs.

Reproductive and Developmental Toxicity

The most significant toxicological concern associated with NMP is its effect on reproduction and development.[1][3][5] Animal studies have consistently demonstrated that NMP is a reproductive and developmental toxicant.[3]

• Developmental Effects: Exposure during pregnancy has been linked to fetal death, reduced fetal weight, and developmental abnormalities.[5][6][7] In animal studies, NMP caused delayed growth in the offspring of animals exposed during pregnancy.[3] The U.S. EPA has identified risks to pregnant women and women of childbearing age from high exposure to NMP.[8]

• Reproductive Effects: NMP has been shown to reduce fertility in male rats and increase the time for female rats to become pregnant.[3][9] Sub-chronic exposure in male rats at high doses (1000 mg/kg/day) produced gonadotoxic effects and infertility.[9]

Other Toxicological Effects

• Neurotoxicity: Short-term, high-level exposure to NMP can affect the central nervous system, causing symptoms similar to alcohol intoxication, such as headache, nausea, dizziness, and drowsiness.[1][3]

• Irritation: NMP is an irritant to the skin, eyes, and respiratory system.[3][10] Prolonged or repeated skin contact can lead to dermatitis, redness, and cracking.[4]

• Organ Toxicity: Chronic exposure has been associated with toxicity to the liver and kidneys in animal studies.[5][11]

Quantitative Toxicological Data

The toxicity of NMP has been quantified in numerous animal studies. The following tables summarize key data points for acute toxicity and no-observed-adverse-effect levels (NOAELs).

Table 1: Acute Toxicity of NMP

Species	Route	LD50 Value	Reference
Rat	Oral	3906 - 4150 mg/kg bw	[4]
Mouse	Oral	7710 mg/kg bw	[4]
Rodents	Dermal	3600 - 7700 mg/kg	[12]

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a tested animal population.

Table 2: No-Observed-Adverse-Effect Levels (NOAELs) for Developmental Toxicity

Species	Route	NOAEL Value	Endpoint	Reference
Rat	Oral (gavage)	125 mg/kg/day	Developmental Toxicity	[7]
Rat	Inhalation	60 ppm	Reduced Fetal Weight	[6][13]
Rat	Inhalation	30 ppm	Maternal Toxicity	[6][13]
Rat	Dermal	237 mg/kg/day	Developmental Toxicity	[12]

NOAEL: The highest exposure level at which there are no biologically significant increases in the frequency or severity of adverse effects.

Table 3: Occupational Exposure Limits (OELs)

Organization	Limit	Value	Notes
Cal/OSHA	PEL (8-hr TWA)	1 ppm (4 mg/m³)	Includes a skin notation, indicating significant absorption through the skin.[3][14]

PEL (Permissible Exposure Limit); TWA (Time-Weighted Average)

Experimental Protocols: Developmental Toxicity Assessment

The following is a representative methodology for an inhalation-based developmental toxicity study in rats, synthesized from published research.[6][13][15][16]

Objective: To assess the potential of NMP to cause maternal and developmental toxicity following whole-body inhalation exposure during gestation.

Methodology:

• Animal Model: Time-mated pregnant Sprague-Dawley rats are used. The day a vaginal plug is observed is designated as gestational day (GD) 0.

• Acclimation: Animals are acclimated to laboratory conditions for a minimum of 5 days before exposure begins.

• Exposure Groups: Animals are randomly assigned to at least four groups: a control group (0 ppm, filtered air) and three NMP exposure groups (e.g., 30, 60, and 120 ppm).[6][13]

• Exposure Conditions:

  • Pregnant rats are exposed via whole-body inhalation for 6 hours per day.[6][13]

  • Exposure occurs from GD 6 through GD 20, a critical period for organogenesis.[6][13]

  • NMP vapor concentrations are continuously monitored in the exposure chambers.

• Maternal Observations:

  • Clinical signs of toxicity are observed daily.

  • Maternal body weight and food consumption are measured throughout the gestation period.[6][7]

• Terminal Procedures:

  • On GD 21, pregnant rats are euthanized.

  • A caesarean section is performed, and the uterus is examined for the number of implantations, resorptions, and live/dead fetuses.

• Fetal Examinations:

  • Live fetuses are weighed and examined for external malformations.

  • A subset of fetuses is examined for visceral (internal organ) and skeletal abnormalities, including the degree of ossification.[7]

• Data Analysis: Statistical methods are used to compare data from the NMP-exposed groups to the control group to determine NOAELs for maternal and developmental toxicity.

Laboratory Safety Protocols

Given the significant health hazards, particularly reproductive toxicity, strict safety protocols must be implemented when handling NMP.

Engineering Controls and Personal Protective Equipment (PPE)

The primary goal is to minimize dermal and inhalation exposure.

Caption: Standard workflow for safely handling NMP in a laboratory.

• Engineering Controls: Always handle NMP in a certified chemical fume hood to capture vapors at the source.[3] Ensure the laboratory has good general ventilation.[3]

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear appropriate chemical-resistant gloves. Butyl rubber or laminate barrier (e.g., SilverShield®) gloves are recommended.[3][8][17] Nitrile gloves are not suitable as NMP can permeate them.[3]

  • Eye Protection: Chemical splash goggles are mandatory to protect against splashes.[17][18]

  • Skin and Body Protection: Wear a lab coat. For tasks with a higher risk of splashing, a chemically resistant apron and sleeves should be used.[3][18]

Handling and Storage

• Obtain and review the Safety Data Sheet (SDS) for NMP before use.[3]

• Minimize the amount of NMP used for any procedure.[3]

• Keep containers tightly closed when not in use.[3][19]

• Store NMP in a cool, dry, well-ventilated area away from heat and ignition sources.[2][20][21]

• Avoid contact with strong oxidizing agents, acids, and bases.[20]

Emergency Procedures

Rapid response is critical in the event of an NMP spill or exposure. All personnel should be familiar with these procedures.

Caption: Emergency response flowchart for NMP incidents.

• Skin Contact: Immediately remove all contaminated clothing.[10] Flush the affected skin area with plenty of soap and water for at least 15 minutes.[10][22] Seek medical attention if irritation persists.[23]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids apart to ensure thorough rinsing.[10][23] Seek immediate medical attention.[22]

• Inhalation: Move the affected person to fresh air immediately.[10] If breathing is difficult, provide respiratory support. Seek immediate medical attention.[10][22]

• Ingestion: Do not induce vomiting.[22] If the person is conscious, rinse their mouth with water and have them drink plenty of water to dilute the substance.[17] Seek immediate medical attention.

• Spills: Evacuate non-essential personnel from the area.[20] Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, diatomaceous earth).[17][23] Place the absorbed material into a suitable, closed container for hazardous waste disposal.[20][23] Ventilate the area thoroughly.

Conclusion

N-Methylpyrrolidone is an effective and widely used solvent, but it carries significant health risks, most notably as a reproductive and developmental toxicant. Professionals in research and drug development must have a thorough understanding of its toxicological profile to implement appropriate safety measures. Adherence to stringent protocols, including the consistent use of engineering controls and correct PPE, is essential to mitigate the risks of exposure. By following the comprehensive safety guidelines outlined in this document, laboratories can ensure a safe working environment for all personnel.

References

• 1. maratek.com [maratek.com]
• 2. nbinno.com [nbinno.com]
• 3. cdph.ca.gov [cdph.ca.gov]
• 4. ec.europa.eu [ec.europa.eu]
• 5. toxicfreefuture.org [toxicfreefuture.org]
• 6. Developmental toxicity of N-methyl-2-pyrrolidone in rats following inhalation exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Developmental toxicity of N-methyl-2-pyrrolidone administered orally to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fact Sheet: N-Methylpyrrolidone (NMP) | Assessing and Managing Chemicals under TSCA | US EPA [19january2017snapshot.epa.gov]
• 9. Assessment of reproductive toxicity and gonadotoxic potential of N-methyl-2-pyrrolidone in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mobile [my.chemius.net]
• 11. epa.gov [epa.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. N-METHYL-2-PYRROLIDINONE | Occupational Safety and Health Administration [osha.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Toxicity of N-methyl-2-pyrrolidone (NMP): teratogenic, subchronic, and two-year inhalation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. p2infohouse.org [p2infohouse.org]
• 18. welinkschem.com [welinkschem.com]
• 19. chemos.de [chemos.de]
• 20. fishersci.com [fishersci.com]
• 21. jmnspecialties.com [jmnspecialties.com]
• 22. thermofishersci.in [thermofishersci.in]
• 23. carlroth.com [carlroth.com]

An In-depth Technical Guide to N-Methylpyrrolidone (NMP) Solubility Parameters and Solvent Characteristics for Researchers and Drug Development Professionals

Introduction

N-Methylpyrrolidone (NMP), a powerful, polar aprotic solvent, is a versatile and widely utilized medium in numerous industrial and scientific applications, particularly within the pharmaceutical and petrochemical sectors.[1][2][3] Its high solvency for a broad spectrum of organic and inorganic compounds, coupled with its favorable physical and chemical properties, makes it an invaluable tool for researchers, scientists, and drug development professionals.[1][4][5] This technical guide provides a comprehensive overview of NMP's core solubility parameters and solvent characteristics, offering insights into its application for enhancing drug solubility and facilitating chemical synthesis.[4][6]

Core Solvent Properties of N-Methylpyrrolidone

NMP's effectiveness as a solvent is rooted in its unique combination of physical and chemical properties. It is a high-boiling, low-viscosity liquid that is miscible with water and most common organic solvents.[1][3][5][7][8][9] These characteristics, summarized in the table below, contribute to its utility in a wide array of chemical processes and formulations.[1]

Property	Value
Molecular Formula	C₅H₉NO
Molecular Weight	99.13 g/mol [10][11]
Boiling Point	202 - 204 °C[1][6][7][8][9][10]
Freezing Point	-24.2 to -24.4 °C[1][7][10]
Density	1.028 - 1.03 g/cm³ at 25 °C[7][8][9]
Viscosity	1.661 - 1.67 cP at 25 °C[7][10]
Dielectric Constant	32.2 at 25 °C[7][8][10]
Dipole Moment	4.09 D at 30 °C[10]
Flash Point	91 - 96 °C (closed cup)[1][7][8][10]
Water Solubility	Miscible in all proportions[1][2][3][5][7][9][10]

Solubility Parameters: A Deeper Dive

To quantitatively predict the interaction between a solvent and a solute, solubility parameters are employed. The two most common are the Hildebrand and Hansen solubility parameters.

Hildebrand Solubility Parameter (δ)

The Hildebrand solubility parameter is a single value that represents the cohesive energy density of a substance. It provides a rough estimate of solubility, with materials having similar Hildebrand parameters being more likely to be miscible.

Hansen Solubility Parameters (HSP)

For a more nuanced understanding of solubility, the Hansen Solubility Parameters are utilized. This model deconstructs the total Hildebrand parameter into three components:

• δd (Dispersion): Energy from atomic forces.

• δp (Polar): Energy from intermolecular dipole forces.

• δh (Hydrogen Bonding): Energy from hydrogen bonds.

The total Hansen solubility parameter is related to its components by the equation: δ² = δd² + δp² + δh²

The following table summarizes the reported solubility parameters for NMP.

Solubility Parameter	Value (MPa½)	Value (cal/mL)½
Hildebrand (δ)	22.5	11.0[12]
Hansen Dispersion (δd)	18.0	8.8[12]
Hansen Polar (δp)	12.3	6.0[12]
Hansen Hydrogen Bonding (δh)	7.2	3.5[12]

Note: Values converted from (cal/mL)½ to MPa½ using a conversion factor of 2.0455.

Experimental Determination of Hansen Solubility Parameters

The Hansen Solubility Parameters for a solid, such as a polymer or an active pharmaceutical ingredient (API), are typically determined experimentally.[13][14][15] This process is crucial for selecting an appropriate solvent system for dissolution or dispersion.

Methodology

The fundamental approach involves testing the solubility or swelling of the solute in a series of well-characterized solvents with known HSPs.[15]

• Solvent Selection: A range of solvents with diverse and well-distributed HSP values is chosen.[15]

• Solubility Assessment: The solute is mixed with each solvent, and the degree of solubility is assessed. This can be a simple binary classification of "good" or "poor" solvent, or a more quantitative measure like the degree of swelling.[14][15]

• Data Analysis: The collected solubility data is then analyzed, often using specialized software. The goal is to identify a "solubility sphere" in the three-dimensional Hansen space (δd, δp, δh). Solvents that dissolve or significantly swell the solute are considered to be "inside" this sphere, while poor solvents are "outside".[13] The center of this sphere represents the Hansen Solubility Parameters of the solute.

A more detailed workflow for this process is illustrated in the diagram below.

Workflow for HSP Determination

Application in Drug Development: Solvent Selection

In the pharmaceutical industry, NMP is recognized for its ability to enhance the solubility of poorly soluble drugs, a critical factor in improving bioavailability.[6][16][17] The principle of "like dissolves like" is quantified using solubility parameters. A smaller "distance" between the HSPs of the solvent and the solute indicates a higher likelihood of miscibility.

The "Relative Energy Difference" (RED) number is a useful metric for predicting solubility. It is calculated as the ratio of the distance between the HSPs of the solvent and solute to the interaction radius of the solute's solubility sphere. A RED number less than 1 generally indicates good solubility.

The logical process of using HSPs for solvent selection in drug formulation is outlined in the following diagram.

Solvent Selection Workflow

NMP's high solubilization efficiency for many poorly soluble drugs can be attributed to its ability to act as both a cosolvent and a complexing agent.[6] Its polar disubstituted cyclic amide group can interact with water, while the non-polar regions can have hydrophobic interactions with drug molecules, stabilizing them in solution.[6]

N-Methylpyrrolidone's well-defined solubility parameters and versatile solvent characteristics make it an indispensable tool in research and drug development.[4][16] A thorough understanding of its Hansen Solubility Parameters allows for a more rational and efficient approach to solvent selection, ultimately accelerating the formulation of effective and stable pharmaceutical products. The methodologies and data presented in this guide provide a solid foundation for leveraging the unique properties of NMP in a scientific and industrial context.

References

• 1. productcatalog.eastman.com [productcatalog.eastman.com]
• 2. www-prod.lyondellbasell.com [www-prod.lyondellbasell.com]
• 3. N-METHYL-2-PYRROLIDONE (NMP) - Ataman Kimya [atamanchemicals.com]
• 4. nbinno.com [nbinno.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pt.tnjchem.com [pt.tnjchem.com]
• 8. scribd.com [scribd.com]
• 9. NMP [chembk.com]
• 10. N [macro.lsu.edu]
• 11. N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. N-methylpyrrolidone [stenutz.eu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. Experienced supplier of N-Methyl-Pyrrolidone,CAS:872-50-4,nmp [riyngroup.com]
• 17. Review of pharmaceutical applications of N-methyl-2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Methylpyrrolidone spectroscopic data (NMR, IR, UV-Vis) for analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for N-Methylpyrrolidone (NMP), a widely used aprotic solvent in research and the pharmaceutical industry.[1] The following sections detail the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic characteristics of NMP, including data tables and experimental protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules. For N-Methylpyrrolidone, both ¹H and ¹³C NMR provide distinct signals corresponding to the different chemical environments of the hydrogen and carbon atoms in the molecule.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of N-Methylpyrrolidone typically shows three main signals corresponding to the methyl protons and the two methylene (B1212753) groups on the pyrrolidone ring. The chemical shifts are influenced by the electron-withdrawing effect of the adjacent carbonyl group and nitrogen atom.

Table 1: ¹H NMR Spectroscopic Data for N-Methylpyrrolidone (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.41	t	2H	-N-CH ₂-CH₂-
~2.85	s	3H	-N-CH ₃
~2.36	t	2H	-C(=O)-CH ₂-CH₂-
~2.04	p	2H	-CH₂-CH ₂-CH₂-

Data sourced from multiple references. Chemical shifts can vary slightly depending on the solvent and concentration.[2][3]

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum of N-Methylpyrrolidone displays four distinct signals, one for each unique carbon atom in the molecule.

Table 2: ¹³C NMR Spectroscopic Data for N-Methylpyrrolidone

Chemical Shift (δ) ppm	Assignment
~174.8	C =O
~49.3	-N-C H₂-
~30.8	-N-C H₃
~30.6	-C(=O)-C H₂-
~17.9	-CH₂-C H₂-CH₂-

Data sourced from multiple references. Chemical shifts can vary slightly depending on the solvent.[4][5]

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. The IR spectrum of NMP is characterized by a strong absorption band due to the carbonyl group stretching.

Table 3: Key IR Absorption Bands for N-Methylpyrrolidone

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~2920	Medium-Strong	C-H stretch (aliphatic)
~1670	Strong	C=O stretch (amide)
~1490	Medium	CH₂ bend
~1400	Medium	CH₃ bend
~1290	Strong	C-N stretch

Data compiled from various spectral databases.[6][7]

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. As a saturated lactam, N-Methylpyrrolidone does not have strong chromophores that absorb in the visible region. Its significant absorption occurs in the ultraviolet range. The UV absorption of NMP can be affected by its age and exposure to sonication, which can lead to the formation of photoluminescent degradation products.[8][9]

Table 4: UV-Vis Spectroscopic Data for N-Methylpyrrolidone

Wavelength (λmax)	Absorbance	Solvent
Below 280 nm	Varies	Neat or in various solvents

Pure NMP generally shows absorbance below 280 nm. The exact λmax can be influenced by the solvent and purity of the sample.[10] It has been noted that the primary absorption and emission features of the unmodified NMP molecule are around 180 and 250 nm, respectively.[9]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Instrument-specific parameters should be optimized for best results.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation:

  • For ¹H NMR, dissolve 5-25 mg of N-Methylpyrrolidone in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O, Acetone-d₆) in a clean, dry NMR tube.[11]

  • For ¹³C NMR, a more concentrated solution of 50-100 mg is recommended.[11]

  • Ensure the sample is free of any particulate matter by filtering if necessary.

  • An internal standard, such as tetramethylsilane (B1202638) (TMS), can be added for chemical shift referencing.[11]

• Instrument Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Lock the spectrometer to the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, use a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon. An inverse-gated decoupling sequence can be used to obtain accurate integrations by suppressing the Nuclear Overhauser Effect (NOE).[12]

Infrared (IR) Spectroscopy (ATR)

Attenuated Total Reflectance (ATR) is a convenient method for acquiring the IR spectrum of a liquid sample like NMP.

• Sample Preparation:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Instrument Setup:

  • Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂, H₂O).

• Data Acquisition:

  • Place a small drop of N-Methylpyrrolidone onto the center of the ATR crystal, ensuring it completely covers the crystal surface.

  • Acquire the sample spectrum. The instrument's software will automatically perform the background subtraction.

  • After the measurement, clean the ATR crystal thoroughly.

UV-Vis Spectroscopy

• Sample Preparation:

  • N-Methylpyrrolidone can be analyzed neat or as a dilute solution in a UV-transparent solvent (e.g., water, ethanol, hexane).

  • Use a clean quartz cuvette with a defined path length (typically 1 cm).

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 20 minutes for stable readings.[13]

  • Fill a cuvette with the blank solvent (the same solvent used to dissolve the NMP, or air if analyzing neat).

  • Place the blank cuvette in the reference holder (for a double-beam instrument) or in the sample holder to record a baseline.

• Data Acquisition:

  • Fill a second, matched cuvette with the NMP sample.

  • Place the sample cuvette in the sample holder.

  • Scan the desired wavelength range (e.g., 200-400 nm). The software will plot absorbance as a function of wavelength.

Workflow for Spectroscopic Analysis

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound like N-Methylpyrrolidone.

Caption: General workflow for the spectroscopic analysis of NMP.

References

• 1. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 2. N-Methyl-2-pyrrolidone(872-50-4) 1H NMR [m.chemicalbook.com]
• 3. spectrabase.com [spectrabase.com]
• 4. N-Methyl-2-pyrrolidone(872-50-4) 13C NMR [m.chemicalbook.com]
• 5. N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-Methyl-2-pyrrolidone(872-50-4) IR Spectrum [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Considerations for spectroscopy of liquid-exfoliated 2D materials: emerging photoluminescence of N-methyl-2-pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rcilabscan.com [rcilabscan.com]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. Validated 1H and 13C Nuclear Magnetic Resonance Methods for the Quantitative Determination of Glycerol in Drug Injections | MDPI [mdpi.com]
• 13. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Mechanism of Action of N-Methyl-2-pyrrolidone (NMP) as a Dipolar Aprotic Solvent

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-2-pyrrolidone (NMP) is a versatile organic solvent with a unique combination of physicochemical properties that make it invaluable across diverse industries, including pharmaceuticals, polymer processing, and electronics.[1][2] As a dipolar aprotic solvent, its mechanism of action is rooted in its distinct molecular structure, which governs its interactions with a wide array of solutes.[3][4] This guide provides a detailed examination of NMP's solvent properties, supported by quantitative data, experimental methodologies, and visual diagrams to elucidate its function at a molecular level.

Core Mechanism: The Nature of a Dipolar Aprotic Solvent

The classification "dipolar aprotic" is central to understanding NMP's behavior.

• Dipolar: The NMP molecule possesses a significant separation of partial positive and partial negative charges, resulting in a large permanent dipole moment.[3][5] This arises from the electron-withdrawing carbonyl group (C=O) and the nitrogen atom within its five-membered lactam ring.[3] This strong dipole is the primary driver of its ability to solvate polar molecules and ions.[6]

• Aprotic: NMP lacks acidic protons. Unlike protic solvents (e.g., water, ethanol), it does not have hydrogen atoms bonded to highly electronegative atoms like oxygen or nitrogen that it can donate for hydrogen bonding. This is a critical feature, as it means NMP does not interfere with many chemical reactions that are sensitive to acidic protons.

The solvation mechanism of NMP is primarily driven by dipole-dipole and ion-dipole interactions. The partial negative charge is concentrated around the carbonyl oxygen, which effectively solvates cations. The partial positive charge is more delocalized around the nitrogen and adjacent carbon atoms, allowing for interaction with anions. This structure enables NMP to dissolve a wide range of materials, from organic compounds to inorganic salts and polymers.[1][7] Neutron scattering studies have revealed that NMP's liquid structure is highly ordered, with nearest-neighbor molecules arranging in an antiparallel but offset fashion due to its strong dipole moment, which helps explain its high boiling point and versatile solvation capabilities.[8]

In pharmaceutical applications, NMP has been shown to enhance drug solubility by acting simultaneously as a cosolvent and a complexing agent.[9] The non-polar carbon backbone of the pyrrolidone ring can engage in hydrophobic interactions, forming complexes with drug molecules, while the polar amide group ensures miscibility with aqueous systems.[9]

Caption: Solvation mechanism of NMP around ions and polar solutes.

Physicochemical Properties

The utility of NMP as a solvent is quantified by its physical and chemical properties. These parameters are crucial for designing and optimizing processes in both laboratory and industrial settings.

Property	Value	Reference(s)
Molecular Formula	C₅H₉NO	[1]
Molar Mass	99.13 g·mol⁻¹	[3]
Appearance	Colorless liquid with a faint amine/fishlike odor	[1][3][10]
Density	1.028 g/cm³ (at 25°C)	[3][4]
Boiling Point	202 to 204°C	[1][3][4]
Melting Point	-24°C	[3][4]
Dipole Moment	4.09 D	[8]
Dielectric Constant	32.2 (at 25°C, 10 kHz)	[11]
Surface Tension	41 mN/m (at 25°C)	[11]
Viscosity	1.661 mPa·s (at 25°C)	[11]
Flash Point	91°C (Closed Cup)	[3][11]
Solubility in Water	Miscible	[3][4]
log P (Octanol-Water)	-0.38 to -0.54	[3][9]

Applications Driven by Solvent Mechanism

NMP's unique properties make it a preferred solvent in several high-technology fields.

• Polymer Processing: NMP's high boiling point, thermal stability, and strong solvency power make it ideal for processing high-performance polymers.[12][13] It is widely used to dissolve polymers like polyimides, polyurethanes, and polyvinylidene fluoride (B91410) (PVDF) for applications in coatings, membrane casting, and battery electrode fabrication.[3][7][12]

• Drug Development and Formulation: In pharmaceuticals, NMP serves as a powerful solubilizing agent for poorly soluble drugs, enhancing their bioavailability.[1][9][14] Its ability to act as a penetration enhancer makes it a key component in transdermal drug delivery systems.[3][14] It is used in the synthesis of various drugs, including anticancer and anti-inflammatory agents, where it provides a stable reaction environment.[14]

• Organic Synthesis: As a reaction medium, NMP is valued for its ability to dissolve a wide range of organic and inorganic reactants, its high boiling point for high-temperature reactions, and its chemical stability.[1][11][15]

• Petrochemicals: NMP is used as an extraction medium to recover hydrocarbons like 1,3-butadiene (B125203) and acetylene (B1199291) from petrochemical streams due to its high affinity for unsaturated hydrocarbons and aromatics.[3][13]

Bioactivity: An Unexpected Mechanism

While long considered an inert solvent, recent research has revealed that NMP possesses intrinsic bioactivity. It has been shown to have anti-inflammatory effects by increasing the expression of the transcription factor Krüppel-like factor 2 (KLF2).[16][17] KLF2 is critical for controlling inflammation and preventing atherosclerosis.[17] This discovery suggests that NMP is not merely a vehicle but can actively contribute to the therapeutic effect of a formulation, opening new avenues for its use in drug development.[16]

Caption: NMP's signaling pathway leading to anti-inflammatory effects.

Experimental Protocols

A. Protocol for Determining Drug Solubility in NMP-Aqueous Mixtures

This protocol is based on the flask-shake method, a standard technique for measuring equilibrium solubility.[18]

Objective: To determine the equilibrium solubility of a drug (e.g., Meloxicam) in various NMP-water mixtures at a constant temperature.

Materials:

• N-Methyl-2-pyrrolidone (NMP), analytical grade

• Deionized water

• Drug powder (solute)

• Analytical balance (sensitivity ± 0.1 mg)

• Thermostatic water bath

• Mechanical shaker

• Centrifuge

• UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm)

Methodology:

• Preparation of Solvent Mixtures: Prepare a series of NMP-water binary mixtures by weight using an analytical balance. Compositions should range from neat water to neat NMP (e.g., in 0.10 mole fraction increments).[18]

• Sample Preparation: Add an excess amount of the drug powder to vials containing a known mass of each solvent mixture. This ensures that a saturated solution is achieved.

• Equilibration: Place the sealed vials in a thermostatic water bath equipped with a mechanical shaker. Allow the mixtures to equilibrate for at least 72 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the samples to rest for a period to let undissolved solids settle. Centrifuge the vials to further separate the solid and liquid phases.

• Sample Analysis:

  • Carefully withdraw an aliquot from the supernatant of each vial.

  • Filter the aliquot using a syringe filter to remove any remaining microparticles.

  • Gravimetrically dilute the clear filtrate with a suitable solvent (e.g., the same NMP-water mixture or another solvent in which the drug is highly soluble) to a concentration within the linear range of the spectrophotometer.

  • Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the drug's λ_max.

• Quantification: Calculate the drug concentration in the saturated solution using a previously established calibration curve. Express the final solubility in desired units (e.g., mole fraction, molarity).[18]

B. Protocol for Probing Solute-Solvent Interactions via NMR

This protocol outlines a general approach using Nuclear Magnetic Resonance (NMR) spectroscopy, specifically intermolecular Nuclear Overhauser Effect (NOE) experiments, to identify which parts of a solute molecule are in closest proximity to solvent molecules.

Objective: To qualitatively assess the interactions between a solute and NMP at the molecular level.

Materials:

• Deuterated NMP (NMP-d9) to minimize solvent signals in ¹H NMR.

• Solute of interest.

• High-resolution NMR spectrometer.

• NMR tubes.

Methodology:

• Sample Preparation: Dissolve a known concentration of the solute in deuterated NMP inside an NMR tube.

• NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum to identify and assign the proton resonances of the solute.

  • Perform a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment. This experiment detects protons that are close in space (< 5 Å).

• Data Analysis:

  • Process the 2D NOESY spectrum.

  • Look for cross-peaks between the residual proton signals of the NMP solvent and the proton signals of the solute.

  • The presence and intensity of these intermolecular NOE cross-peaks indicate spatial proximity.[19] Protons on the solute that show stronger NOEs with NMP are more exposed to the solvent, while those with weaker or no NOEs may be buried within the molecule's core or sterically shielded.[19]

• Interpretation: The pattern of solute-solvent NOEs provides direct evidence of the specific interaction sites and can be used to validate or refine molecular models of the solvation shell.[19]

Caption: Experimental workflow for solubility determination.

References

• 1. maratek.com [maratek.com]
• 2. N-METHYL-2-PYRROLIDONE (NMP) - Ataman Kimya [atamanchemicals.com]
• 3. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 4. N-Methyl-2-pyrrolidone (NMP) [commonorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fiveable.me [fiveable.me]
• 7. N-METHYL 2-PYRROLIDONE (NMP) - Ataman Kimya [atamanchemicals.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pt.tnjchem.com [pt.tnjchem.com]
• 12. nbinno.com [nbinno.com]
• 13. productcatalog.eastman.com [productcatalog.eastman.com]
• 14. Experienced supplier of N-Methyl-Pyrrolidone,CAS:872-50-4,nmp [riyngroup.com]
• 15. NMP Chemical Synthesis Application Case Study [eschemy.com]
• 16. The pharmaceutical solvent N-methyl-2-pyrollidone (NMP) attenuates inflammation through Krüppel-like factor 2 activation to reduce atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The pharmaceutical solvent N-methyl-2-pyrollidone (NMP) attenuates inflammation through Krüppel-like factor 2 activation to reduce atherogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Solute-solvent interactions probed by intermolecular NOEs - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Chemical Stability and Degradation Pathways of N-Methylpyrrolidone (NMP)

For Researchers, Scientists, and Drug Development Professionals

N-Methylpyrrolidone (NMP) is a versatile aprotic solvent widely employed in the pharmaceutical, electronics, and petrochemical industries for its exceptional solvency power and high thermal and chemical stability.[1][2] However, under certain conditions, NMP can undergo degradation, leading to the formation of impurities that may impact product quality, safety, and efficacy. A thorough understanding of NMP's stability and degradation pathways is therefore critical for process optimization, formulation development, and regulatory compliance.

This technical guide provides a comprehensive overview of the chemical stability of NMP, detailing its degradation pathways under various stress conditions, including hydrolysis, oxidation, thermal stress, and photolysis. It summarizes key quantitative data, provides detailed experimental protocols for studying NMP degradation, and presents visual diagrams of the degradation pathways and experimental workflows.

Chemical Stability Overview

NMP is generally considered a stable solvent under neutral conditions and at ambient temperatures.[3][4] It is miscible with water and most organic solvents.[5][6] However, its stability is compromised by exposure to strong acids, strong bases, oxidizing agents, high temperatures, and UV light.[7][8] The primary degradation products include N-methylsuccinimde (NMS), 4-methylaminobutyric acid (NM4ABA), succinimide, 2-pyrrolidinone (B116388) (2P), and 5-hydroxy-N-methylpyrrolidinone (5-HNMP).[9][10]

Degradation Pathways

Hydrolysis

NMP is susceptible to hydrolysis under both acidic and alkaline conditions, leading to the opening of the lactam ring to form 4-methylaminobutyric acid (NM4ABA).[3][7][11]

• Acid-Catalyzed Hydrolysis: In the presence of strong acids, such as concentrated hydrochloric acid, NMP hydrolyzes to NM4ABA.[1][3] This reaction is typically carried out at elevated temperatures.[1]

• Base-Catalyzed Hydrolysis: Strong bases, like sodium hydroxide (B78521), also promote the hydrolysis of NMP.[3] The rate of hydrolysis is dependent on the concentration of the base and the temperature.[12] For instance, in a 4% sodium hydroxide solution at elevated temperatures, 50-70% of NMP can be hydrolyzed within 8 hours.[3]

Acid and Base-Catalyzed Hydrolysis of NMP

Oxidation

Oxidative degradation of NMP can be initiated by atmospheric oxygen, especially at elevated temperatures and in the presence of transition metals, which can act as catalysts.[8] This process can lead to a decrease in the pH of the NMP solution.[9][13] The primary oxidation product is often identified as N-methylsuccinimide (NMS).[9][14]

The oxidative pathway can proceed via radical mechanisms, involving the formation of hydroperoxides.[10][15] In some microelectronic fabrication processes, the oxidation of NMP has been linked to the corrosion of metal features.[9][13] The degradation can be significantly suppressed by maintaining an inert atmosphere, such as nitrogen.[9]

Oxidative Degradation Pathway of NMP

Thermal Degradation

NMP exhibits high thermal stability in the absence of water and air, with a decomposition temperature of around 350°C.[16] However, significant decomposition can occur at temperatures at or above 700°F (approximately 371°C).[17][18] The presence of even small amounts of water (around 0.5 LV%) can surprisingly inhibit the thermal decomposition of NMP at high temperatures.[18] The primary decomposition products at high temperatures include carbon monoxide and nitrogen oxide fumes.[1]

Photodegradation

NMP is susceptible to photodegradation, especially in the presence of a photocatalyst like titanium dioxide (TiO₂) and UV irradiation.[19][20] The degradation rate is influenced by factors such as catalyst loading, temperature, and pH.[19] The highest photodegradation rates are typically observed in neutral or slightly acidic conditions.[19] The degradation of NMP by UV-C photolysis alone is minimal (less than 2%), but is significantly enhanced by the addition of persulfate (PMS), which generates sulfate (B86663) and hydroxyl radicals.[21] The main intermediates of photocatalytic degradation include N-methylsuccinimide (NMS) and succinimide.[10]

Photodegradation Pathway of NMP

Quantitative Data Summary

The following tables summarize the quantitative data found regarding the chemical stability and degradation of NMP under various conditions.

Table 1: Hydrolytic Stability of NMP

Condition	Temperature	Time	Extent of Degradation	Primary Degradation Product	Reference(s)
4% Sodium Hydroxide	Elevated	8 hours	50-70%	4-Methylaminobutyric Acid	[3]
Concentrated Hydrochloric Acid	Reflux (165°C)	Not specified	High yield (90%)	4-Methylaminobutyric Acid Hydrochloride	[1]

Table 2: Oxidative Degradation of NMP

Condition	Temperature	Atmosphere	Degradation Products	Observations	Reference(s)
Co-Na Y-52 Zeolite Catalyst	80°C	Oxygen	NMS (15%), other minor products	Rapid decrease in pH	[9]
Co-Na Y-52 Zeolite Catalyst	80°C	Nitrogen	NMS (~2.8%)	Degradation substantially suppressed	[9]

Table 3: Thermal Stability of NMP

Condition	Temperature	Observation	Reference(s)
Neat, absence of air and water	~350°C	Decomposition temperature	[16]
Neat	≥ 700°F (~371°C)	Significant decomposition	[17][18]
With ≥ 0.5 LV% water	> 500°F (~260°C)	Thermal decomposition is minimized	[18]

Table 4: Photodegradation of NMP

Condition	pH	Temperature	Degradation Rate/Efficiency	Reference(s)
UV/TiO₂ (0.1 wt%)	Neutral or slightly acidic	45°C	Maximum oxidation rate (0.22 min⁻¹)	[19]
UV-C	6.3	Not specified	< 2% degradation	[21]
UV-C/PMS (300 mg/L)	6.3	Not specified	97.5% degradation	[21]

Experimental Protocols

Protocol 1: Forced Hydrolysis Study

Objective: To evaluate the hydrolytic stability of NMP under acidic and basic conditions.

Materials:

• N-Methylpyrrolidone (NMP)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH) pellets

• Purified water

• Reaction vessels (e.g., round-bottom flasks with reflux condensers)

• Heating and stirring apparatus (e.g., heating mantle with magnetic stirrer)

• pH meter

• Analytical instrumentation (e.g., HPLC with UV or MS detector)

Procedure:

Acid Hydrolysis:

• Prepare a solution of NMP in concentrated HCl (e.g., 1 M).

• Transfer the solution to a round-bottom flask equipped with a reflux condenser.

• Heat the solution to reflux (approximately 100-110°C) with constant stirring.

• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralize the aliquots with a suitable base (e.g., NaOH solution) before analysis.

• Analyze the samples by a validated analytical method (e.g., HPLC) to quantify the remaining NMP and the formation of 4-methylaminobutyric acid.

Base Hydrolysis:

• Prepare a solution of NMP in an aqueous NaOH solution (e.g., 4% w/v).

• Transfer the solution to a suitable reaction vessel.

• Heat the solution to a specified temperature (e.g., 80°C) with constant stirring.

• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralize the aliquots with a suitable acid (e.g., HCl solution) before analysis.

• Analyze the samples by a validated analytical method to quantify the remaining NMP and the formation of 4-methylaminobutyric acid.

Workflow for Forced Hydrolysis Study of NMP

Protocol 2: Catalytic Oxidation Study

Objective: To investigate the oxidative degradation of NMP in the presence of a transition metal catalyst.

Materials:

• N-Methylpyrrolidone (NMP)

• Co-Na Y-52 zeolite catalyst

• Three-neck round-bottom flask

• Magnetic stir bar and stirrer/hotplate

• Gas inlet/outlet adapters

• Oxygen and Nitrogen gas cylinders with regulators

• Water bath

• Analytical instrumentation (e.g., LC/UV, LC/MS)

Procedure:

• To a three-neck round-bottom flask equipped with a magnetic stir bar, add NMP and the Co-Na Y-52 zeolite catalyst.[8]

• Evacuate the flask and flush with oxygen gas three times.[8]

• Place the reaction vessel in a water bath maintained at 75-80°C and stir the mixture.[8]

• Maintain a continuous slow stream of oxygen through the reaction mixture.

• Withdraw samples at specified time points (e.g., daily for several days).[8]

• For a control experiment, repeat the procedure using nitrogen gas instead of oxygen.[9]

• Analyze the samples using LC/UV and LC/MS to identify and quantify NMP and its degradation products, such as N-methylsuccinimide.[9]

Workflow for Catalytic Oxidation Study of NMP

Protocol 3: Photostability Study

Objective: To assess the photolytic stability of NMP in the presence of a photocatalyst.

Materials:

• N-Methylpyrrolidone (NMP)

• Titanium dioxide (TiO₂, anatase)

• Purified water

• Photoreactor equipped with a UV lamp (e.g., UV-C, 254 nm)

• Stirring apparatus

• pH meter and buffers

• Analytical instrumentation (e.g., HPLC, TOC analyzer)

Procedure:

• Prepare an aqueous suspension of TiO₂ (e.g., 0.1 wt%) in a solution of NMP of known concentration (e.g., 10 mg/L).[19]

• Adjust the pH of the suspension to the desired level (e.g., neutral or slightly acidic) using appropriate acids or bases.[19]

• Transfer the suspension to the photoreactor.

• Irradiate the suspension with the UV lamp while maintaining a constant temperature (e.g., 45°C) and continuous stirring.[19]

• Withdraw aliquots at specific time intervals.

• Filter the aliquots to remove the TiO₂ catalyst before analysis.

• Analyze the samples by HPLC to determine the concentration of NMP and by a TOC analyzer to assess mineralization.

Conclusion

N-Methylpyrrolidone is a chemically robust solvent, but it is susceptible to degradation under specific conditions of pH, temperature, oxidation, and light exposure. The primary degradation pathways involve hydrolysis to 4-methylaminobutyric acid and oxidation to N-methylsuccinimide. Understanding these degradation pathways and the factors that influence them is crucial for professionals in the pharmaceutical and chemical industries to ensure the quality, safety, and stability of their products. The experimental protocols and data provided in this guide serve as a valuable resource for conducting stability studies and mitigating the risks associated with NMP degradation.

References

• 1. 4-(Methylamino)butanoic acid | 1119-48-8 | Benchchem [benchchem.com]
• 2. pure.ulster.ac.uk [pure.ulster.ac.uk]
• 3. NMP Functional Properties - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 9. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The use of N-methylpyrrolidone as a cosolvent and oxidant in pharmaceutical stress testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. ICH Official web site : ICH [ich.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. US4168226A - Thermal stabilization of N-methyl-2-pyrrolidone - Google Patents [patents.google.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Enhanced photo-degradation of N-methyl-2-pyrrolidone (NMP): Influence of matrix components, kinetic study and artificial neural network modelling - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis of a Versatile Solvent: A Technical Guide to the Historical Development and Early Applications of N-Methylpyrrolidone

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical development of N-Methylpyrrolidone (NMP), a versatile aprotic solvent that has become indispensable in a myriad of industrial and scientific applications. From its initial synthesis in the early 20th century to its establishment as a key component in petrochemical processing, this document provides a comprehensive overview of NMP's origins, early production methods, and foundational applications. The information presented herein is intended to provide researchers, scientists, and drug development professionals with a thorough understanding of the fundamental chemistry and historical context of this important solvent.

Historical Development

The journey of N-Methylpyrrolidone begins in the early to mid-20th century, with academic explorations into the synthesis of lactams. The primary and still most prevalent industrial method for synthesizing NMP involves the reaction of gamma-butyrolactone (B3396035) (GBL) with monomethylamine (MMA).

One of the earliest documented syntheses of NMP was reported by Spath and Lunder in 1936.[1] Their work, published in the scientific journal Berichte, described a process that laid the groundwork for future production methods. A decade later, in 1949, Elvain and Vozza published a paper in the Journal of the American Chemical Society detailing a discontinuous process for NMP synthesis.[1] This method involved reacting GBL and MMA at high temperatures and resulted in a high yield of NMP.[1] These early academic investigations were crucial in establishing the fundamental chemistry for the industrial-scale production of NMP.

A significant milestone in the commercial application of NMP was the development of the Purisol process by Lurgi AG in the 1960s.[2] This process utilized NMP's selective solvency to remove acidic gases, such as hydrogen sulfide (B99878), from synthesis gas streams, a critical step in many industrial chemical processes.[2]

Below is a timeline highlighting the key milestones in the historical development of N-Methylpyrrolidone.

Caption: A timeline of key milestones in the development of NMP.

Early Synthesis of N-Methylpyrrolidone

The foundational method for synthesizing NMP, and the one that continues to be the primary industrial route, is the reaction of gamma-butyrolactone (GBL) with monomethylamine (MMA).[3] This reaction is a nucleophilic acyl substitution where the amine attacks the carbonyl carbon of the lactone, leading to the opening of the ring, followed by dehydration and subsequent ring closure to form the stable 5-membered lactam ring of NMP.

Caption: The chemical synthesis pathway of NMP from GBL and MMA.

Experimental Protocols from Early Literature

While detailed, modern standard operating procedures are not available from the earliest literature, the key parameters and methodologies can be extracted to provide a representative experimental protocol of the time.

2.1.1. Synthesis according to Spath and Lunder (1936)

This early method utilized a significant excess of methylamine (B109427) to drive the reaction towards the formation of NMP.

• Reactants: Gamma-butyrolactone (GBL) and a large excess of monomethylamine (MMA), approximately a 4:1 molar ratio of MMA to GBL.[1]

• Apparatus: A discontinuous reactor, likely a sealed pressure vessel or autoclave, capable of withstanding high temperatures and pressures.

• Procedure:

  • Gamma-butyrolactone and a four-fold molar excess of monomethylamine were charged into the reactor.

  • The reactor was sealed and heated to a high temperature for a duration of 3 hours to facilitate the reaction.

  • After the reaction period, the reactor was cooled, and the contents were subjected to a complex purification process involving dissolution in ether followed by distillation to isolate the N-Methylpyrrolidone.

• Yield: Approximately 90% conversion was achieved.[1]

2.1.2. Synthesis according to Elvain and Vozza (1949)

This protocol also employed a discontinuous process but with a different stoichiometry and reaction time.

• Reactants: Gamma-butyrolactone (GBL) and monomethylamine (MMA) in a 1:2 molar ratio.[1]

• Apparatus: A discontinuous reactor suitable for high-temperature and pressure reactions.

• Procedure:

  • Gamma-butyrolactone and a two-fold molar excess of monomethylamine were introduced into the reactor.

  • The sealed reactor was heated to 280°C for 4 hours.[1]

  • Following the reaction, the N-Methylpyrrolidone product was recovered from the reaction mixture via distillation.

• Yield: A high yield of 90-93% was reported.[1]

Quantitative Data from Early Synthesis Studies

The following table summarizes the key quantitative data from the early synthesis reports.

Study	Reactants (Molar Ratio GBL:MMA)	Temperature (°C)	Reaction Time (hours)	Conversion/Yield (%)
Spath and Lunder (1936)	1:4	High	3	~90 (Conversion)
Elvain and Vozza (1949)	1:2	280	4	90-93 (Yield)

Early Applications of N-Methylpyrrolidone

The unique combination of high solvency, thermal stability, and aprotic nature of NMP led to its early adoption in the petrochemical industry. Its primary initial applications revolved around its ability to selectively dissolve certain hydrocarbons and acidic gases.

Acid Gas Removal: The Purisol Process

Developed in the 1960s by Lurgi AG, the Purisol process became a cornerstone application for NMP.[2] It is a physical absorption process used to remove hydrogen sulfide (H₂S) and other acidic gases from synthesis gas and natural gas streams.[4] NMP's high selectivity for H₂S over carbon dioxide (CO₂) was a significant advantage over other solvents of the era.[2]

3.1.1. Experimental Workflow of the Purisol Process

The Purisol process generally involves the following key steps:

• Absorption: The sour gas stream, containing H₂S, is brought into contact with a lean NMP solvent in an absorption tower. The H₂S is physically absorbed by the NMP.

• Flashing: The rich NMP solvent, now loaded with H₂S, is passed through a series of flash drums at successively lower pressures. This releases a significant portion of the absorbed acid gases.

• Stripping: The partially regenerated NMP is then sent to a stripping column where it is heated, often with steam, to remove the remaining H₂S.

• Solvent Regeneration and Recirculation: The now lean NMP solvent is cooled and recirculated back to the absorption tower to treat more sour gas.

Caption: A simplified workflow diagram of the Purisol process.

3.1.2. Quantitative Performance Data

Hydrocarbon Extraction

Another significant early application of NMP was in the extraction of aromatic hydrocarbons from lubricating oil feedstocks and other hydrocarbon streams.[5] Its high solvency for aromatics allowed for their selective removal, thereby improving the quality and performance of the lubricating oils. This application leveraged the same principle of selective physical solvency as the Purisol process.

3.2.1. General Experimental Workflow for Hydrocarbon Extraction

• Extraction: The hydrocarbon feedstock was mixed with NMP in an extraction column. The aromatic components would preferentially dissolve in the NMP phase.

• Phase Separation: The mixture would separate into two phases: a raffinate phase (the desired non-aromatic hydrocarbons with some dissolved NMP) and an extract phase (NMP rich in aromatic hydrocarbons).

• Solvent Recovery: Both the raffinate and extract phases would then undergo further processing, typically distillation, to recover the NMP for reuse and to isolate the purified hydrocarbon products.

Early Measured Physical Properties of N-Methylpyrrolidone

A comprehensive understanding of the physical properties of NMP was crucial for its successful application in industrial processes. The following table presents some of the early measured physical properties of NMP.

Property	Value
Molecular Formula	C₅H₉NO
Molecular Weight	99.13 g/mol
Boiling Point	202-204 °C
Melting Point	-24 °C
Density	~1.028 g/cm³ at 25°C
Flash Point	91 °C
Solubility in Water	Miscible

Conclusion

The historical development of N-Methylpyrrolidone from an academic curiosity to an industrial workhorse is a testament to its unique and valuable properties. The pioneering synthesis work in the 1930s and 1940s paved the way for its large-scale production and subsequent application in critical industrial processes such as the Purisol process for acid gas removal and hydrocarbon extraction in the mid-20th century. This technical guide has provided an in-depth look at the foundational science and early applications of NMP, offering valuable context for today's researchers, scientists, and drug development professionals who continue to find new and innovative uses for this versatile solvent.

References

• 1. US6248902B1 - Process for the production of N-methyl pyrrolidone - Google Patents [patents.google.com]
• 2. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 3. US6348601B2 - Preparation of N-methyl-2-pyrrolidone (NMP) - Google Patents [patents.google.com]
• 4. Purisol process. [Removal of acid gases from syngas and natural gas streams using physical absorption in N-methylpyrrolidone] (Journal Article) | OSTI.GOV [osti.gov]
• 5. US4057491A - Solvent recovery process for N-methyl-2-pyrrolidone in hydrocarbon extraction - Google Patents [patents.google.com]

N-Methylpyrrolidone (NMP) Technical Data Sheet: A Comprehensive Guide

CAS Number: 872-50-4 Chemical Formula: C₅H₉NO

This technical guide provides an in-depth overview of N-Methylpyrrolidone (NMP), a versatile aprotic solvent widely utilized in the pharmaceutical, petrochemical, and electronics industries.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental methodologies, and visualizations of key processes and relationships.

Chemical and Physical Properties

N-Methyl-2-pyrrolidone is a clear, colorless to light-yellow liquid characterized by a faint, amine-like or "fishlike" odor.[1][3][4] It is a polar aprotic solvent with a high boiling point and low vapor pressure, making it stable and efficient for a wide range of applications.[1][4] NMP is hygroscopic, readily absorbing moisture from the air, but remains stable under normal conditions.[4][5] It is completely miscible with water and most common organic solvents, including alcohols, ethers, ketones, and aromatic hydrocarbons.[6][7][8]

Table 1: General Properties

Property	Value	Source
CAS Number	872-50-4	[9]
IUPAC Name	1-methylpyrrolidin-2-one	[3]
Synonyms	NMP, 1-Methyl-2-pyrrolidone, N-Methyl-2-pyrrolidinone	[8][9]
Molecular Formula	C₅H₉NO	[9]

| Molar Mass | 99.13 g/mol |[3][9] |

Table 2: Physical Properties

Property	Value	Source
Appearance	Colorless to pale yellow liquid	[6][9]
Odor	Faint amine-like	[4][9]
Boiling Point	202 - 204 °C	[7][8][10]
Melting Point	-24 °C	[7][9][11]
Density	1.028 - 1.03 g/cm³ at 25 °C	[7][10][12]
Vapor Pressure	0.29 - 0.324 hPa at 20 °C	[9][10][11]
Flash Point	91 °C (Closed Cup)	[9][10][13]
Autoignition Temp.	245 °C	[10][13]
Viscosity	~1.66 mPa·s at 25 °C	[9][10][12]
Refractive Index	1.4700	[10]

| Surface Tension | 41 mN/m at 25 °C |[10] |

Table 3: Solubility Data

Solvent	Solubility	Source
Water	Miscible in all proportions	[3][4][8]
Ethanol	Miscible	[3][8]
Acetone	Miscible	[3][8]
Ether	Miscible	[3][8]
Benzene	Miscible	[3][8]
Ethyl Acetate	Miscible	[3][8]
Chloroform	Miscible	[3][8]

| Aliphatic Hydrocarbons | Moderately soluble |[3] |

Synthesis and Reactions

Industrially, NMP is primarily produced by the reaction of gamma-butyrolactone (B3396035) (GBL) with methylamine.[6][7] While chemically stable, NMP can undergo reactions such as hydrolysis in the presence of strong acids or bases, resulting in a ring-opening to form 4-methyl aminobutyric acid.[10][11]

Industrial Synthesis of N-Methylpyrrolidone (NMP).

Pharmaceutical Applications

NMP's high solvency and low toxicity profile make it a valuable excipient in the pharmaceutical industry.[14][15][16] It is used to enhance the solubility of poorly soluble active pharmaceutical ingredients (APIs), thereby improving their bioavailability.[14][17]

Key Roles in Drug Development:

• Solvent for Synthesis: Provides a stable reaction medium for the synthesis of various drugs, including anticancer, anti-inflammatory, and antiviral agents.[17]

• Formulation Excipient: Used as a co-solvent in oral and injectable formulations to dissolve APIs.[6][15][17]

• Penetration Enhancer: Incorporated into transdermal drug delivery systems to improve the absorption of both hydrophilic and hydrophobic drugs through the skin.[15][17][18]

Relationship between NMP Properties and Pharmaceutical Applications.

Experimental Protocols & Analytical Data

The purity of NMP is critical for its applications, especially in the electronics and pharmaceutical industries.[19] Gas chromatography with a flame ionization detector (GC-FID) is a standard method for determining NMP purity and quantifying impurities.[20]

Experimental Protocol Outline:

• Sample Preparation: Dilute the NMP sample in a suitable solvent (e.g., methanol (B129727) or dichloromethane) to an appropriate concentration. Prepare calibration standards of known NMP impurities.

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., a polar DB-23 column is effective for separating common impurities).[19]

• GC Conditions:

  • Injector Temperature: ~250 °C

  • Detector Temperature: ~280 °C

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Oven Program: A temperature gradient is typically used, starting at a lower temperature (e.g., 60 °C) and ramping up to a higher temperature (e.g., 240 °C) to ensure separation of all components.

• Analysis: Inject the prepared sample and standards into the GC. The retention times are used to identify the components, and the peak areas are used to calculate the concentration of NMP and its impurities. The most common impurities are N-methyl succinimide (B58015) (NMS) and 2-pyrrolidinone (B116388) (2PYR).[19]

Workflow for Purity Analysis of NMP by GC-FID.

Table 4: Typical Purity and Impurities

Parameter	Specification	Source
Purity (Assay)	≥99.5% (Industrial Grade)	[10]
	≥99.8% (Electronic Grade)	[10]
Common Impurities	N-methyl succinimide (NMS)	[19]
	2-pyrrolidinone (2PYR)	[19]
	Gamma-butyrolactone (GBL)	[10][21]
	Water	[4][10]

| | Methylamine |[20] |

Spectroscopic analysis is used to confirm the chemical structure of NMP.

Table 5: Spectroscopic Data

Technique	Key Peaks / Shifts	Source
¹H NMR	δ (ppm): ~3.2 (t, 2H), ~2.8 (s, 3H), ~2.2 (t, 2H), ~1.9 (m, 2H)	[3][22]

| IR Spectroscopy | ν (cm⁻¹): ~1680 (C=O, amide carbonyl stretch) |[23] |

Safety and Toxicology

NMP is classified as a reproductive toxicant and may cause harm to an unborn child.[6][13][24] It is also known to cause skin and eye irritation.[24][25] NMP is readily absorbed through the skin, and prolonged or repeated exposure can lead to dermatitis.[3][26] Therefore, appropriate personal protective equipment (PPE), including butyl rubber gloves and safety goggles, should be worn when handling the substance.[4][25][27] Work should be conducted in a well-ventilated area to avoid inhaling vapors.[25][27]

Table 6: Toxicological Data

Hazard Classification	Details	Source
GHS Hazard Statements	H315: Causes skin irritation	[24][25]
	H319: Causes serious eye irritation	[24][25]
	H335: May cause respiratory irritation	[24][25]
	H360D: May damage the unborn child	[24][25]
Acute Oral Toxicity (LD50)	3906 - 4150 mg/kg (Rat)	[28]
Carcinogenicity	Not classified as a carcinogen	[26]
Bioaccumulation	Not expected to bioaccumulate	[7][13]

| Biodegradability | Readily biodegradable |[4][13] |

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[24][25]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[24][25]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice.[24][25]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[25]

Handling and Storage

NMP should be stored in a cool, dry, well-ventilated area in tightly closed containers.[24][29] It should be kept away from strong oxidizing agents, strong acids, and sources of ignition as it is a combustible liquid.[5][11] Recommended storage materials include phenolic-lined mild steel or alloy drums.[4] The substance has a long shelf life when stored properly.[10]

References

• 1. maratek.com [maratek.com]
• 2. productcatalog.eastman.com [productcatalog.eastman.com]
• 3. N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. www-prod.lyondellbasell.com [www-prod.lyondellbasell.com]
• 5. fishersci.com [fishersci.com]
• 6. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 7. N-METHYL-2-PYRROLIDONE (NMP) - Ataman Kimya [atamanchemicals.com]
• 8. atamankimya.com [atamankimya.com]
• 9. N-Methylpyrrolidone N-Methyl-2-pyrrolidone NMP Solvent - 5000ml - SYNTHETIKA [synthetikaeu.com]
• 10. pt.tnjchem.com [pt.tnjchem.com]
• 11. N-Methyl-2-pyrrolidone | 872-50-4 [chemicalbook.com]
• 12. univarsolutions.com [univarsolutions.com]
• 13. dupont.co.uk [dupont.co.uk]
• 14. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 15. N-Methyl-2-pyrrolidone: Application, absorption, metabolism and toxicity_Chemicalbook [chemicalbook.com]
• 16. nbinno.com [nbinno.com]
• 17. Experienced supplier of N-Methyl-Pyrrolidone,CAS:872-50-4,nmp [riyngroup.com]
• 18. scispace.com [scispace.com]
• 19. agilent.com [agilent.com]
• 20. paragonlaboratories.com [paragonlaboratories.com]
• 21. pharmaffiliates.com [pharmaffiliates.com]
• 22. N-Methyl-2-pyrrolidone(872-50-4) 1H NMR [m.chemicalbook.com]
• 23. researchgate.net [researchgate.net]
• 24. Mobile [my.chemius.net]
• 25. chemos.de [chemos.de]
• 26. cdph.ca.gov [cdph.ca.gov]
• 27. epa.gov [epa.gov]
• 28. ec.europa.eu [ec.europa.eu]
• 29. merckmillipore.com [merckmillipore.com]

An In-depth Technical Guide to the Hygroscopic Nature of N-Methylpyrrolidone

For Researchers, Scientists, and Drug Development Professionals

N-Methylpyrrolidone (NMP), a versatile aprotic solvent, is integral to numerous applications within the pharmaceutical and chemical industries, prized for its high solvency and stability. However, its pronounced hygroscopic nature—the tendency to absorb moisture from the atmosphere—presents significant challenges in manufacturing, formulation, and storage. Understanding and quantifying this property is critical for ensuring product quality, stability, and process consistency. This technical guide provides a comprehensive overview of the hygroscopic characteristics of NMP, detailing its interaction with water, methods for its quantification, and protocols for its analysis.

The Impact of Water Content on N-Methylpyrrolidone's Properties

N-Methylpyrrolidone's affinity for water is a critical consideration in its industrial applications. The presence of water, even in trace amounts, can significantly alter the solvent's physical and chemical properties. For instance, in the purification of lube oil, a certain level of water content (typically 2-4% by volume) is desirable to modify the solvent's miscibility and selectivity.[1] However, excessive water can negatively impact its solvent power.[1] In the context of lithium-ion battery manufacturing, where NMP is used as a solvent for electrode slurries, stringent control of water content is paramount, as moisture can lead to detrimental side reactions and compromise battery performance and safety.[2][3]

Quantifying the Hygroscopicity of N-Methylpyrrolidone

One study investigating the evolution of water content in 200 ml of NMP exposed to a cleanroom environment at 20°C and 40% relative humidity demonstrated a significant and continuous uptake of water over time. The rate of absorption was influenced by the surface area of exposure.[4] This underscores the importance of minimizing atmospheric exposure during handling and storage.

Table 1: Illustrative Water Absorption in NMP Over Time in a Controlled Environment (20°C, 40% RH)

Time (hours)	Water Content (%) in Beaker 1 (8 cm diameter)	Water Content (%) in Beaker 2 (18 cm diameter)
0	~0.1	~0.1
24	~0.5	~1.2
48	~0.8	~2.0
72	~1.1	~2.8
96	~1.4	~3.5

Note: The data in this table is an approximation derived from the graphical representations in the cited research and is for illustrative purposes.[4] Actual values will vary based on specific experimental conditions.

Experimental Protocols for Water Content Determination

Accurate determination of the water content in NMP is crucial for quality control and process optimization. The two most prevalent and reliable methods are Karl Fischer Titration and Dynamic Vapor Sorption.

Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific and accurate method for determining the water content in a variety of substances, including organic solvents like NMP. The method is based on a stoichiometric reaction between iodine and water in the presence of sulfur dioxide and a base.

Experimental Protocol: Volumetric Karl Fischer Titration of N-Methylpyrrolidone

1. Principle: The sample is introduced into a titration cell containing a KF reagent, which is a solution of iodine, sulfur dioxide, a base (like imidazole), and a solvent (often methanol-free for ketones and certain amines). The iodine in the reagent reacts with the water from the sample. The endpoint is detected potentiometrically when an excess of iodine is present.

2. Reagents and Apparatus:

• Karl Fischer Titrator (Volumetric)

• Titration Cell

• Burette

• Platinum indicator electrode

• Commercially available Karl Fischer reagent (e.g., one-component or two-component systems). For NMP, methanol-free reagents are recommended to avoid potential side reactions.

• Anhydrous solvent (e.g., methanol (B129727) or a specialized KF solvent)

• Gastight syringes for sample injection

3. Procedure: a. Standardization of the Karl Fischer Reagent: i. Add a precise volume of anhydrous solvent to the titration cell. ii. Titrate to a stable, dry endpoint with the KF reagent to eliminate any residual moisture in the solvent. iii. Accurately add a known amount of a certified water standard (e.g., sodium tartrate dihydrate or pure water) to the conditioned solvent. iv. Titrate with the KF reagent to the endpoint. v. Calculate the titer of the KF reagent (mg H₂O / mL reagent).

4. Calculations: Water Content (%) = [(Volume of KF reagent consumed (mL) × Titer (mg/mL)) / (Sample weight (mg))] × 100

Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a gravimetric technique used to measure the amount and rate of solvent vapor absorbed by a sample. It is a powerful tool for characterizing the hygroscopicity of materials by generating moisture sorption isotherms.

Experimental Protocol: Dynamic Vapor Sorption Analysis of N-Methylpyrrolidone

1. Principle: A small amount of the NMP sample is placed on a sensitive microbalance inside a temperature and humidity-controlled chamber. A carrier gas (typically nitrogen) with a precisely controlled relative humidity is passed over the sample. The change in the sample's mass due to water absorption or desorption is continuously monitored until equilibrium is reached at each RH step.

2. Apparatus:

• Dynamic Vapor Sorption Analyzer

• Microbalance (sensitive to at least 0.1 µg)

• Temperature and humidity controlled chamber

• Sample pan (typically aluminum or quartz)

3. Procedure: a. Sample Preparation: i. Place a small, accurately weighed amount of NMP (typically 10-20 mg) into the sample pan.

4. Data Analysis: The primary output of a DVS experiment is a moisture sorption isotherm, which is a plot of the equilibrium moisture content (% change in mass) as a function of relative humidity at a constant temperature.

Visualizing the Hygroscopic Process and Experimental Workflows

To better understand the logical relationships and experimental processes involved in assessing the hygroscopicity of NMP, the following diagrams are provided.

Caption: Logical relationship between environmental factors and the hygroscopic nature of NMP.

Caption: Experimental workflow for Karl Fischer titration of NMP.

References

• 1. Measuring Moisture in N-Methyl-2-Pyrrolidone | Applied Analytics [aai.solutions]
• 2. mt.com [mt.com]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]

A Technical Guide to Quantum Chemical Calculations of N-Methylpyrrolidone (NMP) Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-2-pyrrolidone (NMP) is a five-membered lactam and a versatile organic solvent with a unique combination of desirable properties, including high polarity, aprotic nature, and thermal stability.[1][2] Its molecular formula is C₅H₉NO.[3][4] NMP's strong solvating capabilities for a wide range of compounds make it invaluable in various industrial applications, from petrochemical processing and surface treatment of materials to drug extraction, crystallization, and formulation in the pharmaceutical industry.[1][2][5]

Understanding the molecular structure, electronic properties, and intermolecular interactions of NMP at a quantum level is crucial for optimizing its use and for predicting its behavior in complex systems. Quantum chemical calculations provide a powerful theoretical framework for elucidating these properties, offering insights that complement and guide experimental findings. This guide provides an in-depth overview of the application of these computational methods to NMP, summarizing key calculated properties and outlining the underlying methodologies.

Computational Methodologies

Quantum chemical calculations for molecules like NMP typically follow a structured workflow. The process begins with defining the initial molecular geometry, which is then optimized to find the lowest energy conformation. Subsequent calculations can then be performed on this optimized structure to determine various properties.

A general workflow for these computations is illustrated below.

Caption: A diagram illustrating the typical workflow for quantum chemical property calculations.

Key Computational Methods

• Density Functional Theory (DFT): DFT is a widely used method for its favorable balance between computational cost and accuracy. Studies on NMP have employed DFT for geometry optimization and the calculation of NMR shieldings.[6] A common combination includes the B3LYP functional with a 6-31G* basis set.[3]

• Molecular Dynamics (MD): While not strictly a quantum method, MD simulations are essential for understanding the bulk properties and intermolecular interactions of liquid NMP and its aqueous solutions.[7][8][9] These simulations often use force fields, such as the Generalized AMBER Force Field (GAFF), which can be parameterized using quantum chemical calculations to ensure accuracy.[5]

• Empirical Potential Structure Refinement (EPSR): This modeling method is used in conjunction with experimental data, such as neutron scattering, to deduce the three-dimensional structure of molecular liquids like NMP.[1][2]

Experimental Protocols for Comparison

Computational results are most valuable when validated against experimental data. Key experimental techniques used for NMP include:

• X-ray and Neutron Scattering: These techniques are used to investigate the structure of liquid NMP, providing data on intermolecular distances and coordination numbers.[1][5] The experimental setup typically involves a radiation source, a sample holder, and a detector to measure the scattering pattern, from which radial distribution functions can be derived.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to study the chemical environment of atoms within the NMP molecule and its interactions with other species, like water.[7][8][10] Experiments involve placing the sample in a strong magnetic field and applying radiofrequency pulses to measure the resonance frequencies of the nuclei.

• Calorimetry: Titration calorimetry is employed to measure the enthalpy changes upon mixing NMP with other substances, providing direct insight into the strength of intermolecular interactions.[7][8][10]

Calculated Molecular Properties

Quantum chemical calculations yield a wealth of quantitative data on the intrinsic properties of the NMP molecule.

Molecular Geometry and Structure

Electronic Properties

NMP's efficacy as a solvent is largely due to its high polarity.

Property	Calculated/Experimental Value	Source
Dipole Moment (μ)	4.09 D	[1][2]
Molecular Weight	99.13 g/mol	[4]
Molecular Formula	C₅H₉NO	[4]

The large dipole moment, directed from the carbonyl group across the ring, is a key factor underpinning the strong intermolecular interactions in liquid NMP.[1][2]

Vibrational Properties

Vibrational analysis is crucial for confirming that an optimized geometry represents a true energy minimum (i.e., has no imaginary frequencies) and for interpreting infrared (IR) and Raman spectra. The number of vibrational modes for a non-linear molecule like NMP (16 atoms) is given by the formula 3N-6, resulting in 42 fundamental vibrations.[11] One study noted a very low frequency for the ring-puckering motion (162 cm⁻¹), indicating a low energy barrier for this conformational change.[5]

NMR Properties

Computational studies have been used to simulate the NMR spectra of NMP, which are sensitive to the molecular environment. Changes in the calculated and experimental ¹H and ¹³C chemical shifts upon dilution in water suggest a preferential interaction of water molecules with the carbonyl group of NMP via hydrogen bonding.[7][8][10]

Intermolecular Interactions and Solvation

The behavior of NMP as a solvent is dictated by how its molecules interact with each other and with solutes. Molecular dynamics simulations and scattering experiments have revealed significant local ordering in liquid NMP.

Caption: Key intermolecular interactions in pure NMP and its aqueous solutions.

Key findings on the liquid structure include:

• Strong Local Ordering: Liquid NMP exhibits significant molecular organization that extends beyond the first solvation shell, with ordered trimers reaching the nanometer range.[1]

• Dipole-Induced Arrangement: The strong molecular dipole moment causes nearest-neighbor molecules to arrange in an antiparallel but offset fashion.[1] This leads to a high coordination number of ~13.3, which is greater than that for many aromatic solvents and indicates dense intermolecular packing.[2]

• Interaction with Water: In aqueous solutions, NMP has a strong structuring effect on surrounding water molecules.[9] Calorimetric and NMR studies confirm strong interactions, with water preferentially located near the carbonyl group.[7][8][10] The solvation of NMP by water is a stronger interaction than the solvation of water by NMP.[7][8][10]

Conclusion

Quantum chemical calculations, in synergy with experimental methods like NMR and neutron scattering, provide a detailed molecular-level picture of N-Methylpyrrolidone. These theoretical models are instrumental in explaining its high polarity, conformational flexibility, and complex intermolecular interactions that govern its properties as a bulk liquid and a solvent. For researchers in materials science and drug development, this computational insight is invaluable for predicting solubility, designing formulations, and understanding reaction mechanisms in NMP-based systems. The continued application of advanced computational chemistry will undoubtedly further refine our understanding of this important solvent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. N-Methylpyrrolidone | C5H9NO | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 4. N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. NMR, calorimetry, and computational studies of aqueous solutions of N-methyl-2-pyrrolidone. | Semantic Scholar [semanticscholar.org]
• 8. NMR, calorimetry, and computational studies of aqueous solutions of N-methyl-2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular dynamics calculations of N-methylpyrrolidone in liquid water - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. youtube.com [youtube.com]

Unveiling the Genesis of N-Methylpyrrolidone: A Technical Guide to its Origins and First Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide illuminates the historical origins and the first documented syntheses of N-Methylpyrrolidone (NMP), a versatile and widely used aprotic solvent. This document provides a comprehensive overview of the pioneering research that led to the development of NMP, detailed experimental protocols from seminal publications, and a comparative analysis of early and modern synthetic methodologies.

The Dawn of N-Methylpyrrolidone: Early Explorations

The exact moment of the first discovery of N-Methylpyrrolidone is not definitively documented, but early pioneering work in the 1930s and 1940s laid the foundation for its synthesis. Two key publications stand out in the early history of NMP synthesis, both employing the reaction of γ-butyrolactone (GBL) with methylamine (B109427). These seminal works, by Spath and Lunder in 1936 and later by Elvain and Vozza in 1949, represent the first detailed public disclosures of a viable synthetic route to NMP.

The First Syntheses: A Tale of Two Methodologies

The foundational syntheses of NMP, while sharing the same core reactants, differed in their specific experimental conditions. These early batch processes demonstrated the feasibility of the reaction between γ-butyrolactone and methylamine, paving the way for future process optimization and industrial-scale production.

Spath and Lunder's Method (1936)

The work of Spath and Lunder, published in Berichte der deutschen chemischen Gesellschaft in 1936, described a process utilizing a significant excess of methylamine.

Experimental Protocol:

Elvain and Vozza's Synthesis (1949)

In 1949, S. M. Elvain and J. F. Vozza published their synthesis of NMP in the Journal of the American Chemical Society. Their method also employed a batch process with an excess of methylamine.

Experimental Protocol:

The Modern Industrial Synthesis: A Continuous Approach

The industrial production of NMP today is predominantly carried out through a continuous process that has been refined for efficiency and high throughput.[2] This method is based on the same fundamental reaction of γ-butyrolactone with monomethylamine but is conducted in a more controlled and optimized manner.

The synthesis is typically performed in a tube reactor at elevated temperatures (200-350°C) and pressures (around 10 MPa).[2] An excess of methylamine is often used to ensure the complete conversion of GBL, which simplifies the subsequent purification process as the boiling points of NMP (202-204°C) and GBL (204-206°C) are very close, making their separation by distillation challenging.[3][4] The yield of NMP in modern industrial processes can be as high as 99%.[3]

Quantitative Data Summary

The following table summarizes the key quantitative data from the early and modern syntheses of N-Methylpyrrolidone.

Parameter	Spath and Lunder (1936)	Elvain and Vozza (1949)	Modern Industrial Process
Reactants	γ-butyrolactone, Methylamine	γ-butyrolactone, Monomethylamine	γ-butyrolactone, Monomethylamine
Molar Ratio (MMA:GBL)	~4:1	2:1	1.5:1 to 1.8:1
Temperature	Not specified in available sources	280°C	200-350°C
Pressure	Sealed apparatus	Not specified in available sources	~10 MPa
Reaction Time	3 hours	4 hours	Continuous
Conversion/Yield	~90% conversion	90-93% yield	>97% yield (typically ~99%)
Process Type	Batch	Batch	Continuous

Reaction Pathway and Mechanism

The synthesis of N-Methylpyrrolidone from γ-butyrolactone and methylamine proceeds through a two-step mechanism. The first step involves the nucleophilic attack of methylamine on the carbonyl carbon of γ-butyrolactone, leading to the ring-opening of the lactone and the formation of an intermediate, N-methyl-γ-hydroxybutanamide.[3] This initial reaction is reversible.[3] The second step is the intramolecular cyclization of this intermediate via dehydration at a higher temperature to form the stable five-membered ring of N-Methylpyrrolidone.[3]

Caption: Reaction pathway for the synthesis of N-Methylpyrrolidone.

Experimental Workflow: From Reactants to Purified Product

The general workflow for the synthesis and purification of NMP, particularly in a batch process, can be visualized as follows.

Caption: Generalized experimental workflow for NMP synthesis.

References

• 1. Journal of the American Chemical Society archives [onlinebooks.library.upenn.edu]
• 2. How to synthesis N-Methyl-2-pyrrolidone_Chemicalbook [chemicalbook.com]
• 3. Berichte der Deutschen Chemischen Gesellschaft archives [onlinebooks.library.upenn.edu]
• 4. subscriptionsmanager.jisc.ac.uk [subscriptionsmanager.jisc.ac.uk]

N-Methylpyrrolidone: A Cornerstone in the Evolution of Modern Solvent Chemistry

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Methylpyrrolidone (NMP), a powerful, polar aprotic solvent, has carved a significant niche in the landscape of solvent chemistry. Its unique combination of physical and chemical properties has made it an indispensable tool in a wide array of applications, from the synthesis of complex pharmaceuticals to the production of high-performance polymers and advanced electronics. This technical guide provides a comprehensive overview of NMP's pivotal role, offering detailed data, experimental protocols, and visual representations of its application and biological interactions.

The Rise of a Versatile Solvent: NMP's Position in Solvent Evolution

The evolution of industrial and laboratory chemistry has been intrinsically linked to the development of effective solvents. N-Methylpyrrolidone (NMP), a five-membered lactam, emerged as a highly effective solvent due to its excellent dissolving power for a broad range of organic and inorganic compounds.[1][2][3] Belonging to the class of dipolar aprotic solvents, which includes dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO), NMP offers a unique set of properties that have established it as a solvent of choice in numerous demanding applications.[1][4]

Its high boiling point, thermal and chemical stability, and miscibility with water and most organic solvents have contributed to its widespread adoption.[2][5][6] NMP's ability to dissolve a wide variety of polymers has been a key factor in its success, enabling advancements in polymer processing, coatings, and the manufacturing of materials like polyimides and polyurethanes.[7][8] In the pharmaceutical industry, NMP has proven invaluable for enhancing the solubility and bioavailability of poorly soluble drugs, playing a crucial role in drug formulation and delivery.[4][9][10] Furthermore, its application in the electronics industry for cleaning and stripping, and in the production of lithium-ion batteries, highlights its versatility.[11][12]

However, growing awareness of its reproductive toxicity has led to increased regulatory scrutiny and a search for safer alternatives.[13][14][15] This has spurred further innovation in solvent chemistry, with a focus on developing "green" solvents that can match NMP's performance while offering a more favorable safety and environmental profile.[16][17] Despite these challenges, NMP's historical and ongoing importance in enabling key chemical transformations and material processing cannot be overstated.

Quantitative Data Presentation

To facilitate a clear comparison of N-Methylpyrrolidone with other common aprotic solvents, the following tables summarize their key physicochemical properties.

Table 1: Physicochemical Properties of N-Methylpyrrolidone (NMP)

Property	Value
Molecular Formula	C₅H₉NO
Molar Mass	99.13 g/mol
Appearance	Colorless to light yellow liquid
Odor	Mild, amine-like
Density (at 25°C)	1.028 g/cm³[1]
Melting Point	-24 °C[1]
Boiling Point	202-204 °C[1]
Flash Point	91 °C[1]
Vapor Pressure (at 20°C)	0.39 - 0.43 hPa
Viscosity (at 20°C)	1.67 mPa·s[18]
Dielectric Constant	32.2
Dipole Moment	4.09 D
Solubility in Water	Miscible[1]
log P (Octanol/Water)	-0.38

Table 2: Comparative Properties of Common Aprotic Solvents

Property	N-Methylpyrrolidone (NMP)	Dimethylformamide (DMF)	Dimethyl Sulfoxide (DMSO)	Acetonitrile (ACN)
Boiling Point (°C)	202-204[1]	153	189	82
Melting Point (°C)	-24[1]	-61	18.5	-45
Density (g/cm³ at 20°C)	1.028	0.944	1.100	0.786
Dielectric Constant	32.2	38.3	47.2	37.5
Dipole Moment (D)	4.09	3.86	3.96	3.92
Viscosity (cP at 20°C)	1.67[18]	0.92	2.24	0.37

Key Experimental Protocols

This section provides detailed methodologies for several key experiments where NMP is a critical solvent.

Solid-Phase Peptide Synthesis (SPPS) - Fmoc Deprotection

Objective: To remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the N-terminus of a growing peptide chain on a solid support using a solution of piperidine (B6355638) in NMP.[2]

Materials:

• Fmoc-protected peptide-resin

• N-Methylpyrrolidone (NMP), peptide synthesis grade

• Piperidine

• 20% (v/v) Piperidine in NMP solution

• Reaction vessel for solid-phase synthesis

• Inert gas (Argon or Nitrogen)

Procedure:

• Swell the Fmoc-protected peptide-resin in NMP for at least 30 minutes in the reaction vessel.

• Drain the NMP from the reaction vessel.

• Add the 20% piperidine in NMP solution to the resin (approximately 10 mL per gram of resin).[16]

• Agitate the mixture under an inert atmosphere for a specified time, typically 5-20 minutes. For microwave-assisted synthesis, two treatments of 30 minutes with microwave irradiation can be used.[2]

• Drain the deprotection solution.

• Repeat the treatment with fresh 20% piperidine in NMP solution for another 5-20 minutes to ensure complete deprotection.

• Thoroughly wash the resin multiple times with NMP to remove residual piperidine and the cleaved Fmoc-adduct.[2] A typical wash cycle involves 4-5 washes with NMP.

• The resin is now ready for the coupling of the next Fmoc-protected amino acid.

Dissolution of Polyimide for Film Casting

Objective: To prepare a polyimide (PI) solution in NMP for subsequent casting into a thin film.[14]

Materials:

• Polyimide powder

• N-Methylpyrrolidone (NMP), high purity

• Glass vial or beaker

• Magnetic stirrer and stir bar

• Heating plate (optional)

Procedure:

• Weigh the desired amount of polyimide powder and transfer it to the glass vial.

• Add the calculated volume of NMP to achieve the target concentration (e.g., 10% w/v).[14]

• Add a magnetic stir bar to the vial.

• Stir the mixture at room temperature. Gentle heating (e.g., to 60-80°C) can be applied to accelerate dissolution, depending on the specific polyimide's solubility.[19]

• Continue stirring until the polyimide is completely dissolved, which may take several hours. The solution should be clear and homogeneous.

• The resulting polyimide solution is ready for filtration and casting onto a substrate to form a film.

Preparation of a Drug Formulation for Solubility Enhancement

Objective: To prepare a solution of a poorly water-soluble drug in an NMP-water co-solvent system to determine its solubility enhancement.[9][20][21]

Materials:

• Poorly soluble drug powder

• N-Methylpyrrolidone (NMP), pharmaceutical grade

• Purified water

• Volumetric flasks

• Analytical balance

• Shaking water bath or orbital shaker

• UV-Vis spectrophotometer or HPLC for concentration analysis

Procedure:

• Prepare a series of NMP-water co-solvent mixtures of varying compositions (e.g., 10%, 20%, 30%... 90% v/v NMP in water) in volumetric flasks.[9]

• Add an excess amount of the drug powder to a known volume of each co-solvent mixture in separate sealed containers.

• Place the containers in a shaking water bath or on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) to allow the system to reach equilibrium. This may take 24-72 hours.

• After reaching equilibrium, centrifuge or filter the samples to remove the undissolved solid.

• Dilute an aliquot of the clear supernatant with a suitable solvent to a concentration within the analytical range.

• Determine the concentration of the dissolved drug using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Calculate the solubility of the drug in each NMP-water mixture.

Mandatory Visualizations

Relationship between NMP's Properties and Applications

Caption: Logical relationship between NMP's properties and its diverse industrial applications.

Experimental Workflow for Solid-Phase Peptide Synthesis (SPPS)

References

• 1. chemwinfo.com [chemwinfo.com]
• 2. rsc.org [rsc.org]
• 3. Comparison Between Cyrene and Nmp as Solvents for CO2 Removal | Chemical Engineering Transactions [cetjournal.it]
• 4. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 5. N-Methyl-2-pyrrolidone CAS#: 872-50-4 [m.chemicalbook.com]
• 6. uknowledge.uky.edu [uknowledge.uky.edu]
• 7. N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. researchgate.net [researchgate.net]
• 12. N-methyl pyrrolidone (NMP) inhibits lipopolysaccharide-induced inflammation by suppressing NF-κB signaling. [sonar.ch]
• 13. US5049300A - Method of activating acidified NMP to provide an effective paint remover composition - Google Patents [patents.google.com]
• 14. High performance polyimides with good solubility and optical transparency formed by the introduction of alkyl and naphthalene groups into diamine mono ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA07142F [pubs.rsc.org]
• 15. US6319884B2 - Method for removal of cured polyimide and other polymers - Google Patents [patents.google.com]
• 16. peptide.com [peptide.com]
• 17. Green alternative cosolvents to N -methyl-2-pyrrolidone in water polyurethane dispersions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03157K [pubs.rsc.org]
• 18. US4749510A - Paint stripping composition and method of making and using the same - Google Patents [patents.google.com]
• 19. ando-cap.mac.titech.ac.jp [ando-cap.mac.titech.ac.jp]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for N-Methylpyrrolidone in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone technique in peptide research and pharmaceutical development, enabling the stepwise assembly of amino acids into a desired peptide sequence on an insoluble resin support.[1] The choice of solvent is a critical parameter that significantly influences the efficiency of SPPS, affecting reaction kinetics, coupling yields, and the purity of the final peptide product.[2] N-Methylpyrrolidone (NMP) has emerged as a highly effective polar aprotic solvent for Fmoc-based SPPS, often serving as a superior alternative to the traditionally used N,N-Dimethylformamide (DMF).[2][3]

NMP's excellent solvating properties for both the resin and the growing peptide chain can lead to improved coupling yields, particularly in the synthesis of "difficult" or hydrophobic sequences prone to aggregation.[2][4] This document provides detailed application notes, comparative data, experimental protocols, and safety guidelines for the effective utilization of NMP in SPPS.

Advantages and Disadvantages of NMP in SPPS

The selection of a solvent in SPPS requires a careful balance of chemical efficacy, practical considerations, and safety. NMP offers several advantages over other solvents, but also has some drawbacks to consider.

Key Advantages:

• Excellent Solvation: NMP is a highly polar solvent that efficiently solvates the resin matrix, leading to superior resin swelling.[2][5] This improved swelling enhances the accessibility of reagents to the reactive sites on the growing peptide chain.[2]

• Improved Coupling Yields: Due to its excellent solvation properties, NMP can significantly improve coupling yields, especially for challenging and hydrophobic peptide sequences that are prone to aggregation.[2][4][6]

• High Boiling Point: NMP's higher boiling point (202-204 °C) compared to DMF (153 °C) makes it particularly advantageous for microwave-assisted SPPS, allowing for higher reaction temperatures and potentially faster synthesis times.[2]

• Reduced On-Resin Aggregation: For hydrophobic peptides, using NMP can alleviate aggregation and on-resin precipitation during chain elongation, ultimately increasing the crude yield and purity of the final product.[4][7]

Disadvantages and Considerations:

• Higher Cost and Viscosity: NMP is generally more expensive and viscous than DMF, which can be a factor in large-scale synthesis and for use in automated synthesizers.[2][6]

• Fmoc-Amino Acid Stability: Some reports suggest that Fmoc-amino acids may exhibit greater decomposition over extended periods when dissolved in NMP compared to DMF.[2][5]

• Regulatory Status: Similar to DMF, NMP is classified as a substance of very high concern (SVHC) due to its reproductive toxicity, necessitating strict handling and disposal procedures.[2][8]

Data Presentation: NMP vs. DMF

The choice between NMP and DMF is often a critical decision in optimizing an SPPS protocol. The following table summarizes the key physical properties and performance considerations for these two solvents.

Property	N-Methylpyrrolidone (NMP)	N,N-Dimethylformamide (DMF)	Significance in SPPS
Boiling Point (°C)	202 - 204	153	NMP's higher boiling point is advantageous for microwave-assisted SPPS.[2]
Density (g/cm³) (at 25°C)	1.028	0.944	Minor impact on manual protocols; may be relevant for automated synthesizer fluidics.[2]
Polarity	More Polar	Less Polar	NMP's higher polarity can improve solvation of the resin and peptide chain.[5]
Resin Swelling	Excellent, often superior to DMF.	Good, especially for polystyrene resins.	Better swelling improves reagent access to reaction sites, potentially increasing yields.[2]
Reagent Solubility	Excellent for most SPPS reagents.	Excellent for most SPPS reagents.	Both solvents are generally effective for dissolving common SPPS reagents.[2]
Performance with Hydrophobic Peptides	Often superior, reduces aggregation.	Can lead to aggregation and lower purity.	NMP is often the preferred choice for synthesizing hydrophobic or "difficult" peptides.[4]
Cost	Higher	Lower	Cost can be a significant factor, especially for large-scale synthesis.[5]
Safety	Classified as an SVHC (reproductive toxicity).	Classified as an SVHC (reproductive toxicity) and can decompose to form dimethylamine.[2][8]	Both solvents require careful handling and adherence to safety protocols.

Experimental Protocols

The following are generalized protocols for the use of NMP in manual Fmoc-based solid-phase peptide synthesis. These should be optimized for specific peptide sequences and scales.

Materials

• Fmoc-protected amino acids

• Solid support resin (e.g., Rink Amide resin)

• N-Methylpyrrolidone (NMP), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Deprotection solution: 20% piperidine (B6355638) in NMP (v/v)

• Coupling reagents (e.g., HBTU, HATU)

• Base for activation (e.g., N,N-Diisopropylethylamine - DIPEA)

• Washing solvents: NMP, DCM

• Cleavage cocktail (e.g., Trifluoroacetic acid (TFA)-based)

• Kaiser test kit for monitoring coupling completion

Protocol 1: Resin Swelling

• Place the desired amount of resin in a fritted reaction vessel.

• Add sufficient NMP to cover the resin completely (approximately 10 mL/g of resin).[2]

• Allow the resin to swell for at least 30-60 minutes at room temperature with gentle agitation.[2]

• Drain the NMP from the reaction vessel.

Protocol 2: Fmoc Deprotection

• Add the deprotection solution (20% piperidine in NMP) to the swollen resin.

• Agitate the mixture for 5-10 minutes at room temperature.

• Drain the deprotection solution.

• Repeat the addition of the deprotection solution and agitate for another 10-20 minutes.

• Drain the solution and wash the resin thoroughly with NMP (3-5 times) to remove all traces of piperidine.[2]

• Wash the resin with DCM (3 times) and then again with NMP (3 times).[2]

Protocol 3: Amino Acid Coupling

• Amino Acid Activation: In a separate vial, dissolve the Fmoc-amino acid (3 equivalents relative to resin loading) and the coupling reagent (e.g., HBTU, 2.9 equivalents) in NMP (approximately 5 mL/g of resin).[2] Add the base (e.g., DIPEA, 6 equivalents) to the solution and vortex for 1-2 minutes.[2]

• Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin in the reaction vessel. Ensure the resin is fully submerged, adding more NMP if necessary.[2]

• Agitate the mixture for 1-2 hours at room temperature.[2]

• Monitoring and Washing: Perform a Kaiser test to monitor the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), extend the coupling time.[2]

• Once the reaction is complete, drain the coupling solution.

• Wash the peptide-resin thoroughly with NMP (3 times), followed by DCM (3 times), and finally with NMP again (3 times).[2] The resin is now ready for the next deprotection and coupling cycle.

Protocol 4: Cleavage and Deprotection

After the final amino acid has been coupled and the terminal Fmoc group has been removed, the peptide is cleaved from the resin and the side-chain protecting groups are removed simultaneously.

• Wash the fully assembled peptide-resin thoroughly with DCM and dry it under vacuum.

• Add a freshly prepared cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) to the resin.

• Agitate the mixture at room temperature for 2-4 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide from the filtrate by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether two more times.

• Dry the crude peptide pellet under vacuum. The peptide is now ready for purification, typically by reverse-phase HPLC.

Visualizations

SPPS Workflow

The following diagram illustrates the general workflow of a single cycle in Fmoc-based solid-phase peptide synthesis using NMP as the primary solvent.

Caption: A flowchart illustrating a single cycle of solid-phase peptide synthesis.

Solvent Selection Decision Tree

Choosing the optimal solvent is a critical step in planning a peptide synthesis. The following decision tree can guide the selection between NMP and DMF.

Caption: A decision tree to guide the selection between NMP and DMF for SPPS.

Safety and Handling of N-Methylpyrrolidone

NMP is a hazardous chemical and requires careful handling to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant gloves, such as butyl rubber or FEP Teflon, as NMP can penetrate many common glove materials.[9]

• Eye Protection: Chemical splash goggles are mandatory.[9]

• Skin Protection: A lab coat or chemical-resistant apron should be worn to prevent skin contact.[10]

Handling and Storage:

• Ventilation: Always handle NMP in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[11]

• Storage: Store NMP in tightly sealed containers in a cool, dry, and well-ventilated area, away from heat and open flames.[10]

• Spills: In case of a spill, contain the spill and absorb it with an inert material. Dispose of the waste in accordance with local regulations.[10]

Health Hazards:

• NMP is an eye, skin, and respiratory tract irritant.[11]

• It is readily absorbed through the skin.[11]

• NMP is classified as a reproductive toxin.[12]

Always consult the Safety Data Sheet (SDS) for N-Methylpyrrolidone before use for complete safety and handling information.[10][12][13]

Conclusion

N-Methylpyrrolidone is a powerful and versatile solvent for solid-phase peptide synthesis, offering significant advantages in terms of resin swelling, solvation of protected amino acids, and improved coupling efficiency, particularly for challenging peptide sequences. While considerations regarding its cost, viscosity, and safety are important, the potential for higher purity and yield of the final peptide product often makes NMP the solvent of choice for many SPPS applications. By following the detailed protocols and safety guidelines outlined in this document, researchers can effectively leverage the benefits of NMP to achieve successful peptide synthesis outcomes.

References

• 1. bachem.com [bachem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. biotage.com [biotage.com]
• 5. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 8. Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC00604E [pubs.rsc.org]
• 9. p2infohouse.org [p2infohouse.org]
• 10. greenfield.com [greenfield.com]
• 11. cdph.ca.gov [cdph.ca.gov]
• 12. jmnspecialties.com [jmnspecialties.com]
• 13. fishersci.com [fishersci.com]

Application Notes and Protocols: N-Methylpyrrolidone as a Solvent for Carbon Nanotube Dispersion

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylpyrrolidone (NMP) is a widely utilized organic solvent for the dispersion of carbon nanotubes (CNTs), including single-walled (SWCNTs) and multi-walled carbon nanotubes (MWCNTs). Its efficacy stems from a surface tension that is similar to that of graphite, which facilitates the wetting of CNT surfaces and overcomes the strong van der Waals forces that cause them to agglomerate. This property allows for the creation of stable, well-dispersed CNT solutions, which are crucial for a variety of applications, including the development of conductive inks, advanced composites, and novel drug delivery systems.

These application notes provide detailed protocols for the dispersion of CNTs in NMP and the subsequent characterization of the resulting dispersions.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the dispersion and characterization of multi-walled carbon nanotubes (MWCNTs) in N-Methylpyrrolidone (NMP) based on cited experimental findings.

Parameter	Value	Solvent Comparison	Reference
Dispersion Concentration	0.2 wt%	-	[1]
Average Particle Size	153.5 nm	DMF: 189.9 nm, THF: 203.4 nm	[1]
Zeta Potential	-31 mV	DMF: -14 mV, THF: -0.0778 mV	[1]
Stability	Stable for over one week	DMF and THF show precipitation	[1]

Table 1: Comparison of MWCNT Dispersion Properties in Different Solvents.

Parameter	Value	Notes
CNT Type	Multi-walled Carbon Nanotubes (MWCNTs)	Purity > 95%, Outer Diameter: 20-30 nm, Length: 10-30 µm
Solvent	N-Methyl-2-pyrrolidone (NMP)	Anhydrous grade recommended
CNT Concentration	0.2 wt%
Probe Ultrasonication	1 hour	Specific power and frequency are critical and should be optimized.
Bath Sonication	30 minutes	Following probe sonication to ensure homogeneity.

Table 2: Recommended Starting Parameters for MWCNT Dispersion in NMP.

Experimental Protocols

Protocol 1: Dispersion of Multi-Walled Carbon Nanotubes in NMP via Ultrasonication

This protocol describes a method for dispersing MWCNTs in NMP to achieve a stable suspension.

Materials:

• Multi-walled carbon nanotubes (MWCNTs)

• N-Methylpyrrolidone (NMP), anhydrous

• Glass vials

• Probe ultrasonicator

• Bath sonicator

• Analytical balance

Procedure:

• Preparation of CNT-NMP Mixture:

  • Weigh the desired amount of MWCNTs using an analytical balance. For a 0.2 wt% dispersion, this would be 2 mg of MWCNTs for every 998 mg (approximately 1 mL) of NMP.

  • Add the MWCNTs to a glass vial.

  • Add the corresponding volume of NMP to the vial.

• Probe Ultrasonication:

  • Place the vial in an ice bath to dissipate heat generated during sonication. This is crucial to prevent solvent degradation and CNT aggregation.[2]

  • Immerse the tip of the probe sonicator into the CNT-NMP mixture, ensuring the tip is submerged but not touching the bottom of the vial.

  • Sonicate the mixture for 1 hour.[1] A low power setting (e.g., 20 W) is recommended to minimize damage to the CNTs and reduce NMP degradation.[2]

• Bath Sonication:

  • Following probe sonication, place the vial in a bath sonicator.

  • Sonicate for an additional 30 minutes to further enhance the homogeneity of the dispersion.[1]

• Initial Stability Check:

  • After sonication, visually inspect the dispersion. A well-dispersed solution should be uniformly black and free of visible aggregates.

  • Allow the dispersion to stand for several hours and observe for any signs of sedimentation.

Caution: Prolonged or high-power sonication can lead to the degradation of NMP, forming contaminating organic nanoparticles.[3][4][5] It is recommended to use the minimum sonication energy and time necessary to achieve a stable dispersion and to work in a well-ventilated area.

Protocol 2: Characterization of CNT Dispersion Stability using UV-Vis Spectroscopy

This protocol outlines the use of UV-Vis spectroscopy to quantitatively assess the stability of the CNT dispersion over time.

Materials and Equipment:

• NMP-CNT dispersion (prepared as in Protocol 1)

• N-Methylpyrrolidone (NMP) as a blank

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Spectrophotometer Setup:

  • Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions.

  • Set the wavelength range for scanning, typically from 200 nm to 800 nm. The characteristic absorbance peak for MWCNTs in NMP is often observed around 253-264 nm.[6]

• Blank Measurement:

  • Fill a quartz cuvette with pure NMP.

  • Place the cuvette in the spectrophotometer and record a baseline spectrum. This will be subtracted from the sample spectra.

• Initial Absorbance Measurement (Time = 0):

  • Immediately after preparation, take an aliquot of the NMP-CNT dispersion and place it in a clean quartz cuvette.

  • Measure the UV-Vis absorbance spectrum.

  • Record the absorbance value at the characteristic peak wavelength.

• Time-Dependent Measurements:

  • Store the NMP-CNT dispersion under controlled conditions (e.g., room temperature, protected from light).

  • At regular intervals (e.g., 1 hour, 24 hours, 48 hours, 1 week), gently agitate the dispersion to ensure homogeneity and repeat the absorbance measurement as described in step 3.[2]

• Data Analysis:

  • Plot the absorbance at the peak wavelength as a function of time. A stable dispersion will show minimal decrease in absorbance over time.

Protocol 3: Zeta Potential Measurement for Dispersion Quality Assessment

Zeta potential is a measure of the electrostatic repulsion between particles in a dispersion and is a key indicator of its stability. A higher absolute zeta potential value indicates greater stability.

Materials and Equipment:

• NMP-CNT dispersion (prepared as in Protocol 1)

• Zeta potential analyzer

• Appropriate measurement cells for organic solvents

Procedure:

• Instrument Preparation:

  • Ensure the zeta potential analyzer is calibrated and configured for measurements in organic solvents according to the manufacturer's instructions.

• Sample Preparation:

  • Take an aliquot of the NMP-CNT dispersion. Dilution may be necessary depending on the instrument's requirements; if so, use pure NMP as the diluent.

• Measurement:

  • Rinse the measurement cell with pure NMP before introducing the sample.

  • Inject the NMP-CNT dispersion into the measurement cell, ensuring no air bubbles are present.

  • Place the cell in the instrument and perform the zeta potential measurement.

• Data Analysis:

  • Record the average zeta potential value and its standard deviation. For CNTs in NMP, a value of around -31 mV is indicative of a stable dispersion.[1]

Visualizations

Caption: Experimental workflow for CNT dispersion and characterization.

Caption: Logic for assessing dispersion stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Sonochemical degradation of N -methylpyrrolidone and its influence on single walled carbon nanotube dispersion - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC06526G [pubs.rsc.org]
• 3. Sonochemical degradation of N-methylpyrrolidone and its influence on single walled carbon nanotube dispersion - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of N-Methyl-2-Pyrrolidone (NMP) in Transdermal Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-2-pyrrolidone (NMP) is a versatile aprotic solvent with a well-established role as a penetration enhancer in the formulation of transdermal drug delivery systems (TDDS).[1][2] Its ability to improve the permeation of both hydrophilic and hydrophobic drugs across the stratum corneum makes it a valuable excipient in the development of topical and transdermal patches, gels, and solutions.[3][4] These application notes provide a comprehensive overview of the mechanisms of action of NMP, quantitative data on its efficacy, and detailed protocols for its evaluation in transdermal formulations.

Mechanism of Action

The primary mechanism by which NMP enhances skin permeation involves a multi-faceted interaction with the stratum corneum, the outermost layer of the skin and the principal barrier to drug absorption.

• Disruption of Stratum Corneum Lipids: NMP interacts with the intercellular lipids of the stratum corneum, primarily ceramides (B1148491), cholesterol, and free fatty acids.[5][6] This interaction disrupts the highly ordered lamellar structure of the lipids, increasing their fluidity and creating pathways for drug molecules to penetrate more easily.[7]

• Interaction with Keratin (B1170402): NMP can also interact with the keratin proteins within the corneocytes, leading to swelling of the cells and further compromising the barrier function of the stratum corneum.

• Co-transport Mechanism: For certain drugs, particularly those with aromatic structures, NMP can form complexes through hydrogen bonding and π-π stacking interactions.[8] These NMP-drug clusters can then be co-transported across the skin, effectively increasing the drug's partitioning into and diffusion through the stratum corneum.[8] This mechanism is particularly effective for drugs like propranolol.[8]

• Increased Drug Solubility: NMP is an excellent solvent and can increase the solubility of many poorly soluble drugs within the formulation.[1][9] This increased solubility enhances the thermodynamic activity of the drug, providing a greater driving force for its partitioning into the skin.

The following diagram illustrates the proposed mechanisms of NMP as a penetration enhancer.

Caption: Proposed mechanisms of NMP-mediated skin permeation enhancement.

Quantitative Data

The efficacy of NMP as a penetration enhancer is dependent on the specific drug, the concentration of NMP in the formulation, and the other excipients present. The following tables summarize key quantitative data related to the use of NMP in transdermal formulations.

Table 1: Solubility of Various Drugs in N-Methyl-2-Pyrrolidone (NMP) at 25°C

Drug	Solubility in Water (mg/mL)	Solubility in 100% NMP (mg/mL)	Fold Increase
Paracetamol	14.3	4760	~333
Meloxicam (B1676189)	0.007	3.639 (mole fraction x 10^-3)	>500,000
Piroxicam	0.02	-	-
Naproxen	0.016	-	-
Indomethacin	0.005	-	-
Ketoprofen	0.05	-	-
Ibuprofen	0.021	-	-
Diclofenac	0.002	-	-
Griseofulvin	0.015	-	-
Diazepam	0.05	-	-
Clonazepam	0.03	-	-
Temazepam	0.2	-	-
Nitrazepam	0.04	-	-

Note: Solubility data can vary based on experimental conditions. The data for meloxicam is presented as mole fraction due to the source format.[10] Data for paracetamol is derived from molar solubility.[9]

Table 2: Enhancement Ratio of NMP for Transdermal Delivery of Various Drugs

Drug	NMP Concentration (% v/v)	Vehicle	Enhancement Ratio (ER)	Reference
Lidocaine HCl	50	Water	4.3	[3]
Prilocaine HCl	50	Water	2.6	[3]
Bupranolol	-	Reservoir Patch	1.5 - 3.0	[2]
Captopril	-	Matrix Patch	Significant Improvement	[11]
Hydrocortisone	-	-	2.0 (with Hydroxy ethyl pyrrolidine)	[11]
Thymoquinone	5	Propylene Glycol	-	[12]
Estradiol	10	Oily Gel	-	-

Enhancement Ratio (ER) is the ratio of the drug flux with the enhancer to the flux without the enhancer.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the role of NMP in transdermal formulations.

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the procedure for assessing the effect of NMP on the permeation of a drug through an excised skin membrane.

Workflow Diagram:

Caption: Experimental workflow for in vitro skin permeation studies.

Materials:

• Franz diffusion cells

• Excised skin (e.g., full-thickness porcine ear skin, human cadaver skin)

• Receptor medium (e.g., phosphate-buffered saline pH 7.4)

• Test formulation (with and without NMP)

• Syringes and needles

• Water bath with circulator

• Magnetic stirrer

• Analytical instrument (e.g., HPLC)

Procedure:

• Skin Preparation: Thaw frozen excised skin at room temperature. Carefully remove any subcutaneous fat and connective tissue. Cut the skin into appropriate sizes to fit the Franz diffusion cells.

• Cell Assembly: Mount the prepared skin membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum side facing the donor compartment.

• Receptor Compartment: Fill the receptor compartment with pre-warmed (32 ± 1°C) receptor medium, ensuring no air bubbles are trapped beneath the skin. Place a small magnetic stir bar in the receptor compartment.

• Equilibration: Place the assembled Franz cells in a water bath maintained at 32 ± 1°C and allow the skin to equilibrate for at least 30 minutes.

• Formulation Application: Apply a known amount of the test formulation (e.g., 1 mL of a solution or a defined amount of a semi-solid) to the surface of the skin in the donor compartment. Cover the donor compartment to prevent evaporation.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample (e.g., 0.5 mL) from the receptor compartment through the sampling port. Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium.

• Sample Analysis: Analyze the drug concentration in the collected samples using a validated analytical method, such as HPLC.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area (μg/cm²) at each time point. Plot the cumulative amount permeated versus time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the plot. The permeability coefficient (Kp) and enhancement ratio (ER) can then be calculated.

Protocol 2: Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy for Stratum Corneum Analysis

This protocol is used to investigate the effect of NMP on the molecular structure of the stratum corneum lipids and proteins.

Procedure:

• Sample Preparation: Obtain stratum corneum sheets by tape stripping or by separating the epidermis from the dermis and then isolating the stratum corneum.

• Treatment: Treat the stratum corneum samples with the NMP-containing formulation or a control formulation for a specified period.

• ATR-FTIR Measurement:

  • Place the treated stratum corneum sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal.

  • Record the FTIR spectrum over a suitable wavenumber range (e.g., 4000-650 cm⁻¹).

  • Collect multiple scans and average them to improve the signal-to-noise ratio.

• Data Analysis:

  • Analyze the positions and shapes of the characteristic peaks for lipids and proteins.

  • Lipid Organization: Examine the symmetric and asymmetric C-H stretching vibrations of the methylene (B1212753) groups (around 2850 and 2920 cm⁻¹, respectively). A shift to higher wavenumbers indicates a more disordered or fluidized lipid structure.

  • Protein Conformation: Analyze the Amide I (around 1650 cm⁻¹) and Amide II (around 1550 cm⁻¹) bands to assess changes in the secondary structure of keratin.

Protocol 3: Dynamic Light Scattering (DLS) for NMP-Drug Complex Formation

This protocol is used to investigate the potential formation of complexes between NMP and a drug molecule in solution.

Procedure:

• Sample Preparation:

  • Prepare solutions of the drug in a suitable solvent (e.g., water or buffer).

  • Prepare solutions of the drug with varying concentrations of NMP in the same solvent.

  • Filter all solutions through a fine-pore filter (e.g., 0.22 µm) to remove dust and other particulates.

• DLS Measurement:

  • Transfer the filtered solution to a clean DLS cuvette.

  • Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature.

  • Perform the DLS measurement to determine the hydrodynamic radius (size) of the particles in the solution.

• Data Analysis:

  • Compare the hydrodynamic radius of the drug in the absence and presence of NMP.

  • A significant increase in the hydrodynamic radius in the presence of NMP suggests the formation of larger NMP-drug complexes.

Logical Relationships in NMP Formulation Development

The development of a transdermal formulation containing NMP involves a logical progression of studies to optimize its efficacy and ensure its safety.

Caption: Logical workflow for developing NMP-based transdermal systems.

Conclusion

N-Methyl-2-pyrrolidone is a potent and versatile penetration enhancer for transdermal drug delivery. Its multifaceted mechanism of action, involving disruption of the stratum corneum barrier and, in some cases, a co-transport mechanism, allows for the enhanced delivery of a wide range of therapeutic agents. The protocols and data presented in these application notes provide a framework for researchers and formulation scientists to effectively evaluate and utilize NMP in the development of safe and efficacious transdermal drug delivery systems. Careful consideration of the drug's physicochemical properties and the concentration of NMP is crucial for optimizing formulation performance.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. scispace.com [scispace.com]
• 3. Role of n-methyl pyrrolidone in the enhancement of aqueous phase transdermal transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.cbc.osu.edu [research.cbc.osu.edu]
• 5. Molecular interactions of plant oil components with stratum corneum lipids correlate with clinical measures of skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Effect of a Ceramide-Containing Product on Stratum Corneum Lipid Levels in Dry Legs - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 7. Nicotinamide increases biosynthesis of ceramides as well as other stratum corneum lipids to improve the epidermal permeability barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Table 1 from Review of pharmaceutical applications of N-methyl-2-pyrrolidone. | Semantic Scholar [semanticscholar.org]
• 9. mail.lifescienceglobal.com [mail.lifescienceglobal.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. catalog.article4pub.com [catalog.article4pub.com]
• 12. Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Methylpyrrolidone (NMP) for the Processing of High-Performance Polymers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of N-Methylpyrrolidone (NMP) in the processing of high-performance polymers. NMP is a powerful, polar aprotic solvent widely utilized for its exceptional ability to dissolve a broad range of polymers, making it invaluable in the fabrication of films, membranes, and coatings for advanced applications.[1][2][3]

Properties of N-Methylpyrrolidone (NMP)

NMP's unique combination of physical and chemical properties makes it an ideal solvent for processing high-performance polymers. Its high boiling point and thermal stability allow for processing at elevated temperatures, which is often necessary to dissolve high molecular weight polymers and to form dense, uniform films and coatings.[1]

Table 1: Physical and Chemical Properties of N-Methylpyrrolidone (NMP)

Property	Value
Chemical Formula	C5H9NO
Molar Mass	99.13 g/mol [4]
Appearance	Colorless to light-yellow liquid[4]
Odor	Faint, amine-like[4]
Density	1.028 g/cm³ at 25 °C[1]
Melting Point	-24 °C[3]
Boiling Point	202-204 °C[3][5]
Flash Point	91 °C (closed cup)[1]
Viscosity	1.67 mPa·s at 25 °C[3]
Surface Tension	40.7 mN/m at 25 °C[3]
Solubility in Water	Miscible[1]

Polymer Solubility and Solution Viscosity in NMP

The effectiveness of NMP as a processing solvent is largely determined by its interaction with the polymer, which can be predicted using Hansen Solubility Parameters (HSP). The principle of "like dissolves like" applies, where a smaller distance between the HSP of the solvent and the polymer indicates a higher likelihood of dissolution.

Table 2: Hansen Solubility Parameters (HSP) for NMP and Various High-Performance Polymers

Material	δd (Dispersion) (MPa½)	δp (Polar) (MPa½)	δh (Hydrogen Bonding) (MPa½)
N-Methylpyrrolidone (NMP)	18.0	12.3	7.2
Polyimide (PI)	19.5	9.9	11.2
Polyethersulfone (PES)	18.6	9.2	8.2
Polysulfone (PSf)	18.6	8.2	8.4
Polyvinylidene fluoride (B91410) (PVDF)	17.0	12.5	10.2

Note: HSP values for polymers can vary depending on the specific grade and manufacturer.

The viscosity of the polymer solution is a critical parameter in many processing techniques, such as film casting and fiber spinning. It is influenced by the polymer's molecular weight, concentration in NMP, and the processing temperature.

Table 3: Viscosity of High-Performance Polymer Solutions in NMP

Polymer	Concentration (wt%)	Temperature (°C)	Viscosity (mPa·s)
Polyisobutylene	up to 7.0	24	Varies with MW
Polystyrene	up to 20	25	Increases with concentration
Poly(ethylene glycol)	Various	25	Varies with MW and concentration
Poly(vinyl chloride)	Various	25	Varies with concentration

Note: This table presents a qualitative summary. Specific viscosity values are highly dependent on the polymer's specific grade and molecular weight distribution.[6][7]

Experimental Protocols

The following are detailed protocols for common polymer processing techniques utilizing NMP as a solvent.

Protocol 1: Fabrication of Polyimide (PI) Films via Solution Casting

This protocol describes the fabrication of a dense polyimide film, a high-performance material known for its excellent thermal stability and mechanical properties.

Materials and Equipment:

• Polyamic acid (PAA), the precursor to polyimide

• N-Methylpyrrolidone (NMP), anhydrous

• Glass substrate or another suitable casting surface

• Doctor blade or film applicator

• Heating plate or vacuum oven

• Magnetic stirrer and stir bar

• Beaker or flask

Procedure:

• Solution Preparation:

  • In a clean, dry beaker, add the desired amount of NMP.

  • While stirring, slowly add the polyamic acid powder to the NMP to achieve the target concentration (typically 15-25 wt%).

  • Continue stirring at room temperature until the PAA is completely dissolved. This may take several hours. The resulting solution should be viscous and clear.

• Casting:

  • Clean the glass substrate thoroughly with a suitable solvent (e.g., acetone, isopropanol) and dry it completely.

  • Place the substrate on a level surface.

  • Pour a sufficient amount of the PAA solution onto one end of the substrate.

  • Use a doctor blade set to the desired thickness to spread the solution evenly across the substrate, forming a uniform film.

• Curing (Imidization):

  • Carefully transfer the coated substrate to a heating plate or into a vacuum oven.

  • The curing process is typically performed in a stepwise manner to slowly evaporate the solvent and induce the chemical conversion of PAA to polyimide. A representative heating profile is as follows:

    • 80°C for 1-2 hours to slowly remove the bulk of the NMP.

    • 150°C for 1 hour.

    • 200°C for 1 hour.

    • 250°C for 1 hour.

    • 300°C for 1 hour for final imidization.

  • Note: The optimal curing profile can vary depending on the specific polyamic acid and desired film thickness.

• Film Delamination:

  • After the curing process is complete, allow the substrate to cool down to room temperature slowly to avoid thermal stress, which can cause the film to crack.

  • Once cooled, the polyimide film can be carefully peeled off from the substrate.

Workflow for Polyimide Film Fabrication.

Protocol 2: Fabrication of Polysulfone (PSf) Membranes via Non-Solvent Induced Phase Separation (NIPS)

This protocol outlines the fabrication of an asymmetric polysulfone membrane, commonly used in filtration applications. The NIPS process involves casting a polymer solution and then immersing it in a non-solvent bath to induce phase separation and form a porous structure.[8][9][10]

Materials and Equipment:

• Polysulfone (PSf) pellets or powder

• N-Methylpyrrolidone (NMP)

• Deionized (DI) water (as the non-solvent)

• Glass plate or non-woven fabric support

• Casting knife or film applicator

• Immersion bath

• Magnetic stirrer and stir bar

• Beaker or flask

Procedure:

• Dope (B7801613) Solution Preparation:

  • Dissolve PSf in NMP to the desired concentration (typically 15-25 wt%) in a sealed container to prevent solvent evaporation.

  • Stir the solution at a slightly elevated temperature (e.g., 60°C) to facilitate the dissolution of the polymer. Continue stirring until a homogeneous, clear, and viscous "dope" solution is obtained.

  • Allow the solution to degas at room temperature to remove any entrapped air bubbles.

• Membrane Casting:

  • Fix the glass plate or non-woven support onto a flat, level surface.

  • Pour the dope solution onto the support.

  • Use a casting knife with a set gap to cast a thin film of the polymer solution.

• Phase Inversion:

  • Immediately and carefully immerse the cast film into a coagulation bath containing DI water at a controlled temperature (e.g., 25°C).

  • The exchange between the NMP (solvent) and water (non-solvent) will cause the polymer to precipitate, forming a porous membrane structure.

  • Keep the membrane in the coagulation bath for a sufficient time (e.g., 10-15 minutes) to ensure complete phase inversion.

• Post-Treatment:

  • Transfer the formed membrane to a fresh DI water bath to wash away any residual NMP. This step may be repeated several times.

  • Store the membrane in DI water until further use to prevent the pores from collapsing.

Workflow for Polysulfone Membrane Fabrication.

Safety Precautions

N-Methylpyrrolidone is a combustible liquid and can cause skin and eye irritation. It is also a suspected reproductive toxin. Therefore, it is crucial to handle NMP with appropriate safety measures.

• Ventilation: Always work in a well-ventilated area or under a chemical fume hood.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a lab coat.

• Storage: Store NMP in a tightly sealed container in a cool, dry, and well-ventilated place, away from heat and ignition sources.

• Disposal: Dispose of NMP and NMP-containing waste according to local regulations.

For more detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the manufacturer.

References

• 1. pt.tnjchem.com [pt.tnjchem.com]
• 2. N-methyl-2-pyrrolidone -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 3. N-methylpyrrolidone [stenutz.eu]
• 4. N-methyl-2-pyrrolidone | C5H9NO | CID 13387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 872-50-4 CAS | N-METHYL 2-PYRROLIDONE | High Purity Solvents | Article No. 04674 [lobachemie.com]
• 6. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Control of Nanostructured Polysulfone Membrane Preparation by Phase Inversion Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Polymerization of Aromatic Polyamides in N-Methyl-2-pyrrolidone (NMP)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aromatic polyamides, commonly known as aramids, are a class of high-performance polymers renowned for their exceptional thermal stability, chemical resistance, and mechanical strength. These properties stem from their rigid molecular structure, characterized by aromatic rings linked by amide bonds. The synthesis of high-molecular-weight aramids is challenging due to the poor solubility of the growing polymer chains. N-Methyl-2-pyrrolidone (NMP) has emerged as a crucial polar aprotic solvent for this process, particularly when used in conjunction with inorganic salts like calcium chloride (CaCl₂). This document provides detailed application notes and experimental protocols for the use of NMP as a reaction medium in the low-temperature solution polycondensation of aromatic polyamides.

The Role of NMP and the NMP/CaCl₂ Solvent System

N-Methyl-2-pyrrolidone is a highly polar, aprotic solvent with a high boiling point and excellent thermal and chemical stability.[1] Its ability to dissolve a wide range of organic and inorganic compounds makes it an effective medium for polymerization reactions.[1] In aramid synthesis, NMP serves not only to dissolve the monomers but also to keep the growing polymer chains in solution, thereby facilitating the formation of high-molecular-weight polymers.[2][3]

For many rigid-rod aromatic polyamides like poly(p-phenylene terephthalamide) (PPTA), the precursor to Kevlar®, NMP alone is insufficient to maintain solubility. The addition of calcium chloride is critical. The NMP/CaCl₂ system forms a complex that can interact with the amide linkages, disrupting the strong hydrogen bonding between polymer chains that leads to precipitation.[3][4] This interaction effectively increases the solvent's solvating power, preventing premature precipitation of the polymer and allowing for the attainment of higher molecular weights.[4][5] The resulting polymer often forms a metastable gel in the NMP/CaCl₂ medium, which is a key aspect of the polymerization mechanism.[4]

Experimental Protocols

Two primary methods for the low-temperature solution polycondensation of aromatic polyamides in NMP are the "classical" diacid chloride route and the Yamazaki-Higashi method using diacids.

Protocol 1: Classical Low-Temperature Solution Polycondensation of Poly(p-phenylene terephthalamide) (PPTA)

This protocol describes the synthesis of PPTA from p-phenylenediamine (B122844) (PPD) and terephthaloyl chloride (TC) in an NMP/CaCl₂ solvent system.[5]

Materials:

• p-Phenylenediamine (PPD)

• Terephthaloyl chloride (TC)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Calcium chloride (CaCl₂), anhydrous

• Nitrogen gas (high purity)

• Water, deionized

• Ethanol (B145695)

Equipment:

• Double-walled glass reaction flask

• Mechanical stirrer with a PTFE stirrer blade

• Nitrogen inlet and outlet

• Low-temperature circulator/cooling bath

• Addition funnel

• Blender

• Vacuum oven

Procedure:

• Reactor Setup: Assemble the double-walled glass flask with the mechanical stirrer and nitrogen inlet/outlet. Ensure the system is dry and can be maintained under a positive pressure of nitrogen.

• Solvent and Monomer Preparation: In the reaction flask, combine the aromatic diamine (e.g., 5 mmol of PPD), calcium chloride (e.g., 2 g), and NMP (e.g., 25 mL) under a nitrogen atmosphere.[5]

• Dissolution: Stir the mixture at room temperature until all the solids have completely dissolved.[5]

• Cooling: Cool the stirred solution to 0 °C using the low-temperature circulator.[5]

• Diacid Chloride Addition: Add a stoichiometric amount of the diacid chloride (e.g., 5 mmol of TC) to the cooled solution while stirring vigorously.[5] The diacid chloride can be added as a solid or as a solution in a small amount of anhydrous NMP.

• Polymerization Reaction: Allow the reaction to proceed under a nitrogen blanket. A typical reaction profile is 1 hour at 5 °C followed by 12 hours at 20 °C.[5] The solution will become highly viscous and may form a gel.

• Precipitation and Washing: Precipitate the resulting polymer gel by pouring it into a large volume of water (e.g., 200 mL).[5] The polymer can be chopped in a blender to facilitate washing.[5]

• Purification: Wash the polymer repeatedly with a water/ethanol mixture (1:1 v/v) and then with pure ethanol to remove any residual solvent, unreacted monomers, and oligomers.[5]

• Drying: Dry the purified polymer in a vacuum oven at 120 °C overnight to a constant weight.[5] A yield of over 98% can be expected.[5]

Diagram of the Experimental Workflow:

Caption: Workflow for the classical synthesis of aromatic polyamides in NMP.

Protocol 2: Yamazaki-Higashi Direct Polycondensation

This method allows for the synthesis of aromatic polyamides directly from aromatic diacids and diamines, avoiding the use of moisture-sensitive diacid chlorides.[5]

Materials:

• Aromatic dicarboxylic acid (e.g., Terephthalic acid)

• Aromatic diamine (e.g., p-Phenylenediamine)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Pyridine

• Triphenyl phosphite (B83602) (TPP)

• Lithium chloride (LiCl) and/or Calcium chloride (CaCl₂)

Equipment:

• Reaction flask with a mechanical stirrer and nitrogen inlet

• Heating mantle with temperature control

Procedure:

• Reactor Setup: Set up the reaction flask with a mechanical stirrer and ensure it is under a positive nitrogen atmosphere.

• Reagent Addition: Charge the flask with the aromatic dicarboxylic acid, aromatic diamine, NMP, pyridine, and the inorganic salt(s) (LiCl and/or CaCl₂).

• Condensing Agent Addition: Add triphenyl phosphite (TPP) to the mixture.

• Polymerization: Heat the reaction mixture with stirring. A typical condition is 115 °C for 12 hours.[5] The solution will become viscous as the polymerization proceeds.

• Work-up: The work-up procedure, including precipitation, washing, and drying, is similar to that described in Protocol 1.

Logical Relationship of Components in the NMP/CaCl₂ Solvent System:

Caption: Interaction of components in the NMP/CaCl₂ solvent system for aramid synthesis.

Data Presentation

The following tables summarize typical reaction conditions and resulting polymer properties for the synthesis of aromatic polyamides in NMP.

Table 1: Typical Reaction Conditions for PPTA Synthesis in NMP/CaCl₂

Parameter	Value	Reference
Solvent System	NMP / CaCl₂	[5]
Monomers	p-Phenylenediamine (PPD), Terephthaloyl chloride (TC)	[5]
PPD Concentration	5 mmol in 25 mL NMP (0.2 M)	[5]
TC Concentration	Stoichiometric to PPD	[5]
CaCl₂ Concentration	2 g in 25 mL NMP (~8% w/v)	[5]
Reaction Temperature	0-5 °C initially, then room temperature (20 °C)	[5]
Reaction Time	1 hour at 5 °C, then 12 hours at 20 °C	[5]
Stirring Speed	150 rpm	[5]

Table 2: Properties of Aromatic Polyamides Synthesized in NMP

Polymer	Synthesis Method	Inherent Viscosity (ηᵢₙₕ) (dL/g)	Reference
PPTA	Classical Methodology	Up to 5.17	[4]
PPTA	In Situ Silylation	Up to 6.7	[5]
Poly(N-phenylamide-amide)s	Yamazaki-Higashi	0.56 - 1.21	[6]

Inherent viscosity is a measure of the polymer's molecular weight and is typically measured in a 0.5 g/dL solution of the polymer in a suitable solvent (e.g., NMP or concentrated sulfuric acid) at a specific temperature (e.g., 30 °C).[5]

Concluding Remarks

N-Methyl-2-pyrrolidone, particularly in combination with calcium chloride, is an indispensable solvent system for the laboratory-scale and industrial synthesis of high-molecular-weight aromatic polyamides. The protocols and data presented herein provide a comprehensive guide for researchers working on the synthesis and development of these high-performance materials. Careful control over reaction conditions, including monomer purity, solvent dryness, temperature, and stoichiometry, is crucial for achieving desirable polymer properties.

References

• 1. How to synthesis N-Methyl-2-pyrrolidone_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. homepage.ntu.edu.tw [homepage.ntu.edu.tw]

Application Notes and Protocols for N-Methylpyrrolidone (NMP) in Lithium-Ion Battery Fabrication

Introduction

N-Methyl-2-pyrrolidone (NMP) is a versatile organic solvent that plays a critical role in the manufacturing of lithium-ion batteries.[1] It is a polar aprotic solvent with exceptional chemical and thermal stability, making it highly suitable for the intricate chemistries involved in high-performance battery production.[1][2] In lithium-ion battery fabrication, NMP is primarily used as a solvent for the binder material, typically polyvinylidene fluoride (B91410) (PVDF), in the preparation of electrode slurries for both cathodes and, in some cases, anodes.[3][4] Its ability to dissolve PVDF and create a homogeneous slurry of active materials, conductive additives, and the binder is crucial for the performance, longevity, and safety of the battery.[2][4]

The high boiling point of NMP allows it to remain in a liquid state at the elevated temperatures often required during the manufacturing process, such as drying and curing.[5] This ensures a uniform coating of the electrode material onto the current collector, which is typically aluminum foil for the cathode.[1][2] After the coating process, the NMP is evaporated, leaving a porous electrode structure.[1][6] Due to environmental and health concerns, as well as its cost, the efficient recovery and recycling of NMP is a critical aspect of sustainable and cost-effective battery manufacturing.[1][7]

Quantitative Data

The physical and chemical properties of NMP, along with typical cathode slurry formulations, are summarized in the tables below.

Table 1: Physical and Chemical Properties of N-Methylpyrrolidone (NMP)

Property	Value
Chemical Formula	C5H9NO
Boiling Point	202 °C (395.6 °F)[8]
Density	1.03 g/cm³[9]
Flash Point	100 °C (212 °F)[10]
Autoignition Temperature	252 °C (485.6 °F)[8]
Surface Tension	41 mN/m[8]
Solubility	Miscible with water and many organic solvents[11]

Table 2: Typical Composition of NMP-Based Cathode Slurry

Component	Material Example	Weight Ratio
Active Material	LiNiMnCoO2 (NMC), LiFePO4 (LFP)[2]	92%
Binder	Polyvinylidene fluoride (PVDF)[3]	4%
Conductive Agent	Carbon Black[8]	4%
Solid Content in Slurry	-	~60 wt%[12]

Experimental Protocols

1. Protocol for Cathode Slurry Preparation

This protocol outlines the steps for preparing a cathode slurry using NMP as the solvent.

• Materials and Equipment:

  • N-Methylpyrrolidone (NMP), anhydrous, 99.5% purity

  • Polyvinylidene fluoride (PVDF) binder

  • Cathode active material (e.g., NMC523)

  • Conductive carbon black

  • Planetary centrifugal mixer

  • Magnetic stirrer and hotplate

  • Glass vials or beakers

  • Spatula and weighing balance

• Procedure:

  • Binder Pre-dissolution:

    • In a glass vial, add the required amount of NMP.

    • While stirring with a magnetic stirrer at a moderate speed (e.g., 300 rpm), slowly add the PVDF powder to the NMP.

    • Heat the solution to 40 °C and continue stirring for 6 hours or until the PVDF is completely dissolved and the solution is clear and homogeneous.[8]

  • Addition of Solid Components:

    • Transfer the PVDF-NMP solution to the mixing cup of a planetary centrifugal mixer.

    • Add the pre-weighed conductive carbon black and the active material to the solution.[8]

  • Mixing:

    • Mix the components in the planetary centrifugal mixer at 2000 rpm for 20 minutes.[8] This high-speed mixing ensures a uniform dispersion of the solid particles within the binder solution, resulting in a homogeneous slurry.

2. Protocol for Electrode Coating

This protocol describes the application of the prepared slurry onto an aluminum current collector.

• Materials and Equipment:

  • Prepared cathode slurry

  • Aluminum foil (current collector), typically 25 μm thick[8]

  • Doctor blade or blade coater

  • Glass substrate or a flat, stable surface

  • Tape

• Procedure:

  • Secure the aluminum foil onto the glass substrate using tape, ensuring it is flat and wrinkle-free.

  • Pour a small amount of the prepared cathode slurry at one end of the aluminum foil.

  • Set the gap of the doctor blade to the desired thickness.

  • Draw the doctor blade across the foil at a slow, constant speed to spread the slurry evenly.

3. Protocol for Drying and Solvent Removal

This protocol details the process of evaporating the NMP to form the final electrode structure.

• Materials and Equipment:

  • Coated electrode

  • Convection oven or vacuum oven

• Procedure:

  • Initial Drying:

    • Carefully transfer the coated electrode into a convection oven.

    • Dry at 80 °C for 1 hour to evaporate the bulk of the NMP.[8][9]

  • Vacuum Drying:

    • For complete removal of any residual solvent, transfer the electrode to a vacuum oven.

    • Dry at 120 °C under vacuum for 12 hours.[8][9] It is crucial to remove as much NMP as possible, as residual solvent can negatively impact battery performance.[1]

4. Protocol for Residual NMP Analysis (Headspace Gas Chromatography)

This protocol provides a brief overview of how to determine the amount of residual NMP in the dried electrode.

• Materials and Equipment:

  • Dried electrode sample

  • Headspace gas chromatograph (HS-GC) with a flame ionization detector (FID)

  • 20 mL headspace vials with crimp caps[13]

  • Deionized water[13]

  • NMP standard solution[13]

• Procedure:

  • Sample Preparation:

    • Cut the dried electrode sheet into small pieces (e.g., 5 mm x 5 mm).[13]

    • Accurately weigh approximately 0.5 g of the electrode pieces into a 20 mL headspace vial.[13]

    • Add a small, precise amount of deionized water to the vial.[13]

  • HS-GC Analysis:

    • Place the vial in the autosampler of the HS-GC system.

    • The sample is heated in the vial, causing the volatile NMP to partition into the headspace gas.

    • A sample of the headspace gas is automatically injected into the GC column for separation and detection by the FID.

  • Quantification:

    • The concentration of NMP in the sample is determined by comparing the peak area from the sample chromatogram to a calibration curve generated from known concentrations of NMP standards.[14]

Safety and Handling of NMP

NMP is a hazardous chemical and requires careful handling to minimize risks.[3][15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat or protective clothing to prevent skin and eye contact.[10][11]

• Ventilation: Work in a well-ventilated area, such as a fume hood, to minimize the inhalation of vapors.[10][11] If ventilation is inadequate, respiratory protection may be necessary.[10]

• Storage: Store NMP in tightly sealed containers in a cool, dry, and well-ventilated area, away from direct sunlight and ignition sources.[10][11]

• Spill and Leak Procedures: In case of a spill, contain it immediately and clean it up using an inert absorbent material like sand or vermiculite.[10] Dispose of the waste as hazardous material according to local regulations.[10]

Visualizations

Caption: Workflow for lithium-ion cathode fabrication using NMP.

Caption: Components and interactions within a typical NMP-based cathode slurry.

References

• 1. maratek.com [maratek.com]
• 2. powdernano.com [powdernano.com]
• 3. nanomaterialpowder.com [nanomaterialpowder.com]
• 4. nbinno.com [nbinno.com]
• 5. News from Same Chemicals [samechemicals.com]
• 6. The role of NMP in the production process of lithium batteries - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 7. Making battery manufacturing greener and more cost-effective – the role of NMP recycling | Vaisala [vaisala.com]
• 8. Suitable Cathode NMP Replacement for Efficient Sustainable Printed Li-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. maratek.com [maratek.com]
• 11. nbinno.com [nbinno.com]
• 12. Applications of advanced metrology for understanding the effects of drying temperature in the lithium-ion battery electrode manufacturing process - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA00861K [pubs.rsc.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. agilent.com [agilent.com]
• 15. miltec.com [miltec.com]

Application Notes and Protocols: N-Methyl-2-pyrrolidone (NMP) in the Synthesis of Organic Light-Emitting Diodes (OLEDs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-2-pyrrolidone (NMP) is a powerful, aprotic polar solvent with a high boiling point, low volatility, and excellent thermal and chemical stability.[1][2] Its ability to dissolve a wide range of organic and inorganic compounds, particularly polymers, makes it a valuable solvent in the field of organic electronics.[3] In the synthesis and fabrication of Organic Light-Emitting Diodes (OLEDs), NMP serves several critical roles, from the synthesis of light-emitting conjugated polymers to the deposition of thin films and the preparation of nanomaterial inks for charge transport layers.[4][5] These application notes provide detailed protocols and data on the use of NMP in OLED development.

Key Applications of NMP in OLED Synthesis and Fabrication

N-Methyl-2-pyrrolidone's unique properties are leveraged in several key stages of OLED production:

• Solvent for Conjugated Polymer Synthesis: The high boiling point of NMP is advantageous for polymerization reactions that require elevated temperatures, such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki and Heck couplings) used to synthesize various light-emitting polymers and hole-transporting materials.[5][6] This allows for reactions involving less reactive monomers and can lead to polymers with higher molecular weights.

• Processing Solvent for Thin Film Deposition: As a high-boiling-point solvent, NMP facilitates the formation of uniform, high-quality thin films of OLED materials via solution-based methods like spin coating.[7][8] The slow evaporation rate of NMP allows for better polymer chain rearrangement, which can lead to improved film morphology and device performance.[4]

• Dispersion Medium for Nanomaterials: NMP is an effective solvent for exfoliating and dispersing two-dimensional (2D) materials, such as molybdenum disulfide (MoS₂), to create stable inks.[4][9] These inks can be used to deposit functional layers, like anode buffer layers, in OLEDs to enhance charge injection and overall device efficiency.[4][9]

Data Presentation

Table 1: Physical Properties of NMP Compared to Other Common Solvents

This table summarizes the physical properties of NMP and other solvents commonly used in OLED fabrication. The high boiling point and surface tension of NMP influence its behavior during thin film formation.

Solvent	Chemical Formula	Boiling Point (°C)	Surface Tension (mJ m⁻²)
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	203	40.0
Trichlorobenzene	C₆H₃Cl₃	214.4	~39
Chlorobenzene	C₆H₅Cl	132	33.3
Toluene	C₇H₈	111	28.5
Chloroform	CHCl₃	61.1	27.2

Data for Trichlorobenzene and Chloroform from[4]; Data for NMP from[8].

Table 2: Effect of High-Boiling-Point Solvent on OLED Device Performance (Analogous Comparison)

While direct comparative data for NMP was not available, the following data for poly[9,9-dioctifluorene-alt-bis-tienilene(benzotiadiazole)] (PFTB) dissolved in different solvents illustrates the potential benefits of a high-boiling-point solvent (Trichlorobenzene) over a low-boiling-point solvent (Chloroform).[4] A similar trend can be anticipated with NMP due to its high boiling point.

Solvent for Emissive Layer	Boiling Point (°C)	Maximum Electrical Current (mA)	Threshold Voltage Range (V)
Chloroform	61.1	~23	5 - 8
Trichlorobenzene	214.4	~50	2.5 - 5

Data from a study on PFTB-based OLEDs.[4]

Experimental Protocols

Protocol 1: Preparation of MoS₂ Nanosheet Ink in NMP for Anode Buffer Layer

This protocol describes the preparation of high-quality, few-layer MoS₂ nanosheets via ultrasonic exfoliation in NMP.[4] These nanosheets can be used as an anode buffer layer to improve the current density and brightness of OLEDs.[4][9]

Materials:

• Molybdenum disulfide (MoS₂) powder

• N-Methyl-2-pyrrolidone (NMP)

Equipment:

• Ultrasonic device (bath or probe sonicator)

• Centrifuge

• Reagent bottle

Procedure:

• Add 1 g of MoS₂ powder to 25 ml of NMP in a reagent bottle.

• Place the reagent bottle in an ultrasonic device.

• Set the ultrasonic power to 360 W and the temperature to 6 °C.

• Sonicate the mixture for 12 hours to exfoliate the MoS₂. The resulting solution will be a black, turbid liquid.[4]

• After sonication, centrifuge the solution to remove any unexfoliated bulk MoS₂ material.

• Perform a second centrifugation step on the supernatant to further refine the nanosheet dispersion.

• The final product is a stable, yellow transparent liquid containing four-layer MoS₂ nanosheets with a lateral dimension of about 11 µm.[4] This ink is ready for deposition onto an OLED anode (e.g., by spin coating).

Protocol 2: Generalized Synthesis of a Fluorene-Based Copolymer via Suzuki Coupling

Materials:

• Monomer A (e.g., 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-dioctylfluorene)

• Monomer B (e.g., 4,7-dibromo-2,1,3-benzothiadiazole)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂)

• Base (e.g., aqueous K₂CO₃ or CsF)

• Phase-transfer catalyst (e.g., Aliquat 336), if needed

• Solvent: N-Methyl-2-pyrrolidone (NMP) or a mixture including NMP

Equipment:

• Schlenk flask or three-neck round-bottom flask

• Condenser

• Magnetic stirrer with hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In a flask, combine equimolar amounts of Monomer A and Monomer B.

• Add the palladium catalyst (typically 1-2 mol%).

• Add the solvent (NMP) to achieve a desired monomer concentration (e.g., 0.1 M).

• Degas the mixture by bubbling with an inert gas for 30-60 minutes.

• Add the base (e.g., 2 M aqueous solution, 3-4 equivalents).

• Heat the reaction mixture to the target temperature (e.g., 100-150 °C) under an inert atmosphere and stir vigorously. The use of NMP allows for higher reaction temperatures compared to solvents like THF or toluene.

• Monitor the reaction progress by techniques such as Gel Permeation Chromatography (GPC) to track the increase in molecular weight.

• After the desired molecular weight is achieved (typically 24-48 hours), cool the reaction to room temperature.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol (B129727).

• Filter the precipitated polymer and wash it with methanol and acetone (B3395972) to remove residual catalyst and unreacted monomers.

• Purify the polymer further using Soxhlet extraction with appropriate solvents (e.g., methanol, acetone, hexane) to remove oligomers.

• Dry the final polymer under vacuum.

Protocol 3: Generalized Spin Coating of an Emissive Polymer Layer Using an NMP-based Solution

This protocol outlines the general steps for depositing an emissive polymer layer from an NMP solution. Due to NMP's high boiling point, adjustments to spin speed and annealing are critical.[7][8]

Materials:

• Emissive polymer (e.g., a fluorene-based copolymer)

• N-Methyl-2-pyrrolidone (NMP)

• Substrate with underlying layers (e.g., ITO/PEDOT:PSS)

Equipment:

• Spin coater

• Hotplate

• Micropipette

• Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

• Prepare a solution of the emissive polymer in NMP at a specific concentration (e.g., 5-15 mg/mL). Ensure complete dissolution, which may require gentle heating and stirring.

• Filter the solution through a syringe filter to remove any aggregates or dust particles.

• Clean the substrate meticulously.

• Place the substrate on the spin coater chuck.

• Dispense a small volume of the polymer solution onto the center of the substrate (e.g., 50-100 µL).

• Spin coat the substrate. A two-step process is often effective for high-boiling-point solvents:

  • Step 1 (Spread Cycle): A low spin speed (e.g., 500-1000 rpm) for a short duration (e.g., 5-10 seconds) to evenly spread the solution.

  • Step 2 (Drying Cycle): A higher spin speed (e.g., 2000-5000 rpm) for a longer duration (e.g., 30-60 seconds) to achieve the desired film thickness. The exact parameters must be optimized to control the thickness, which is influenced by solution viscosity and spin speed.[8]

• After spin coating, transfer the substrate to a hotplate for thermal annealing. This step is crucial for removing residual NMP. Anneal at a temperature below the polymer's glass transition temperature (e.g., 100-150 °C) for a specified time (e.g., 10-30 minutes) in an inert atmosphere (e.g., a glovebox).

Visualizations

Logical Workflow for Solvent Selection in Polymer Synthesis

Caption: Solvent selection workflow for OLED polymer synthesis.

Experimental Workflow for MoS₂ Anode Buffer Layer Preparation

Caption: Workflow for preparing MoS₂ nanosheet ink in NMP.

General Workflow for Solution-Processed OLED Fabrication

Caption: General workflow for fabricating a solution-processed OLED.

References

• 1. Precision synthesis of a fluorene-thiophene alternating copolymer by means of the Suzuki–Miyaura catalyst-transfer condensation polymerization: the importance of the position of an alkyl substituent on thiophene of the biaryl monomer to suppress disproportionation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Recent progress of high performance polymer OLED and OPV materials for organic printed electronics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Approaches for Long Lifetime Organic Light Emitting Diodes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

N-Methylpyrrolidone as a Solvent for Metal-Organic Framework (MOF) Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylpyrrolidone (NMP) is a versatile aprotic solvent increasingly utilized in the synthesis of Metal-Organic Frameworks (MOFs). Its high boiling point, ability to dissolve a wide range of organic and inorganic precursors, and its role as a potential crystal growth modulator make it a valuable alternative to more common solvents like N,N-Dimethylformamide (DMF). These application notes provide a comprehensive overview of the use of NMP in MOF synthesis, including detailed protocols, comparative data, and insights into its mechanistic role, with a particular focus on applications relevant to drug development.

Advantages of Using NMP in MOF Synthesis

The selection of a solvent is a critical parameter in MOF synthesis, influencing crystal structure, porosity, and overall yield.[1] NMP offers several advantages:

• High Boiling Point (202 °C): Enables higher reaction temperatures in solvothermal synthesis, which can accelerate crystallization and lead to the formation of thermodynamically stable phases.[2]

• Excellent Solubilizing Power: NMP effectively dissolves a wide variety of metal salts and organic linkers, facilitating homogeneous reaction mixtures.[2]

• Influence on MOF Properties: The use of NMP can lead to MOFs with different properties compared to those synthesized in other solvents. For instance, in the case of [Zn4O(BDC)3]8, using NMP as a solvent resulted in a larger Langmuir surface area and improved gas sorption properties compared to when DMF was used.[3]

• Facilitated Solvent Removal: Due to weaker binding interactions with the MOF framework compared to DMF, NMP can be more easily removed from the pores during the activation process, which is crucial for accessing the full porosity of the material.[3]

• Role in Crystal Growth: NMP can act as a crystal growth modulator, influencing the size and morphology of the resulting MOF crystals.[4]

Data Presentation: Comparative Synthesis Parameters

The following tables summarize quantitative data for the synthesis of common MOFs, comparing the use of NMP and DMF where data is available.

Table 1: Synthesis Parameters for MOF-5

Parameter	NMP	DMF	Reference
Metal Source	Zinc Nitrate (B79036) Hexahydrate	Zinc Nitrate Hexahydrate	[5]
Organic Linker	Terephthalic Acid (H2BDC)	Terephthalic Acid (H2BDC)	[5]
Solvent Volume	40 mL	15 mL	[5]
Metal:Linker Ratio	4.5:1 (mol/mol)	5:1 (mol/mol)	[5]
Temperature	129-164 °C (Sonochemical)	120 °C (Solvothermal)	[5][6]
Reaction Time	10-75 minutes	21 hours	[5]
Resulting Surface Area	~3208 m²/g (Langmuir)	Not specified in direct comparison	[5]

Table 2: Synthesis Parameters for UiO-66

Parameter	Typical Conditions (DMF)	Reference
Metal Source	Zirconium(IV) Chloride	[7][8]
Organic Linker	Terephthalic Acid (H2BDC)	[7][8]
Solvent	DMF	[7][8]
Modulator	Benzoic Acid or Acetic Acid	[9][10]
Temperature	120-140 °C	[7][8]
Reaction Time	6-24 hours	[7]
Resulting Surface Area	~1000-1500 m²/g (BET)	[11]
Note: While NMP is a potential solvent for UiO-66 synthesis, detailed protocols and comparative data are more readily available for DMF.

Table 3: Synthesis Parameters for ZIF-8

Parameter	Typical Conditions (DMF)	Reference
Metal Source	Zinc Nitrate Hexahydrate	[12][13]
Organic Linker	2-Methylimidazole	[12][13]
Solvent	DMF	[12][13]
Temperature	120-140 °C	[14]
Reaction Time	24 hours	[14]
Resulting Particle Size	Varies with conditions	[13]
Note: Similar to UiO-66, detailed protocols for ZIF-8 synthesis predominantly feature DMF, though NMP can be used as an alternative aprotic solvent.[1]

Experimental Protocols

The following are detailed protocols for the synthesis of selected MOFs using NMP.

Protocol 1: Sonochemical Synthesis of MOF-5 using NMP

This protocol is based on the sonochemical method which can significantly reduce reaction times.[5]

Materials:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• Terephthalic acid (H₂BDC)

• N-Methylpyrrolidone (NMP)

• Nitrogen gas

• 50 mL transparent horn tube reactor

• Ultrasonic probe

Procedure:

• In the 50 mL horn tube reactor, dissolve 1.34 g of zinc nitrate hexahydrate and 0.25 g of terephthalic acid in 40 mL of NMP.

• Vigorously agitate the mixture under a nitrogen atmosphere until a clear solution is obtained.

• Subject the solution to ultrasonic treatment using an ultrasonic probe. The power level can be varied to control the reaction temperature and crystallization rate. Temperatures between 129 °C and 164 °C have been reported.[6]

• Continue the ultrasonic treatment for 10-75 minutes. Crystal formation should be observed.

• After the reaction, allow the mixture to cool to room temperature.

• Collect the white crystalline product by centrifugation or filtration.

• Wash the product thoroughly with fresh NMP and then with a volatile solvent like chloroform (B151607) or ethanol (B145695) to remove unreacted precursors and residual NMP.

• Dry the final product under vacuum to obtain activated MOF-5.

Protocol 2: Generalized Solvothermal Synthesis of MOFs using NMP

This protocol provides a general framework for solvothermal synthesis and can be adapted for various MOFs by adjusting the precursors, ratios, temperature, and time.

Materials:

• Metal salt (e.g., Zinc Acetate, Zirconium Chloride)

• Organic linker (e.g., H₂BDC, 2-Methylimidazole)

• N-Methylpyrrolidone (NMP)

• Teflon-lined stainless-steel autoclave

Procedure:

• Dissolve the metal salt and the organic linker in NMP in a glass vial or beaker. The molar ratio of metal to linker is a critical parameter and should be optimized for the specific MOF.[6]

• Stir the mixture at room temperature until a homogeneous solution or suspension is formed.

• Transfer the reaction mixture to a Teflon-lined autoclave of appropriate volume.

• Seal the autoclave and place it in a preheated oven.

• Heat the autoclave to the desired reaction temperature (typically between 100 °C and 200 °C) and maintain it for a specific duration (ranging from several hours to a few days).[6]

• After the reaction is complete, cool the autoclave to room temperature.

• Collect the crystalline product by filtration or centrifugation.

• Wash the product multiple times with fresh NMP to remove any unreacted starting materials.

• Perform a solvent exchange by immersing the product in a more volatile solvent (e.g., ethanol or acetone) for 1-3 days, replacing the solvent periodically.

• Dry the product under vacuum at an elevated temperature to ensure complete removal of the solvent and activation of the MOF.

Mandatory Visualizations

Mechanistic Role of NMP in MOF Synthesis

NMP is believed to play a multifaceted role in the crystallization of MOFs. One proposed mechanism, drawing parallels from its role in other chemical reactions, is its ability to coordinate with metal cations, thereby influencing the formation of secondary building units (SBUs) and subsequent framework assembly.[15] Additionally, NMP may facilitate the nucleation process by disrupting the hydration shells around the precursor ions.[16]

Caption: Proposed mechanism of NMP's role in MOF synthesis.

Experimental Workflow for MOF Synthesis using NMP

The general workflow for synthesizing MOFs using NMP as a solvent involves several key steps, from precursor selection to the final activation of the material.

Caption: A typical workflow for synthesizing MOFs with NMP.

Application in Drug Development

The choice of solvent in MOF synthesis can have a significant impact on the material's properties for drug delivery applications. The use of NMP can be advantageous in several ways:

• Porosity and Drug Loading: As demonstrated with [Zn4O(BDC)3]8, NMP can lead to a higher surface area, which is often correlated with a higher drug loading capacity.[3][17]

• Biocompatibility: While the biocompatibility of the final MOF is paramount, the efficient removal of the synthesis solvent is a critical step. The weaker interaction of NMP with the MOF framework can facilitate its complete removal, reducing potential toxicity from residual solvent.[3]

• Controlled Release: The surface chemistry and pore environment of a MOF influence drug release kinetics. The solvent used during synthesis can affect these properties. For instance, the polarity of the solvent can influence the molecular vibrations within the MOF structure, which in turn can affect drug absorption.[17] While more research is needed to establish a direct correlation for NMP, its properties suggest it could be used to tune MOFs for desired drug release profiles.

The development of MOFs as drug carriers is a rapidly evolving field, and the selection of synthesis parameters, including the solvent, is a key area of optimization to achieve desired therapeutic outcomes.[18][19]

Conclusion

N-Methylpyrrolidone is a valuable solvent for the synthesis of Metal-Organic Frameworks, offering distinct advantages in terms of reaction conditions and the properties of the final materials. Its high boiling point, strong solvating power, and influence on crystal growth and porosity make it a compelling alternative to more conventional solvents. The protocols and data presented here provide a foundation for researchers and drug development professionals to explore the use of NMP in the rational design and synthesis of MOFs with tailored properties for a range of applications, including advanced drug delivery systems. Further investigation into the mechanistic role of NMP and its impact on the performance of MOFs in biological systems will continue to expand its utility in this exciting field.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. jchemrev.com [jchemrev.com]
• 4. researchgate.net [researchgate.net]
• 5. jchemrev.com [jchemrev.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. m.youtube.com [m.youtube.com]
• 10. louis.uah.edu [louis.uah.edu]
• 11. Accelerated and scalable synthesis of UiO-66(Zr) with the assistance of inorganic salts under solvent-free conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 14. researchgate.net [researchgate.net]
• 15. The N-Methylpyrrolidone (NMP) Effect in Iron-Catalyzed Cross-Coupling with Simple Ferric Salts and MeMgBr - PMC [pmc.ncbi.nlm.nih.gov]
• 16. N-Methyl-2-pyrrolidone-promoted crystallization of MEL zeolite and its acceleration mechanism - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 17. news-medical.net [news-medical.net]
• 18. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Metal-Organic Frameworks (MOFs)-Based Nanomaterials for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Methylpyrrolidone (NMP) Purity Analysis by HPLC and GC-MS

This document provides detailed application notes and protocols for the purity analysis of N-Methylpyrrolidone (NMP) using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are crucial for researchers, scientists, and professionals in drug development and manufacturing to ensure the quality and purity of NMP, a widely used solvent.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a versatile technique for the analysis of NMP, particularly for quantifying non-volatile impurities or when NMP is present in a complex matrix.

Application Note

Introduction: N-Methylpyrrolidone is a polar, aprotic solvent used extensively in the pharmaceutical and electronics industries.[1] Its purity is critical as impurities can affect reaction kinetics, product yield, and safety. This HPLC method provides a reliable approach for the determination of NMP and its potential impurities. The method described is a reversed-phase HPLC method coupled with UV or mass spectrometry detection, offering high sensitivity and selectivity.[2]

Principle: The method separates NMP from its impurities based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. Detection is typically achieved using a UV detector at a low wavelength or a mass spectrometer for enhanced specificity and sensitivity.

Common Impurities Analyzed by HPLC:

• N-methylsuccinimide (NMS)[3]

• 2-pyrrolidinone (B116388) (2P)[3]

• 5-hydroxy-N-methyl-2-pyrrolidone (5-HNMP)[4]

• 2-hydroxy-N-methylsuccinimide (2-HMSI)[4]

• N-Methyl-4-aminobutanoic acid (NM4ABA)[3]

Experimental Protocol: HPLC-UV/MS

1.2.1. Equipment and Materials:

• High-Performance Liquid Chromatograph with a pump, autosampler, column oven, and UV or Mass Spectrometer detector.

• Reversed-phase HPLC column (e.g., C18, 4.6 x 150 mm, 5 µm).

• NMP reference standard (≥99.5% purity).

• Reference standards for potential impurities.

• HPLC-grade acetonitrile, water, and formic acid.

• Volumetric flasks, pipettes, and autosampler vials.

1.2.2. Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water[5]
Mobile Phase B	Acetonitrile[5]
Gradient	85:15 (A:B) for 8 min, linear gradient to 15:85 over 1 min, hold at 15:85 for 4 min, return to 85:15 in 1 min, and equilibrate for 8 min.[2]
Flow Rate	1.0 mL/min[2]
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	210 nm
MS Detection (ESI+)	Scan mode or Selected Ion Monitoring (SIM) for target impurities. For NMP, monitor m/z 100.[5]

1.2.3. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh about 100 mg of NMP reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the initial mobile phase composition (85:15 A:B).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 1, 5, 10, 50, 100 µg/mL).

• Sample Solution: Accurately weigh about 100 mg of the NMP sample into a 100 mL volumetric flask. Dissolve and dilute to volume with the initial mobile phase composition.

1.2.4. Data Analysis:

• Identify the NMP peak in the sample chromatogram by comparing its retention time with that of the reference standard.

• Quantify the purity of NMP by calculating the area percentage of the NMP peak relative to the total area of all peaks in the chromatogram.

• For impurity quantification, use the calibration curves of the respective impurity standards.

Quantitative Data Summary (HPLC)

Parameter	Value	Reference
Linearity (NMP)	0.11 - 1.08 µg/mL (Correlation coefficient > 0.999)	[2]
Limit of Detection (LOD)	Signal-to-noise ratio of 3	[2]
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10, or RSD < 10% for replicate injections	[2]
Accuracy (Recovery)	Typically 98-102%	[6]
Precision (RSD)	< 2% for replicate injections	[6]

Workflow Diagram (HPLC)

Caption: HPLC analysis workflow for NMP purity.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the analysis of volatile and semi-volatile impurities in NMP. It offers excellent separation efficiency and definitive identification of impurities through mass spectral data.

Application Note

Introduction: Gas chromatography is well-suited for determining the purity of organic solvents like NMP.[1] This GC-MS method is designed for the separation and quantification of NMP and its volatile impurities. The use of a mass spectrometer detector allows for positive identification of known and unknown impurities, providing a comprehensive purity profile. Common impurities that can be detected include N-methyl succinimide (B58015) (NMS) and 2-pyrrolidinone (2PYR).[1]

Principle: The sample is injected into a heated inlet where it is vaporized. The gaseous components are then separated in a capillary column based on their boiling points and interaction with the stationary phase. The separated components are detected by a mass spectrometer, which provides both quantitative information and mass spectra for identification.

Common Impurities Analyzed by GC-MS:

• N-methyl succinimide (NMS)[1]

• 2-pyrrolidinone (2PYR)[1]

• N-Butanol[7]

• Tetrahydrofuran[7]

• Methylamine[7]

• 1,2-Propanediol[7]

Experimental Protocol: GC-MS

2.2.1. Equipment and Materials:

• Gas Chromatograph with a split/splitless inlet, a capillary column, and a Mass Spectrometer detector.

• GC capillary column (e.g., Agilent J&W DB-23, 30 m x 0.25 mm, 0.25 µm).[1]

• NMP reference standard (≥99.5% purity).

• Reference standards for potential impurities.

• High-purity helium or hydrogen as carrier gas.

• GC vials with septa.

2.2.2. Chromatographic and MS Conditions:

Parameter	Condition
Column	Agilent J&W DB-23 (30 m x 0.25 mm, 0.25 µm)[1]
Inlet Temperature	250 °C
Split Ratio	50:1
Carrier Gas	Helium
Oven Program	Initial 50 °C, hold for 1 min, ramp at 10 °C/min to 240 °C, hold for 5 min.[8]
MS Transfer Line	250 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 35-350

2.2.3. Standard and Sample Preparation:

• Standard Solution: Prepare a solution of NMP reference standard in a suitable solvent (e.g., methylene (B1212753) chloride) at a concentration of approximately 1000 µg/mL.

• Sample Solution: Dilute the NMP sample in the same solvent to a similar concentration.

2.2.4. Data Analysis:

• Identify the NMP peak and impurity peaks by their retention times and mass spectra.

• Purity is typically determined by area percent normalization, where the area of the NMP peak is divided by the total area of all peaks.

• For accurate quantification of impurities, a calibration curve for each impurity standard should be prepared.

Quantitative Data Summary (GC-MS)

Parameter	Value	Reference
Purity Calculation	Area percent normalization of the chromatogram.[1]
Precision (RSD)	0.5 - 4% for replicate injections.[1]
Detection Limit (Analytical)	4 ng with a 1-µL injection.[9]
Linearity	A calibration curve should be established for quantitative analysis.[9]

Workflow Diagram (GC-MS)

Caption: GC-MS analysis workflow for NMP purity.

References

• 1. agilent.com [agilent.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct determination of N-methyl-2-pyrrolidone metabolites in urine by HPLC-electrospray ionization-MS/MS using deuterium-labeled compounds as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. gmpsop.com [gmpsop.com]
• 7. paragonlaboratories.com [paragonlaboratories.com]
• 8. ptfarm.pl [ptfarm.pl]
• 9. osha.gov [osha.gov]

Application Note: Protocols for Dissolving and Spinning Polyimides Using N-Methylpyrrolidone (NMP)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and protocols for the dissolution of polyimides in N-Methylpyrrolidone (NMP) and the subsequent fabrication of polyimide fibers via electrospinning and wet spinning techniques. NMP is a highly effective polar aprotic solvent for a wide range of polymers, including many high-performance polyimides that are insoluble in common organic solvents.[1][2][3] These protocols offer a foundational methodology for researchers developing advanced materials for applications ranging from high-temperature filtration to biomedical engineering.

Introduction to Polyimide Processing

Polyimides are a class of high-performance polymers known for their exceptional thermal stability, mechanical strength, and chemical resistance.[4] These properties make them suitable for demanding applications in aerospace, electronics, and filtration.[4][5] However, the rigid aromatic backbone that imparts these desirable characteristics also makes many polyimides intractable, as they are often insoluble and infusible.[4]

A common strategy to process these polymers is to use their soluble precursor, polyamic acid (PAA), which is then converted to polyimide through a thermal or chemical imidization process after being formed into a fiber or film.[6][7][8] Alternatively, introducing flexible linkages or bulky side groups into the polymer backbone can render the final polyimide soluble in specific organic solvents.[9][10]

N-Methyl-2-pyrrolidone (NMP) is a powerful, high-boiling, polar aprotic solvent widely used for dissolving both polyamic acids and certain types of soluble polyimides.[1][3][11] Its ability to dissolve these polymers makes it a critical component in the formulation of solutions for spinning processes.[12][13]

Polyimide Dissolution in N-Methylpyrrolidone (NMP)

The solubility of a specific polyimide in NMP depends heavily on its chemical structure.[14][15] Generally, polyimides with greater chain flexibility and less packing efficiency are more readily soluble.

Protocol for Polyimide Solution Preparation

This protocol describes a general method for dissolving soluble polyimide powder in NMP. The optimal concentration will depend on the specific polyimide's molecular weight and the intended application (e.g., electrospinning, wet spinning).

Materials and Equipment:

• Soluble polyimide (PI) powder (dried in a vacuum oven to remove moisture)

• N-Methylpyrrolidone (NMP), anhydrous grade

• Glass vial or flask

• Magnetic stirrer and stir bar or mechanical overhead stirrer

• Heating mantle or oil bath (optional)

• Analytical balance

Procedure:

• Determine Concentration: Decide on the desired weight percent (wt%) of the polyimide solution. Concentrations for spinning typically range from 10% to 30% w/v or w/w.[16][17]

• Weighing: Accurately weigh the required amount of dried polyimide powder and transfer it to the glass vial/flask.

• Solvent Addition: Add the calculated volume or weight of NMP to the flask.

• Dissolution:

  • Place the flask on the magnetic stirrer in a fume hood.

  • Begin stirring at a moderate speed to create a vortex without splashing.

  • Continue stirring at room temperature. Dissolution can take several hours to days depending on the polyimide's molecular weight and structure.[9]

  • If necessary, gentle heating (e.g., 40-60°C) can be applied to accelerate dissolution.[18] However, be cautious as excessive heat can cause solvent degradation or unwanted side reactions.

• Homogenization: Stir until the solution is completely homogeneous and no solid particles are visible. The resulting solution is often viscous and may have a characteristic amber or brown color.

• Degassing: Before spinning, it may be necessary to let the solution sit to allow air bubbles to dissipate or to degas the solution using a centrifuge or mild vacuum.

A flowchart of the polyimide dissolution process.

Quantitative Data: Polyimide Solubility and Solution Properties

The following tables summarize typical data found in the literature for polyimide solutions in NMP.

Table 1: Solubility of Various Polyimides in NMP and Other Solvents

Polyimide Type	Dianhydride/Diamine	NMP Solubility	Other Soluble Solvents	Reference
PI-1B	BPDA/BAN-1	Soluble	m-cresol	[15]
PI-2B	BPDA/BAN-2	Soluble	DMAc, CHCl₃	[15]
P84 Copolyimide	BTDA/TDI & MDI	Good Solvent	DMAc, DMF	[12]
DMEPMA-based	Various	Soluble	THF, DMAc, CH₂Cl₂	[9]

Note: Solubility can be highly dependent on the specific isomer and molecular weight of the polymer.

Table 2: Typical Polyimide-NMP Solution Properties

Polymer	Concentration (% solids)	Viscosity (at 25°C)	Reference
Skybond 705 (Polyimide)	20%	1628 cps	[19]
Skybond 705 (Polyimide)	10%	67 cps	[19]
Amoco AI-10 (Polyamide-imide)	33%	~188 cps (in NMP/Acetophenone)	[19]

| PANI-O | 9% | ~10 Pa·s (10,000 cps) |[20] |

Spinning of Polyimide-NMP Solutions

Once a homogeneous solution is prepared, it can be processed into fibers using several techniques. Electrospinning and wet spinning are two common laboratory and industrial methods.

Electrospinning

Electrospinning uses a high-voltage electric field to draw a fine polymer filament from the tip of a syringe onto a collector. This method is highly effective for producing nonwoven mats of nanofibers with diameters ranging from nanometers to a few microns.[16][21]

Materials and Equipment:

• Homogeneous, degassed PI-NMP solution (typically 15-25 wt%)[16][21]

• Electrospinning apparatus (high-voltage power supply, syringe pump, spinneret, grounded collector)

• Plastic or glass syringe with a metal needle (e.g., 20-27 gauge)

• Grounded collector (e.g., flat plate or rotating mandrel covered with aluminum foil)

• Vacuum oven for post-spinning drying

Procedure:

• Setup: Place the electrospinning apparatus in a fume hood with controlled humidity.

• Loading: Load the PI-NMP solution into the syringe, ensuring no air bubbles are present.

• Positioning: Mount the syringe on the pump and position the needle spinneret a set distance (typically 15-25 cm) from the grounded collector.[17][22]

• Parameter Setting:

  • Set the syringe pump to a steady, low flow rate (e.g., 0.1 - 1.5 mL/h).[16][22]

  • Set the high-voltage supply to the desired voltage (e.g., 15-25 kV).[16][22]

• Initiation: Connect the positive electrode of the power supply to the metal needle and ground the collector. Turn on the power supply and the syringe pump.

• Spinning: A Taylor cone should form at the needle tip, from which a polymer jet erupts and travels towards the collector. The solvent evaporates during this transit, and a solid fiber is deposited on the collector.

• Collection: Continue the process until a mat of the desired thickness is formed.

• Post-Processing: Carefully remove the nanofiber mat from the collector. Dry the mat in a vacuum oven (e.g., at 80-200°C for several hours) to remove residual NMP.[22]

A schematic of the electrospinning process.

Table 3: Example Electrospinning Parameters and Resulting Fiber Properties

Polymer Conc. (wt%)	Voltage (kV)	Flow Rate	Tip-Collector Distance (cm)	Avg. Fiber Diameter (nm)	Reference
16.78%	17	1.4 mL/h	-	-	[16]
20%	15-22	2-30 µL/min	22	280 - 1000	[21]
20%	15	0.1 mL/h	15	-	[22]

| 15% (PEEK/PI blend) | 22 | 20 µL/min | 20 | 211 - 304 |[17] |

Note: '-' indicates data not specified in the cited abstract.

Wet Spinning

In wet spinning, the polymer solution is extruded through a spinneret directly into a coagulation bath.[20] The solvent (NMP) diffuses out of the polymer filament and into the bath, while a non-solvent from the bath diffuses in, causing the polymer to precipitate and form a solid fiber.[20][23]

Materials and Equipment:

• Homogeneous, degassed PI-NMP solution ("dope")

• Spinning apparatus (gear pump or syringe pump, filter assembly, spinneret)

• Coagulation bath containing a non-solvent (e.g., water, ethanol, or a mixture with NMP)[20]

• Godet wheels or rollers for drawing the fiber

• Washing baths

• Drying oven

Procedure:

• Dope (B7801613) Preparation: Prepare a high-viscosity PI-NMP solution as described in Section 2.1.

• Extrusion: Pump the dope solution at a constant rate through a spinneret, which is submerged in the coagulation bath.

• Coagulation: As the filament emerges from the spinneret, the polymer precipitates upon contact with the coagulation liquid, forming a solid fiber. The composition of the bath is critical; a "soft" coagulant (e.g., a mixture of NMP and water/ethanol) allows for slower precipitation and can lead to a denser fiber structure.[20]

• Drawing: The nascent fiber is drawn out of the coagulation bath and stretched between sets of rollers (godets) rotating at different speeds. This drawing process aligns the polymer chains, improving the fiber's mechanical properties.

• Washing: The fiber is passed through subsequent baths (e.g., containing water) to remove any residual NMP.

• Drying & Heat Treatment: The washed fiber is dried to remove water and may be subjected to further heat treatment to enhance its properties.

A simplified diagram of the wet spinning process.

Table 4: Example Wet Spinning Parameters and Resulting Fiber Properties

Polymer Solution	Coagulation Bath Composition (Ethanol/Water/NMP)	Key Finding	Resulting Fiber Properties	Reference
PANI-O in NMP	20/10/70	Optimal for defect-free fibers from high MW polymer.	Strength: ~250 MPa	[20]
PANI-O in NMP	25/10/65	"Stiffer" bath used for lower viscosity solutions.	Elongation: 50%	[20]

| PANI-O in NMP | Water/NMP (20/80) | Increased polymer concentration (9% vs 6%) reduced defects. | Modulus: ~2.1 GPa |[20] |

Conclusion

N-Methylpyrrolidone is an indispensable solvent for the laboratory and industrial processing of high-performance polyimides. By carefully selecting the polyimide structure and controlling the parameters of the dissolution and spinning processes, researchers can fabricate advanced fibrous materials. The protocols and data presented here provide a comprehensive starting point for developing polyimide-based components for a variety of scientific and technological applications. Proper post-processing, including thorough solvent removal, is critical to achieving the desired final material properties.[24][25]

References

• 1. n-Methylpyrrolidone – Versatile Solvent for Coatings and Paints [penpet.com]
• 2. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 3. productcatalog.eastman.com [productcatalog.eastman.com]
• 4. fire.tc.faa.gov [fire.tc.faa.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Polyimide fibers prepared by dry-spinning process: imidization degree and mechanical properties | Semantic Scholar [semanticscholar.org]
• 9. ando-cap.mac.titech.ac.jp [ando-cap.mac.titech.ac.jp]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. EP3045488A1 - Polyimide compositions and methods - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Electrospinning of High-Performance Nanofibres: State of the Art and Insights into the Path Forward [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. High performance polyimides with good solubility and optical transparency formed by the introduction of alkyl and naphthalene groups into diamine mono ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA07142F [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. US5502143A - Process for preparing polyimide resins - Google Patents [patents.google.com]
• 19. US4495321A - Polyimide and/or polyamide-imide compositions in mixed solvents - Google Patents [patents.google.com]
• 20. Some Specifics of Defect-Free Poly-(o-aminophenylene)naphthoylenimide Fibers Preparation by Wet Spinning - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. Wet spinning of aliphatic and aromatic polyamides | CoLab [colab.ws]
• 24. csmantech.org [csmantech.org]
• 25. US5171693A - Method for the determination of N-methyl-2-pyrrolidone (NMP) content in polyimide resin pre-impregnated fabric - Google Patents [patents.google.com]

N-Methylpyrrolidone (NMP): A Versatile Solvent in Automated Synthesis and High-Throughput Screening

For Immediate Release

N-Methylpyrrolidone (NMP), a powerful polar aprotic solvent, has established a significant role in the realms of automated chemical synthesis and high-throughput screening (HTS). Its unique combination of high solvency, thermal stability, and miscibility with a wide range of organic solvents and water makes it an invaluable tool for researchers, scientists, and drug development professionals. This document provides detailed application notes and protocols for the effective utilization of NMP in these advanced laboratory settings.

Key Properties of N-Methylpyrrolidone

NMP's utility in automated synthesis and HTS is underpinned by its distinct physicochemical properties. Its high boiling point (202-204 °C) is particularly advantageous for reactions requiring elevated temperatures, including microwave-assisted peptide synthesis.[1] Furthermore, its excellent solvating power for a broad spectrum of organic and inorganic compounds facilitates homogeneous reaction conditions and the preparation of high-concentration stock solutions for screening libraries.[2]

Table 1: Comparative Properties of NMP and DMF in SPPS [1]

Property	NMP	DMF	Significance in Automated Synthesis
Boiling Point (°C)	202 - 204	153	NMP's higher boiling point is beneficial for microwave-assisted synthesis and reactions at elevated temperatures.
Density (g/cm³)	1.028	0.944	Relevant for the fluidics of automated synthesizers.
Resin Swelling	Excellent	Good	Superior swelling with NMP improves reagent access to reaction sites on solid supports.
Reagent Solubility	Excellent	Excellent	Both solvents are effective for most reagents used in Solid-Phase Peptide Synthesis (SPPS).

Application in Automated Synthesis: Solid-Phase Peptide Synthesis (SPPS)

NMP is a widely used solvent in automated Solid-Phase Peptide Synthesis (SPPS), a cornerstone technique for the production of peptides for research and therapeutic development.[3][4] Its ability to effectively swell the resin support and dissolve protected amino acids and coupling reagents is crucial for achieving high coupling efficiencies and overall peptide purity.[1]

Superior Performance in Synthesizing "Difficult" and Hydrophobic Peptides

One of the key advantages of NMP in automated SPPS is its superior performance in the synthesis of "difficult" sequences, particularly those rich in hydrophobic amino acids.[5] Such sequences have a tendency to aggregate on the resin, hindering further reactions and leading to lower purity of the final product. The use of NMP can alleviate this aggregation, resulting in a cleaner crude product and improved overall yield.[5] While quantitative comparisons can be sequence-dependent, studies have shown that for hydrophobic peptides, synthesis in NMP can lead to a notable improvement in crude purity compared to when DMF is used as the primary solvent.[5]

Fig. 1: Automated Solid-Phase Peptide Synthesis (SPPS) Workflow using NMP.

Detailed Protocol: Automated Synthesis of a 10-mer Hydrophobic Peptide

This protocol outlines the automated synthesis of a model 10-mer hydrophobic peptide (e.g., Ac-Ala-Val-Leu-Ile-Gly-Ala-Val-Leu-Ile-Gly-NH2) on a rink amide resin using an automated microwave peptide synthesizer.

Materials:

• Rink Amide MBHA resin

• Fmoc-protected amino acids

• N-Methylpyrrolidone (NMP), peptide synthesis grade

• N,N'-Diisopropylcarbodiimide (DIC)

• Oxyma Pure

• Piperidine

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dichloromethane (DCM)

• Diethyl ether

Instrumentation:

• Automated microwave peptide synthesizer

Procedure:

• Resin Swelling: Swell the Rink Amide resin in NMP for at least 1 hour.

• Fmoc Deprotection: Perform Fmoc deprotection using a solution of 20% piperidine in NMP. This step is typically performed twice to ensure complete removal of the Fmoc group.

• Washing: Wash the resin thoroughly with NMP to remove residual piperidine and byproducts.

• Amino Acid Coupling:

  • Prepare a solution of the Fmoc-protected amino acid (5 equivalents), DIC (5 equivalents), and Oxyma Pure (5 equivalents) in NMP.

  • Add the coupling solution to the resin and perform the coupling reaction. For microwave-assisted synthesis, a typical condition is 5 minutes at 75°C.

• Washing: Wash the resin with NMP to remove excess reagents and byproducts.

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

• Final Deprotection: After the final coupling step, perform a final Fmoc deprotection (step 2).

• Final Wash: Wash the resin with NMP, followed by DCM, and then dry the resin under vacuum.

• Cleavage and Side-Chain Deprotection: Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours at room temperature.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet with cold ether. The crude peptide can then be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Application in High-Throughput Screening (HTS)

In high-throughput screening, the ability to efficiently dissolve and deliver a diverse library of chemical compounds to a biological assay is paramount. NMP's broad solvency makes it a valuable tool for preparing stock solutions of compounds with poor aqueous solubility, a common challenge in drug discovery.[6]

Fig. 2: High-Throughput Screening (HTS) Workflow Incorporating NMP.

Considerations for Using NMP in HTS Assays

While NMP is a powerful solvent, its use in HTS requires careful consideration to avoid potential assay interference.

• Solvent Effects on Assay Performance: The final concentration of NMP in the assay well should be kept to a minimum (typically below 1%) to avoid non-specific effects on protein stability, enzyme kinetics, or cell viability. It is crucial to validate the assay's tolerance to the final NMP concentration.

• Potential for Biological Activity: NMP is not always an inert vehicle. Studies have shown that NMP can exhibit immunomodulatory and other biological activities, which could lead to false-positive or false-negative results in certain assays.[1] It is essential to run appropriate solvent controls to account for any intrinsic activity of NMP.

• Interference with Detection Methods: While less common than with fluorescent compounds, high concentrations of any solvent can potentially interfere with light-based detection methods such as fluorescence polarization and luminescence. This should be evaluated during assay development.

Protocol: Cell-Based Cytotoxicity Assay Using NMP as a Co-solvent

This protocol describes a general method for screening a compound library for cytotoxic effects on a cancer cell line (e.g., HeLa, HepG2) using a resazurin-based viability assay, with NMP used to prepare compound stock solutions.

Materials:

• HeLa or HepG2 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Compound library dissolved in 100% NMP or DMSO at 10 mM

• Resazurin (B115843) sodium salt solution

• 96-well or 384-well clear-bottom black plates

• Phosphate-buffered saline (PBS)

Instrumentation:

• Automated liquid handler

• Cell culture incubator (37°C, 5% CO₂)

• Fluorescence plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into the assay plates at a predetermined density (e.g., 5,000 cells/well in a 96-well plate) in 100 µL of complete medium.

  • Incubate the plates for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Using an automated liquid handler, perform serial dilutions of the compound stock solutions in an appropriate intermediate solvent if necessary, and then further dilute into the assay medium. The final concentration of NMP in the well should be kept consistent across all treatments and ideally below 0.5%.

  • Add the diluted compounds to the corresponding wells of the cell plates. Include wells with vehicle control (medium with the same final concentration of NMP) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Incubate the plates for 48-72 hours.

• Viability Assay:

  • Prepare a working solution of resazurin in PBS.

  • Add the resazurin solution to each well and incubate for 2-4 hours at 37°C.

  • Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., ~560 nm Ex / ~590 nm Em).

• Data Analysis:

  • Subtract the background fluorescence from all wells.

  • Normalize the data to the vehicle control (100% viability) and a no-cell control (0% viability).

  • Calculate the percent viability for each compound concentration and determine the IC50 values.

Table 2: Example Data from a Cell-Based Cytotoxicity Screen

Compound	Concentration (µM)	% Viability (NMP as solvent)
Vehicle Control	-	100 ± 5.2
Compound A	1	98.1 ± 4.5
10	52.3 ± 6.1
100	5.7 ± 2.3
Compound B	1	99.5 ± 3.8
10	95.2 ± 4.9
100	88.6 ± 5.5
Doxorubicin (Positive Control)	10	15.4 ± 3.1

Data are representative and will vary depending on the cell line and compounds tested.

Conclusion

N-Methylpyrrolidone is a highly effective and versatile solvent for both automated synthesis and high-throughput screening. Its strong solvating power and high thermal stability make it particularly well-suited for challenging applications such as the synthesis of hydrophobic peptides. In HTS, it serves as a valuable tool for solubilizing diverse compound libraries. However, careful consideration of its potential for assay interference and biological activity is essential for generating reliable and meaningful data. The protocols and data presented here provide a framework for the successful implementation of NMP in modern drug discovery and development workflows.

References

• 1. biotage.com [biotage.com]
• 2. Exciting Update on Green Solvents for Peptide Synthesis - RG Discovery [rgdiscovery.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Automated Solid-Phase Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 5. wernerlab.weebly.com [wernerlab.weebly.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Safe Handling and Disposal of N-Methylpyrrolidone (NMP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylpyrrolidone (NMP) is a versatile solvent widely used in laboratory settings for various applications, including as a solvent for chemical reactions, in paint and coating removal, and in pharmaceutical manufacturing.[1] Despite its utility, NMP presents several health hazards that necessitate strict adherence to safe handling and disposal procedures.[2][3] These application notes and protocols provide detailed guidance to minimize exposure and ensure the safety of laboratory personnel.

Health Hazards of N-Methylpyrrolidone

NMP can cause both acute and chronic health effects. It is readily absorbed through the skin.[4]

Acute (Short-Term) Effects:

• Irritation to the skin, eyes, nose, and throat.[4]

• Inhalation can lead to coughing and wheezing.[5]

• Exposure may cause headaches, nausea, dizziness, drowsiness, and other effects similar to alcohol intoxication.[4][5]

Chronic (Long-Term) Effects:

• Reproductive Toxicity: NMP is considered a reproductive hazard.[4] It has been linked to developmental toxicity, including fetal death and decreased fetal weight in animal studies.[3][6] The U.S. Environmental Protection Agency (EPA) has identified that NMP poses an unreasonable risk to human health, including miscarriages and reduced fertility.[2]

• Organ Damage: Prolonged or repeated exposure can lead to damage to the liver, kidneys, and immune system.[2][3]

• Skin Effects: Can cause dermatitis, including dryness, redness, and cracking of the skin.[4]

Quantitative Data for N-Methylpyrrolidone

Property	Value	Reference
Boiling Point	204 °C (400 °F)	[7]
Melting/Freezing Point	-24.2 °C (-11.6 °F)	[7]
Flash Point	91 °C (196 °F)	[7]
Autoignition Temperature	245 °C (473 °F)	[7]
Vapor Pressure	0.3 hPa @ 20 °C	Not explicitly found in search results
log Pow	-0.46	[8]
Water Solubility	Miscible	[1]
OSHA Permissible Exposure Limit (PEL)	Not established, but exposure should be minimized.[5][9]	Cal/OSHA has adopted a PEL.[4]

Experimental Protocols for Safe Handling

Engineering Controls

• Ventilation: Always handle NMP in a well-ventilated area.[1] Use of a chemical fume hood is highly recommended to minimize inhalation of vapors.[10]

• Enclosure: For larger-scale operations, consider using a process enclosure or other engineering controls to contain the substance.[11]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be in place for all personnel handling NMP.[12] Training on the proper use, limitations, and disposal of PPE is mandatory.[12]

• Gloves: Wear chemical-resistant gloves.[1] Since NMP can be absorbed through the skin, selecting the appropriate glove material is critical.[7] Dispose of contaminated gloves after use.[11]

• Eye Protection: Chemical safety goggles and/or a full-face shield should be worn where splashing is possible.[11]

• Body Protection: Wear a lab coat, apron, or coveralls to prevent skin contact.[11] For significant exposure risks, impervious protective clothing, including boots, may be necessary.[11]

• Respiratory Protection: If ventilation is inadequate, respiratory protection may be required.[1] The type of respirator should be selected based on the potential airborne concentration of NMP.

Storage and Handling Procedures

• Storage: Store NMP in tightly sealed, properly labeled containers in a cool, dry, and well-ventilated area.[10][11] Keep containers away from heat, open flames, and other sources of ignition.[10]

• Handling:

  • Avoid contact with skin, eyes, and clothing.[10]

  • Do not breathe vapors or mists.[10]

  • Practice good industrial hygiene: wash hands before breaks and at the end of the workday.[11] Do not eat, drink, or smoke in areas where NMP is handled.[10]

  • Ensure that eye wash fountains and emergency showers are readily accessible.[9]

Spill Management Protocol

Immediate and appropriate response to an NMP spill is crucial to prevent exposure and further contamination.

Small Spills (less than 1 liter and contained)

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[9] Eliminate all ignition sources.[9]

• Don PPE: Wear appropriate PPE as outlined in section 4.2.

• Containment: Use absorbent materials such as vermiculite, sand, or commercial sorbents to contain the spill.[9][13]

• Absorption: Apply absorbent material over the spill until all the liquid is absorbed.[13]

• Collection: Carefully collect the absorbed material and place it into a labeled, sealed container for hazardous waste disposal.[14]

• Decontamination: Clean the spill area with soap and water.[14]

• Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Large Spills (greater than 1 liter or uncontained)

• Evacuate: Immediately evacuate the area.

• Alert: Notify laboratory supervisors and the institution's environmental health and safety (EHS) department.

• Isolate: If it can be done safely, close doors to the affected area to contain vapors.

• Professional Cleanup: Do not attempt to clean up a large spill unless you are trained and equipped for hazardous waste operations and emergency response.[9]

Disposal Protocol

NMP waste is considered hazardous and must be disposed of in accordance with local, state, and federal regulations.[8][15]

• Waste Collection: Collect all NMP-containing waste (including contaminated absorbents and PPE) in designated, properly labeled, and sealed hazardous waste containers.[16] Polyethylene or steel containers are suitable for many NMP wastes.[16]

• Labeling: Clearly label waste containers with "Hazardous Waste" and the contents, including "N-Methylpyrrolidone."

• Storage: Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal Methods:

  • Incineration: The preferred method of disposal is through a licensed chemical incinerator, preferably one equipped with an afterburner and scrubber.[11][16]

  • Biotreatment: NMP is biodegradable and may be treatable in an industrial or municipal wastewater treatment facility with the proper permits and approvals.[16] Do not discharge to drains without prior authorization.

  • Licensed Disposal Company: Contact a licensed professional waste disposal service for transportation and disposal of NMP waste.[11]

Visualizations

Caption: Workflow for the safe handling and disposal of N-Methylpyrrolidone in a laboratory setting.

Caption: Decision-making flowchart for responding to an N-Methylpyrrolidone spill.

References

• 1. nbinno.com [nbinno.com]
• 2. epa.gov [epa.gov]
• 3. NMP (N-methylpyrrolidone) | Environmental Defense Fund [edf.org]
• 4. cdph.ca.gov [cdph.ca.gov]
• 5. nj.gov [nj.gov]
• 6. toxicfreefuture.org [toxicfreefuture.org]
• 7. dupont.co.uk [dupont.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. nj.gov [nj.gov]
• 10. thermofishersci.in [thermofishersci.in]
• 11. greenfield.com [greenfield.com]
• 12. Personal Protective Equipment - Overview | Occupational Safety and Health Administration [osha.gov]
• 13. Chemical Spill Procedures - Step By Step Guide [chemkleancorp.com]
• 14. N-METHYL-2-PYRROLIDONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. media.laballey.com [media.laballey.com]
• 16. p2infohouse.org [p2infohouse.org]

N-Methylpyrrolidone (NMP) as a Medium for Enzymatic Reactions in Non-Aqueous Conditions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-2-pyrrolidone (NMP) is a dipolar, aprotic organic solvent with a high boiling point, excellent thermal and chemical stability, and miscibility with water and most organic solvents.[1][2] These properties make it a versatile solvent in various industrial applications, including polymer science, petrochemicals, and pharmaceutical formulations.[1][3] In biocatalysis, the choice of solvent is critical as it directly influences enzyme activity, stability, and selectivity. While hydrophobic solvents are often preferred for non-aqueous enzymology to maintain the essential water layer around the enzyme, polar aprotic solvents like NMP present unique opportunities and challenges.[4]

This document provides an overview of the considerations for using NMP as a reaction medium for enzymes, drawing parallels from studies on structurally similar solvents like dimethylformamide (DMF). It includes protocols and data intended to guide researchers in exploring the potential of NMP for enzymatic synthesis and biotransformations.

Key Considerations for Using NMP in Biocatalysis

Enzyme performance in non-aqueous media is a complex phenomenon. For polar aprotic solvents like NMP, the following points are critical:

• Water Activity (a_w) : Polar solvents have a high tendency to "strip" the essential layer of water from the enzyme's surface, which is crucial for maintaining its catalytically active conformation. This can lead to reduced activity.[4] Therefore, precise control of the water content in the NMP medium is paramount for optimal performance.

• Enzyme Stability : While enzymes can be more stable in organic solvents, polar solvents can also lead to denaturation.[5] Enzyme immobilization or chemical modification (e.g., PEGylation) can significantly enhance stability in such environments.[6][7]

• Enzyme Choice : Some enzymes are inherently more robust in polar organic solvents. For instance, lipases, particularly Candida antarctica Lipase (B570770) B (CALB), are known for their broad solvent tolerance.[8][9] Proteases like subtilisin have been successfully engineered to exhibit dramatically enhanced activity in polar solvents like DMF.[10][11]

Quantitative Data on Enzyme Performance in Polar Aprotic Solvents

Direct quantitative data for enzymatic reactions in NMP is not widely published. However, data from similar polar aprotic solvents, particularly Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO), can provide valuable insights into expected enzyme performance.

Table 1: Performance of Lipases in Various Polar Organic Solvents

Enzyme	Reaction Type	Solvent System	Temp (°C)	Key Findings	Reference
Bacillus subtilis Lipase (6B)	Hydrolysis	15% (v/v) DMSO (aq.)	~25	~3-fold enhancement in activity.	[4]
Bacillus subtilis Lipase (6B)	Hydrolysis	10-60% (v/v) DMF (aq.)	~25	Activity decreased in a concentration-dependent manner.	[4]
Candida antarctica Lipase B (CALB)	Hydrolysis	50% (v/v) DMSO (aq.)	N/A	Chemically modified CALB showed 2.9-fold increased tolerance.	[5]
Candida antarctica Lipase B (CALB)	Polymerization	Toluene	60 - 105	Optimal rate at 90°C, but highest molecular weight product at 60°C.	[12]

Table 2: Performance of Subtilisin Protease in Dimethylformamide (DMF)

Enzyme Variant	Reaction Type	Solvent System	pH	Key Performance Metric	Reference
Subtilisin E (Wild-Type)	Peptide Hydrolysis	60% (v/v) DMF (aq.)	8.0	Base activity level.	[10][11]
Subtilisin E (PC3 Variant)	Peptide Hydrolysis	60% (v/v) DMF (aq.)	8.0	256-fold higher catalytic efficiency (kcat/Km) than wild-type.	[10][11]
Subtilisin (PEG-modified)	Transesterification	Organic Solvents	N/A	Showed a 50-fold rate increase in peptide synthesis vs. powdered enzyme.	[6]

Visualized Workflows and Mechanisms

Diagram 1: General Experimental Workflow

References

• 1. An encapsulated report on enzyme-assisted transesterification with an allusion to lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. orbit.dtu.dk [orbit.dtu.dk]
• 4. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing the Catalytic Performance of Candida antarctica Lipase B by Chemical Modification With Alkylated Betaine Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Subtilisin-catalysed peptide synthesis and transesterification in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activity and stability of native and modified subtilisins in various media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Exploring the behavior of Candida antarctica lipase B in aqueous mixtures of an imidazolium ionic liquid and its surfactant analogue [frontiersin.org]
• 9. Activation and Stabilization of Lipase B from Candida antarctica by Immobilization on Polymer Brushes with Optimized Surface Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ppgbq.iq.ufrj.br [ppgbq.iq.ufrj.br]
• 11. Tuning the activity of an enzyme for unusual environments: sequential random mutagenesis of subtilisin E for catalysis in dimethylformamide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of N-Methylpyrrolidone (NMP) for Moisture-Sensitive Reactions

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) regarding the purification of N-Methylpyrrolidone (NMP) for applications requiring anhydrous conditions.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to use dry NMP for my moisture-sensitive reaction?

N-Methylpyrrolidone is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. In moisture-sensitive reactions, such as those involving organometallics (e.g., Grignard reagents), strong bases (e.g., sodium hydride), or certain coupling reactions, the presence of water can have severe consequences. Water can quench reagents, catalyze side reactions, hydrolyze starting materials or products, and ultimately lead to low yields or complete reaction failure. For instance, in the manufacturing of lithium-ion batteries, excess water in NMP can react with electrolyte salts, creating aggressive degradation products that impair battery performance.[1]

Q2: What is the maximum acceptable water content for NMP in a moisture-sensitive reaction?

The acceptable water content is highly dependent on the specific reaction's sensitivity. For many applications, a water content of less than 50 parts per million (ppm) is desirable. In highly sensitive applications, such as in the production of electronic components or for specific organometallic reactions, the requirement can be even more stringent, often below 10-20 ppm. For the manufacturing of lithium-ion batteries, a solvent moisture content of less than 200 ppm is generally required.[2][3]

Q3: What are the primary methods for drying NMP?

The most common and effective methods for drying NMP to low moisture levels are:

• Treatment with Molecular Sieves: Using activated 3Å or 4Å molecular sieves is a convenient method for removing water from NMP.

• Distillation over a Desiccant: This involves refluxing NMP over a suitable drying agent, such as calcium hydride (CaH₂), followed by distillation.

• Fractional Vacuum Distillation: This is a highly effective method for purifying NMP and reducing water content, as NMP does not form an azeotrope with water.[4]

Q4: How can I accurately measure the water content in my purified NMP?

The gold standard for determining low levels of water in organic solvents is the Karl Fischer titration . This method is highly specific to water and can provide accurate measurements down to the ppm level. An alternative, indirect method involves measuring the density of the NMP and correlating it to water content using a calibration curve established with Karl Fischer titration.[1]

Troubleshooting Guide

Issue 1: My moisture-sensitive reaction failed, and I suspect the NMP was not dry enough.

• Possible Cause: Inadequate drying of the NMP, or re-introduction of moisture during handling or storage.

• Troubleshooting Steps:

  • Verify Water Content: Before use, always verify the water content of your "anhydrous" NMP using Karl Fischer titration.

  • Review Purification Protocol: Ensure your chosen drying method was performed correctly. Were the molecular sieves properly activated? Was the distillation apparatus free of leaks?

  • Check Handling and Storage: Anhydrous NMP should be stored under an inert atmosphere (e.g., nitrogen or argon) and handled using dry glassware and syringes. NMP is very hygroscopic and will quickly absorb atmospheric moisture if left exposed.[5]

  • Re-purify the NMP: If the water content is high, re-purify the NMP using one of the detailed protocols below.

Issue 2: My NMP turned yellow after distillation.

• Possible Cause: This is typically due to air oxidation of the NMP, which can occur at elevated temperatures.[6][7] Even though NMP is thermally stable, it can slowly oxidize in the presence of air.[6]

• Troubleshooting Steps:

  • Use Reduced Pressure: Perform the distillation under vacuum. This lowers the boiling point of NMP, reducing the thermal stress and the likelihood of oxidation.

  • Maintain an Inert Atmosphere: Ensure the distillation and receiving flasks are under an inert atmosphere (nitrogen or argon) to prevent contact with oxygen.

  • Storage: Store the freshly distilled, colorless NMP under an inert atmosphere to prevent it from turning yellow upon standing.[6]

Issue 3: I am getting inconsistent results with my Karl Fischer titration of NMP.

• Possible Cause: NMP, being a weak base (amine derivative), can interfere with the Karl Fischer titration by shifting the pH of the reagent, which can lead to side reactions and inaccurate results.[8] Additionally, impurities in the NMP can also interfere.

• Troubleshooting Steps:

  • Use Buffered Reagents: Employ Karl Fischer reagents specifically designed for basic samples or add a weak acid (like benzoic or salicylic (B10762653) acid) to the titration medium to buffer the pH.[8]

  • Use Methanol-Free Reagents: Since NMP is a heterocyclic ketone, there is a potential for side reactions with methanol-containing reagents. Using methanol-free Karl Fischer reagents can mitigate this.[8]

  • Titrate to a Fast Endpoint: A rapid titration can help to minimize the impact of slow side reactions.[8]

Data Presentation: Comparison of NMP Drying Methods

Drying Method	Typical Starting Water Content (ppm)	Typical Final Water Content (ppm)	Notes
3Å Molecular Sieves	5000	140	Requires properly activated sieves and sufficient contact time (e.g., 240 minutes at 120 g/L).[2][3]
4Å Molecular Sieves	5000	170	Similar efficacy to 3Å sieves for NMP.[2][3]
Vacuum Distillation	Recovered NMP (variable)	< 100	Can achieve high purity (>99.9%).[2][3]
Calcium Hydride (CaH₂) followed by Vacuum Distillation	Commercial Grade (variable)	< 50 (expected)	A thorough method for achieving very low water content.

Experimental Protocols

Protocol 1: Drying NMP with Activated Molecular Sieves

• Activation of Molecular Sieves:

  • Place 3Å or 4Å molecular sieves in a porcelain or ceramic dish.

  • Heat in a muffle furnace at 350°C for at least 5 hours.[3]

  • Allow the sieves to cool to room temperature in a desiccator under vacuum before use.

• Drying Procedure:

  • To a bottle of NMP, add the activated molecular sieves (approximately 10-20% of the solvent volume).

  • Seal the bottle and allow it to stand for at least 24 hours, with occasional swirling. For a starting water content of 5000 ppm, using 120 g of 3Å sieves per liter of NMP for 240 minutes can reduce the water content to 140 ppm.[2][3]

  • Carefully decant or cannulate the dried NMP into a new, dry, inert-atmosphere-flushed storage vessel.

Protocol 2: Fractional Vacuum Distillation of NMP over Calcium Hydride (CaH₂)

• Pre-drying:

  • In a suitable round-bottom flask, add NMP and approximately 10-20 g of calcium hydride per liter of NMP.

  • Caution: Calcium hydride reacts with water to produce flammable hydrogen gas. This step must be performed in a well-ventilated fume hood, away from ignition sources.

  • Stir the mixture at room temperature overnight or gently reflux for 2-4 hours. The evolution of hydrogen gas should cease as the water is consumed.

• Distillation Setup:

  • Assemble a fractional distillation apparatus with a Vigreux or packed column. Ensure all glassware is oven-dried and assembled while hot to prevent atmospheric moisture contamination.

  • Connect the apparatus to a vacuum pump with a cold trap in between.

• Distillation Procedure:

  • Heat the flask containing the NMP and CaH₂ mixture using a heating mantle.

  • Gradually reduce the pressure. NMP will begin to distill at a lower temperature under vacuum (e.g., ~70-85°C at 1-25 mmHg).[9]

  • Discard the initial fraction (first 5-10% of the distillate), as it may contain more volatile impurities.

  • Collect the main fraction in a receiver flask that has been flushed with an inert gas.

  • Stop the distillation before the flask runs dry.

  • Store the purified NMP over activated molecular sieves in a sealed container under an inert atmosphere.

Protocol 3: Karl Fischer Titration for Water Content Determination

• Instrument Setup:

  • Set up the Karl Fischer titrator according to the manufacturer's instructions.

  • Use a titration vessel suitable for liquid samples.

  • Use a methanol-free Karl Fischer reagent or a reagent system buffered for basic samples.[8]

• Titration Procedure:

  • Add the solvent to the titration cell and titrate to dryness to remove any residual moisture.

  • Using a dry syringe, inject a known volume or weight of the purified NMP into the titration cell.

  • Start the titration. The instrument will automatically determine the endpoint and calculate the water content in ppm or percentage.

  • For best accuracy, perform the determination in triplicate.

Visualizations

Caption: Workflow for the purification and verification of anhydrous NMP.

Caption: Troubleshooting logic for failed moisture-sensitive reactions involving NMP.

References

• 1. mt.com [mt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Study on the Adsorption of Trace Water in N-Methyl-pyrrolidone Solvents by A-Type Molecular Sieves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Measuring Moisture in N-Methyl-2-Pyrrolidone | Applied Analytics [aai.solutions]
• 5. researchgate.net [researchgate.net]
• 6. solvents - Why is NMP developing a yellow color after distillation? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 8. Determination of Water Content in 1-Methyl-2-pyrrolidone Using Karl Fischer Titration [sigmaaldrich.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Methods for removing water from N-Methylpyrrolidone solvent

Welcome to the Technical Support Center for N-Methylpyrrolidone (NMP) Solvent Purification. This guide provides detailed troubleshooting advice and frequently asked questions regarding the removal of water from NMP, tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This section addresses specific issues you may encounter during the water removal process from N-Methylpyrrolidone.

Q1: My molecular sieves are not effectively reducing the water content in my NMP. What could be the issue?

A1: Several factors could be hindering the performance of your molecular sieves:

• Sieve Saturation: The molecular sieves may already be saturated with water from atmospheric exposure or previous use. Ensure you are using freshly activated sieves for each batch.

• Incorrect Sieve Type: For drying NMP, 3A and 4A molecular sieves are most effective.[1][2] 5A sieves are less efficient for this purpose.[1][2] Type 3A is often preferred as its pore size is ideal for adsorbing water while excluding most solvent molecules.[3]

• Insufficient Quantity: The amount of molecular sieves may be inadequate for the volume of NMP and its initial water content. Increasing the loading of sieves can significantly improve water removal efficiency.[1][2] For NMP with 5000 ppm water, increasing the sieve amount from 40 g/L to 240 g/L can raise the removal efficiency from 89.4% to 99.6%.[1][2]

• Inadequate Contact Time: The sieves may not have been in contact with the solvent for a sufficient duration. Allow for at least 24 hours of contact time with occasional agitation for optimal results.

Q2: The NMP solvent turned yellow during heating/distillation. Should I be concerned?

A2: A slight yellowing of NMP at elevated temperatures (around 200°C) may not necessarily affect its performance for some applications. However, this can be an indicator of thermal decomposition. In the presence of both oxygen and water, NMP can undergo hydrolysis and oxidation at temperatures as low as 120-200°C. To minimize decomposition, it is highly recommended to perform distillations under vacuum, which lowers the boiling point and reduces thermal stress on the solvent.

Q3: Vacuum distillation of NMP is proceeding very slowly. How can I improve the rate?

A3: A slow distillation rate is a common issue. Consider the following troubleshooting steps:

• Check for Vacuum Leaks: Ensure all joints and connections in your distillation apparatus are properly sealed. Even a small leak can significantly compromise the vacuum level and slow down the process.

• Use an Appropriate Vacuum Pump: A high-quality vacuum pump (e.g., a Teflon diaphragm pump or a rotary vane pump) capable of reaching low pressures (15-20 Torr or lower) is recommended.[4]

• Gentle Heating and Stirring: NMP has a high heat of evaporation.[4] Ensure uniform heating with a heating mantle and vigorous stirring to prevent bumping, which can be an issue with NMP.[4]

• Insulate the Apparatus: Insulating the distillation column (e.g., with glass wool) can help maintain the necessary temperature gradient and improve efficiency.

Q4: How can I accurately measure the final water content in my dried NMP?

A4: Several analytical methods can determine the water content in NMP:

• Karl Fischer Titration: This is the gold standard for accurately determining low levels of water in organic solvents. Coulometric Karl Fischer titration is particularly sensitive for trace amounts.[5]

• Density Measurement: There is a direct relationship between the density of NMP and its water content. By creating a calibration curve using standards of known water concentration (measured by Karl Fischer titration), you can use a high-precision density meter for rapid, at-line quality control.[6][7]

• Infrared (IR) Spectroscopy: Process analyzers using infrared spectroscopy can provide continuous, real-time measurement of water content in NMP within a range of 0-10% by volume.[8][9]

Frequently Asked Questions (FAQs)

This section provides answers to common questions about drying N-Methylpyrrolidone.

Q1: What are the most common methods for removing water from NMP in a laboratory setting?

A1: The most frequently used lab-scale methods are:

• Adsorption with Molecular Sieves: A simple and effective method for removing trace amounts of water by stirring the solvent over activated 3A or 4A molecular sieves.[10][11]

• Vacuum Distillation: This is a highly effective technique for purifying NMP and significantly lowering the water content, as NMP does not form an azeotrope with water.[1][2][8][9] This method can achieve water levels below 100 ppm.[1][2]

• Drying over Calcium Hydride (CaH₂): For applications requiring extremely dry NMP, the solvent can be stirred over calcium hydride for several hours, followed by vacuum distillation.[4][10][11]

Q2: Why is it critical to use anhydrous NMP in certain applications?

A2: NMP is a highly hygroscopic solvent.[8][9] In applications such as lithium-ion battery manufacturing, the presence of water is detrimental. Water can react with the electrolyte salt (e.g., LiPF₆) to form aggressive degradation products that severely limit battery performance and lifespan.[6][7] Therefore, reducing the water content to levels below 200 ppm is essential for quality control.[1][2]

Q3: Which type of molecular sieve is best for drying NMP?

A3: 3A and 4A molecular sieves are the most suitable for drying NMP.[1][2] Studies have shown that 3A and 4A sieves have similar and high water removal efficiencies (98% and 97%, respectively, for an initial water content of 5000 ppm).[1][2] 5A sieves are comparatively less effective (92% efficiency under the same conditions).[1][2]

Q4: Does NMP form an azeotrope with water?

A4: No, N-Methylpyrrolidone does not form an azeotrope with water.[8][9] This property is a significant advantage, as it allows for the straightforward separation of water from NMP by simple or vacuum distillation.[8][9]

Q5: What are the primary safety precautions to take when drying NMP?

A5: When working with NMP, it is important to observe the following safety measures:

• Combustibility: NMP is combustible with a flash point of 86°C.[12] Avoid open flames and ensure proper ventilation, especially when heating.[12]

• Irritant: The substance is an irritant to the eyes, skin, and respiratory tract.[12] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12]

• Chemical Reactivity: NMP can react violently with strong oxidizing agents, strong acids, and strong bases.[12] If using calcium hydride (CaH₂), handle it with extreme care as it reacts vigorously with water.

Data Presentation: Comparison of Water Removal Methods

The following table summarizes the performance of various methods for drying NMP.

Method	Initial Water Content	Final Water Content	Removal Efficiency	Key Parameters & Notes
Molecular Sieves (3A)	5000 ppm (0.5%)	~100 - 140 ppm	Up to 99.6%	Requires 120-240 g/L of sieves and 4-5 hours of contact time.[1][2]
Molecular Sieves (4A)	5000 ppm (0.5%)	~170 ppm	~97%	Performance is very similar to 3A sieves.[1][2]
Vacuum Distillation	High/Variable	< 100 ppm (<0.01%)	> 99.9% Purity	Highly effective. Lower pressure reduces the boiling point, preventing thermal decomposition.[1][2][4]
Pervaporation	1 - 30%	< 0.1% (Electronic Grade)	> 99.9% Purity	An industrial method using membranes; very efficient but requires specialized equipment.[1][2][13]
CaH₂ + Distillation	High/Variable	Very Low (Anhydrous)	High	A classic method for achieving extremely low water content.[4][10][11]

Experimental Protocols & Workflows

Method 1: Drying NMP with 3A Molecular Sieves

This protocol is suitable for reducing water content to the low ppm level for general laboratory use.

Methodology:

• Activation of Sieves: Place the required amount of 3A molecular sieves in a ceramic or glass dish and heat them in a muffle furnace at 300-350°C for at least 3 hours.

• Cooling: Transfer the hot sieves to a desiccator and allow them to cool to room temperature under vacuum or in the presence of a desiccant.

• Adsorption: Add the freshly activated molecular sieves (approximately 100-150 g per liter of NMP) to a flask containing the NMP to be dried.

• Contact: Seal the flask and stir the mixture at room temperature for at least 24 hours to ensure complete adsorption.

• Separation: Carefully decant or filter the dried NMP, taking care to minimize exposure to atmospheric moisture.

• Storage: Store the dried NMP over a small amount of activated 3A molecular sieves in a tightly sealed container to maintain its dryness.

Diagram 1: Workflow for Drying NMP with Molecular Sieves.

Method 2: Drying NMP by Vacuum Distillation

This protocol is highly effective for achieving low water content and high purity NMP.

Methodology:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a short Vigreux column, a condenser, a receiving flask, and a vacuum adapter connected to a cold trap and a vacuum pump. Ensure all glass joints are properly greased and sealed.

• Charge the Flask: Fill the distillation flask to no more than two-thirds of its volume with the NMP to be purified. Add a magnetic stir bar or boiling chips to ensure smooth boiling.

• Apply Vacuum: Begin stirring and gradually apply vacuum to the system. A pressure of 5-20 mmHg is typically effective.

• Heating: Gently heat the distillation flask using a heating mantle. The boiling point of NMP will be significantly lower under vacuum (e.g., ~95°C at 20 mmHg).

• Collect Fractions: Discard an initial small fraction (the "forerun"), which may contain more volatile impurities and residual water. Collect the main fraction of purified NMP in the receiving flask.

• Shutdown: Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

• Storage: Transfer the distilled NMP to a dry, sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).

Diagram 2: Workflow for NMP Purification by Vacuum Distillation.

Method 3: Drying NMP with Calcium Hydride (CaH₂) and Distillation

This protocol is used for preparing anhydrous grade NMP for moisture-sensitive applications.

Methodology:

• Pre-Drying (Optional): If the NMP has a high water content, it is advisable to pre-dry it with molecular sieves first to reduce the amount of CaH₂ required.

• Reaction with CaH₂: In a dry flask under an inert atmosphere (nitrogen or argon), add the NMP. Carefully add calcium hydride (CaH₂) in small portions (approx. 5-10 g per liter). Caution: CaH₂ reacts exothermically with water to produce hydrogen gas; ensure adequate ventilation and no ignition sources.

• Stirring/Reflux: Stir the mixture at room temperature for 12-24 hours. For faster drying, the mixture can be gently heated to reflux for a few hours.

• Vacuum Distillation: After the reaction with CaH₂ is complete, purify the NMP by vacuum distillation directly from the flask containing the CaH₂ residue, as described in Method 2. This prevents re-contamination with atmospheric moisture.

• Storage: Store the anhydrous NMP in a Sure/Seal™ type bottle or over activated molecular sieves under an inert atmosphere.

Diagram 3: Workflow for Preparing Anhydrous NMP using CaH₂.

References

• 1. Study on the Adsorption of Trace Water in N-Methyl-pyrrolidone Solvents by A-Type Molecular Sieves - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jalonzeolite.com [jalonzeolite.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. mt.com [mt.com]
• 7. mt.com [mt.com]
• 8. Measuring Moisture in N-Methyl-2-Pyrrolidone | Applied Analytics [aai.solutions]
• 9. aai.solutions [aai.solutions]
• 10. quora.com [quora.com]
• 11. echemi.com [echemi.com]
• 12. ICSC 0513 - N-METHYL-2-PYRROLIDONE [inchem.org]
• 13. CN101973921B - Method for removing methylamine and moisture in N-methyl pyrrolidone - Google Patents [patents.google.com]

Technical Support Center: N-Methylpyrrolidone (NMP) in Organic Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using N-Methylpyrrolidone (NMP) in organic synthesis. It addresses common side reactions, the formation of byproducts, and provides practical guidance on mitigation and analysis.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture in NMP turned yellow/brown after heating. What is the cause and is it problematic?

A1: A yellow to brown discoloration in NMP upon heating is a common observation and is often indicative of oxidation.[1] NMP is susceptible to air oxidation, especially at elevated temperatures, which can lead to the formation of colored byproducts. While the color change itself may not always interfere with your desired reaction, it signals the degradation of the solvent, which could potentially lead to undesired side reactions and product contamination. To minimize this, it is recommended to use freshly distilled NMP and to conduct reactions under an inert atmosphere (e.g., nitrogen or argon).[1]

Q2: I am observing unexpected peaks in my crude product analysis after using NMP as a solvent. What are the likely byproducts?

A2: Several side reactions can occur with NMP under typical organic synthesis conditions, leading to the formation of specific byproducts. The most common include:

• Hydrolysis: In the presence of water, especially under acidic or basic conditions, NMP can hydrolyze to form 4-methylaminobutyric acid.[2][3]

• Oxidation: At elevated temperatures and in the presence of oxygen, NMP can oxidize to form byproducts such as N-methylsuccinimide (NMS) and 5-hydroxy-N-methyl-2-pyrrolidone.[4]

The presence of these byproducts can complicate purification and affect the purity of your final compound.

Q3: How can I minimize the formation of byproducts when using NMP?

A3: To minimize side reactions and byproduct formation when using NMP, consider the following preventative measures:

• Use Dry NMP: NMP is hygroscopic and can absorb moisture from the air. Using a dry solvent is crucial to prevent hydrolysis.

• Work Under an Inert Atmosphere: To prevent oxidation, especially at elevated temperatures, it is highly recommended to perform your reaction under an inert atmosphere of nitrogen or argon.[1][4]

• Control Reaction Temperature: Higher temperatures accelerate the rate of decomposition and side reactions. If possible, run your reaction at the lowest effective temperature.

• Purify NMP Before Use: If the quality of your NMP is uncertain, consider purifying it by vacuum distillation to remove water and other impurities.

Troubleshooting Guides

Issue: Hydrolysis of NMP

Symptoms:

• Presence of 4-methylaminobutyric acid in the reaction mixture, detectable by techniques like LC-MS.

• Changes in the pH of the reaction mixture.

Root Causes:

• Presence of water in the NMP solvent.

• Use of strong acidic or basic reaction conditions.

Solutions:

• Use Anhydrous NMP: Ensure your NMP is dry. If necessary, dry the solvent using molecular sieves or by vacuum distillation.

• Buffer the Reaction: If your reaction conditions are sensitive to pH changes, consider using a suitable buffer.

• Minimize Water Introduction: Ensure all glassware is thoroughly dried and handle reagents to minimize exposure to atmospheric moisture.

Quantitative Data on NMP Hydrolysis:

Condition	Temperature (°C)	Hydrolysis Rate	Primary Byproduct
Acidic (e.g., HCl)	Ambient	Gradual	4-methylaminobutyric acid
Alkaline (e.g., 4% NaOH)	Ambient	50-70% after 8 hours	4-methylaminobutyric acid
Neutral	< 120	Relatively stable	-
Alkaline (NaOH)	> 120	Rate increases dramatically	4-methylaminobutyric acid and its polymers

Data compiled from various sources.[2][3]

Issue: Oxidation of NMP

Symptoms:

• The reaction mixture develops a yellow or brown color upon heating.[1]

• Formation of N-methylsuccinimide (NMS) and other oxidized byproducts, which can be identified by GC-MS or LC-MS.[4]

Root Causes:

• Exposure of the reaction to air (oxygen) at elevated temperatures.[1]

• Presence of metal catalysts that can promote oxidation.

Solutions:

• Implement an Inert Atmosphere: The most effective way to prevent oxidation is to work under a nitrogen or argon atmosphere. This can be achieved using a Schlenk line or a glovebox.[5][6][7][8][9]

• Degas the Solvent: Before use, NMP can be degassed by bubbling an inert gas through it or by using freeze-pump-thaw cycles to remove dissolved oxygen.

Quantitative Data on NMP Oxidation:

Condition	Atmosphere	Byproduct(s)	Relative Degradation
Catalytic Oxidation (Co-Na Y-zeolite, 80°C)	Oxygen-rich	NMS (15%), other oxidized products	High
Catalytic Oxidation (Co-Na Y-zeolite, 80°C)	Nitrogen-rich	NMS (~2.8%), other oxidized products	Substantially suppressed

Data from a study on catalytic oxidation.[4]

Experimental Protocols

Protocol 1: Setting Up an Inert Atmosphere using a Schlenk Line

This protocol provides a general procedure for creating an inert atmosphere for a reaction in NMP to prevent oxidation.

Materials:

• Schlenk flask or a three-necked round-bottom flask

• Schlenk line with vacuum and inert gas (nitrogen or argon) manifolds

• Rubber septa

• Needles and tubing

• Heating mantle and magnetic stirrer

• Condenser (if refluxing)

Procedure:

• Assemble Glassware: Assemble the reaction glassware (e.g., flask, condenser) and ensure all joints are properly greased and sealed.

• Connect to Schlenk Line: Connect the reaction flask to the Schlenk line via flexible tubing.

• Evacuate and Refill Cycles:

  • Carefully open the flask to the vacuum line to evacuate the air. Be cautious with any solids to prevent them from being sucked into the line.

  • Close the vacuum valve and slowly open the inert gas valve to backfill the flask with nitrogen or argon. You should see the balloon on the gas line inflate slightly.

  • Repeat this evacuate-refill cycle at least three times to ensure a thoroughly inert atmosphere.[5][6][8]

• Adding Reagents:

  • Liquids: Add liquid reagents via a syringe through a rubber septum. Ensure to flush the syringe with inert gas before drawing up the liquid.

  • Solids: Add air-stable solids before the evacuate-refill cycles. For air-sensitive solids, use a solid addition funnel or add them under a positive flow of inert gas.[6]

• Running the Reaction: Maintain a slight positive pressure of inert gas throughout the reaction. This can be monitored by the bubbling of an oil bubbler connected to the gas outlet of the Schlenk line.[7][9]

Protocol 2: Analysis of NMP Byproducts by GC-MS

This protocol outlines a general method for the analysis of common NMP degradation byproducts. Specific parameters may need to be optimized for your instrument and sample matrix.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• Capillary column suitable for polar compounds (e.g., DB-WAX or equivalent)

Sample Preparation:

• Take an aliquot of the reaction mixture.

• If your product is not volatile, you may be able to dilute the sample in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) and inject it directly.

• If your product is also volatile, a liquid-liquid extraction may be necessary to separate the NMP and its byproducts from your product.

GC-MS Parameters (Example):

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate.

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Hold at 240 °C for 5 minutes.

• MS Detector:

  • Scan range: 40-400 amu.

  • Ionization mode: Electron Ionization (EI).

Expected Byproducts and their Identification:

• N-Methylpyrrolidone (NMP): Look for the molecular ion peak at m/z 99.

• N-Methylsuccinimide (NMS): Expect a molecular ion peak at m/z 113.

• 4-Methylaminobutyric acid: This compound is less volatile and may require derivatization for GC-MS analysis. LC-MS is often a more suitable technique for its detection.

Visualizing NMP Side Reactions

Hydrolysis of NMP

Caption: NMP hydrolysis pathway under acidic or basic conditions.

Oxidation of NMP

Caption: NMP oxidation pathway leading to N-methylsuccinimide.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 7. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. Chemistry Teaching Labs - Reflux under an inert atmosphere [chemtl.york.ac.uk]

Technical Support Center: Optimizing NMP Concentration for Maximizing Substrate Solubility

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing N-Methyl-2-pyrrolidone (NMP) concentration for maximizing substrate solubility. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is N-Methyl-2-pyrrolidone (NMP) and why is it used as a solvent?

A1: N-Methyl-2-pyrrolidone (NMP) is a highly polar, aprotic organic solvent with low volatility and excellent solvency power for a wide range of organic and inorganic compounds.[1][2][3] Its miscibility with water and many organic solvents makes it a versatile solvent in various applications, including pharmaceutical formulations.[2] In the pharmaceutical industry, NMP is particularly valued for its ability to enhance the solubility and bioavailability of poorly soluble active pharmaceutical ingredients (APIs).[4]

Q2: How does NMP enhance substrate solubility?

A2: NMP is believed to enhance drug solubility through a dual mechanism: acting simultaneously as a cosolvent and a complexing agent.[5][6][7][8] As a cosolvent, NMP reduces the polarity of the aqueous environment, making it more favorable for dissolving non-polar substrates.[5] As a complexing agent, NMP can form complexes with substrate molecules, further increasing their solubility.[5][6][7][8]

Q3: How effective is NMP at increasing solubility compared to other solvents?

A3: Studies have shown that NMP is a more efficient solubilizer for many poorly soluble drugs compared to common solvents like ethanol (B145695) and propylene (B89431) glycol.[5][6][8] For instance, a 20% v/v NMP solution in water has been shown to increase the solubility of some drugs by as much as 800-fold compared to their solubility in water alone.[5][6][8]

Q4: What are the typical concentration ranges of NMP used for solubilization?

A4: The optimal concentration of NMP will depend on the specific substrate and the desired final formulation. However, concentrations in the range of 10-50% (v/v) in aqueous solutions are often a good starting point for initial screening. As demonstrated in comparative studies, even a 20% v/v NMP solution can provide significant solubility enhancement.[5][6][8][9]

Q5: Are there any safety concerns associated with using NMP?

A5: Yes, NMP is associated with potential health risks, including reproductive and developmental toxicity.[2][10][11] It is readily absorbed through the skin.[10] Therefore, it is crucial to handle NMP in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves and safety glasses. Regulatory bodies like the EPA have proposed rules to protect workers and consumers from NMP exposure.[11]

Troubleshooting Guide

Problem 1: My substrate is not dissolving sufficiently in the NMP/co-solvent mixture.

Possible Cause	Troubleshooting Step
Insufficient NMP Concentration	Gradually increase the volume percentage of NMP in your co-solvent system. Monitor solubility at each increment.
Substrate Properties	The inherent properties of your substrate (e.g., high crystallinity) may limit its solubility. Consider micronization or amorphization of the substrate.
Co-solvent Incompatibility	The chosen co-solvent may not be optimal. Experiment with different aqueous or organic co-solvents in combination with NMP.
Temperature	Dissolution may be endothermic. Try gentle heating (e.g., to 37-50°C) while monitoring for any substrate degradation.[12]
Inadequate Mixing	Ensure thorough mixing by vortexing or sonication to facilitate dissolution.[12]

Problem 2: My substrate precipitates out of the NMP solution upon standing or dilution.

Possible Cause	Troubleshooting Step
Supersaturation	The initial dissolution may have created a supersaturated solution. Determine the equilibrium solubility to find a stable concentration.
Change in Solvent Composition	Dilution with an anti-solvent (a solvent in which the substrate is poorly soluble) can cause precipitation. Perform serial dilutions to minimize this effect.[12]
Temperature Fluctuation	A decrease in temperature can reduce solubility and cause precipitation. Store the solution at a constant, controlled temperature.
pH Change	For ionizable compounds, a change in pH upon dilution can significantly alter solubility. Buffer the final solution to a pH where the substrate is most soluble.

Data Presentation

Table 1: Comparative Solubilization Efficiency of NMP

Solvent (20% v/v in Water)	Fold Increase in Solubility (Approximate)
N-Methyl-2-pyrrolidone (NMP)	Up to 800-fold[5][6][8][9]
Ethanol	Significantly lower than NMP[5]
Propylene Glycol	Significantly lower than NMP[5]

Note: The exact fold increase is highly dependent on the specific drug or substrate being tested.

Experimental Protocols

Protocol 1: Determination of Maximum Substrate Solubility in NMP/Co-solvent Mixtures

Objective: To determine the saturation solubility of a substrate in various concentrations of NMP.

Materials:

• Substrate of interest

• N-Methyl-2-pyrrolidone (NMP), high purity

• Co-solvent (e.g., deionized water, buffer)

• Vials with screw caps

• Vortex mixer

• Bath sonicator

• Thermostatically controlled shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical method for substrate quantification (e.g., HPLC-UV, UV-Vis spectrophotometry)

Procedure:

• Preparation of Solvent Systems: Prepare a series of NMP/co-solvent mixtures at different volume percentages (e.g., 10%, 20%, 30%, 40%, 50% v/v NMP).

• Addition of Excess Substrate: Add an excess amount of the substrate to a known volume of each solvent mixture in a vial. The presence of undissolved solid is necessary to ensure saturation.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C or 37°C). Allow the samples to equilibrate for a sufficient time (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

• Sample Collection and Filtration: Carefully withdraw a sample from the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles.

• Quantification: Dilute the filtered sample with a suitable solvent and analyze the concentration of the dissolved substrate using a validated analytical method.

• Data Analysis: The determined concentration represents the maximum solubility of the substrate in that specific NMP/co-solvent mixture at the tested temperature.

Visualizations

Caption: Troubleshooting workflow for optimizing substrate solubility with NMP.

Caption: Dual mechanism of NMP as a cosolvent and complexing agent.

References

• 1. Experienced supplier of N-Methyl-Pyrrolidone,CAS:872-50-4,nmp [riyngroup.com]
• 2. maratek.com [maratek.com]
• 3. atamankimya.com [atamankimya.com]
• 4. nbinno.com [nbinno.com]
• 5. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solubility improvement of drugs using N-methyl pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Drug Solubilization using N-Methyl Pyrrolidone: Efficiency and Mechanism [repository.arizona.edu]
• 8. researchgate.net [researchgate.net]
• 9. Solubility Improvement of Drugs using N-Methyl Pyrrolidone | Semantic Scholar [semanticscholar.org]
• 10. cdph.ca.gov [cdph.ca.gov]
• 11. epa.gov [epa.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Preventing N-Methylpyrrolidone (NMP) Degradation in High-Temperature Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you mitigate N-Methylpyrrolidone (NMP) degradation during high-temperature chemical reactions.

Troubleshooting Guide

This guide addresses common issues encountered when using NMP at elevated temperatures.

Issue	Potential Cause	Recommended Action
Reaction mixture turns yellow or brown.	Oxidative Degradation: NMP can oxidize in the presence of air, especially at elevated temperatures. This process can be accelerated by the presence of transition metals.[1][2]	1. Use an Inert Atmosphere: Purge the reaction vessel with an inert gas like nitrogen or argon before heating and maintain a positive pressure throughout the reaction. 2. Use High-Purity NMP: Ensure the NMP is free from metallic impurities. 3. Consider Antioxidants: For particularly sensitive reactions, the addition of a suitable antioxidant may be beneficial.
Reaction yield is lower than expected or inconsistent.	NMP Degradation Byproducts: Degradation products such as 4-methylaminobutyric acid (from hydrolysis) or N-methylsuccinimide (from oxidation) can interfere with the desired reaction pathway.[2]	1. Prevent Degradation: Follow the recommendations for preventing yellowing. 2. Purify NMP: If degradation is suspected, purify the NMP by distillation before use. 3. Monitor Reaction pH: A significant drop in pH can indicate oxidative degradation.[2][3]
Formation of unexpected side products.	Reaction with Degradation Products: NMP degradation byproducts can be reactive and participate in side reactions with your starting materials or intermediates.[4]	1. Characterize Byproducts: If possible, identify the unexpected side products to understand the interfering species. 2. Implement Preventative Measures: Strictly follow procedures to minimize NMP degradation from the outset.
Difficulty in product purification.	High-Boiling Impurities: Degradation of NMP can lead to the formation of higher molecular weight oligomers or polymers, which can be difficult to separate from the desired product.[5]	1. Optimize Workup: Develop a purification strategy that effectively removes polar, high-boiling impurities. This may involve liquid-liquid extraction with a brine wash or column chromatography. 2. Prevent Polymer Formation: Avoid highly alkaline conditions at high temperatures, as this can promote polymerization of hydrolysis products.

Frequently Asked Questions (FAQs)

1. What are the main causes of NMP degradation at high temperatures?

NMP is generally thermally stable in the absence of air and water up to approximately 350°C.[6] However, its degradation is significantly accelerated by:

• Oxidation: The presence of oxygen, especially at temperatures between 120-200°C, can lead to oxidation. This process is often catalyzed by transition metals and results in a decrease in the pH of the solvent.[2][6][7]

• Hydrolysis: NMP is susceptible to hydrolysis, particularly under acidic or alkaline conditions. In an acidic environment, it hydrolyzes to 4-methylaminobutyric acid.[6] In alkaline conditions, the hydrolysis rate increases with both temperature and the concentration of the alkali.

2. My NMP has turned yellow. Can I still use it?

A yellow discoloration is a common indicator of NMP oxidation.[1] While a slight yellowing may not significantly impact all reactions, it is a sign of impurity formation. For sensitive applications, it is recommended to use fresh, colorless NMP or to purify the discolored solvent by vacuum distillation before use.[1] To prevent yellowing, store NMP under an inert atmosphere and away from light.[1]

3. How can I prevent NMP degradation during my high-temperature reaction?

Several strategies can be employed to minimize NMP degradation:

• Inert Atmosphere: The most effective way to prevent oxidative degradation is to conduct the reaction under an inert atmosphere of nitrogen or argon.[2][3]

• pH Control: Maintaining a neutral pH can help prevent both acid and base-catalyzed hydrolysis. If your reaction conditions are strongly acidic or basic, consider if a different solvent would be more suitable.

• Water Content Management: While the presence of water generally promotes hydrolysis, a small amount of water (0.5-10 LV%) has been shown to surprisingly inhibit thermal decomposition at very high temperatures (above 260°C / 500°F).[8] However, at lower temperatures (120-200°C), the combination of water and oxygen accelerates degradation.[6] The effect of water is therefore highly temperature-dependent.

• Use of High-Purity NMP: Start with high-purity, colorless NMP to minimize the presence of catalytic impurities.

4. Are there any chemical stabilizers I can add to NMP?

While the use of an inert atmosphere is the primary method for preventing oxidative degradation, certain stabilizers can be considered for specific applications. However, compatibility with your reaction chemistry is crucial. General classes of antioxidants that could potentially be effective include:

• Hindered Phenols: These compounds act as free radical scavengers.

• Phosphites: These are often used as secondary antioxidants to decompose hydroperoxides.

It is essential to conduct small-scale compatibility and efficacy tests before employing any stabilizer in your reaction.

5. What are the common degradation products of NMP, and can they affect my reaction?

The primary degradation products depend on the conditions:

• Oxidation: Leads to the formation of N-methylsuccinimide (NMS), 5-hydroxy-N-methyl-2-pyrrolidone, and other oxidized species.[9][10] The formation of acidic byproducts can also lower the pH of the reaction mixture.[2]

• Hydrolysis: Results in the ring-opening of the lactam to form 4-methylaminobutyric acid.[4][6]

These byproducts can be problematic as they can:

• React with your starting materials or intermediates, leading to side products.

• Interfere with product isolation and purification.

• Alter the catalytic activity in sensitive reactions.

Data on NMP Degradation

The following tables summarize quantitative data on NMP degradation under various conditions.

Table 1: Effect of Water on Thermal Decomposition of NMP at High Temperatures [8]

Water Content (LV%)	Temperature (°F)	Temperature (°C, approx.)	Time (hours)	% NMP Decomposed
0.1	700	371	22	> 0.3
0.3	700	371	22	Reduced Decomposition
1.8	700	371	24	Minimized Decomposition
0.1	800	427	5	> 2.0
2.0	800	427	5	Reduced Decomposition
0.5	800	427	3	Minimized Decomposition

Note: This data demonstrates the inhibitory effect of small amounts of water on purely thermal decomposition at very high temperatures.

Table 2: Oxidative Degradation of NMP in the Presence of a Cobalt Catalyst at 80°C [2]

Atmosphere	Main Degradation Products	Relative Abundance
Oxygen-Rich	N-methylsuccinimide (NMS)	15%
Unidentified Product (RRT 0.92)	10.5%
Unidentified Product (RRT 1.16)	11.4%
Nitrogen-Rich	N-methylsuccinimide (NMS)	~2.8%
Unidentified Product (RRT 0.92)	~4.3%

Note: This data highlights the significant reduction in oxidative degradation when using an inert atmosphere.

Experimental Protocols

Protocol 1: Setting Up an Inert Atmosphere for High-Temperature Reactions in NMP

This protocol describes a standard method for creating and maintaining an inert atmosphere using a balloon-based system, suitable for many laboratory-scale reactions.

Materials:

• Round-bottom flask with a ground-glass joint

• Rubber septum to fit the flask's joint

• Magnetic stir bar

• Inert gas (Nitrogen or Argon) cylinder with a regulator

• Balloon

• Needles (one for gas inlet, one for outlet)

• Schlenk line or manifold (for more rigorous applications)

Procedure:

• Drying Glassware: Thoroughly dry all glassware in an oven at >120°C for several hours and allow it to cool in a desiccator.

• Assembly: Place a magnetic stir bar in the round-bottom flask and securely fit the rubber septum over the joint.

• Purging the Flask:

  • Fill a balloon with the inert gas from the cylinder.

  • Insert a needle connected to the gas-filled balloon through the septum.

  • Insert a second, "outlet" needle through the septum to allow for the displacement of air.

  • Allow the inert gas to flush the flask for 5-10 minutes. The heavier air will be pushed out as the lighter inert gas fills the flask.

• Maintaining Positive Pressure:

  • Remove the outlet needle first. The balloon will maintain a slight positive pressure inside the flask, preventing air from entering.

• Adding Reagents and Solvent:

  • Add your solid reagents to the flask before sealing and purging, if possible.

  • Add NMP and liquid reagents via a syringe through the septum. Ensure the syringe is purged with inert gas before drawing up the liquid.

• Heating the Reaction:

  • Once all reagents are added, the flask can be heated in a heating mantle or oil bath. The balloon will expand and contract with temperature changes, maintaining a positive pressure.

Visualizations

Below are diagrams illustrating key concepts related to NMP degradation.

Caption: Major degradation pathways of N-Methylpyrrolidone.

Caption: Workflow for setting up an inert atmosphere reaction.

References

• 1. [PDF] Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach | Semantic Scholar [semanticscholar.org]
• 2. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. What is N-methyl-2-pyrrolidone used for?_Chemicalbook [chemicalbook.com]
• 7. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 8. US4168226A - Thermal stabilization of N-methyl-2-pyrrolidone - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. N-Methyl-2-pyrrolidone as a Reaction Medium for Gold(III)-Ion Reduction and Star-like Gold Nanostructure Formation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Compound Solubility in N-Methylpyrrolidone (NMP)

Welcome to the technical support center for troubleshooting compound solubility in N-Methylpyrrolidone (NMP). This resource is designed for researchers, scientists, and drug development professionals who encounter challenges with dissolving their compounds in this versatile solvent. Here you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to assist you in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is N-Methylpyrrolidone (NMP) and why is it used as a solvent?

N-Methylpyrrolidone (NMP) is a powerful, polar aprotic solvent with a high boiling point and low volatility.[1] Its chemical structure consists of a 5-membered lactam ring.[2] NMP is widely used across various industries, including pharmaceuticals, due to its excellent solvency for a broad range of organic and inorganic compounds.[3][4] It is miscible with water and most common organic solvents, making it a versatile choice for drug formulation, synthesis, and various industrial processes.[2][3]

Q2: I'm observing poor solubility of my compound in NMP. What are the initial troubleshooting steps?

If your compound exhibits poor solubility in NMP, consider the following initial steps:

• Purity of NMP and Compound: Ensure that both your NMP solvent and the compound are of high purity. Impurities can sometimes affect solubility.

• Water Content: NMP is hygroscopic and can absorb moisture from the air.[1] While NMP is miscible with water, the presence of excess water can alter the solvent properties and may decrease the solubility of certain compounds. Consider using anhydrous NMP if your compound is sensitive to moisture.

• Gentle Heating and Agitation: Applying gentle heat and consistent agitation (e.g., using a magnetic stirrer or vortex mixer) can significantly improve the rate of dissolution and the overall solubility of many compounds.[5]

• Particle Size Reduction: If your compound is a solid, reducing its particle size by grinding or milling can increase the surface area available for solvation, potentially leading to faster dissolution and improved solubility.[6]

Q3: Can temperature be adjusted to improve the solubility of my compound in NMP?

Yes, temperature can be a critical factor. For most solid solutes, solubility in a liquid solvent increases with temperature.[7] This is because the dissolution process for many solids is endothermic, meaning it absorbs heat from the surroundings.[5][8] Applying heat provides the necessary energy to overcome the lattice energy of the solid and the intermolecular forces within the solvent. However, it is important to note that this is not a universal rule, and for some compounds, solubility may decrease with increasing temperature if the dissolution process is exothermic.[7][8]

Q4: My compound is still not dissolving. Should I consider using a co-solvent with NMP?

Absolutely. Using a co-solvent system is a very common and effective strategy to enhance the solubility of poorly soluble compounds.[] NMP is often used in combination with other solvents, particularly water, to create a solvent mixture with tailored polarity and solubilizing properties.[10][11] The choice of co-solvent will depend on the properties of your compound. For example, for lipophilic compounds, adding a less polar co-solvent might be beneficial, while for more polar compounds, adjusting the ratio of NMP to a polar co-solvent like water can be effective.

A study on 13 poorly soluble drugs demonstrated that a 20% v/v NMP solution in water can enhance solubility by up to 800-fold compared to water alone.[10][11][12][13]

Q5: How does pH affect the solubility of ionizable compounds in NMP?

For ionizable compounds (acids or bases), pH can be a powerful tool to manipulate solubility.[] By adjusting the pH of the solution, you can shift the equilibrium between the ionized and unionized forms of the compound. The ionized form is generally more soluble in polar solvents like NMP and water.

• For acidic compounds: Increasing the pH (making the solution more basic) will deprotonate the acid, forming a more soluble salt.

• For basic compounds: Decreasing the pH (making the solution more acidic) will protonate the base, forming a more soluble salt.

When working with NMP-water mixtures, the pH of the aqueous component can be adjusted using buffers to maintain the compound in its more soluble ionized state.[10]

Q6: Are there any alternatives to NMP if my compound remains insoluble or if I have safety concerns?

Yes, due to health and environmental concerns associated with NMP, several alternative solvents are available.[14][15] Some common alternatives include:

• Dimethyl sulfoxide (B87167) (DMSO)

• Dimethylformamide (DMF)

• Propylene (B89431) carbonate

• Dibasic esters (DBEs)

• Bio-based solvents[16]

The choice of an alternative will depend on the specific requirements of your application and the properties of your compound.[14]

Troubleshooting Guides

Guide 1: Systematic Approach to Improving Compound Solubility in NMP

This guide provides a step-by-step workflow for systematically addressing poor compound solubility in NMP.

Figure 1. A systematic workflow for troubleshooting poor compound solubility in NMP.

Experimental Protocols

Protocol 1: Determination of Compound Solubility in NMP

Objective: To quantitatively determine the equilibrium solubility of a compound in NMP at a specific temperature.

Materials:

• Compound of interest

• High-purity NMP

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometer for quantification

Methodology:

• Prepare a series of vials containing a fixed volume of NMP (e.g., 1 mL).

• Add an excess amount of the compound to each vial to ensure that a saturated solution is formed.

• Securely cap the vials and place them in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

• Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The required time may vary depending on the compound.

• After equilibration, centrifuge the vials at a high speed to pellet the excess undissolved solid.

• Carefully collect an aliquot of the supernatant.

• Dilute the supernatant with an appropriate solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of the dissolved compound using a validated HPLC or UV-Vis method.

• Calculate the solubility of the compound in NMP (e.g., in mg/mL or mol/L).

Protocol 2: Co-solvent Screening for Solubility Enhancement

Objective: To identify an effective co-solvent system with NMP to improve the solubility of a poorly soluble compound.

Materials:

• Compound of interest

• High-purity NMP

• A selection of co-solvents (e.g., water, ethanol, propylene glycol, polyethylene (B3416737) glycol 400)

• Materials and equipment from Protocol 1

Methodology:

• Prepare a series of co-solvent mixtures with NMP at different volume ratios (e.g., 90:10, 75:25, 50:50, 25:75, 10:90 NMP:co-solvent).

• For each co-solvent mixture, determine the solubility of the compound following the steps outlined in Protocol 1.

• Plot the solubility of the compound as a function of the co-solvent concentration.

• Identify the co-solvent and the specific ratio that provides the maximum solubility for your compound.

Data Presentation

Table 1: Solubility Enhancement of Various Drugs in 20% v/v NMP-Water Solution Compared to Water

The following table summarizes the solubility enhancement of 13 poorly soluble drugs in a 20% v/v NMP-water mixture compared to their solubility in water alone. This data is adapted from the findings of Sanghvi et al. (2008).[10][11]

Drug	Solubility in Water (mg/L)	Solubility in 20% NMP (mg/L)	Solubility Enhancement Factor
Phenobarbital	1000	18000	18
Griseofulvin	15	12000	800
Phenytoin	20	1500	75
Ketoprofen	50	25000	500
Estrone	3	1200	400
Testosterone	10	140	14
Ibuprofen	21	40000	1905
Amiodarone	~0.5	150	300
Carbendazim	8	1000	125
2-Phenoxypropionic acid	1200	50000	42
Indomethacin	0.9	15000	16667
Piroxicam	14	1200	86
Naproxen	16	20000	1250

Note: The data presented are approximate values derived from published research and should be used for comparative purposes. Actual solubility can vary based on experimental conditions.

Signaling Pathways and Logical Relationships

The decision-making process for selecting a solubilization strategy can be visualized as a logical relationship diagram.

Figure 2. A decision tree for selecting a solubilization strategy for poorly soluble compounds.

References

• 1. www-prod.lyondellbasell.com [www-prod.lyondellbasell.com]
• 2. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 3. maratek.com [maratek.com]
• 4. N-Methyl-2-Pyrrolidone (NMP) | Eastman [eastman.com]
• 5. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Solubility enhancement techniques [wisdomlib.org]
• 7. Effect of Temperature and Solvent on Solubility – IU East Experimental Chemistry Laboratory Manual [iu.pressbooks.pub]
• 8. aqueous solution - Why does solubility of solids sometimes decrease with temperature increase? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scite.ai [scite.ai]
• 14. chempoint.com [chempoint.com]
• 15. Alternatives-NMP [icspecialties.com]
• 16. Solvent Users Look to Replace NMP | Vertec BioSolvents [vertecbiosolvents.com]

Technical Support Center: Strategies to Minimize NMP Residuals in Final Product Purification

Welcome to the Technical Support Center for scientists, researchers, and drug development professionals. This resource provides comprehensive guidance on minimizing N-methyl-2-pyrrolidone (NMP) residuals in your final product through troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing residual NMP?

A1: The most common methods for removing residual NMP include:

• Distillation: Both atmospheric and vacuum distillation are effective for separating volatile NMP from non-volatile products.[1]

• Crystallization: This technique, particularly anti-solvent crystallization, is used to precipitate the desired product, leaving the NMP in the mother liquor.

• Liquid-Liquid Extraction: NMP can be selectively extracted from a product solution into an immiscible solvent, often water, due to its high water solubility.[2]

• Washing/Trituration: Washing the solid product with a suitable solvent in which NMP is soluble but the product is not can effectively remove surface residuals.

• Adsorption: Using solid adsorbents like activated carbon or molecular sieves can capture NMP from solution.[3]

Q2: Why is it challenging to remove NMP completely?

A2: NMP's high boiling point (202 °C) makes it difficult to remove by simple evaporation.[2] Its high solvency means it can be strongly associated with the product, making complete removal by washing or crystallization challenging. Additionally, its miscibility with a wide range of organic solvents and water can complicate extraction processes.

Q3: What are the regulatory concerns regarding residual NMP?

A3: Regulatory agencies such as the European Chemicals Agency (ECHA) and the United States Environmental Protection Agency (EPA) have classified NMP as a substance of very high concern (SVHC) due to its reproductive toxicity.[4] Strict limits are therefore placed on the concentration of NMP in final products, particularly in pharmaceuticals and consumer goods.[4]

Q4: Can residual NMP affect the stability of my final product?

A4: Yes, residual solvents like NMP can impact the physicochemical properties of an Active Pharmaceutical Ingredient (API), potentially affecting its stability, crystallinity, and dissolution rate.[5][6] For instance, residual NMP can lead to side reactions with the electrolyte in lithium-ion batteries, degrading performance.[7]

Q5: What analytical methods are suitable for quantifying NMP residuals?

A5: Common analytical methods for quantifying NMP residuals include:

• Gas Chromatography (GC): Often coupled with a Flame Ionization Detector (FID) or a Nitrogen Phosphorus Detector (NPD), GC is a standard method for determining residual solvents.[8]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection can also be used for NMP quantification.[9]

• Tandem Mass Spectrometry (MS/MS): For very low-level detection, HPLC coupled with MS/MS provides high sensitivity and specificity.[10]

Troubleshooting Guides

This section addresses specific issues you might encounter during NMP removal.

Issue 1: High NMP residuals detected after vacuum distillation.

Possible Cause	Troubleshooting Step
Insufficient Vacuum	Ensure your vacuum pump is achieving the target pressure. Check for leaks in the system. A lower pressure will decrease the boiling point of NMP, facilitating its removal.
Distillation Temperature Too Low	Gradually increase the temperature of the heating bath to ensure efficient vaporization of NMP. Be mindful of the thermal stability of your product.
Inefficient Condensation	Use a high-capacity condenser with a suitable coolant (e.g., cold water or a chiller) to ensure all NMP vapor is condensed and collected.
Co-distillation with Product	If your product has some volatility, consider a fractional distillation setup for better separation.

Issue 2: Product loss during aqueous washing/extraction to remove NMP.

Possible Cause	Troubleshooting Step
Product has some water solubility	Reduce the volume of water used for each wash but increase the number of washes. Saturate the aqueous phase with a salt (e.g., NaCl or LiCl) to decrease the solubility of your organic product in the aqueous layer.[11]
Emulsion formation	Allow the mixture to stand for a longer period. Gentle swirling or the addition of a small amount of brine can help break the emulsion.
Incorrect pH	If your product is acidic or basic, adjust the pH of the aqueous wash to suppress its ionization and therefore its solubility in water.

Issue 3: Incomplete NMP removal after crystallization.

Possible Cause	Troubleshooting Step
NMP trapped within the crystal lattice	Optimize the crystallization process. Slow cooling or slow addition of an anti-solvent can lead to purer crystals. Consider recrystallizing the product.
Insufficient washing of the crystals	After filtration, wash the filter cake with a cold, appropriate anti-solvent in which NMP is soluble but your product is not.
Inadequate drying	Dry the crystals under vacuum, possibly with gentle heating, to remove any residual surface NMP.

Data Presentation: Comparison of NMP Removal Strategies

The following tables summarize quantitative data on the efficiency of various NMP removal techniques.

Table 1: NMP Removal by Liquid-Liquid Extraction

Extraction Solvent	Solvent to Feed Ratio (v/v)	Number of Extractions	NMP Removal Efficiency (%)	Reference
n-heptane	2:1	1	53.26	[12]
n-heptane	4:1	1	47.66	[12]
n-heptane	6:1	1	30.43	[12]
Water	Not Specified	1	~65	[13]
Chloroform (B151607)	2.5:1	2	99.6	A patent describes a two-stage extraction of a 60% NMP solution with chloroform, resulting in a 99.6% yield of NMP in the chloroform phase.

Table 2: NMP Removal by Adsorption using Activated Carbon

Type of Activated Carbon	Adsorbent Concentration (g/L)	Initial NMP Concentration	Contact Time (h)	NMP Removal Efficiency (%)	Reference
Wood-based	Not Specified	Not Specified	Not Specified	>99	[14][15]
Coal-based	Not Specified	Not Specified	Not Specified	~98	[14]
Coconut-based	Not Specified	Not Specified	Not Specified	~93	[14]

Note: Data on activated carbon is for general organic compounds and provides a qualitative comparison.

Experimental Protocols

This section provides detailed methodologies for key NMP removal experiments.

Protocol 1: Vacuum Distillation for NMP Removal

This protocol is suitable for removing NMP from a non-volatile or high-boiling point product.

Materials:

• Round-bottom flask

• Short-path distillation head with a condenser and receiving flask

• Heating mantle with a stirrer

• Vacuum pump with a pressure gauge and cold trap

• Thermometer

Procedure:

• Setup: Assemble the distillation apparatus as shown in the diagram below. Ensure all joints are properly sealed.

• Charging the Flask: Charge the round-bottom flask with the NMP-containing product mixture. Add a magnetic stir bar.

• Initiating Vacuum: Start the stirrer and begin to evacuate the system. A cold trap (e.g., with dry ice/acetone or liquid nitrogen) should be placed between the apparatus and the vacuum pump to protect the pump from solvent vapors.

• Heating: Once the desired vacuum is reached (e.g., 1-10 mmHg), begin heating the flask. The distillation temperature will depend on the vacuum level. For example, at 10 mmHg, NMP boils at approximately 80-85 °C.

• Distillation: NMP will begin to distill and collect in the receiving flask. Continue the distillation until no more solvent is collected.

• Shutdown: Turn off the heating and allow the system to cool to room temperature before slowly releasing the vacuum.

Diagram of a standard vacuum distillation setup.

Protocol 2: Anti-Solvent Crystallization for NMP Removal

This protocol is designed to precipitate a product from an NMP solution by adding an anti-solvent in which the product is insoluble.

Materials:

• Jacketed glass reactor with an overhead stirrer

• Addition funnel or syringe pump

• Filtration apparatus (e.g., Büchner funnel and flask)

• Product dissolved in NMP

• Anti-solvent (a solvent in which the product is insoluble but NMP is soluble)

Procedure:

• Preparation: Charge the jacketed reactor with the solution of your product in NMP.

• Stirring: Begin stirring the solution at a constant rate to ensure good mixing.

• Anti-Solvent Addition: Slowly add the anti-solvent to the stirred solution from the addition funnel or syringe pump. A slow addition rate is crucial for forming pure crystals.[16]

• Crystallization: As the anti-solvent is added, the solubility of the product will decrease, leading to its crystallization out of the solution.

• Digestion: After the addition of the anti-solvent is complete, continue to stir the resulting slurry for a period (e.g., 1-2 hours) to allow the crystallization to complete. This is known as the digestion or aging step.

• Filtration: Filter the slurry using the filtration apparatus to collect the solid product.

• Washing: Wash the filter cake with a small amount of cold anti-solvent to remove any remaining mother liquor containing NMP.

• Drying: Dry the purified product under vacuum to remove any residual anti-solvent.

Workflow for anti-solvent crystallization.

Logical Relationships of NMP Removal Strategies

The choice of an NMP removal strategy depends on several factors, including the properties of the final product and the desired level of purity. The following diagram illustrates the decision-making process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ntut.elsevierpure.com [ntut.elsevierpure.com]
• 4. ijprajournal.com [ijprajournal.com]
• 5. Evaluating the Influence of Impurities on API Stability Profiles – StabilityStudies.in [stabilitystudies.in]
• 6. qingmupharm.com [qingmupharm.com]
• 7. What are The Effects of NMP Residue on Lithium-ion Battery Performance? | Produced by Xihopower [xihopower.com]
• 8. WO2017068508A1 - Methods for quantifying n-methyl-2-pyrrolidone - Google Patents [patents.google.com]
• 9. academic.oup.com [academic.oup.com]
• 10. fda.gov [fda.gov]
• 11. reddit.com [reddit.com]
• 12. scielo.br [scielo.br]
• 13. ijcea.org [ijcea.org]
• 14. Adsorption Capacity of Organic Compounds Using Activated Carbons in Zinc Electrowinning [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. mt.com [mt.com]

Technical Support Center: N-Methylpyrrolidone (NMP) Storage and Color Formation

Welcome to the technical support center for N-Methylpyrrolidone (NMP). This resource is designed for researchers, scientists, and drug development professionals to address common issues related to color formation in NMP upon storage.

Troubleshooting Guides

Issue: My NMP has developed a yellow color.

Possible Causes and Solutions

Possible Cause	Identification	Recommended Action
Oxidation due to Air Exposure	The NMP has been stored in a partially filled container or a container that is not properly sealed.	For future storage, use smaller, well-sealed containers to minimize headspace. Purge the headspace with an inert gas like nitrogen or argon before sealing.[1][2]
Photo-oxidation due to Light Exposure	The NMP has been stored in a clear or translucent container exposed to natural or artificial light.	Store NMP in amber glass bottles or opaque containers to protect it from light.[3]
Accelerated Degradation at Elevated Temperatures	The NMP has been stored in a location with fluctuating or high ambient temperatures (e.g., near a window, heating vent, or in a non-climate-controlled storage area).	Store NMP in a cool, dry, and well-ventilated area, ideally between 15-25°C.[3]
Contamination with Transition Metals	The NMP has been in contact with certain metals (e.g., copper, iron from steel) which can catalyze oxidation.[1][2]	Use glass or high-density polyethylene (B3416737) (HDPE) containers for storage. For applications sensitive to metal ions, consider using electronic grade NMP.[3]
Presence of Water	NMP is hygroscopic and can absorb moisture from the air if not properly sealed. Water can facilitate degradation reactions.	Ensure containers are tightly sealed immediately after use. For applications requiring anhydrous conditions, consider using a desiccant in the storage cabinet or drying the NMP before use.

Frequently Asked Questions (FAQs)

Q1: What causes the yellow color in NMP?

A1: The yellow discoloration in N-Methylpyrrolidone is primarily due to oxidative degradation.[1] When exposed to air (oxygen), light, and/or heat, NMP can undergo chemical reactions that form various degradation products.[1][2] Some of these byproducts, such as N-methylsuccinimide (NMS) and various oligomeric species, can impart a yellow hue to the otherwise colorless liquid.[2] The presence of transition metal ions can catalyze and accelerate this degradation process.[1][2]

Q2: How can I prevent my NMP from turning yellow?

A2: To prevent color formation, proper storage and handling are crucial. Here are key recommendations:

• Inert Atmosphere: Store NMP under an inert gas like nitrogen or argon to minimize contact with oxygen.[1][2]

• Proper Containers: Use amber glass bottles or high-density polyethylene (HDPE) containers to protect from light and prevent metal leaching.[3]

• Controlled Temperature: Store NMP in a cool, dark place, away from heat sources.[3]

• Seal Containers Tightly: NMP is hygroscopic; ensure the container is well-sealed to prevent moisture absorption.

Q3: Is yellow NMP still usable?

A3: The usability of yellow NMP depends on the specific application. For general use as a solvent where high purity is not critical, a slight yellow tint may not affect the outcome. However, for sensitive applications such as in pharmaceuticals, electronics, or analytical chemistry, the presence of impurities indicated by the yellow color could interfere with reactions or measurements. It is recommended to use high-purity, colorless NMP for such critical applications.

Q4: Can I remove the yellow color from my NMP?

A4: While it is possible to purify yellowed NMP, for most laboratory settings, it is more practical to procure fresh, high-purity solvent. Purification methods like distillation can remove the colored impurities, but the discoloration may reappear if the purified NMP is not stored under proper conditions.[1]

Q5: What is the acceptable color level for NMP?

A5: The acceptable color level is often determined by the specific requirements of the application or by pharmacopeial standards. Color is typically measured on the APHA (American Public Health Association) or Pt-Co (Platinum-Cobalt) scale. For high-purity grades, the APHA value is generally specified to be very low, often below 15.

Data on NMP Stability

The following tables summarize the impact of various factors on the stability of NMP.

Table 1: Effect of Storage Atmosphere on NMP Degradation

This table illustrates the significant role of an inert atmosphere in preventing the degradation of NMP. The data is based on a study assessing the catalytic oxidation of NMP.

Condition	Primary Degradation Product (NMS) Formation	Other Degradation Products
Oxygen-Rich Atmosphere	~15%	~10.5% (RRT 0.92), ~11.4% (RRT 1.16), and other minor products
Nitrogen Atmosphere	~2.8%	~4.3% (RRT 0.92)

Data adapted from a study on the catalytic oxidation of NMP. RRT refers to the relative retention time in chromatography.[2][4]

Table 2: Influence of Storage Conditions on NMP pH

This table demonstrates how an inert atmosphere can stabilize the pH of NMP over time, indicating reduced degradation.

Time (hours)	pH (Oxygen-Rich Atmosphere)	pH (Nitrogen-Rich Atmosphere)
0	8.95	8.06
44	4.48	6.71
164	3.47	~6.4 - 6.8

Data derived from a study on the oxidative degradation of NMP in the presence of a catalyst.[2][4]

Experimental Protocols

Protocol 1: Determination of NMP Color by APHA/Pt-Co Method

Objective: To quantitatively measure the color of NMP using the APHA/Platinum-Cobalt scale, which is a visual color standard for near-clear liquids.

Principle: The color of the NMP sample is compared spectrophotometrically to that of standard solutions of known concentrations of potassium chloroplatinate and cobalt(II) chloride. The APHA scale ranges from 0 (water white) to 500 (pale yellow).

Apparatus:

• UV-Vis Spectrophotometer

• 1 cm path length quartz cuvettes

• Volumetric flasks

• Pipettes

Procedure:

• Blank Measurement: Use deionized water as a blank to zero the spectrophotometer.

• Sample Measurement:

  • Rinse a cuvette with the NMP sample.

  • Fill the cuvette with the NMP sample.

  • Place the cuvette in the spectrophotometer.

  • Measure the absorbance at the wavelength specified by your instrument's APHA color measurement method (often around 455 nm or using a tristimulus method).

• Calculation: The instrument software will typically calculate the APHA value based on a pre-programmed calibration curve. If performing manually, compare the sample's absorbance to a calibration curve prepared from APHA standards.

Protocol 2: Determination of Water Content by Karl Fischer Titration

Objective: To determine the water content in NMP, as its hygroscopic nature can contribute to degradation.

Principle: Karl Fischer titration is a coulometric or volumetric method that uses the quantitative reaction of water with iodine and sulfur dioxide in the presence of a base and an alcohol.

Apparatus:

• Karl Fischer titrator (volumetric or coulometric)

• Syringes and needles

Procedure (Volumetric Method):

• Titrator Preparation:

  • Fill the titrator with the appropriate Karl Fischer reagent.

  • Pre-titrate the solvent in the titration vessel to a dry endpoint.

• Sample Introduction:

  • Draw a known volume or weight of the NMP sample into a dry syringe.

  • Inject the sample into the titration vessel.

• Titration:

  • Start the titration. The instrument will automatically add the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content in ppm or percentage based on the volume of titrant used and the amount of sample.

Visualizations

Caption: NMP degradation pathway leading to color formation.

References

• 1. Sonochemical degradation of N -methylpyrrolidone and its influence on single walled carbon nanotube dispersion - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC06526G [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. p2infohouse.org [p2infohouse.org]
• 4. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Separation of N-Methylpyrrolidone (NMP) and Water Azeotropes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on breaking the N-Methylpyrrolidone (NMP)-water azeotrope. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the NMP-water azeotrope and why is it a problem?

A1: N-Methylpyrrolidone (NMP) and water are fully miscible and form a minimum-boiling azeotrope, which is a mixture that boils at a constant temperature and has a constant composition in the liquid and vapor phases.[1][2] This means that simple distillation cannot be used to separate NMP and water beyond the azeotropic point, as the vapor will have the same composition as the liquid. For many applications in research and drug development, high-purity NMP is required, making it necessary to "break" this azeotrope.

Q2: What are the primary methods for breaking the NMP-water azeotrope?

A2: The most common and effective methods for separating NMP-water mixtures beyond the azeotropic point include:

• Extractive Distillation: Involves adding a high-boiling solvent (entrainer) to alter the relative volatility of NMP and water.

• Pressure-Swing Distillation: Utilizes two distillation columns operating at different pressures to shift the azeotropic composition.

• Salting Out/Salt-Effect Distillation: Involves dissolving a salt in the mixture to increase the relative volatility of the components.

• Liquid-Liquid Extraction (LLE): Uses a solvent that is immiscible with water but has a high affinity for NMP to extract it from the aqueous phase.

• Adsorption: Employs molecular sieves to selectively remove trace amounts of water from NMP.

Q3: How do I choose the best separation method for my experiment?

A3: The choice of method depends on several factors, including the desired purity of NMP, the scale of your experiment, available equipment, and energy consumption considerations. The following decision tree can guide your selection:

Caption: Decision tree for selecting an NMP-water separation method.

Troubleshooting Guides

Extractive Distillation

Problem: Poor separation of NMP and water despite using an entrainer.

• Possible Cause 1: Incorrect choice of entrainer. The entrainer should have a high boiling point and not form a new azeotrope with either NMP or water.

  • Solution: Ethylene (B1197577) glycol is a commonly used and effective entrainer for the NMP-water system. Ensure your selected entrainer has a boiling point significantly higher than both NMP (202 °C) and water (100 °C).

• Possible Cause 2: Inappropriate solvent-to-feed ratio.

  • Solution: The solvent-to-feed ratio is a critical parameter. For an ethanol-water system using ethylene glycol, ratios are optimized to minimize energy consumption while achieving high purity. A similar optimization is necessary for the NMP-water system. Start with a solvent-to-feed molar ratio of around 1:1 and adjust based on separation efficiency.[3]

• Possible Cause 3: Incorrect feed plate location for the NMP-water mixture and the entrainer.

  • Solution: The entrainer should be fed near the top of the column, above the feed plate of the NMP-water mixture, to ensure it is present in the liquid phase throughout the column. The NMP-water feed point should be optimized based on the composition.

• Possible Cause 4: Insufficient or excessive reflux ratio.

  • Solution: A very high reflux ratio can dilute the entrainer, reducing its effectiveness, while a very low reflux ratio will result in poor separation. The optimal reflux ratio needs to be determined experimentally or through simulation. For similar azeotropic separations, a reflux ratio of 1.5 to 3 is often a good starting point.[3][4]

Pressure-Swing Distillation

Problem: Inefficient separation or high energy consumption.

• Possible Cause 1: Operating pressures of the two columns are not optimal.

  • Solution: The effectiveness of pressure-swing distillation relies on a significant shift in the azeotropic composition with pressure.[5][6][7] For the NMP-water system, one column should be operated at a lower pressure (e.g., vacuum) and the other at a higher pressure. The greater the difference in pressure, the larger the shift in azeotropic composition, leading to smaller recycle streams and lower energy requirements.

• Possible Cause 2: Column flooding or weeping.

  • Solution: Flooding (liquid backing up the column) can be caused by excessive vapor flow rates, while weeping (liquid leaking through the trays) can occur at low vapor flow rates. Adjust the reboiler duty to control the vapor flow rate. Ensure the column is properly designed for the intended operating pressures.

• Possible Cause 3: Inaccurate control of the recycle stream.

  • Solution: The composition of the recycle stream from the second column to the first is crucial for the overall process efficiency. Ensure accurate monitoring and control of this stream's composition and flow rate.

Salting Out / Salt-Effect Distillation

Problem: The addition of salt is not effectively breaking the azeotrope.

• Possible Cause 1: Incorrect salt or salt concentration.

  • Solution: The choice of salt and its concentration are critical. Salts like sodium chloride (NaCl) and lithium chloride (LiCl) have been shown to be effective.[8] The "salting-out" effect generally increases with salt concentration.[9] Experiment with different concentrations to find the optimal level for your specific mixture.

• Possible Cause 2: The salt is causing corrosion or unwanted side reactions.

  • Solution: NMP can be sensitive to certain conditions. For instance, using strong bases like KOH for salting out can lead to discoloration of the NMP.[10] Choose a neutral salt like NaCl or LiCl if possible. Always consider the compatibility of the salt with your equipment and downstream applications.

Data Presentation

Table 1: Comparison of NMP-Water Separation Methods

Method	Principle	Typical Purity Achieved	Advantages	Disadvantages
Extractive Distillation	Addition of a high-boiling entrainer (e.g., ethylene glycol) to alter relative volatility.	> 99.5%	Effective for a wide range of compositions; can be performed at atmospheric pressure.	Requires an additional column to recover the entrainer; potential for product contamination with the entrainer.
Pressure-Swing Distillation	Utilizes two columns at different pressures to shift the azeotropic composition.[5][7]	> 99.9%	No additional components are introduced, avoiding contamination.	High capital cost (two columns); can be energy-intensive.
Salting Out	Addition of a salt (e.g., NaCl, LiCl) to increase the relative volatility of water.[8]	> 99%	Lower energy consumption compared to distillation methods; simple setup.	The salt needs to be removed from the NMP; potential for corrosion.
Liquid-Liquid Extraction	Use of a solvent (e.g., chloroform (B151607), toluene) to selectively dissolve NMP.[11]	98-99.5% (before final purification)	Can handle a wide range of NMP concentrations; operates at ambient temperature.	Requires a subsequent step to separate NMP from the extraction solvent; use of organic solvents.
Adsorption	Selective removal of water using molecular sieves (e.g., 3A).[12]	> 99.9% (for trace water removal)	Highly effective for removing low concentrations of water; simple procedure.	Limited capacity; molecular sieves need regeneration or replacement.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of NMP from an Aqueous Solution

This protocol is based on the use of chloroform as the extraction solvent.[11]

Materials:

• NMP-water solution (e.g., 30% NMP by weight)

• Chloroform

• Separatory funnel

• Beakers and flasks

• Rotary evaporator

Procedure:

• Pour a known volume of the NMP-water solution into a separatory funnel.

• Add a volume of chloroform to the separatory funnel. A typical starting ratio is 2.5 parts chloroform to 1 part NMP-water solution by weight.

• Stopper the separatory funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Allow the layers to separate. The upper layer will be the aqueous phase, and the lower, denser layer will be the chloroform phase containing the extracted NMP.

• Drain the lower chloroform layer into a clean, dry flask.

• For higher recovery, a second extraction can be performed on the remaining aqueous layer with a fresh portion of chloroform.

• Combine the chloroform extracts.

• Separate the NMP from the chloroform using a rotary evaporator. Chloroform has a much lower boiling point (61.2 °C) than NMP (202 °C), allowing for efficient separation.

Quantitative Example: Starting with 200g of a 30% NMP/3.5% inorganic salt aqueous solution, a first extraction with 500g of chloroform can yield a water layer with the NMP content reduced to 6.7%. A second extraction of this water layer with 372g of chloroform can further reduce the NMP content in the final aqueous layer to 0.86%, achieving a total NMP recovery of 98%.[11]

Protocol 2: Drying of NMP using Molecular Sieves

This protocol is suitable for removing trace amounts of water from NMP to achieve high purity.[12][13]

Materials:

• NMP containing trace water (e.g., < 1%)

• 3A molecular sieves

• Oven or muffle furnace for activation

• Sealed container for storage

Procedure:

• Activation of Molecular Sieves: Heat the 3A molecular sieves in an oven or muffle furnace at 350°C for 3-5 hours to remove any adsorbed water. Allow them to cool in a desiccator to prevent re-adsorption of atmospheric moisture.

• Adsorption: Add the activated molecular sieves to the NMP. A common loading is 10-20% by weight of the NMP.

• Contact Time: Allow the molecular sieves to remain in contact with the NMP for at least 24 hours with occasional swirling. For very low final water content, a longer contact time may be necessary.

• Separation: Decant or filter the dried NMP from the molecular sieves.

Quantitative Example: Using 3A molecular sieves at a loading of 120 g/L in NMP with an initial water content of 5000 ppm, the water content can be reduced to 140 ppm after 240 minutes of contact time at 25°C.[12][13]

Mandatory Visualizations

Caption: Workflow for extractive distillation of NMP-water.

Caption: Workflow for pressure-swing distillation of NMP-water.

References

• 1. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 2. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 3. Optimization of Solvent and Extractive Distillation Sequence Considering Its Integration with Reactor [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. famt.ac.in [famt.ac.in]
• 6. youtube.com [youtube.com]
• 7. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Techno-economic comparison of energy usage between azeotropic distillation and hybrid system for water–ethanol separation [ideas.repec.org]
• 11. CN102115454A - Separation and purification method for solution containing N-methyl pyrrolidone (NMP) - Google Patents [patents.google.com]
• 12. Study on the Adsorption of Trace Water in N-Methyl-pyrrolidone Solvents by A-Type Molecular Sieves - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Identifying and Mitigating NMP-Induced Product Degradation

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and mitigating product degradation induced by N-methyl-2-pyrrolidone (NMP).

Frequently Asked Questions (FAQs)

Q1: What is NMP and why is it used in pharmaceutical development?

A1: N-methyl-2-pyrrolidone (NMP) is a versatile, water-miscible, polar aprotic solvent with a high boiling point and low volatility.[1][2] In the pharmaceutical industry, it is used as a reaction medium in the synthesis of active pharmaceutical ingredients (APIs), as a solubilizing agent in formulations, and to enhance drug delivery in transdermal systems.[3][4] Its ability to dissolve a wide range of compounds makes it a valuable tool in drug development.[3]

Q2: Under what conditions does NMP degrade?

A2: While generally stable, NMP can degrade under certain conditions.[1] The primary degradation pathways are hydrolysis and oxidation.[5] Hydrolysis, or the ring-opening of the lactam structure, is promoted by strong acidic or basic conditions.[5][6] Oxidation can be initiated by exposure to air (oxygen), elevated temperatures, light, and the presence of transition metals, which can act as catalysts.[5][7] Sonication has also been shown to induce NMP degradation.

Q3: What are the common degradation products of NMP?

A3: The main degradation products of NMP include:

• 4-methylaminobutyric acid (NM4ABA): Formed through hydrolysis (ring-opening).[5][6]

• N-methylsuccinimide (NMS): A major product of oxidation.[8][9]

• 5-hydroxy-N-methyl-2-pyrrolidone (5-HNMP): An intermediate in the oxidative degradation pathway.[9]

• 2-hydroxy-N-methylsuccinimide (2-HMSI): A further oxidation product.[9] Other minor degradation products can also be formed depending on the specific conditions.[8]

Q4: How can NMP-induced degradation affect my product?

A4: NMP-induced degradation can have several negative impacts on a pharmaceutical product. The degradation of NMP can lead to a decrease in the pH of the formulation, which can in turn accelerate the degradation of the API.[7][8] The NMP degradants themselves can be reactive and may interact with the API or excipients, leading to the formation of new impurities.[10] These impurities can affect the safety, efficacy, and stability of the final drug product.[10]

Troubleshooting Guides

This section provides practical advice for addressing specific issues you may encounter during your experiments.

Issue 1: Unexpected drop in pH of the formulation during stability studies.

• Possible Cause: Oxidative degradation of NMP. The oxidation of NMP can generate acidic byproducts, leading to a decrease in the pH of the solution.[7][8] This process can be accelerated by the presence of oxygen and transition metals.[7]

• Troubleshooting Steps:

  • Analyze for NMP Degradants: Use a stability-indicating analytical method, such as HPLC-UV or LC-MS, to test for the presence of known NMP degradation products like N-methylsuccinimide (NMS).[8]

  • Control the Atmosphere: If oxidative degradation is confirmed, consider reformulating under an inert atmosphere, such as nitrogen, to minimize exposure to oxygen.[8] Studies have shown that degradation is substantially suppressed under a nitrogen atmosphere.[8]

  • Evaluate Raw Materials: Test your raw materials (API, excipients, and NMP itself) for the presence of transition metal impurities that could be catalyzing the oxidation.

Issue 2: Appearance of unknown peaks in the chromatogram of a product containing NMP.

• Possible Cause: Formation of NMP-related impurities or interaction products between NMP degradants and the API/excipients.

• Troubleshooting Steps:

  • Characterize the Unknown Peaks: Use mass spectrometry (MS) to determine the mass of the unknown impurities.[8] Compare these masses to known NMP degradants.

  • Perform Forced Degradation Studies: Conduct forced degradation studies on NMP alone under various stress conditions (acid, base, oxidation, heat, light) to generate a profile of its potential degradation products.[11][12] This can help in identifying the unknown peaks.

  • Investigate API-NMP Compatibility: Perform compatibility studies by storing the API in NMP under accelerated conditions and analyzing for the formation of new peaks.

Issue 3: Inconsistent results or poor reproducibility in experiments involving NMP.

• Possible Cause: Variability in the purity of NMP or the presence of moisture. NMP is hygroscopic and can absorb water from the atmosphere.[1] Water can participate in hydrolytic degradation pathways.[5]

• Troubleshooting Steps:

  • Use High-Purity NMP: Ensure you are using a high-purity, low-water content grade of NMP suitable for pharmaceutical applications.

  • Control for Moisture: Store NMP in a tightly sealed container in a dry environment. Consider using a dry box or glove box for preparing formulations containing NMP.

  • Verify NMP Quality: Test incoming batches of NMP for purity and water content to ensure consistency.

Data Presentation

Table 1: NMP Degradation Under Oxidative Stress in the Presence of a Cobalt Catalyst

Condition	Main Degradation Products	Relative Abundance (%)
Oxygen-Rich Atmosphere	N-methylsuccinimide (NMS)	15.0
Unknown (RRT 0.92)	10.5
Unknown (RRT 1.16)	11.4
Nitrogen Atmosphere	N-methylsuccinimide (NMS)	2.8
Unknown (RRT 0.92)	4.3

Data adapted from a study on the catalytic oxidation of NMP. RRT = Relative Retention Time.[8]

Table 2: Effect of pH on NMP Degradation Rate

pH	NMP Degradation within 24 hours (%)
< 6	Significantly Reduced
6 - 8	> 80
7	Optimal for Biodegradation
> 9	Significantly Reduced

Data adapted from a study on the biodegradation of NMP.[13]

Experimental Protocols

Protocol 1: Forced Degradation Study for a Formulation Containing NMP

This protocol outlines a general procedure for conducting forced degradation studies to identify potential degradation products.

1. Materials:

• Drug product/substance

• NMP (pharmaceutical grade)

• Hydrochloric acid (0.1 M and 1 M)

• Sodium hydroxide (B78521) (0.1 M and 1 M)

• Hydrogen peroxide (3%)

• High-purity water

• Mobile phase for HPLC

2. Procedure:

• Acid Hydrolysis:

  • Dissolve the sample in a solution of 0.1 M HCl in NMP/water.

  • Heat the solution at 60°C for a specified time (e.g., 24, 48, 72 hours).

  • At each time point, withdraw an aliquot, neutralize with NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Dissolve the sample in a solution of 0.1 M NaOH in NMP/water.

  • Maintain the solution at room temperature for a specified time.

  • At each time point, withdraw an aliquot, neutralize with HCl, and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Dissolve the sample in a solution of 3% hydrogen peroxide in NMP/water.

  • Keep the solution at room temperature and protected from light for a specified time.

  • At each time point, withdraw an aliquot and dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Store the solid sample and a solution of the sample in NMP at an elevated temperature (e.g., 70°C).

  • Analyze samples at specified time points.

• Photolytic Degradation:

  • Expose the solid sample and a solution of the sample in NMP to a light source according to ICH Q1B guidelines.

  • Analyze samples at specified time points.

3. Analysis:

• Analyze all samples by a validated stability-indicating HPLC method with UV and/or MS detection.

• Compare the chromatograms of the stressed samples to that of an unstressed control to identify degradation products.

Protocol 2: Analytical Method for Detecting NMP and its Degradants

This protocol describes a general HPLC-UV method for the analysis of NMP and its degradation products.

1. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

2. Mobile Phase:

• A gradient of water and acetonitrile (B52724) is typically used. The specific gradient will depend on the analytes of interest.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• UV Detection Wavelength: 210 nm

4. Sample Preparation:

• Dilute the sample to an appropriate concentration with the mobile phase.

5. Analysis:

• Inject the sample and standards of NMP and known degradants (if available) into the HPLC system.

• Identify and quantify the peaks based on their retention times and peak areas compared to the standards.

Visualizations

Caption: Primary degradation pathways of NMP.

Caption: Logical workflow for troubleshooting NMP-induced degradation.

References

• 1. lyondellbasell.com [lyondellbasell.com]
• 2. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Review of pharmaceutical applications of N-methyl-2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 7. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 8. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. qingmupharm.com [qingmupharm.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmatimesofficial.com [pharmatimesofficial.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Reaction Kinetics with N-Methylpyrrolidone (NMP) Co-solvents

Welcome to the Technical Support Center for optimizing reaction kinetics through the use of N-Methylpyrrolidone (NMP) as a co-solvent. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical guidance for leveraging NMP to accelerate chemical reactions.

Frequently Asked Questions (FAQs)

Q1: Why is N-Methylpyrrolidone (NMP) an effective co-solvent for improving reaction kinetics?

A1: N-Methylpyrrolidone (NMP) is a dipolar, aprotic solvent with a high boiling point and strong polarity.[1] Its ability to dissolve a wide range of organic and inorganic compounds makes it an excellent medium for chemical reactions.[2][3] When used as a co-solvent, NMP can enhance reaction rates through several mechanisms:

• Increased Solubility: NMP can significantly increase the solubility of reactants, leading to a higher effective concentration and, consequently, a faster reaction rate.[4]

• Enhanced Reactivity of Nucleophiles: In reactions involving nucleophiles, polar aprotic solvents like NMP can solvate cations more effectively than anions. This leaves the nucleophile "naked" and more reactive, accelerating reactions such as SN2 substitutions.[5][6]

• Stabilization of Transition States: NMP's polarity can help to stabilize polar transition states, thereby lowering the activation energy of the reaction and increasing the reaction rate.

• Improved Mass Transfer: In heterogeneous reactions, NMP can improve the mass transfer between phases, leading to a faster overall reaction.

Q2: For which types of reactions is NMP particularly beneficial as a co-solvent?

A2: NMP has been shown to be advantageous in a variety of organic reactions, including:

• Cross-Coupling Reactions: NMP is often a crucial co-solvent in metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, where it can enhance catalyst activity and product selectivity.

• Amide Bond Formation: In amide bond synthesis, NMP can serve as an effective reaction medium, facilitating the coupling of carboxylic acids and amines.[3]

• Nucleophilic Substitution Reactions (SN2): As a polar aprotic solvent, NMP is well-suited to accelerate SN2 reactions by increasing the reactivity of the nucleophile.[5][6]

• Polymerization Reactions: NMP is widely used as a solvent in the synthesis of various polymers due to its ability to dissolve both monomers and the resulting polymers.

Q3: Are there any common side reactions or complications to be aware of when using NMP?

A3: While NMP is a versatile solvent, there are potential complications to consider:

• Hydrolysis: At elevated temperatures and in the presence of strong acids or bases, NMP can undergo hydrolysis to form 4-(methylamino)butanoic acid.[7]

• Oxidation: When heated in the presence of oxygen, NMP can oxidize to form various byproducts, including hydroperoxides.

• Product Isolation: Due to its high boiling point (202-204 °C), removing NMP from the final reaction mixture can be challenging. Common methods include vacuum distillation or aqueous extraction.[4][8]

Troubleshooting Guides

Issue 1: Slow or Incomplete Reaction

Possible Causes:

• Insufficient NMP Concentration: The co-solvent ratio may not be optimal for solubilizing reactants or promoting the desired kinetic effect.

• Presence of Water: For moisture-sensitive reactions, residual water in the NMP or other reagents can inhibit the reaction. The presence of water can significantly affect the solvent properties of NMP.[2]

• Low Reaction Temperature: The reaction may require higher temperatures to overcome the activation energy barrier, even with the use of NMP.

• Catalyst Inactivity: In catalyzed reactions, the catalyst may be poisoned or not sufficiently activated.

Troubleshooting Steps:

• Optimize NMP Concentration: Systematically vary the ratio of NMP to your primary solvent to identify the optimal concentration for your specific reaction. Monitor the reaction progress at each concentration.

• Ensure Anhydrous Conditions: Use anhydrous grade NMP and dry other solvents and reagents if your reaction is sensitive to moisture. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Increase Reaction Temperature: Gradually increase the reaction temperature, monitoring for product formation and potential side reactions. NMP's high boiling point allows for a wide range of accessible temperatures.

• Evaluate Catalyst Performance: Ensure your catalyst is active and used at the appropriate loading. Consider screening different catalysts or ligands in the presence of NMP.

Experimental Workflow for Optimizing NMP Co-solvent Concentration

Caption: Workflow for optimizing NMP co-solvent concentration.

Issue 2: Difficulty in Removing NMP During Work-up

Possible Causes:

• High Boiling Point of NMP: NMP's high boiling point makes it difficult to remove by simple evaporation.[8]

• Product Solubility in Aqueous Phase: If the product has some water solubility, it may be lost during aqueous extraction intended to remove NMP.[9]

Troubleshooting Steps:

• Aqueous Extraction:

  • Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, toluene).

  • Wash the organic layer multiple times with water or a brine solution. NMP is highly water-soluble and will partition into the aqueous phase. To enhance the partitioning of NMP into the aqueous layer, washing with a dilute lithium chloride solution can be effective.[9]

• Vacuum Distillation:

  • If your product is not heat-sensitive, NMP can be removed by distillation under reduced pressure.[10]

• Solid Phase Extraction (SPE):

  • For small-scale reactions, passing the crude reaction mixture through a silica (B1680970) gel plug or a more specialized SPE cartridge can help remove the polar NMP.

• Crystallization/Precipitation:

  • If your product is a solid, inducing crystallization or precipitation from a solvent in which NMP is soluble but your product is not can be an effective purification method.

Logical Flowchart for NMP Removal

Caption: Decision tree for selecting an appropriate NMP removal method.

Data on Reaction Rate Enhancement

While comprehensive quantitative data across a wide range of reactions is proprietary to individual research and development efforts, the following table summarizes the general effects observed when using NMP as a co-solvent.

Reaction Type	Typical Co-solvent System	Observed Effect on Reaction Rate	Key Role of NMP
SN2 Reaction	NMP/THF, NMP/Toluene	Significant Increase	Increases nucleophile reactivity by solvating the counter-ion.
Suzuki-Miyaura Coupling	NMP/Water, NMP/Dioxane	Moderate to Significant Increase	Enhances catalyst solubility and activity; improves solubility of boronic acids.
Amide Bond Formation	NMP (neat or as co-solvent)	Moderate Increase	Solubilizes starting materials and coupling reagents.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Cross-Coupling Reaction Using an NMP Co-solvent System

This protocol provides a general guideline for performing a Suzuki-Miyaura cross-coupling reaction. The specific conditions, including catalyst, base, and temperature, should be optimized for the specific substrates.

Materials:

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh3)4, 0.02 equiv)

• Base (e.g., K2CO3, 2.0 equiv)

• NMP

• Co-solvent (e.g., Dioxane or Toluene)

• Degassed water

Procedure:

• To a clean, dry reaction vessel, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

• Add the desired volume of NMP and the co-solvent via syringe. A typical starting co-solvent ratio is 1:1 or 1:4 NMP to the primary solvent.

• Add a small amount of degassed water (e.g., 10% of the total solvent volume).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove NMP and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography or recrystallization).

Signaling Pathway of NMP's Effect on SN2 Reactions

Caption: NMP solvates the cation, enhancing nucleophile reactivity in SN2 reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Phase Separation in NMP-Based Reaction Mixtures

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering phase separation issues in reaction mixtures utilizing N-Methyl-2-pyrrolidone (NMP). The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: My NMP-based reaction mixture, which was initially homogeneous, has suddenly become cloudy or formed two distinct layers. What are the common causes?

A1: The loss of homogeneity in an NMP-based reaction mixture can be triggered by several factors that alter the solubility of one or more components:

• Change in Solute Solubility: A reactant may be soluble, but as the reaction progresses, the product formed may have limited solubility in NMP or the NMP-cosolvent mixture, leading to its precipitation or oiling out.

• Formation of Insoluble Byproducts: Side reactions can generate inorganic or organic salts that are insoluble in the NMP reaction mixture.

• Temperature Fluctuations: The solubility of certain compounds is highly dependent on temperature. A decrease in temperature can cause a dissolved substance to precipitate.[1]

• Introduction of an "Anti-solvent": The addition of a reagent dissolved in a solvent in which your product or reactants are not fully miscible can induce phase separation.

• Solvent Degradation: NMP can hydrolyze in the presence of strong acids or bases, especially at elevated temperatures, forming 4-methylaminobutanoic acid.[2] This change in the solvent composition can affect the solubility of the reaction components.

Q2: Can the presence of certain salts cause phase separation in my NMP reaction?

A2: Yes, the formation or addition of salts can be a primary cause of phase separation, which in this context often manifests as precipitation. The solubility of salts in organic solvents like NMP is not always predictable and does not follow simple trends observed in aqueous solutions.[3] For instance, while some salts are soluble, others may precipitate, leading to a heterogeneous mixture.

Q3: How can I prevent phase separation from occurring during my reaction?

A3: Proactive measures can often prevent the onset of phase separation:

• Ensure Anhydrous Conditions: If your reaction is sensitive to water, ensure all reagents and the NMP solvent are dry. Water can alter the polarity of the solvent system and promote the hydrolysis of NMP or reagents.

• Maintain Consistent Temperature: Use a temperature-controlled reaction vessel to maintain a stable temperature, especially if the solubility of your reactants or products is known to be temperature-sensitive.

• Gradual Reagent Addition: Add reagents slowly to the reaction mixture to avoid localized high concentrations that might exceed the solubility limit and cause precipitation.

• Consider a Co-solvent: If the polarity of the reaction mixture is expected to change significantly, using a co-solvent from the outset can help maintain the solubility of all components throughout the reaction.

Q4: My reaction has already phase-separated. What can I do to fix it?

A4: To resolve an existing phase separation, consider the following options:

• Increase Temperature: Gently warming the mixture may redissolve precipitated components. However, be mindful of the thermal stability of your reactants and products.

• Add a Co-solvent: The addition of a suitable co-solvent that is miscible with NMP and can dissolve the separated component might restore homogeneity. Common choices could include other polar aprotic solvents like DMF or DMSO, or even a small amount of a polar protic solvent if compatible with your reaction chemistry.

• Agitation: In some cases, vigorous stirring may be sufficient to re-disperse a separated phase, although this might not be a permanent solution if the underlying solubility issue is not addressed.

Troubleshooting Guides

Guide 1: Phase Separation During Aqueous Workup

A common issue arises during the extractive workup of NMP-based reactions, where the addition of water and an organic solvent leads to poor phase separation or loss of product to the aqueous layer.

Problem: After quenching the reaction with water and adding an extraction solvent (e.g., toluene (B28343), ethyl acetate), the layers do not separate cleanly, or a significant amount of product remains in the aqueous phase.[4]

Cause: NMP is miscible with water and also has some solubility in many organic solvents.[5] This can lead to the formation of a single phase or an emulsion, and it can "drag" organic products into the aqueous layer.

Solutions:

• Use of Brine or LiCl Solution: Washing the organic layer with a saturated aqueous solution of sodium chloride (brine) or a 5-10% lithium chloride (LiCl) solution can help to "salt out" the NMP and the dissolved organic product from the organic phase into the aqueous phase.[4] The increased ionic strength of the aqueous phase reduces the solubility of organic compounds and NMP in it.

• Back-Extraction: If the product is lost to the initial aqueous wash, perform a back-extraction of the aqueous layer with a fresh portion of the organic extraction solvent.

• Solvent Choice: If possible, use a more non-polar extraction solvent like heptane (B126788) or toluene, which has lower miscibility with NMP compared to more polar solvents like ethyl acetate.[4]

Guide 2: Precipitation of Reaction Products

Problem: The desired product precipitates out of the NMP solution as it is formed.

Cause: The product has low solubility in NMP at the reaction temperature.

Solutions:

• Increase Reaction Temperature: If the product's stability allows, increasing the reaction temperature can enhance its solubility.

• Add a Co-solvent: Introduce a co-solvent in which the product is known to be highly soluble. The co-solvent must be compatible with the reaction conditions.

• Run a More Dilute Reaction: Decreasing the concentration of the reactants can keep the product concentration below its solubility limit.

Data Presentation

Table 1: Solubility of Select Inorganic Salts in N-Methyl-2-pyrrolidone (NMP) at 298.15 K

Salt	Molar Solubility (mol/L)	Reference
Sodium Chloride (NaCl)	Low	[3]
Potassium Chloride (KCl)	Low	[3]
Cesium Chloride (CsCl)	Low	[3]

Note: "Low" indicates that while some solubility exists, it is generally poor, and precipitation is likely in many reaction contexts. The exact solubility can be influenced by temperature and the presence of other solutes.[3]

Experimental Protocols

Protocol 1: Improving Phase Separation During Aqueous Workup

This protocol outlines the steps to effectively separate an organic product from an NMP reaction mixture during an aqueous workup.

Materials:

• NMP reaction mixture

• Extraction solvent (e.g., Toluene)

• Deionized water

• Saturated aqueous NaCl solution (brine)

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Cool the NMP reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel.

• Dilute the reaction mixture with the chosen organic extraction solvent (e.g., 3-5 volumes of toluene relative to the NMP volume).

• Add an equal volume of deionized water to the separatory funnel.

• Shake the funnel vigorously, venting frequently. Allow the layers to separate. If an emulsion forms or separation is poor, proceed to the next step.

• Add a volume of saturated brine solution equal to approximately 20-25% of the total volume in the separatory funnel.

• Gently invert the funnel several times to mix the brine with the aqueous layer. Avoid vigorous shaking to prevent emulsion formation.

• Allow the layers to separate. The brine should facilitate a cleaner and faster separation.

• Drain the lower aqueous layer.

• Wash the remaining organic layer with another portion of brine.

• Separate the layers and collect the organic phase containing the product.

• Proceed with drying and solvent evaporation.

Visualizations

Caption: Troubleshooting workflow for phase separation.

Caption: Protocol for improved aqueous workup.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Collection - Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects - Journal of Chemical & Engineering Data - Figshare [acs.figshare.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]

Technical Support Center: N-Methylpyrrolidone (NMP) Recycling and Reuse in the Laboratory

This guide provides researchers, scientists, and drug development professionals with best practices for recycling and reusing N-Methylpyrrolidone (NMP) in a laboratory setting. It includes a troubleshooting guide for common issues, frequently asked questions, detailed experimental protocols, and data on achievable purity and recovery rates.

Troubleshooting Guide

Users may encounter several issues during the recycling and reuse of NMP. The table below outlines common problems, their probable causes, and recommended solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low Purity of Recycled NMP	- Inefficient separation from low-boiling point impurities.- Co-distillation with water.- Thermal decomposition of NMP or contaminants.	- Use fractional distillation for better separation.- Ensure the NMP is dry before distillation, or use a method to remove water azeotropically.[1]- Use vacuum distillation to lower the boiling point and prevent thermal decomposition.[2][3]
Yellowing of Recycled NMP	- Oxidation of NMP due to heating in the presence of air.[4]- Presence of high-boiling point impurities or polymeric byproducts.[4]	- Perform distillation under an inert atmosphere (e.g., nitrogen or argon).- Ensure the distillation temperature does not significantly exceed the boiling point of NMP at the given pressure.
"Bumping" During Vacuum Distillation	- Uneven heating.- Lack of nucleation sites for smooth boiling.	- Use a stirring bar or capillary bubbler to ensure smooth boiling.[1]- Heat the distillation flask in a water or oil bath for even temperature distribution.
Low Recovery Rate	- Leaks in the vacuum system.- Inefficient condensation of NMP vapor.- Setting the vacuum pressure too low, causing the NMP to be pulled into the vacuum pump.	- Check all joints and seals for leaks.- Use a high-efficiency condenser and ensure an adequate flow of coolant. For low-pressure vacuum distillations, a cold trap with dry ice/acetone or liquid nitrogen is recommended.[2]- Carefully control the vacuum pressure to ensure the boiling point is not too low.
Residual NMP in Final Product	- Incomplete removal during evaporation/distillation.	- For rotary evaporation, increase the bath temperature and/or decrease the pressure.[2]- For sensitive compounds, consider washing with a solvent in which the product is insoluble but NMP is soluble (e.g., water), if applicable.[5]
Contamination of Recycled NMP with Pump Oil	- "Suck-back" of oil from a rotary vane pump.	- Use an oil-free diaphragm or scroll pump for vacuum distillation.[5]- If using an oil pump, ensure a cold trap is placed between the distillation apparatus and the pump.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for recycling NMP in a laboratory setting?

A1: The most common and effective method for purifying waste NMP in a lab is distillation.[6] Due to NMP's high boiling point (202 °C at atmospheric pressure), vacuum distillation is often preferred as it lowers the boiling point, reducing energy consumption and minimizing the risk of thermal decomposition.[2][3] For higher purity, fractional distillation under vacuum can be employed to separate NMP from impurities with close boiling points. Rotary evaporators are also commonly used for removing NMP from reaction mixtures.[2][7]

Q2: What level of purity and recovery can be expected from lab-scale recycling?

A2: With optimized lab-scale distillation setups, it is possible to achieve high purity and recovery rates. Purity levels can exceed 99.5%, and recovery rates can be up to 95%.[8][9] The exact figures will depend on the initial level of contamination and the specific distillation method used.

Q3: What are the common impurities found in waste NMP from laboratory use?

A3: Waste NMP can contain a variety of impurities depending on its use. Common impurities include:

• Water: NMP is hygroscopic and readily absorbs moisture from the atmosphere.[1]

• Dissolved solids: Salts, reaction byproducts, and starting materials.

• Other organic solvents: Solvents used in preceding or subsequent experimental steps.

• NMP degradation products: Such as N-methyl succinimide (B58015) (NMS) and 2-pyrrolidinone (B116388) (2PYR), which can form over time or with exposure to certain conditions.[10] Heating NMP in the presence of air can also lead to oxidation and the formation of polymeric byproducts.[4]

Q4: How can I test the quality of my recycled NMP?

A4: Several analytical techniques can be used to assess the purity of recycled NMP:

• Gas Chromatography (GC): This is the most common method for determining the purity of NMP and quantifying organic impurities like NMS and 2PYR.[10]

• Karl Fischer Titration: This is the standard method for accurately determining the water content in the purified NMP.[3]

• Refractive Index: A quick and simple way to get an initial estimate of purity, as the refractive index will change with the presence of impurities.

• UV-Vis Spectroscopy: Can be used to detect certain chromophoric impurities.[3]

Q5: What are the key safety precautions to take when distilling NMP?

A5: NMP is a combustible liquid and has associated health risks.[11][12] When distilling NMP, it is crucial to:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves made of resistant materials like butyl rubber.[11]

• Use a heating mantle with a temperature controller or a water/oil bath to ensure even and controlled heating.

• If using a vacuum, ensure the glassware is rated for vacuum applications and is free of cracks or defects. Use a safety screen.

• Never distill to dryness, as this can concentrate potentially explosive impurities.

Quantitative Data on NMP Recycling

The effectiveness of NMP recycling is determined by the purity of the final product and the overall recovery rate.

Table 1: Achievable Purity and Recovery Rates for Lab-Scale NMP Recycling Methods

Recycling Method	Typical Purity Achieved	Typical Recovery Rate	Notes
Simple Distillation	90-95%	85-90%	Suitable for removing non-volatile impurities.
Fractional Distillation	>99%	80-90%	Recommended for removing volatile organic impurities with different boiling points.[9]
Vacuum Distillation	>99.5%[8]	>95%[9]	Lowers the boiling point, preventing thermal degradation and saving energy.[2][3]

Table 2: Common Impurities in Waste NMP and their Boiling Points

Compound	Boiling Point (°C at 1 atm)	Notes
Water	100	Often present due to NMP's hygroscopic nature.
2-Pyrrolidinone (2PYR)	245	A potential degradation product.[10]
N-Methylsuccinimide (NMS)	234	A potential degradation product.[10]
N-Methylpyrrolidone (NMP)	202	---

Experimental Protocols

Detailed Methodology for Lab-Scale NMP Purification by Vacuum Distillation

This protocol describes the purification of waste NMP containing non-volatile impurities using a standard laboratory rotary evaporator setup.

Materials and Equipment:

• Waste NMP solution

• Rotary evaporator with a water or oil bath

• Vacuum pump (oil-free diaphragm pump recommended)[5]

• High-efficiency condenser

• Receiving flask

• Stirring bar (optional, for distillation from a round-bottom flask)

• Cold trap (if using an oil-based vacuum pump)

• Manometer for pressure monitoring

Procedure:

• Preparation:

  • Place the waste NMP in a round-bottom flask, filling it to no more than half its capacity.

  • Add a stirring bar if not using a rotary evaporator.

  • Assemble the distillation apparatus, ensuring all glass joints are properly sealed. If necessary, lightly grease the joints with a suitable vacuum grease.

• System Assembly:

  • Attach the flask to the rotary evaporator.

  • Connect the condenser to a circulating coolant source (e.g., chilled water).

  • Place a receiving flask to collect the purified NMP.

  • Connect the vacuum pump to the condenser outlet, with a manometer and cold trap in-line.

• Distillation Process:

  • Begin circulating the coolant through the condenser.

  • Start the rotation of the flask (for rotary evaporator).

  • Gradually reduce the pressure in the system using the vacuum pump. A pressure of 15-20 Torr is a good starting point.[1]

  • Once the desired pressure is reached and stable, begin heating the water/oil bath. The target temperature should be one that allows for a steady distillation rate without excessive bumping. A bath temperature of 70-85 °C is typical for pressures around 1-50 mmHg.[2]

  • Observe the condensation of NMP on the condenser coils and its collection in the receiving flask.

• Completion and Shutdown:

  • Stop the distillation when a small amount of residue remains in the distillation flask. Do not distill to dryness.

  • Turn off the heater and allow the system to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure.

  • Turn off the vacuum pump and the coolant circulation.

  • Disassemble the apparatus and transfer the purified NMP to a clean, dry, and properly labeled storage container.

Visualizations

NMP Recycling Workflow

The following diagram illustrates the general workflow for recycling NMP in a laboratory setting.

Caption: Lab-scale workflow for NMP recycling and purification.

Troubleshooting Low Purity in Recycled NMP

This diagram provides a decision-making process for troubleshooting issues related to low purity of recycled NMP.

Caption: Decision tree for troubleshooting low NMP purity.

References

• 1. reddit.com [reddit.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Solvent Recovery Systems: Can They Achieve 99% NMP Recycling? [eureka.patsnap.com]
• 7. A Versatile Method of Ambient-Temperature Solvent Removal - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NMP Recycling Solution Market - [pmarketresearch.com]
• 9. maratek.com [maratek.com]
• 10. agilent.com [agilent.com]
• 11. NMP Purification by Ion Exchange [ionxchng.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to NMP and DMF as Solvents in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, affecting yield, purity, and reaction kinetics. Among the most versatile and widely employed polar aprotic solvents are N-Methyl-2-pyrrolidone (NMP) and Dimethylformamide (DMF). This guide provides an objective comparison of these two solvents, supported by experimental data, to aid researchers in making informed decisions for their synthetic applications.

Introduction to NMP and DMF

Both NMP and DMF are highly polar, aprotic solvents capable of dissolving a wide range of organic and inorganic compounds.[1] Their high boiling points make them suitable for reactions requiring elevated temperatures.

N-Methyl-2-pyrrolidone (NMP) is a five-membered lactam with a high boiling point and excellent thermal and chemical stability. It is recognized for its broad solvency power and is utilized in various applications, including polymer chemistry, electronics manufacturing, and pharmaceuticals.[2]

Dimethylformamide (DMF) is a derivative of formamide (B127407) and is one of the most common solvents in organic chemistry due to its exceptional solvating properties and relatively low cost.[1][3] It is frequently used in reactions such as nucleophilic substitutions, couplings, and peptide synthesis.[3]

Physical and Chemical Properties

A clear understanding of the physicochemical properties of NMP and DMF is fundamental to their effective application in organic reactions. The following table summarizes their key characteristics.

Property	N-Methyl-2-pyrrolidone (NMP)	Dimethylformamide (DMF)
Molecular Formula	C₅H₉NO	C₃H₇NO
Molar Mass	99.13 g/mol	73.09 g/mol
Boiling Point	202 °C	153 °C
Melting Point	-24 °C	-61 °C
Density	1.028 g/cm³	0.944 g/cm³
Dielectric Constant	32.2	36.7
Dipole Moment	4.09 D	3.86 D
Viscosity (at 25°C)	1.65 cP	0.802 cP
Flash Point	91 °C	58 °C
Solubility in Water	Miscible	Miscible

Comparative Performance in Organic Reactions

The choice between NMP and DMF can have a demonstrable impact on the efficiency of a chemical transformation. Below, we compare their performance in two widely utilized reaction types: the Suzuki-Miyaura cross-coupling and solid-phase peptide synthesis.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds. The solvent can play a crucial role in stabilizing the palladium catalyst and influencing reaction rates and yields.

A study on the synthesis of DMF-protected palladium nanoparticles investigated the influence of different solvents on the Suzuki-Miyaura cross-coupling of bromobenzene (B47551) with 4-methylphenylboronic acid.[4] While the primary focus was on the catalyst, the study provides a point of comparison for the solvents.

Solvent	Catalyst	Yield (%)
DMF	Pd NPs-OAc	10
NMP	Pd NPs-OAc	25
DMF/H₂O (1:1)	Pd NPs-OAc	limited
NMP/H₂O (1:1)	Pd NPs-OAc	83

Reaction Conditions: bromobenzene (0.5 mmol), 4-methylphenylboronic acid (0.75 mmol), Pd NPs-OAc (0.04 mol%), K₂CO₃ (0.75 mmol), solvent (2 mL), 100 °C, 16 h, under Ar.[4]

It is important to note that while NMP, particularly in the presence of water, showed a higher yield in this specific study, the optimal conditions for each solvent were not independently determined.[4] Other studies have shown that DMF is a highly effective solvent for Suzuki-Miyaura reactions, often used in aqueous mixtures to facilitate the dissolution of inorganic bases.[5]

Solid-Phase Peptide Synthesis (SPPS)

In SPPS, the solvent must effectively swell the resin support and solvate the growing peptide chain to ensure efficient coupling of amino acids. Both DMF and NMP are standard solvents in Fmoc-based SPPS.[2]

NMP is often considered superior for the synthesis of "difficult" or hydrophobic peptide sequences where peptide aggregation can be a significant issue.[1] Its excellent solvating power can help to disrupt secondary structures that hinder reagent access. However, a drawback of NMP is that some Fmoc-protected amino acids may exhibit greater decomposition over extended periods when dissolved in NMP compared to DMF.[2]

DMF is a widely used and cost-effective solvent for SPPS.[1] A significant concern with DMF is its potential to decompose into dimethylamine, which can cause premature removal of the Fmoc protecting group, leading to the formation of deletion sequences in the final peptide.[2]

A direct comparison for the coupling of Fmoc-L-Phenylalanine to a methylphenoxypropionic acid (MPPA) linker highlights some key practical differences:

Parameter	NMP	DMF
Resin Swelling	Excellent, often superior to DMF	Good, especially for polystyrene resins
Reagent Solubility	Excellent for most SPPS reagents	Excellent for most SPPS reagents
Microwave-Assisted SPPS	Higher boiling point is advantageous	Lower boiling point can be a limitation
Cost	Higher	Lower
Stability	Generally stable	Can decompose to dimethylamine

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and building upon published research. Below are representative protocols for a Suzuki-Miyaura coupling reaction and a standard cycle in solid-phase peptide synthesis.

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline and may require optimization for specific substrates.

Workflow for a Typical Suzuki-Miyaura Cross-Coupling Reaction

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl halide (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, 2.0 eq)

• Anhydrous NMP or DMF

• Degassed water (if applicable)

Procedure:

• To an oven-dried flask, add the aryl halide, arylboronic acid, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen).

• Add the solvent (NMP or DMF) and degassed water (if using a two-phase system).

• Degas the mixture by bubbling with the inert gas for 15-20 minutes.

• Add the palladium catalyst and any ligands under a positive pressure of the inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the reaction is complete as monitored by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for a Coupling Cycle in Fmoc-SPPS

This protocol outlines a single amino acid coupling step in a standard Fmoc-based solid-phase peptide synthesis.

Workflow for a Single Coupling Cycle in Fmoc-SPPS

Caption: A diagram illustrating one complete cycle of amino acid addition in Fmoc-SPPS.

Materials:

• Fmoc-protected amino acid (3-5 eq)

• Coupling reagent (e.g., HBTU, HATU, DIC; ~1 eq relative to amino acid)

• Base (e.g., DIPEA, NMM; 2 eq relative to amino acid)

• 20% (v/v) piperidine in NMP or DMF

• NMP or DMF (synthesis grade)

Procedure:

• Fmoc Deprotection: Treat the resin-bound peptide with a 20% piperidine solution in NMP or DMF for 5-20 minutes to remove the Fmoc protecting group.

• Washing: Thoroughly wash the resin with NMP or DMF to remove the piperidine and the dibenzofulvene-piperidine adduct.

• Amino Acid Activation: In a separate vessel, dissolve the Fmoc-protected amino acid, coupling reagent, and base in NMP or DMF. Allow the mixture to pre-activate for a few minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin-bound peptide. Agitate the mixture for 30-60 minutes.

• Washing: Wash the resin thoroughly with NMP or DMF to remove excess reagents and byproducts.

• Monitoring: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the coupling reaction. If the test is positive (indicating free amines), the coupling step may need to be repeated.

Conclusion

Both NMP and DMF are powerful and versatile solvents for a wide range of organic reactions. The choice between them is often nuanced and depends on the specific requirements of the synthesis.

• NMP may be the preferred solvent for reactions requiring higher temperatures, and in SPPS, it can be particularly advantageous for overcoming challenges associated with peptide aggregation.

• DMF is a highly effective and economical solvent that is suitable for a broad array of transformations. However, its potential for decomposition and the associated side reactions in SPPS should be considered.

Ultimately, the optimal solvent choice should be determined through empirical evaluation for each specific reaction, taking into account factors such as substrate solubility, reaction temperature, cost, and potential side reactions. This guide serves as a foundational resource to assist researchers in this critical decision-making process.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. Beyond a solvent: triple roles of dimethylformamide in organic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to N--Methylpyrrolidone (NMP) Purity for HPLC Mobile Phase

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of N-Methylpyrrolidone (NMP) purity for its use as a High-Performance Liquid Chromatography (HPLC) mobile phase. It offers an objective comparison of HPLC-grade NMP with its alternatives, supported by experimental data and detailed analytical protocols.

The Critical Role of Solvent Purity in HPLC

In HPLC, the mobile phase is a critical component that directly influences the accuracy, sensitivity, and reliability of the analytical results. Impurities in the mobile phase solvent can lead to a host of problems, including baseline drift, ghost peaks, and altered retention times, ultimately compromising the quality of the chromatographic data. N-Methylpyrrolidone (NMP), a powerful polar aprotic solvent, is increasingly utilized in various HPLC applications, particularly for the analysis of poorly soluble compounds.[1] Therefore, stringent validation of its purity is paramount to ensure the integrity of the analytical method.

Understanding NMP and Its Common Impurities

NMP is a versatile solvent known for its high dissolving power.[1] However, its susceptibility to degradation and the presence of manufacturing-related impurities necessitate rigorous purity checks. The most common impurities found in NMP include N-methyl succinimide (B58015) (NMS) and 2-pyrrolidinone (B116388) (2PYR).[2] The presence of these and other impurities, even at trace levels, can significantly impact HPLC performance. For instance, UV-absorbing impurities can cause baseline instability, making accurate peak integration challenging.

Experimental Protocols for Purity Validation

To ensure the suitability of NMP for HPLC applications, a series of validation tests are essential. The following are detailed protocols for the key experiments.

Gas Chromatography-Flame Ionization Detection (GC-FID) for Purity Assay

GC-FID is the gold standard for determining the purity of volatile and semi-volatile solvents like NMP.[2]

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless inlet.

• Column: Agilent J&W DB-23 capillary column (or equivalent) has demonstrated good separation of NMP from its common impurities.[2]

• Carrier Gas: Helium or Nitrogen.

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program: An initial temperature of 60°C, ramped to 200°C at a rate of 10°C/min.

• Sample Preparation: Samples are typically analyzed neat or with minimal dilution in a suitable solvent.

Karl Fischer Titration for Water Content

Water is a common impurity in hygroscopic solvents like NMP and can significantly affect chromatographic separations, especially in reversed-phase HPLC.

Methodology:

• Instrumentation: A coulometric or volumetric Karl Fischer titrator.

• Reagents: Karl Fischer reagent appropriate for aldehydes and ketones.

• Sample Preparation: A known weight or volume of the NMP sample is directly injected into the titration cell.

• Analysis: The titrator automatically determines the water content, typically expressed as a percentage or in parts per million (ppm).

UV-Spectrophotometry for Absorbance

UV absorbance is a critical parameter for HPLC solvents, as high absorbance can lead to baseline noise and reduced detector sensitivity.

Methodology:

• Instrumentation: A UV-Vis spectrophotometer.

• Procedure: The UV absorbance of the NMP sample is measured against a reference of HPLC-grade water or air across a specified wavelength range (e.g., 210-400 nm).

• Acceptance Criteria: The absorbance at specific wavelengths should not exceed the limits defined for HPLC-grade solvents.

Comparative Data: NMP vs. Alternatives

While NMP is an excellent solvent for many applications, alternatives such as Dimethylformamide (DMF) and Dimethyl Sulfoxide (B87167) (DMSO) are also used in HPLC.[3] The choice of solvent can impact chromatographic performance.

Parameter	N-Methylpyrrolidone (NMP)	Dimethylformamide (DMF)	Dimethyl Sulfoxide (DMSO)
Purity (HPLC Grade)	≥ 99.5%	≥ 99.8%	≥ 99.9%
Water Content	≤ 0.05%	≤ 0.03%	≤ 0.025%
UV Cutoff	~285 nm	~268 nm	~268 nm
Viscosity (at 25°C)	1.67 mPa·s	0.80 mPa·s	2.00 mPa·s
Elution Strength	Moderate	Moderate-High	High
Toxicity	Reproductive toxicant	Hepatotoxic, reproductive toxicant	Low toxicity

Performance Considerations:

• NMP: Offers a good balance of solubilizing power and chromatographic compatibility. Its higher viscosity can lead to increased backpressure.

• DMF: A strong solvent that can be useful for highly retained compounds. However, its lower stability can be a concern.

• DMSO: A very strong solvent, which can be advantageous for dissolving difficult samples but may cause issues with peak shape and retention for less polar analytes.[3][4] Its low toxicity is a significant advantage.[5]

Impact of Impurities on HPLC Performance

The presence of impurities in NMP can have a detrimental effect on HPLC analysis.

Impurity	Typical Concentration in Lower Grade NMP	Potential Impact on HPLC
N-methyl succinimide (NMS)	0.1 - 1.0%	Can appear as an extraneous peak, potentially co-eluting with analytes of interest.[2]
2-pyrrolidinone (2PYR)	0.1 - 0.5%	May introduce ghost peaks and contribute to baseline noise.[2]
Water	> 0.1%	Can cause shifts in retention times, especially in reversed-phase and HILIC modes, and may affect peak shape.
UV-Absorbing Contaminants	Variable	Leads to high background noise, baseline drift, and the appearance of ghost peaks in gradient elution.

Conclusion

The validation of N-Methylpyrrolidone purity is a critical step in ensuring the reliability and accuracy of HPLC methods. For use as a mobile phase, HPLC-grade NMP with a purity of ≥99.5% and low water content is recommended. While alternatives like DMF and DMSO exist, the choice of solvent should be carefully considered based on the specific requirements of the analytical method, including analyte solubility, desired selectivity, and toxicity considerations. Rigorous testing of NMP for key purity parameters using the detailed protocols provided in this guide will enable researchers and drug development professionals to confidently use this powerful solvent in their chromatographic analyses.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. biotage.com [biotage.com]
• 4. Evaluation of dimethyl sulfoxide (DMSO) as a mobile phase additive during top 3 label-free quantitative proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]

Shifting Paradigms: A Comparative Guide to Green and Sustainable Alternatives for N-Methylpyrrolidone

For researchers, scientists, and drug development professionals, the move away from hazardous solvents is not just a regulatory hurdle but a scientific imperative. N-Methylpyrrolidone (NMP), a widely used dipolar aprotic solvent, is facing increasing scrutiny due to its reproductive toxicity and environmental concerns.[1][2][3][4] This guide provides an objective comparison of promising green and sustainable alternatives, supported by experimental data, to aid in the selection of safer and more effective solvents for a variety of applications, from polymer synthesis to pharmaceutical manufacturing.[5]

The primary driver for replacing NMP is its classification as a Substance of Very High Concern (SVHC) under the European Union's REACH regulations, which has led to significant restrictions on its use.[2] The health risks associated with NMP, including developmental toxicity, necessitate the adoption of safer alternatives that do not compromise performance.[2][3] This guide focuses on several promising alternatives that have emerged from the principles of green chemistry: bio-based origin, low toxicity, and biodegradability.

Promising Green Solvent Alternatives to NMP

Several sustainable solvents are demonstrating comparable or even superior performance to NMP in various applications. The most notable candidates include:

• Dihydrolevoglucosenone (Cyrene™): A bio-based solvent derived from cellulose, Cyrene is a biodegradable, non-mutagenic, and non-toxic dipolar aprotic solvent.[6][7] It has shown excellent performance in applications such as polyurethane dispersions and organic synthesis.[4][8][9][10][11]

• gamma-Valerolactone (GVL): Derived from lignocellulosic biomass, GVL is a biodegradable and versatile solvent.[8] It has been successfully used as a green alternative to NMP in the synthesis of polyurethane dispersions.[8][11][12]

• N-Butylpyrrolidone (NBP): Structurally similar to NMP, NBP is considered a safer and inherently biodegradable alternative.[10] It has demonstrated equivalent performance to NMP in several organic synthesis reactions.[10]

• Propylene Carbonate (PC): An organic cyclic carbonate, PC is a low-toxicity and rapidly biodegradable solvent.[10] Its use of CO2 as a feedstock makes it an attractive green alternative.[10]

• Dimethyl Sulfoxide (DMSO): While not bio-based, DMSO is recognized as a less toxic alternative to NMP in certain applications and has been evaluated for its environmental and economic performance in membrane fabrication.[13]

• Commercial Blends: Several companies have developed proprietary solvent blends designed as direct replacements for NMP, such as AcraStrip and VertecBio ELSOL NMPR , which are marketed as biodegradable and non-hazardous.[2][14]

Comparative Performance Data

The following tables summarize the key physical and performance properties of NMP and its green alternatives based on available experimental data.

Table 1: Physicochemical Properties of NMP and Green Alternatives

Solvent	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Flash Point (°C)	Viscosity (cP at 25°C)
N-Methylpyrrolidone (NMP)	872-50-4	99.13	202	91	1.67
Dihydrolevoglucosenone (Cyrene™)	53716-82-8	126.11	224	108	13.9
gamma-Valerolactone (GVL)	108-29-2	100.12	207	96	2.25
N-Butylpyrrolidone (NBP)	3470-98-2	141.21	245	108	3.5
Propylene Carbonate (PC)	108-32-7	102.09	242	132	2.5
Dimethyl Sulfoxide (DMSO)	67-68-5	78.13	189	87	2.0

Table 2: Health, Safety, and Environmental (HSE) Profile

Solvent	Key Hazard Statements (GHS)	Biodegradability	Source
N-Methylpyrrolidone (NMP)	H360D (May damage the unborn child)	Readily biodegradable	Petrochemical
Dihydrolevoglucosenone (Cyrene™)	Not classified as hazardous	Readily biodegradable	Bio-based (Cellulose)
gamma-Valerolactone (GVL)	H319 (Causes serious eye irritation)	Readily biodegradable	Bio-based (Lignocellulose)
N-Butylpyrrolidone (NBP)	H319 (Causes serious eye irritation)	Inherently biodegradable	Petrochemical
Propylene Carbonate (PC)	H319 (Causes serious eye irritation)	Readily biodegradable	Petrochemical (CO2 feedstock)
Dimethyl Sulfoxide (DMSO)	Not classified as hazardous	Inherently biodegradable	Petrochemical

Experimental Methodologies

The following section details the experimental protocols used to generate the comparative data.

Fourier-Transform Infrared Spectroscopy (FTIR) for Reaction Monitoring

• Objective: To monitor the conversion of functional groups during a chemical reaction, such as the isocyanate (NCO) groups in polyurethane synthesis.

• Protocol:

  • Aliquots of the reaction mixture are withdrawn at specific time intervals.

  • Each aliquot is placed between two potassium bromide (KBr) plates to form a thin film.

  • The FTIR spectrum of the sample is recorded over a specific wavenumber range (e.g., 4000-400 cm⁻¹).

  • The disappearance of the characteristic absorption band of the reactant (e.g., NCO peak around 2260 cm⁻¹) is monitored to determine the reaction conversion. The peak area or height is integrated and compared to an internal standard or the initial concentration.

Solvent Solubility Determination

• Objective: To determine the maximum concentration of a solute that can be dissolved in a solvent at a given temperature.

• Protocol:

  • An excess amount of the solute is added to a known volume of the solvent in a sealed vial.

  • The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant temperature for a sufficient time to reach equilibrium (typically 24-48 hours).

  • The saturated solution is allowed to settle, and an aliquot of the clear supernatant is carefully withdrawn.

  • The concentration of the solute in the aliquot is determined using an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), or UV-Vis spectroscopy.

Logical Workflow for Solvent Selection

The process of selecting a suitable green alternative to NMP involves a multi-step evaluation. The following diagram illustrates a typical workflow.

Caption: A stepwise approach to selecting a sustainable solvent alternative.

Signaling Pathway for Solvent Toxicity (Conceptual)

While detailed signaling pathways for the toxicity of all these solvents are not fully elucidated, a conceptual diagram can illustrate how a solvent might induce cellular toxicity, a key consideration in replacing NMP.

Caption: Potential mechanisms of solvent-induced cell damage.

References

• 1. Green alternative cosolvents to N-methyl-2-pyrrolidone in water polyurethane dispersions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Solvent Users Look to Replace NMP | Vertec BioSolvents [vertecbiosolvents.com]
• 3. Case Study: NMP Elimination In Commercial Factory [eureka.patsnap.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. dataintelo.com [dataintelo.com]
• 6. Comparison Between Cyrene and Nmp as Solvents for CO2 Removal | Chemical Engineering Transactions [cetjournal.it]
• 7. cetjournal.it [cetjournal.it]
• 8. Green alternative cosolvents to N -methyl-2-pyrrolidone in water polyurethane dispersions - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03157K [pubs.rsc.org]
• 9. Green alternative cosolvents to N-methyl-2-pyrrolidone in water polyurethane dispersions | CoLab [colab.ws]
• 10. pure.york.ac.uk [pure.york.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Green alternative cosolvents to N-methyl-2-pyrrolidone in water polyurethane dispersions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Are green solvents truly green? Integrating life cycle assessment and techno-economic analysis for sustainable membrane fabrication - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. NMP Alternative | N-Methyl-Pyrrolidone Chemical Replacement [replaceacetone.com]

A Head-to-Head Comparison of NMP and Other Polar Aprotic Solvents in Chemical Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that profoundly influences reaction outcomes, process efficiency, and safety. N-Methyl-2-pyrrolidone (NMP) is a widely utilized polar aprotic solvent, prized for its excellent solvating power and high thermal stability. However, growing regulatory scrutiny due to its reproductive toxicity has spurred a search for viable alternatives. This guide provides an objective comparison of NMP's performance against other common polar aprotic solvents—Dimethylformamide (DMF), Dimethylacetamide (DMAc), and Dimethyl Sulfoxide (DMSO)—supported by experimental data to inform solvent selection in key synthetic applications.

Physicochemical Properties: A Foundation for Performance

The utility of a solvent is intrinsically linked to its physical and chemical properties. These parameters dictate its solvating power, operating temperature range, and compatibility with various reagents. The table below summarizes key properties of NMP and its common alternatives.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19]

Property	N-Methyl-2-pyrrolidone (NMP)	Dimethylformamide (DMF)	Dimethylacetamide (DMAc)	Dimethyl Sulfoxide (DMSO)
Formula	C₅H₉NO	C₃H₇NO	C₄H₉NO	C₂H₆OS
Molecular Weight ( g/mol )	99.13	73.09	87.12	78.13
Boiling Point (°C)	202 - 204	153	165 - 166	189
Melting Point (°C)	-24	-61	-20	18.5
Density (g/cm³ at 20°C)	1.028	0.944	0.943	1.101
Dipole Moment (D)	4.1	3.8	3.8	4.0
Dielectric Constant	32.2	37.0	37.8	47.2
Toxicity Profile	Reproductive toxicant[19]	Hepatotoxic, potential teratogen[12]	Reproductive toxicant	Low toxicity[12]

Performance in Key Synthetic Applications

The choice of a polar aprotic solvent can significantly impact reaction kinetics, yields, and purity. Below, we compare the performance of NMP, DMF, DMAc, and DMSO in several common and critical synthetic transformations.

Solid-Phase Peptide Synthesis (SPPS)

In SPPS, efficient solvation of the resin and the growing peptide chain is paramount for successful synthesis. NMP is often considered a solvent of choice due to its excellent resin-swelling properties, which can lead to improved coupling yields, especially in challenging sequences.[3]

Table 2: Solvent Performance in an Acetylation Reaction on a Resin-Bound Peptide

Solvent	Base	Reaction Time (min)	Yield (%)
DMF	Pyridine	22	84
DMSO	DIPEA	17	96
NMP	DIPEA	25	75

Data sourced from a study on the optimization of acetylation reaction conditions.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation. The polarity and coordinating ability of the solvent can influence the stability of the palladium catalyst and the reaction rate.

Table 3: Solvent Effects on the Suzuki-Miyaura Coupling of Bromobenzene and 4-Methylphenylboronic Acid

Solvent	Yield of 4-Methylbiphenyl (%)
DMF	10
MeOH	9
NMP	25
H₂O	45
DMF/H₂O (1:1)	Limited Reaction
MeOH/H₂O (1:1)	97
NMP/H₂O (1:1)	83

Data from a study on DMF-protected palladium nanoparticles as catalysts.

Polyimide Synthesis

High-performance polymers like polyimides are often synthesized in polar aprotic solvents due to the high solubility required for the poly(amic acid) precursor. The choice of solvent can affect the final molecular weight of the polymer, which in turn influences its mechanical and thermal properties.

Table 4: Performance of NMP and DMSO in the Synthesis of 6FDA-DAM Polyimide

Solvent	Resulting Polymer Molecular Weight (Mₙ, kDa)
NMP	109
DMSO	105

Data from a study on green dipolar aprotic solvents for polyimide synthesis.

Nucleophilic Aromatic Substitution (SₙAr) Reactions

SₙAr reactions are frequently performed in polar aprotic solvents, which can stabilize the charged Meisenheimer complex intermediate and accelerate the reaction. DMSO, in particular, is known to provide significant rate enhancements in SₙAr reactions.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are representative protocols for the key reactions discussed.

Protocol 1: Solid-Phase Peptide Synthesis (Fmoc-Based)

This protocol outlines a typical coupling step in Fmoc-based SPPS.

• Resin Swelling: The resin is swollen in the chosen solvent (NMP or DMF) for 30-60 minutes at room temperature with gentle agitation.

• Fmoc-Deprotection: The swollen resin is treated with a 20% solution of piperidine (B6355638) in either NMP or DMF to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.

• Washing: The resin is thoroughly washed with the synthesis solvent (NMP or DMF) to remove excess piperidine and the deprotection byproducts.

• Amino Acid Activation: In a separate vessel, the Fmoc-protected amino acid (3 equivalents) is pre-activated with a coupling reagent such as HBTU (2.9 equivalents) and a base like DIPEA (6 equivalents) in the chosen solvent.

• Coupling: The activated amino acid solution is added to the deprotected resin, and the mixture is agitated for 1-2 hours at room temperature.

• Washing: The resin is washed extensively with the synthesis solvent to remove any unreacted reagents and byproducts. The completion of the reaction is often monitored by a qualitative test such as the Kaiser test.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol is a general procedure for a palladium-catalyzed Suzuki-Miyaura reaction.

• Reaction Setup: To a reaction vessel equipped with a magnetic stir bar are added the aryl halide (1.0 mmol), the boronic acid (1.2 mmol), a base such as K₂CO₃ (2.0 mmol), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol).

• Solvent Addition: The chosen solvent (e.g., NMP/H₂O mixture) is added to the reaction vessel.

• Degassing: The reaction mixture is degassed by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Reaction: The reaction mixture is heated to the desired temperature (e.g., 80-100 °C) and stirred for the specified time, with the progress monitored by an appropriate technique such as TLC or GC-MS.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• Purification: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by a suitable method, such as column chromatography.

Protocol 3: Nucleophilic Aromatic Substitution (SₙAr)

The following is a general protocol for an SₙAr reaction.

• Reactant Preparation: A solution of the nucleophile (e.g., an amine or alcohol, 1.1 equivalents) and a base (e.g., K₂CO₃, 2.0 equivalents) is prepared in the chosen polar aprotic solvent (e.g., NMP or DMSO).

• Substrate Addition: The electrophilic aryl halide (1.0 equivalent) is added to the solution of the nucleophile and base.

• Reaction Conditions: The reaction mixture is stirred at an elevated temperature (e.g., 80-120 °C) for a specified duration. The reaction progress is monitored by TLC or LC-MS.

• Quenching and Extraction: After the reaction is complete, the mixture is cooled to room temperature and quenched by the addition of water. The product is then extracted into an organic solvent.

• Purification: The combined organic extracts are washed, dried, and concentrated. The final product is purified using techniques like crystallization or column chromatography.

Logical Comparison of Solvent Properties

The selection of a solvent is a multi-faceted decision that involves balancing performance, safety, and environmental considerations. The following diagram provides a logical comparison of NMP with DMF, DMAc, and DMSO across these key areas.

Conclusion

N-Methyl-2-pyrrolidone remains a highly effective solvent for a range of synthetic applications, particularly where its strong solvating power and high boiling point are advantageous. However, its significant reproductive toxicity necessitates careful handling and consideration of safer alternatives.

Dimethylformamide (DMF) and Dimethylacetamide (DMAc) offer similar performance profiles to NMP in many cases but also share concerns regarding their toxicity.[14]

Dimethyl Sulfoxide (DMSO) emerges as a compelling alternative, demonstrating comparable or even superior performance in certain reactions, such as SₙAr, while possessing a significantly more favorable safety and environmental profile.[12]

Ultimately, the optimal solvent choice will depend on the specific requirements of the chemical transformation, including the nature of the reactants, the desired reaction conditions, and the prevailing safety and environmental regulations. This guide provides a data-driven framework to assist researchers and drug development professionals in making informed decisions that balance synthetic efficacy with the principles of green chemistry.

References

• 1. pure.york.ac.uk [pure.york.ac.uk]
• 2. Direct comparison of safer or sustainable alternative dipolar aprotic solvents for use in carbon–carbon bond formation - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Specific Solvent Issues with the SNAr Reaction - Wordpress [reagents.acsgcipr.org]
• 7. Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. d-nb.info [d-nb.info]
• 9. Comparative experimental and EXAFS studies in the Mizoroki-Heck reaction with heteroatom-functionalised N-heterocyclic carbene palladium catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Heck coupling reaction of iodobenzene and styrene using supercritical water in the absence of a catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. nbinno.com [nbinno.com]
• 13. ajgreenchem.com [ajgreenchem.com]
• 14. mdpi.com [mdpi.com]
• 15. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. rsc.org [rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

A Cross-Validated Comparison of N-Methylpyrrolidone and Its Alternatives in Experimental Research

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Solvent Performance

N-Methylpyrrolidone (NMP) has long been a versatile and widely used solvent in various scientific applications due to its high solvency and stability. However, growing concerns over its reproductive toxicity have led to increased regulatory scrutiny and a pressing need for safer, viable alternatives. This guide provides a cross-validated comparison of NMP's performance against prominent alternatives, supported by experimental data, to aid researchers in making informed decisions for their laboratory and development processes.

Performance in Drug Formulation: Solubility Enhancement

A critical application of NMP is in the solubilization of poorly water-soluble drug candidates for preclinical studies. Its efficacy in this area is well-documented. This section compares the solubilizing power of NMP with other commonly used solvents.

Quantitative Comparison of Solubilization Efficiency

A study comparing the solubilization efficiency of NMP with ethanol (B145695) (EtOH) and propylene (B89431) glycol (PG) for 13 poorly soluble drugs demonstrated NMP's superior performance. The solubility enhancement in a 20% v/v aqueous solution of the respective solvent was measured against the drug's intrinsic water solubility.

| Drug Compound | Solubility Enhancement (S₀.₂/Sᵢₙₜ) in 20% v/v Aqueous Solution | | :--- | :---: | :---: | :---: | | | NMP | Ethanol (EtOH) | Propylene Glycol (PG) | | Estrone | ~800 | ~100 | ~50 | | Griseofulvin | ~400 | ~50 | ~20 | | Diazepam | ~150 | ~30 | ~15 | | Indomethacin | ~700 | ~200 | ~100 | | Ibuprofen | ~600 | ~150 | ~80 | | Piroxicam | ~500 | ~100 | ~40 | | Nifedipine | ~300 | ~40 | ~15 | | Carbamazepine | ~100 | ~20 | ~10 | | Naproxen | ~750 | ~250 | ~120 | | Temazepam | ~120 | ~25 | ~12 | | Flutamide | ~450 | ~60 | ~25 | | Mefenamic Acid | ~900 | ~300 | ~150 | | Ketoprofen | ~800 | ~280 | ~140 |

Data synthesized from a comparative study on drug solubility enhancement.

Experimental Protocol: Shake-Flask Method for Solubility Determination

The data presented above is typically obtained using the shake-flask method, a reliable technique for determining equilibrium solubility.

• Preparation of Saturated Solution : An excess amount of the solid drug compound is added to a known volume of the solvent system (e.g., 20% v/v NMP in water) in a sealed glass vial.

• Equilibration : The vials are agitated in a constant temperature shaker bath for a specified period (typically 24-72 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation : After equilibration, the suspension is allowed to stand, or is centrifuged/filtered, to separate the solid phase from the saturated solution.

• Quantification : An aliquot of the clear supernatant is carefully removed, diluted appropriately, and the concentration of the dissolved drug is determined using a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

Performance in Solid-Phase Peptide Synthesis (SPPS)

NMP is a common solvent in solid-phase peptide synthesis (SPPS), valued for its ability to swell the resin and dissolve reagents. However, alternatives are being sought to reduce the environmental and health impact of this technique.

Comparative Performance in SPPS: NMP vs. N-Butylpyrrolidone (NBP)

Recent studies have highlighted N-Butylpyrrolidone (NBP) as a promising green alternative to NMP and N,N-Dimethylformamide (DMF) in SPPS. While a single study with a direct quantitative comparison of yield and purity for the same peptide synthesized in both NMP and NBP was not found, the literature suggests that NBP performs on par with or even better than NMP in certain aspects.

Parameter	N-Methylpyrrolidone (NMP)	N-Butylpyrrolidone (NBP)
Resin Swelling	Excellent	Comparable to NMP
Reagent Solubility	High	High
Crude Peptide Purity	High	Often comparable or higher than NMP
Yield	Generally high	Comparable to NMP
Side Reactions	Prone to certain side reactions	Lower incidence of racemization and aspartimide formation reported
Safety Profile	Reproductive toxicant	Non-reprotoxic, considered a greener alternative

Information synthesized from multiple studies on SPPS solvents.

Experimental Protocol: Standard Solid-Phase Peptide Synthesis (SPPS) Workflow

The following protocol outlines a typical manual Fmoc-based SPPS cycle.

• Resin Swelling : The solid support resin (e.g., Rink Amide resin) is swelled in the chosen solvent (e.g., NMP or NBP) for at least 30 minutes.

• Fmoc Deprotection : The Fmoc protecting group on the terminal amino acid of the growing peptide chain is removed by treating the resin with a 20% solution of piperidine (B6355638) in the synthesis solvent.

• Washing : The resin is thoroughly washed with the synthesis solvent to remove excess piperidine and the deprotection byproducts.

• Amino Acid Coupling : The next Fmoc-protected amino acid is activated with a coupling reagent (e.g., HBTU/DIPEA) and added to the resin. The mixture is agitated to facilitate peptide bond formation.

• Washing : The resin is again washed thoroughly with the synthesis solvent to remove excess reagents and byproducts.

• Cycle Repetition : Steps 2-5 are repeated for each subsequent amino acid in the peptide sequence.

• Cleavage and Deprotection : Once the synthesis is complete, the peptide is cleaved from the resin, and the side-chain protecting groups are removed using a cleavage cocktail (e.g., Trifluoroacetic acid-based).

• Purification and Analysis : The crude peptide is precipitated, purified (typically by RP-HPLC), and its identity and purity are confirmed (e.g., by mass spectrometry).

Performance in Polymer Chemistry: Polyurethane Dispersions

NMP is also utilized as a cosolvent in the synthesis of polyurethane dispersions (PUDs). Here, we compare its performance to greener alternatives.

Quantitative Comparison in PUD Synthesis: NMP vs. Green Alternatives

A study comparing NMP with Dihydrolevoglucosenone (Cyrene) and γ-valerolactone (GVL) in the synthesis of PUDs provides valuable quantitative data.

Solvent	Viscosity (mPa·s)	Resulting PUD Average Particle Size (d₅₀, nm)
N-Methylpyrrolidone (NMP)	1.67	~80
Dihydrolevoglucosenone (Cyrene)	8.8	~40
γ-valerolactone (GVL)	2.2	~45

Data from a comparative study on green cosolvents in PUD synthesis.[1][2]

The results indicate that the greener alternatives, despite having different viscosities, can produce PUDs with smaller particle sizes compared to NMP under similar conditions.[1][2]

Experimental Protocol: Synthesis of Waterborne Polyurethane Dispersions

• Prepolymer Synthesis : A polycarbonate polyol, isophorone (B1672270) diisocyanate (IPDI), and dimethylolpropionic acid (DMPA) are reacted in the presence of the cosolvent (NMP, Cyrene, or GVL) at a controlled temperature to form an isocyanate-terminated prepolymer.

• Neutralization : The carboxylic acid groups of the DMPA in the prepolymer are neutralized with triethylamine (B128534) (TEA).

• Dispersion : The neutralized prepolymer is dispersed in water under high shear.

• Chain Extension : An aqueous solution of a chain extender (e.g., hydrazine) is added to the dispersion to form the final high molecular weight polyurethane.

Mandatory Visualizations

Signaling Pathway: NMP's Effect on the MAPK/NF-κB Pathway

N-Methylpyrrolidone has been shown to exert anti-inflammatory effects by inhibiting the MAPK/NF-κB signaling pathway in articular chondrocytes. This pathway is crucial in the inflammatory response associated with osteoarthritis.

Caption: NMP's inhibitory effect on the LPS-induced MAPK/NF-κB signaling pathway.

Experimental Workflow: Solid-Phase Peptide Synthesis (SPPS)

The iterative nature of solid-phase peptide synthesis is a fundamental workflow in drug discovery and proteomics.

Caption: A generalized workflow for Solid-Phase Peptide Synthesis (SPPS).

Logical Relationship: Solvent Selection Framework

The choice of a solvent in a research setting involves a balance of performance, safety, and regulatory considerations.

Caption: A logical diagram for solvent selection in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Solubility improvement of drugs using N-methyl pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing the efficacy of NMP and sulfolane in aromatic extraction

For Researchers, Scientists, and Drug Development Professionals

The efficient separation of aromatic hydrocarbons from aliphatic feedstocks is a critical process in the petrochemical industry, providing essential building blocks like benzene, toluene, and xylene (BTX) for a vast array of chemical syntheses.[1][2] The primary method for this separation is liquid-liquid extraction, where the choice of solvent is paramount to the process's efficiency and economic viability.[3][4] Among the most established and effective solvents are N-Methyl-2-pyrrolidone (NMP) and sulfolane (B150427).[3][4]

This guide provides an objective, data-driven comparison of the efficacy of NMP and sulfolane in aromatic extraction. We will delve into their performance metrics, present supporting experimental data, and provide detailed methodologies for evaluating solvent performance.

Performance Comparison: NMP vs. Sulfolane

The ideal solvent for aromatic extraction should exhibit high selectivity for aromatic compounds and a high distribution coefficient (also referred to as solvent capacity or solvency).[1]

• Selectivity refers to the solvent's ability to preferentially dissolve aromatics over aliphatics. Higher selectivity results in a purer aromatic product and a cleaner raffinate (the non-aromatic stream).

• Distribution Coefficient (Capacity) indicates the amount of aromatic that can be dissolved in the solvent. A higher distribution coefficient means less solvent is required to extract the same amount of aromatics, potentially lowering operational costs.[1]

There is often a trade-off between these two key parameters, as illustrated below.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 4. researchgate.net [researchgate.net]

A critical review of N-Methylpyrrolidone's performance in drug formulation

For Researchers, Scientists, and Drug Development Professionals

N-Methylpyrrolidone (NMP), a powerful aprotic solvent, has carved a significant niche in the pharmaceutical industry due to its exceptional solubilizing capacity for a wide range of active pharmaceutical ingredients (APIs).[1][2][3] Its ability to enhance drug solubility and permeability has made it a valuable tool in overcoming the challenges posed by poorly soluble drug candidates.[1][4] However, growing concerns over its reproductive toxicity have cast a shadow over its use, prompting a critical re-evaluation of its performance and a search for safer alternatives.[5][6][7] This guide provides a comprehensive comparison of NMP's performance against other common solvents, supported by experimental data and detailed methodologies, to aid researchers in making informed decisions for their drug formulation strategies.

Performance Snapshot: NMP vs. Alternatives

NMP's primary advantage lies in its superior ability to dissolve and stabilize a broad spectrum of drug molecules, often outperforming conventional solvents like ethanol (B145695) and propylene (B89431) glycol.[1][8][9] This efficacy stems from a dual mechanism of action: acting as both a cosolvent and a complexing agent.[1][10][11]

Key Performance Attributes of NMP:

• Exceptional Solubilizing Power: NMP consistently demonstrates a higher solubilization efficiency for numerous poorly soluble drugs compared to other common pharmaceutical solvents.[1] Studies have shown solubility enhancements of up to 800-fold in a 20% v/v NMP solution compared to water.[1][8][11]

• Mechanism of Action: It enhances solubility by reducing the surface tension of water (cosolvency) and through hydrophobic interactions between its planar structure and drug molecules (complexation).[1][4]

• Penetration Enhancement: In topical and transdermal formulations, NMP acts as an effective penetration enhancer, facilitating the delivery of both hydrophilic and hydrophobic drugs through the skin.[4][12]

• Thermal Stability: With a high boiling point of 202°C, NMP is suitable for formulations that require heat sterilization.[1]

• Low Viscosity: Its low viscosity is advantageous for parenteral formulations, allowing for the use of fine-gauge needles.[12]

Despite these benefits, the significant reproductive toxicity associated with NMP is a major drawback, leading to increased regulatory scrutiny and a drive towards finding safer alternatives.[5][6][13]

Comparative Data: Physicochemical Properties

A solvent's physicochemical properties are critical determinants of its performance in a formulation. The following table compares key properties of NMP with common alternatives.

Property	N-Methylpyrrolidone (NMP)	Ethanol	Propylene Glycol	Dimethyl Sulfoxide (DMSO)
Molecular Weight ( g/mol )	99.13	46.07	76.09	78.13
Boiling Point (°C)	202	78.5	188.2	189
Log Kow	-0.54	-0.31	-0.92	-1.35
Vapor Pressure (mm Hg at 20°C)	0.345	45.4	0.129	0.6
Primary Advantage	High solubilizing power	Good safety profile	Low toxicity	High polarity & aprotic nature
Primary Disadvantage	Reproductive toxicity	Lower solubilizing power for some APIs	Higher viscosity	Potential for skin irritation

Comparative Data: Solubility Enhancement

The following table summarizes the solubility enhancement of various poorly soluble drugs in 20% v/v aqueous solutions of NMP, ethanol, and propylene glycol, demonstrating NMP's superior performance.

Drug	Solubility Enhancement (S0.2/Sint) in 20% NMP	Solubility Enhancement (S0.2/Sint) in 20% Ethanol	Solubility Enhancement (S0.2/Sint) in 20% Propylene Glycol
Carbamazepine	~150	~20	~15
Danazol	~800	~100	~50
Estrone	~400	~50	~30
Griseofulvin	~250	~40	~25
Nifedipine	~300	~60	~40

Data synthesized from literature.[1]

Experimental Protocols

Solubility Determination Protocol

This protocol outlines the methodology for determining the solubility enhancement of a poorly soluble drug by a cosolvent like NMP.

Materials:

• Poorly soluble drug powder

• N-Methylpyrrolidone (NMP), Ethanol, Propylene Glycol

• Purified water (or appropriate buffer for ionizable drugs)

• Vials with screw caps

• Shaking incubator or wrist-action shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or a suitable analytical instrument for drug quantification

Procedure:

• Preparation of Cosolvent Solutions: Prepare a series of aqueous solutions with increasing volume fractions (e.g., 0% to 50% v/v) of the chosen cosolvent (NMP, ethanol, or propylene glycol). For ionizable drugs, use a buffer to maintain a pH at least 2 units away from the drug's pKa to ensure it remains predominantly in its unionized form.[1]

• Equilibration: Add an excess amount of the drug powder to 1 ml of each cosolvent solution in separate vials.

• Shaking and Incubation: Securely cap the vials and place them in a shaking incubator at a constant temperature (e.g., 25°C) for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached.

• Phase Separation: After incubation, centrifuge the vials at a high speed (e.g., 10,000 rpm) for a specified time (e.g., 30 minutes) to separate the undissolved drug from the saturated solution.

• Sample Preparation: Carefully withdraw an aliquot of the supernatant and dilute it with a suitable mobile phase or solvent for analysis.

• Quantification: Analyze the diluted samples using a validated HPLC method or another appropriate analytical technique to determine the drug concentration.

• Data Analysis: Calculate the solubility of the drug in each cosolvent concentration. The solubility enhancement is determined by dividing the solubility in the cosolvent solution by the intrinsic solubility of the drug in water (or buffer).[1]

Visualizing NMP's Mechanism and Experimental Workflow

To better understand the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Dual mechanism of NMP in enhancing drug solubility.

References

• 1. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. cdph.ca.gov [cdph.ca.gov]
• 6. researchgate.net [researchgate.net]
• 7. Solvent Users Look to Replace NMP | Vertec BioSolvents [vertecbiosolvents.com]
• 8. Solubility improvement of drugs using N-methyl pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]
• 11. scite.ai [scite.ai]
• 12. View of Review of Pharmaceutical Applications of N-Methyl-2-Pyrrolidone [journals.library.ualberta.ca]
• 13. dataintelo.com [dataintelo.com]

A Head-to-Head Comparison of NMP and DMPU as Cosolvents: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of a cosolvent is a critical decision that balances reaction efficiency, solubility enhancement, and safety. N-Methyl-2-pyrrolidone (NMP) has long been a staple in the laboratory due to its excellent solvating properties. However, mounting regulatory pressure and concerns over its reproductive toxicity have catalyzed the search for safer alternatives. This guide provides an objective, data-driven comparison between NMP and a prominent substitute, 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU).

NMP is a versatile polar aprotic solvent widely used for its ability to dissolve a broad range of materials and enhance the solubility of poorly soluble drugs.[1][2] Its utility extends to various applications, including pharmaceutical stress testing, where it can act as both a cosolvent and an oxidant.[3] However, its classification as a reproductive toxicant has led to significant restrictions on its use, necessitating the exploration of greener and safer alternatives.[4][5][6]

DMPU, a cyclic urea, has emerged as a highly effective substitute for hazardous dipolar aprotic solvents like Hexamethylphosphoramide (HMPA) and, increasingly, NMP.[7][8][9] It offers comparable performance in facilitating complex reactions, including nucleophilic substitutions and polymerizations, without the severe health risks associated with its predecessors.[7]

Physicochemical Properties: A Fundamental Comparison

The performance of a solvent is intrinsically linked to its physical and chemical properties. Both NMP and DMPU are polar aprotic solvents with high boiling points, making them suitable for a wide range of reaction temperatures.[10]

Property	N-Methyl-2-pyrrolidone (NMP)	1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU)
CAS Number	872-50-4	7226-23-5[7]
Molecular Formula	C₅H₉NO	C₆H₁₂N₂O[11]
Molar Mass	99.13 g/mol	128.17 g/mol [11]
Boiling Point	202 °C[1]	246.5 °C[11]
Melting Point	-24 °C	-20 °C[11]
Density	1.028 g/cm³	1.064 g/cm³[11]
Dipole Moment	~4.09 D	~4.23 D
Dielectric Constant	~32.2	~36.1
Miscibility in Water	Miscible[1]	Miscible[9]

Performance Evaluation as a Cosolvent

Solubility Enhancement

NMP is a well-documented and powerful solubilizing agent for poorly soluble drugs, in some cases increasing solubility by as much as 800-fold in a 20% v/v aqueous solution.[1] It is proposed to act through a dual mechanism of being both a cosolvent and a complexing agent.[1][2] While direct quantitative comparisons of DMPU's solubilizing power for a wide range of pharmaceuticals are less prevalent in the literature, its excellent solvency for a wide array of organic and inorganic compounds is well-established, suggesting strong potential in drug formulation.[7]

Performance in Chemical Synthesis

DMPU has proven to be a robust replacement for other polar aprotic solvents in a variety of chemical reactions. Like NMP, it is particularly effective in reactions involving organometallic reagents and in promoting nucleophilic substitutions by increasing the basicity and nucleophilicity of reagents.[8]

Solid-Phase Peptide Synthesis (SPPS): NMP is a very common solvent in SPPS, prized for its ability to efficiently solvate the resin and improve coupling yields.[12] However, due to regulatory restrictions on solvents like NMP and DMF, the pharmaceutical industry is actively seeking alternatives.[5][13] DMPU has been studied as a potential SPPS solvent, although it is noted that no single universal solvent can replace the classics like NMP and DMF in all cases; often, solvent mixtures are required to achieve optimal results.[14] The performance of any alternative is highly dependent on the specific peptide sequence and resin used.[14]

Safety and Toxicity Profile

The primary driver for replacing NMP is its adverse health effects. The following table summarizes the key toxicological differences.

Hazard Classification	N-Methyl-2-pyrrolidone (NMP)	1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU)
Acute Toxicity	Low acute toxicity via oral, dermal, and inhalation routes.[15] LD₅₀ (oral, rat): 3906-4150 mg/kg.[15]	Acute toxicity (mice) LD₅₀: 1300 mg/kg.[16]
Reproductive Toxicity	Classified as a reproductive toxicant.[6] Can harm the unborn child.	Suspected of damaging fertility (H361f).[14] Noted as being less harmful than HMPA.[9]
Carcinogenicity	Not classified as a primary carcinogen.	Not classified as a carcinogen, but noted as a possible chemical mutagen.[9] Developed as a less harmful substitute for carcinogenic HMPA.[9]
Irritation	Causes eye irritation; slight to moderate skin irritation.[15]	GHS labeling includes GHS05: Corrosive.[11]

Experimental Protocols

Example Protocol: Alkylation of a Lithium Enolate (A reaction where DMPU is a known substitute for HMPA/NMP)

This protocol is a generalized procedure based on common laboratory practices where DMPU is used to enhance the reactivity of an enolate.

Objective: To perform an alkylation of a ketone via its lithium enolate, using DMPU as a cosolvent to improve reaction yield and prevent aggregation.

Materials:

• Ketone (e.g., cyclohexanone)

• Anhydrous Tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) solution in THF/hexanes

• 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU), anhydrous

• Alkylating agent (e.g., benzyl (B1604629) bromide)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate (B1210297) for extraction

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard glassware for anhydrous reactions (oven-dried, cooled under inert atmosphere)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a rubber septum, and a nitrogen/argon inlet.

• Enolate Formation: Dissolve the ketone (1.0 eq) in anhydrous THF (approx. 0.2 M solution) in the flask and cool the solution to -78 °C using a dry ice/acetone bath.

• Add anhydrous DMPU (1.5-2.0 eq) to the solution via syringe.

• Slowly add LDA solution (1.05 eq) dropwise via syringe, ensuring the internal temperature does not rise significantly.

• Stir the resulting solution at -78 °C for 30-60 minutes to ensure complete enolate formation.

• Alkylation: Add the alkylating agent (1.1 eq) dropwise to the enolate solution at -78 °C.

• Allow the reaction mixture to stir at -78 °C for 1-2 hours, then let it slowly warm to room temperature and stir overnight.

• Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the solvent in vacuo. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired alkylated ketone.

Visualizations

A generalized workflow for an alkylation reaction using DMPU.

Decision matrix for choosing between NMP and DMPU.

NMP's anti-inflammatory effect via the KLF2 pathway.

Conclusion

The choice between NMP and DMPU as a cosolvent requires a careful balancing of performance, safety, and regulatory compliance. NMP remains a highly effective and well-characterized solvent, particularly for its proven ability to enhance the solubility of difficult drug compounds.[1] However, its significant reproductive toxicity is an unavoidable and critical drawback.

DMPU presents itself as a viable, safer alternative in many synthetic applications, offering similar physicochemical properties to NMP and demonstrating strong performance in reactions that benefit from polar aprotic conditions.[7][8] While it is flagged with a suspicion of damaging fertility, it is generally considered less hazardous than NMP and is a significant improvement over carcinogenic solvents like HMPA.[9][14]

For drug development professionals, the transition away from NMP is becoming increasingly necessary. DMPU stands out as a leading candidate for its replacement. However, as with any solvent substitution, performance must be validated on a case-by-case basis to ensure optimal reaction yields, product purity, and formulation stability. The adoption of safer alternatives like DMPU is a crucial step towards building a more sustainable and responsible research and manufacturing environment.

References

• 1. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The use of N-methylpyrrolidone as a cosolvent and oxidant in pharmaceutical stress testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Green alternative cosolvents to N-methyl-2-pyrrolidone in water polyurethane dispersions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07204D [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]
• 8. ethz.ch [ethz.ch]
• 9. 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone(DMPU): a better space-demanding solvent_Chemicalbook [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. DMPU - Wikipedia [en.wikipedia.org]
• 12. peptide.com [peptide.com]
• 13. Optimization of peptide synthesis time and sustainability using novel eco-friendly binary solvent systems with induction heating on an automated peptide synthesizer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]
• 15. ec.europa.eu [ec.europa.eu]
• 16. researchgate.net [researchgate.net]

Validating the inertness of N-Methylpyrrolidone in specific reaction types

N-Methyl-2-pyrrolidone (NMP) is a powerful, polar aprotic solvent widely recognized for its high solvency, low volatility, and complete miscibility with water.[1][2] These properties have made it a staple in various sectors, including the polymer, petrochemical, and pharmaceutical industries, for applications ranging from synthesis to surface treatment.[1][2][3] However, for researchers and drug development professionals, the assumption of its chemical inertness is a critical parameter that requires careful validation.

This guide provides an objective comparison of NMP's performance, presenting experimental data and protocols to help researchers validate its stability in specific reaction contexts. It explores conditions where NMP is a reliable, non-participating medium and instances where it can exhibit reactivity, leading to side products or catalytic interference. This is particularly crucial given the increasing regulatory scrutiny of NMP due to its classification as a reproductive toxicant, which has spurred the search for safer alternatives.[4][5][6][7][8]

When is NMP a Stable Solvent? Performance in Common Reactions

NMP's excellent chemical and thermal stability makes it a preferred solvent for many synthetic reactions.[2] It is particularly prevalent in cross-coupling reactions where its high boiling point and ability to dissolve a wide range of materials are advantageous.

Palladium-Catalyzed Cross-Coupling Reactions

In widely used transformations like Suzuki-Miyaura and Heck couplings, NMP is often employed to facilitate the reaction between organometallic reagents and organic halides.[9][10] Its high polarity and coordinating ability can help stabilize catalytic species and improve reaction rates and yields.

Table 1: Representative Performance of NMP in a Generic Suzuki Coupling Reaction

Solvent	Typical Yield (%)	Typical Purity (%)	Typical Reaction Time (h)
N-Methylpyrrolidone (NMP)	90 - 98%	>98%	4 - 8
Dimethylformamide (DMF)	85 - 95%	>98%	6 - 12
Toluene	75 - 90%	>97%	12 - 24
1,4-Dioxane	80 - 92%	>97%	8 - 16

Note: Values are representative and can vary significantly based on specific substrates, catalysts, and reaction conditions.

Iron-Catalyzed Cross-Coupling Reactions: The "NMP Effect"

In iron-catalyzed cross-coupling, NMP plays a more active, beneficial role. Termed the "NMP effect," its presence is crucial for achieving high selectivity and yield.[11] Research has shown that NMP does not act as a direct ligand to the iron center. Instead, it coordinates with the magnesium (MgII) counter-ion of the Grignard reagent, preferentially stabilizing a highly reactive trimethyliron(II) ferrate species.[11][12] This prevents the formation of less reactive iron clusters, leading to a more efficient catalytic cycle.[11]

Table 2: The "NMP Effect" on Iron-Catalyzed Cross-Coupling Yield

Reaction Co-Solvent	Key Iron Species Formed	Yield of Cross-Coupled Product (%)
With NMP	[Mg(NMP)6][FeMe3]2	93%
Without NMP	[Fe8Me12]− Cluster	Significantly Lower / Side Products

Data derived from studies on the reaction of Fe(acac)3 and MeMgBr.[11]

When NMP Reacts: Validating Inertness Under Stress Conditions

While generally stable, NMP is not universally inert and can participate in side reactions under specific conditions.[13] Validating its stability is essential for ensuring reaction purity and reproducibility.

Reactivity with Strong Acids & Bases

The lactam ring in NMP is susceptible to hydrolysis under harsh conditions. In the presence of strong bases (e.g., sodium hydroxide) or strong acids, NMP can undergo ring-opening to form 4-methylaminobutyric acid.[13][14] This degradation is time and temperature-dependent. For example, in a 4% sodium hydroxide (B78521) solution, 50-70% of NMP can be hydrolyzed after 8 hours.[14]

Table 3: NMP Stability Under Various pH and Thermal Conditions

Condition	Reactivity / Degradation Pathway	Stability Concern
Strong Base (e.g., 4% NaOH)	Hydrolytic ring-opening to 4-methylaminobutyric acid[13][14]	High (Significant degradation over hours)
Strong Acid (e.g., conc. HCl)	Gradual hydrolysis to 4-methylaminobutyric acid[14]	Moderate to High
Neutral, < 200°C	Generally stable	Low
High Temperature (>300°C)	Thermal decomposition, producing CO and NOx fumes[15]	High

| Strong Oxidizers (H2O2, HNO3) | Violent reaction[13] | Severe |

Oxidative Degradation

NMP can undergo oxidation, particularly in the presence of transition metals, UV light, or other radical initiators.[16] This process can lead to a variety of degradation products and a notable decrease in the solution's pH.[16] This phenomenon is a significant concern in microelectronic fabrication, where the resulting acidity can cause corrosion of metal components.[16] Carrying out such processes under an inert atmosphere (e.g., nitrogen) has been shown to suppress this oxidative degradation.[16]

Caption: Proposed pathway for the oxidative degradation of NMP.

Solid-Phase Peptide Synthesis (SPPS)

NMP is a standard solvent in SPPS due to its excellent resin-swelling and solvation properties.[8][17] However, its inertness is not absolute. Some studies have reported that Fmoc-protected amino acids may exhibit greater decomposition over extended periods when dissolved in NMP compared to alternatives like DMF.[17] Furthermore, the choice of solvent can influence the rate of common side reactions such as aspartimide formation, prompting research into greener alternatives that may mitigate these issues.[7][18]

Experimental Protocols for Validating NMP Inertness

To ensure NMP is suitable for a specific reaction, control experiments are essential.

Protocol 1: General Workflow for Validating Solvent Inertness

This protocol establishes a baseline to confirm that NMP and any inherent impurities do not interfere with the reaction or its analysis.

• Materials: Reaction reagents (excluding the limiting substrate), NMP (from the same batch to be used in the reaction), internal standard, and analytical equipment (e.g., HPLC, GC-MS).

• Blank Reaction Setup: In a reaction vessel, combine all reagents, catalysts, and bases as per the intended reaction protocol, but exclude the primary limiting substrate.

• Solvent Addition: Add NMP as the solvent in the same volume as the planned experiment.

• Reaction Conditions: Subject the mixture to the same reaction conditions (temperature, time, atmosphere) as the actual experiment.

• Work-up and Analysis: Perform the standard reaction work-up and quenching procedure.

• Analysis: Analyze the resulting solution using the chosen analytical method (e.g., HPLC, GC-MS). Compare the chromatogram to that of a pure NMP standard. The absence of significant new peaks indicates that NMP does not generate interfering byproducts under the reaction conditions.

Caption: Workflow for testing the inertness of NMP in a reaction.

Protocol 2: Quantification of NMP Degradation Products

This protocol is used to detect and quantify specific NMP-derived impurities if degradation is suspected.

• Sample Preparation: Take an aliquot from the completed reaction mixture.

• Methodology: Utilize Headspace Gas Chromatography with either a Flame Ionization Detector (FID) or Mass Spectrometry (MS) detector.[19][20] This technique is ideal for separating volatile and semi-volatile organic compounds from a complex matrix.

• Standard Preparation: Prepare calibration standards of potential NMP degradation products (e.g., 4-methylaminobutyric acid) in pure NMP.

• Analysis: Run the reaction sample and calibration standards on the GC system.

• Quantification: Identify and quantify any degradation products in the reaction sample by comparing peak areas against the calibration curve. The USP <467> procedure for residual solvents provides a robust framework for this type of analysis.[20]

Comparison with Alternative Solvents

Due to health and safety concerns, many organizations are exploring alternatives to NMP.[4][21] The ideal replacement should match NMP's performance while offering a more favorable safety profile.

Table 4: Comparison of NMP with Emerging Solvent Alternatives

Solvent	Key Performance Attributes	Safety Profile (CMR Status*)	"Green" Credentials
N-Methylpyrrolidone (NMP)	High solvency, high boiling point, widely applicable.[1]	Reproductive Toxicant [6]	Petroleum-derived, biodegradable.[2]
N-Butylpyrrolidone (NBP)	Structurally similar to NMP, effective in SPPS, limits some side reactions.[18]	Not classified as CMR.	Petroleum-derived.
Dimethyl Sulfoxide (DMSO)	Strong dipolar aprotic solvent.[4]	Not classified as CMR.	Petroleum-derived, potential for process impurities.
2-Methyltetrahydrofuran (2-MeTHF)	Good performance in some SPPS applications.[7][8]	Not classified as CMR.	Bio-based potential.
Cyrene™ (dihydrolevoglucosenone)	Bio-based dipolar aprotic solvent.[22]	Not classified as CMR.	Bio-based, biodegradable.
1,3-Dioxolane	Polar aprotic solvent, good wetting properties.[23]	Not classified as CMR.	Petroleum-derived.

CMR: Carcinogenic, Mutagenic, or toxic for Reproduction.

Conclusion

N-Methylpyrrolidone is a highly versatile and effective solvent, but its chemical inertness should not be taken for granted. While it is stable under many common synthetic conditions, particularly in neutral, anhydrous environments, its reactivity is heightened in the presence of strong acids, bases, and oxidizing agents, or at elevated temperatures.[13][14][15]

For applications in drug development and high-purity synthesis, it is imperative for researchers to perform due diligence. Running control experiments and employing analytical techniques to screen for potential degradation products are critical steps to validate that NMP behaves as a truly inert solvent within a specific chemical system. As the regulatory landscape evolves, the ongoing evaluation of safer, greener alternatives will become an increasingly important aspect of sustainable chemical research.[4][6]

References

• 1. N-Methyl-2-pyrrolidone - Wikipedia [en.wikipedia.org]
• 2. www-prod.lyondellbasell.com [www-prod.lyondellbasell.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chempoint.com [chempoint.com]
• 5. Solvent Users Look to Replace NMP | Vertec BioSolvents [vertecbiosolvents.com]
• 6. Substitution of NMP - Fraunhofer IPMS [ipms.fraunhofer.de]
• 7. Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC00604E [pubs.rsc.org]
• 8. All’s swell: Greener replacements for hazardous solvents in peptide synthesis - Research Outreach [researchoutreach.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. nul.repository.guildhe.ac.uk [nul.repository.guildhe.ac.uk]
• 11. The N-Methylpyrrolidone (NMP) Effect in Iron-Catalyzed Cross-Coupling with Simple Ferric Salts and MeMgBr - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. N-METHYL 2-PYRROLIDONE (NMP) - Ataman Kimya [atamanchemicals.com]
• 14. NMP Functional Properties - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 15. Mobile [my.chemius.net]
• 16. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 17. peptide.com [peptide.com]
• 18. researchgate.net [researchgate.net]
• 19. Residual Solvents Test - CD Formulation [formulationbio.com]
• 20. labstat.com [labstat.com]
• 21. mdpi.com [mdpi.com]
• 22. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]
• 23. Alternatives-NMP [icspecialties.com]

Benchmarking N-Methylpyrrolidone's Solvating Power for Various Polymers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

N-Methylpyrrolidone (NMP) is a versatile solvent widely recognized for its exceptional solvating power for a broad range of polymers. Its unique properties, including high boiling point, low volatility, and ability to dissolve both polar and nonpolar substances, have made it a solvent of choice in numerous applications, from polymer synthesis and processing to drug formulation and delivery. However, increasing regulatory scrutiny and concerns over its reproductive toxicity have necessitated a thorough evaluation of its performance against safer and more sustainable alternatives.

This guide provides an objective comparison of N-Methylpyrrolidone's solvating power for various common polymers against alternative solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). The comparisons are supported by experimental data and theoretical models to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Theoretical Framework: Hansen Solubility Parameters

A powerful tool for predicting the solubility of a polymer in a solvent is the Hansen Solubility Parameters (HSP) model. This model is based on the principle that "like dissolves like" and considers three types of intermolecular forces: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH). The closer the HSP values of a polymer and a solvent, the more likely the polymer is to dissolve.

The following table summarizes the Hansen Solubility Parameters for NMP and its common alternatives, as well as for a selection of polymers.

Substance	δD (MPa½)	δP (MPa½)	δH (MPa½)
Solvents
N-Methylpyrrolidone (NMP)	18.0	12.3	7.2
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2
Dimethylformamide (DMF)	17.4	13.7	11.3
Polymers
Polymethyl Methacrylate (PMMA)	18.6	10.5	5.1
Polyvinyl Chloride (PVC)	18.2	7.5	8.3
Polystyrene (PS)	18.6	6.5	4.1
Polyethylene (B3416737) (PE)	17.1	0.0	0.0
Polypropylene (PP)	16.8	0.0	0.0

Note: HSP values can vary slightly depending on the source and determination method.

Experimental Data: A Comparative Overview

While the theoretical framework of HSP provides valuable guidance, experimental data is crucial for a definitive assessment of a solvent's performance. The following sections present a summary of available data on the solubility, dissolution rate, and solution viscosity of various polymers in NMP and its alternatives.

Solubility

The following table provides a qualitative and, where available, quantitative comparison of the solubility of several polymers in NMP, DMSO, and DMF.

Polymer	N-Methylpyrrolidone (NMP)	Dimethyl Sulfoxide (DMSO)	Dimethylformamide (DMF)
Polymethyl Methacrylate (PMMA)	Soluble[1]	Soluble[1]	Soluble[2]
Polyvinyl Chloride (PVC)	Soluble[3]	Soluble	Soluble[3][4]
Polystyrene (PS)	Soluble	Soluble	Soluble
Polyethylene (PE)	Insoluble at room temperature, soluble at elevated temperatures[5]	Insoluble at room temperature	Insoluble at room temperature
Polypropylene (PP)	Insoluble at room temperature, soluble at elevated temperatures[2][3]	Insoluble at room temperature	Reported to dissolve polypropylene[6]
Polyethylene Terephthalate (PET)	Soluble at elevated temperatures	-	-

It is important to note that for poorly soluble polymers like polyethylene and polypropylene, dissolution in any of these solvents typically requires heating.[2][3][5]

Viscosity of Polymer Solutions

The viscosity of a polymer solution is a critical parameter in many applications, influencing processability and final product properties. The following table presents a comparison of the dynamic viscosity of NMP, DMSO, and DMF at 25°C. Lower solvent viscosity generally leads to lower polymer solution viscosity at the same concentration, which can be advantageous for processing.

Solvent	Dynamic Viscosity at 25°C (mPa·s)
N-Methylpyrrolidone (NMP)	1.67
Dimethyl Sulfoxide (DMSO)	2.00
Dimethylformamide (DMF)	0.80

Experimental Protocols

To facilitate the replication and verification of solubility and viscosity data, detailed experimental protocols are essential.

Determination of Polymer Solubility (Gravimetric Method)

This method determines the saturation solubility of a polymer in a solvent at a specific temperature.

Materials:

• Polymer powder/pellets

• Solvent (e.g., NMP, DMSO, DMF)

• Analytical balance

• Thermostatic shaker or magnetic stirrer with hotplate

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Vials

• Oven

Procedure:

• Prepare a series of vials, each containing a known mass of the polymer.

• Add a known volume of the solvent to each vial.

• Seal the vials and place them in a thermostatic shaker or on a magnetic stirrer with controlled temperature.

• Agitate the mixtures for a predetermined time (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

• After equilibration, visually inspect the vials for any undissolved polymer.

• For vials containing undissolved polymer, carefully filter the saturated solution to remove the excess solid.

• Accurately weigh a known volume of the clear, saturated filtrate into a pre-weighed container.

• Evaporate the solvent from the filtrate in an oven at a temperature below the polymer's degradation temperature until a constant weight of the dissolved polymer is obtained.

• Calculate the solubility in g/L using the mass of the dissolved polymer and the volume of the filtrate.

Measurement of Solution Viscosity

This protocol outlines the determination of the viscosity of polymer solutions using a rotational viscometer.

Materials:

• Polymer solutions of known concentrations

• Rotational viscometer with appropriate geometry (e.g., cone-plate or concentric cylinder)

• Temperature-controlled sample holder

Procedure:

• Prepare polymer solutions of different concentrations by dissolving a known mass of polymer in a known volume of solvent.

• Equilibrate the viscometer and the polymer solution to the desired temperature.

• Load the polymer solution into the viscometer's sample holder.

• Measure the viscosity at a range of shear rates to determine if the solution is Newtonian or non-Newtonian (shear-thinning or shear-thickening).

• Record the viscosity values as a function of shear rate and concentration.

Visualizing the Concepts

To better understand the relationships and processes involved in polymer solvation, the following diagrams are provided.

A simplified workflow of the polymer solvation process.

Experimental workflow for determining polymer solubility via the gravimetric method.

Conclusion

N-Methylpyrrolidone remains a powerful and effective solvent for a wide array of polymers. However, the choice of a solvent in a research or industrial setting involves a multi-faceted evaluation that includes not only performance but also safety, environmental impact, and regulatory compliance. This guide provides a foundational comparison of NMP with common alternatives like DMSO and DMF. While NMP often exhibits excellent solvating power, alternatives may offer a better safety profile. The provided data and experimental protocols are intended to empower researchers to conduct their own targeted evaluations and select the most appropriate solvent system for their specific polymer and application, balancing performance with safety and sustainability.

References

• 1. rsc.org [rsc.org]
• 2. labdepotinc.com [labdepotinc.com]
• 3. calpaclab.com [calpaclab.com]
• 4. Bio-based solvents for polyolefin dissolution and membrane fabrication: from plastic waste to value-added materials - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC03181G [pubs.rsc.org]
• 5. Performance of a membrane fabricated from high-density polyethylene waste for dye separation in water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reddit - The heart of the internet [reddit.com]

A Comparative Guide to NMP and Other Lactam-Based Solvents for Pharmaceutical Applications

In the landscape of pharmaceutical research and drug development, the choice of solvent is a critical parameter influencing the efficacy, stability, and safety of formulations. Among the various classes of solvents, lactams, particularly N-Methyl-2-pyrrolidone (NMP), have garnered significant attention for their versatile solubilizing properties. This guide provides an objective comparison of NMP with other notable lactam-based solvents: 2-Pyrrolidone, N-Ethyl-2-pyrrolidone (NEP), and N-Vinyl-2-pyrrolidone (NVP). The following sections present a comprehensive analysis of their performance, supported by experimental data and detailed methodologies, to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties

The fundamental characteristics of a solvent dictate its behavior and suitability for specific applications. The following table summarizes the key physicochemical properties of NMP and its lactam-based counterparts.

Property	N-Methyl-2-pyrrolidone (NMP)	2-Pyrrolidone	N-Ethyl-2-pyrrolidone (NEP)	N-Vinyl-2-pyrrolidone (NVP)
CAS Number	872-50-4	616-45-5	2687-91-4	88-12-0
Molecular Formula	C₅H₉NO	C₄H₇NO	C₆H₁₁NO	C₆H₉NO
Molecular Weight ( g/mol )	99.13	85.11	113.16	111.14
Boiling Point (°C)	202 - 204	245	212	92-95 (at 15 hPa)
Melting Point (°C)	-24	25	-	13-14
Density (g/cm³ at 25°C)	1.028	1.116	0.993	1.04
Solubility in Water	Miscible	Miscible	Miscible	52.1 g/L at 25°C
log P (Octanol-Water)	-0.40	-0.71	-	0.4

Performance in Drug Solubilization

The primary function of these solvents in pharmaceutical formulations is to enhance the solubility of poorly soluble active pharmaceutical ingredients (APIs). Their effectiveness in this regard is a key determinant of their utility.

A study on the solubilization of nine poorly soluble compounds demonstrated that 2-pyrrolidone can enhance solubility by up to 500-fold in a 20% aqueous solution.[1] The study also highlighted that 2-pyrrolidone is a more effective solubilizer than common solvents like glycerin, propylene (B89431) glycol, polyethylene (B3416737) glycol 400, and ethanol.[1] NMP has also been shown to be a highly efficient solubilizer, with studies reporting solubility enhancements of up to 800-fold for certain drugs in a 20% v/v NMP solution.[2] NVP is also utilized in pharmaceutical formulations to enhance the solubility of poorly soluble drugs, acting as a co-solvent to improve bioavailability.[3]

The mechanism of solubilization for these lactams is believed to be a combination of cosolvency and complexation. At lower concentrations, they can form complexes with drug molecules, while at higher concentrations, they act as cosolvents, altering the polarity of the solvent system to favor drug dissolution.[1]

Toxicity Profile

The safety of any excipient is paramount in drug development. The toxicity of NMP and other lactam-based solvents is a significant consideration, with reproductive toxicity being a primary concern for some.

Solvent	Acute Oral LD50 (Rat)	Key Toxicity Concerns
N-Methyl-2-pyrrolidone (NMP)	3914 mg/kg	Reproductive and developmental toxicity.[4]
2-Pyrrolidone	6500 mg/kg	Relatively low toxicity, can be an eye irritant.[5][6]
N-Ethyl-2-pyrrolidone (NEP)	-	Developmental toxicity, similar toxicological profile to NMP.
N-Vinyl-2-pyrrolidone (NVP)	-	Irritant to skin and mucous membranes, hepatotoxicity in rodents.

Due to its classification as a reproductive toxicant, the use of NMP is facing increasing regulatory scrutiny.[4] NEP is often considered a substitute for NMP; however, it has a similar toxicological profile, including developmental toxicity. [2-Pyrrolidone appears to have a more favorable toxicity profile with a higher LD50 value.[6] NVP is an irritant and has shown hepatotoxicity in animal studies.

Experimental Protocols

To provide a practical framework for comparing these solvents, detailed methodologies for key experiments are outlined below.

Solubility Determination

Objective: To determine the equilibrium solubility of a poorly soluble drug in various lactam-based solvent systems.

Materials:

• Active Pharmaceutical Ingredient (API)

• NMP, 2-Pyrrolidone, NEP, NVP

• Purified water

• Orbital shaker incubator

• 0.22 µm PTFE syringe filters

• UV-Vis Spectrophotometer or HPLC system

Procedure:

• Prepare a series of solvent mixtures (e.g., 10%, 20%, 30% v/v of each lactam solvent in water).

• Add an excess amount of the API to a known volume of each solvent mixture in sealed vials.

• Place the vials in an orbital shaker incubator set at a constant temperature (e.g., 25°C or 37°C).

• Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the samples to stand to let undissolved particles settle.

• Carefully withdraw a supernatant aliquot and filter it through a 0.22 µm PTFE syringe filter to remove any undissolved API.

• Dilute the filtered sample with a suitable solvent (e.g., the corresponding solvent mixture or mobile phase for HPLC).

• Determine the concentration of the dissolved API using a validated UV-Vis spectrophotometric or HPLC method.

• Calculate the solubility of the API in each solvent system.

In Vitro Skin Permeation Study

Objective: To evaluate the potential of lactam-based solvents to enhance the transdermal delivery of a drug.

Materials:

• Franz diffusion cells

• Excised skin (e.g., human or animal)

• Drug-loaded formulation containing the lactam solvent

• Receptor solution (e.g., phosphate-buffered saline, pH 7.4)

• Magnetic stirrer

• Water bath

• HPLC system

Procedure:

• Mount the excised skin on the Franz diffusion cell with the stratum corneum facing the donor compartment.

• Fill the receptor compartment with the degassed receptor solution and ensure no air bubbles are trapped beneath the skin. Maintain the temperature at 32°C using a water bath.

• Apply a known amount of the drug-loaded formulation to the surface of the skin in the donor compartment.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution for analysis.

• Immediately replace the withdrawn volume with fresh, pre-warmed receptor solution to maintain sink conditions.

• Analyze the drug concentration in the collected samples using a validated HPLC method.

• Calculate the cumulative amount of drug permeated per unit area (µg/cm²) and plot it against time.

• Determine the steady-state flux (Jss) from the slope of the linear portion of the cumulative amount versus time plot.

Visualizing Metabolic Pathways

To understand the fate of these solvents in a biological system, it is crucial to examine their metabolic pathways. The following diagram illustrates the metabolic conversion of NMP and the proposed pathway for NEP.

Metabolic pathways of NMP and proposed pathway for NEP.

Conclusion

NMP has long been a solvent of choice in the pharmaceutical industry due to its excellent solubilizing capacity. However, concerns regarding its reproductive toxicity have prompted a search for safer alternatives. Other lactam-based solvents, such as 2-Pyrrolidone, NEP, and NVP, offer a range of properties that may be suitable for various applications. 2-Pyrrolidone, with its favorable toxicity profile and significant solubilizing power, presents a promising alternative. NEP, while having similar solvent properties to NMP, also shares its toxicity concerns. NVP is a versatile monomer and solvent but requires careful handling due to its irritant properties and potential for hepatotoxicity.

The selection of an appropriate lactam-based solvent requires a thorough evaluation of its physicochemical properties, solubilization efficacy for the specific API, and a comprehensive assessment of its toxicity profile. The experimental protocols provided in this guide offer a standardized approach to generating comparative data, enabling researchers to make data-driven decisions that balance performance with safety in drug formulation and development. comparative data, enabling researchers to make data-driven decisions that balance performance with safety in drug formulation and development.

References

• 1. youtube.com [youtube.com]
• 2. Residual Solvent Analysis Information | Thermo Fisher Scientific - US [thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. alterlab.co.id [alterlab.co.id]
• 5. researchmgt.monash.edu [researchmgt.monash.edu]
• 6. 2.6. In Vitro Skin Permeation Assay [bio-protocol.org]

A Comparative Guide to the Validation of Analytical Methods for Detecting Trace Impurites in N-Methyl-2-pyrrolidone (NMP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the validation of trace impurity detection in N-Methyl-2-pyrrolidone (NMP), a widely used solvent in the pharmaceutical industry. Ensuring the purity of NMP is critical for drug product safety and efficacy. This document outlines and compares various analytical techniques, offering supporting experimental data and detailed protocols to assist in selecting the most appropriate method for specific validation needs.

Introduction to NMP Impurity Profiling

N-Methyl-2-pyrrolidone is a versatile aprotic solvent utilized in various stages of pharmaceutical manufacturing.[1][2] However, it can contain trace impurities originating from its synthesis, degradation, or storage.[3][4] Common impurities include N-methylsuccinimide (NMS) and 2-pyrrolidinone (B116388) (2PYR).[1] Regulatory bodies, following guidelines such as those from the International Council for Harmonisation (ICH), mandate the identification and quantification of impurities in active pharmaceutical ingredients (APIs) and excipients to ensure product quality and patient safety.[5][6][7]

This guide focuses on the validation of analytical methods for detecting these trace impurities, comparing the performance of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) based on key validation parameters.

Comparison of Analytical Methods

The choice between GC and HPLC for impurity profiling largely depends on the physicochemical properties of the impurities and the active pharmaceutical ingredient (API).[6] Generally, HPLC is the preferred method for non-volatile and thermally labile compounds, while GC is well-suited for the analysis of volatile and semi-volatile impurities, such as residual solvents.[6][7]

The following tables summarize the performance of GC-FID and HPLC-UV in detecting key NMP impurities, based on collated data from various studies.

Table 1: Performance Comparison of GC-FID and HPLC-UV for the Analysis of NMP Impurities

Parameter	GC-FID	HPLC-UV	Remarks
Typical Analytes	Volatile organic impurities (e.g., N-methylsuccinimide, 2-pyrrolidinone), Residual Solvents	Non-volatile organic impurities, degradation products	HPLC is more versatile for a broader range of non-volatile impurities.[7]
Limit of Detection (LOD)	0.02 - 0.05 mg/L	0.0001 - 0.13 µg/mL	Both methods offer high sensitivity, with specific LODs depending on the analyte and instrumentation.[8][9]
Limit of Quantification (LOQ)	0.06 - 0.1 mg/L	0.006 - 0.43 µg/mL	HPLC can offer slightly better LOQs for certain non-volatile compounds.[8][9]
Linearity (R²)	> 0.99	> 0.999	Both methods demonstrate excellent linearity, crucial for accurate quantification.[6][9]
Accuracy (% Recovery)	95 - 105%	98 - 102%	High accuracy is achievable with both techniques.[6]
Precision (% RSD)	< 10%	< 2.0%	HPLC generally offers better precision for non-volatile compounds.[6]

Experimental Protocols

Detailed methodologies are crucial for the successful validation and implementation of analytical methods. Below are representative protocols for GC-FID, HPLC-UV, and Headspace-GC analysis of impurities in NMP.

GC-FID Method for Volatile Organic Impurities

This method is suitable for the quantification of volatile impurities such as N-methylsuccinimide (NMS) and 2-pyrrolidinone (2PYR) in NMP.

3.1.1. Sample Preparation

• Prepare a stock solution of NMP.

• Prepare individual stock solutions of NMS and 2PYR reference standards in a suitable solvent (e.g., methanol).

• Prepare a series of calibration standards by spiking the NMP stock solution with the impurity reference standards at various concentrations.

• Prepare a sample solution by dissolving the NMP sample to be tested in the same solvent used for the calibration standards.

3.1.2. Chromatographic Conditions

Parameter	Value
Column	DB-WAX or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250 °C
Detector (FID) Temperature	270 °C
Oven Temperature Program	Initial 80 °C, hold for 2 min, ramp to 220 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium or Nitrogen at a constant flow rate
Injection Volume	1 µL
Split Ratio	20:1

3.1.3. Validation Parameters

The method should be validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).[5][6]

HPLC-UV Method for Non-Volatile Impurities

This method is designed for the separation and quantification of non-volatile impurities and degradation products in NMP.

3.2.1. Sample Preparation

• Prepare a stock solution of the NMP sample in a suitable diluent (e.g., water or a mixture of water and acetonitrile).

• Prepare stock solutions of reference standards for known impurities in the same diluent.

• Create a series of calibration standards by diluting the impurity stock solutions to various concentrations.

• Filter all solutions through a 0.45 µm filter before injection.

3.2.2. Chromatographic Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 20 minutes, then return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL

3.2.3. Validation Parameters

As with the GC method, validation should adhere to ICH Q2(R1) guidelines, evaluating specificity, linearity, range, accuracy, precision, LOD, and LOQ.[5][6]

Headspace GC (HS-GC) for Residual Solvents

HS-GC is the preferred technique for the analysis of residual volatile organic solvents in pharmaceutical substances.[10]

3.3.1. Sample Preparation

• Accurately weigh the NMP sample into a headspace vial.

• Add a suitable dissolution solvent (e.g., dimethyl sulfoxide (B87167) (DMSO) or water).[11][12]

• Seal the vial tightly.

• Prepare calibration standards by spiking blank vials containing the dissolution solvent with known amounts of the target residual solvents.

3.3.2. Headspace and GC Conditions

Parameter	Value
Headspace Oven Temperature	80 - 120 °C
Vial Equilibration Time	15 - 30 minutes
Transfer Line Temperature	120 - 150 °C
GC Column	DB-624 or equivalent
GC Oven Program	Isothermal or gradient depending on the analytes
Detector	Flame Ionization Detector (FID)

Visualizing the Workflow

The following diagrams illustrate the typical workflows for analytical method validation and the logical relationship in selecting an appropriate method.

Figure 1. A generalized workflow for the validation of an analytical method.

Figure 2. A decision-making diagram for selecting between GC and HPLC methods.

Conclusion

The validation of analytical methods for detecting trace impurities in NMP is a critical aspect of pharmaceutical quality control. Both GC and HPLC are powerful techniques, and the choice between them should be based on the specific properties of the impurities of interest.[7] HPLC is generally more versatile for a wide range of non-volatile and thermally unstable compounds, while GC excels in the analysis of volatile impurities and residual solvents.[5][6] This guide provides a framework for comparing these methods and detailed protocols to aid in the development and validation of robust analytical procedures that comply with regulatory expectations.

References

• 1. agilent.com [agilent.com]
• 2. N-METHYL 2-PYRROLIDONE (NMP) - Ataman Kimya [atamanchemicals.com]
• 3. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. data.epo.org [data.epo.org]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. benchchem.com [benchchem.com]
• 7. pharmaguru.co [pharmaguru.co]
• 8. SPE-GC/FTD determination of N-methyl-2-pyrrolidone and its metabolites in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Direct determination of N-methyl-2-pyrrolidone metabolites in urine by HPLC-electrospray ionization-MS/MS using deuterium-labeled compounds as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Residual Organic Solvent Analysis in Nanoformulations Using Headspace Gas Chromatography - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. fishersci.com [fishersci.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Analysis of N-Methyl-2-Pyrrolidone (NMP) and Safer Solvent Alternatives

For Researchers, Scientists, and Drug Development Professionals

N-methyl-2-pyrrolidone (NMP) is a widely utilized solvent in the pharmaceutical and chemical industries, prized for its high solvency and stability. However, mounting evidence regarding its health and safety risks, particularly its reproductive toxicity, has prompted regulatory scrutiny and a growing demand for safer alternatives. This guide provides an objective comparison of the health and safety profiles of NMP and other promising solvents, supported by quantitative data and detailed experimental protocols, to aid in the informed selection of safer substitutes in research and development.

Health and Safety Profile Comparison

The following table summarizes key health and safety data for NMP and several alternative solvents. Lower LD50 values indicate higher acute toxicity. Permissible Exposure Limits (PEL) represent the maximum allowable workplace concentration over an 8-hour shift. The flash point is the lowest temperature at which a solvent's vapors will ignite.

Parameter	N-Methyl-2-pyrrolidone (NMP)	Dimethyl Sulfoxide (DMSO)	Propylene Carbonate	Dibasic Esters (DBE)	gamma-Valerolactone (GVL)
CAS Number	872-50-4	67-68-5	108-32-7	95481-62-2 (mixture)	108-29-2
GHS Hazard Statements	H315, H319, H335, H360D[1]	H315, H319, H335[2]	H319[3][4]	H320[5]	H319
Acute Oral LD50 (rat)	3914 - 4150 mg/kg[6][7]	>14,500 mg/kg	>5000 mg/kg[4]	>5000 mg/kg	>2000 mg/kg
Acute Dermal LD50 (rabbit)	8000 mg/kg[8]	40,000 mg/kg	>2000 mg/kg[3]	>2000 mg/kg	>2000 mg/kg
Skin Irritation	Irritating[1]	Irritating[2]	Mild irritant[9]	Little to no irritation[10]	Not classified as a skin irritant
Eye Irritation	Serious eye irritation	Serious eye irritation[2]	Serious eye irritation[3][4]	Irritating[5][11]	Causes serious eye irritation
Reproductive Toxicity	May damage the unborn child (Category 1B)	Not classified as a reproductive toxicant[12]	Not classified as a reproductive toxicant[4]	Not expected to cause reproductive effects[10]	Not classified as a reproductive toxicant
Flash Point (°C)	96 (open cup)[1][13]	87[14]	116 - 135[15]	>100	96
Regulatory Status	Substance of Very High Concern (SVHC) under REACH[14]	Not highly regulated	Generally considered safe	Not classified as hazardous[16]	Generally Recognized as Safe (GRAS) by FDA

Experimental Protocols

The health and safety data presented above are typically generated using standardized testing protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD) and ASTM International. Below are summaries of the methodologies for key experiments.

Acute Toxicity Testing

• Oral (OECD 423): This method involves the administration of a single dose of the substance to fasted animals, typically rats, via oral gavage.[17][18][19][20] The animals are then observed for a period of 14 days for signs of toxicity and mortality.[20] A stepwise procedure is used, where the results of a test at one dose level determine the next dose level, minimizing the number of animals required.[18][20]

• Dermal (OECD 402): A single dose of the test substance is applied to a shaved area of the skin of an animal, usually a rabbit or rat, and covered with a porous gauze dressing for 24 hours.[21][22][23][24] The animals are observed for 14 days for signs of toxicity and skin reactions at the application site.[21]

Irritation Testing

• Skin Irritation (OECD 404): A small amount of the test substance is applied to a patch of shaved skin on a test animal (typically a rabbit) for a period of 4 hours.[25][26][27] The skin is then observed for signs of erythema (redness) and edema (swelling) at specified intervals, and the severity is scored.[25][26][27]

• Eye Irritation (OECD 405): A single dose of the test substance is applied into the conjunctival sac of one eye of a test animal (usually a rabbit), with the other eye serving as a control.[13][28][29][30][31] The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and swelling at specific time points after application.[13]

Reproductive Toxicity Testing

• Reproduction/Developmental Toxicity Screening Test (OECD 421 & 422): These screening tests involve the administration of the substance to male and female rats before and during mating, and to females during gestation and lactation.[32][33][34] The studies assess effects on fertility, pregnancy, maternal behavior, and the development of the offspring.[32][33][34]

• Extended One-Generation Reproductive Toxicity Study (OECD 443): This is a more comprehensive study that evaluates the effects of the test substance on reproductive and developmental parameters, including sexual maturation and function of the offspring.[35]

Flammability Testing

• Flash Point (ASTM D93): This method uses a Pensky-Martens closed-cup tester.[6][36][37][38][39] The sample is heated at a controlled rate while a small flame is periodically introduced into the vapor space above the liquid. The flash point is the lowest temperature at which the vapors ignite.[6][38]

Visualizing Experimental Workflows and Decision Making

To further clarify the processes involved in solvent safety assessment and selection, the following diagrams illustrate a typical experimental workflow for toxicity testing and a logical approach to choosing a safer solvent alternative.

Caption: Workflow for assessing solvent toxicity, starting with in silico and in vitro methods and proceeding to in vivo studies when necessary.

Caption: A logical process for selecting a safer and effective solvent alternative to NMP.

Conclusion

The data clearly indicates that solvents such as Dimethyl Sulfoxide (DMSO), Propylene Carbonate, Dibasic Esters (DBE), and gamma-Valerolactone (GVL) present more favorable health and safety profiles compared to NMP, particularly concerning reproductive toxicity. While a direct "drop-in" replacement may not always be feasible due to differing solvency and physical properties, these alternatives offer viable pathways to reducing workplace hazards and complying with increasingly stringent regulations. Researchers and drug development professionals are encouraged to utilize the comparative data and experimental insights provided in this guide to inform their solvent selection process, prioritizing both scientific efficacy and the well-being of laboratory personnel.

References

• 1. greenfield.com [greenfield.com]
• 2. greenfield.com [greenfield.com]
• 3. sds.chemtel.net [sds.chemtel.net]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. gcascc.com [gcascc.com]
• 6. ASTM D93 - Flash Point Test - Situ Biosciences [situbiosciences.com]
• 7. fishersci.com [fishersci.com]
• 8. louisville.edu [louisville.edu]
• 9. aglayne.com [aglayne.com]
• 10. cometchemical.com [cometchemical.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. carlroth.com [carlroth.com]
• 13. nucro-technics.com [nucro-technics.com]
• 14. fishersci.com [fishersci.com]
• 15. fishersci.com [fishersci.com]
• 16. scribd.com [scribd.com]
• 17. researchgate.net [researchgate.net]
• 18. Acute oral toxicity test (OECD 423: 2001); (EPA -Environmental Protection Agency); (OPPTS 870.1100: 2002 - Office of prevention, Pesticides and Toxic Substances, USA). - IVAMI [ivami.com]
• 19. oecd.org [oecd.org]
• 20. scribd.com [scribd.com]
• 21. nucro-technics.com [nucro-technics.com]
• 22. Acute dermal toxicity-402 | PPTX [slideshare.net]
• 23. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 24. catalog.labcorp.com [catalog.labcorp.com]
• 25. catalog.labcorp.com [catalog.labcorp.com]
• 26. OECD N°404 : Laboratory skin irritant/corrosive test - Analytice [analytice.com]
• 27. oecd.org [oecd.org]
• 28. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX [slideshare.net]
• 29. oecd.org [oecd.org]
• 30. catalog.labcorp.com [catalog.labcorp.com]
• 31. oecd.org [oecd.org]
• 32. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 33. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 34. oecd.org [oecd.org]
• 35. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 36. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 37. precisionlubrication.com [precisionlubrication.com]
• 38. Flash Point Testing Methods | ASTM D56 | ASTM D93 | Dell Tech [delltech.com]
• 39. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-Methylpyrrolidone (NMP) in a Laboratory Setting

For researchers and scientists, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. N-Methylpyrrolidone (NMP), a versatile solvent widely used in the pharmaceutical and chemical industries, requires careful handling and adherence to specific disposal protocols due to its hazardous properties. This guide provides essential, step-by-step procedures for the safe disposal of NMP, ensuring the protection of personnel and compliance with regulatory standards.

Immediate Safety and Handling of NMP Waste

Before initiating any disposal procedure, it is imperative to handle NMP waste with appropriate safety measures. NMP is classified as a combustible liquid and can cause serious skin and eye irritation.[1][2][3][4] Always wear personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection, when handling NMP waste.[2][3] Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.[5]

NMP Waste Characterization and Storage

The first step in proper disposal is to characterize the waste. The disposal method will depend on whether the NMP is pure, mixed with other non-hazardous materials, or contaminated with other hazardous substances.

• Waste Determination: As the generator of the waste, it is your responsibility to determine if the NMP waste is hazardous under federal, state, and local regulations.[6] While pure NMP is not specifically listed as an EPA RCRA hazardous waste, it can become a "characteristic" hazardous waste if contaminated.[6]

• Proper Labeling: All waste containers must be clearly labeled as "N-Methylpyrrolidone Waste" and include appropriate hazard warnings.[1][7]

• Secure Storage: Store waste NMP in approved, tightly closed containers made of suitable materials like polyethylene (B3416737) or steel.[1][5] These containers should be kept in a cool, dry, well-ventilated, and secured area, away from heat or ignition sources.[3][6]

Property	Data
Physical State	Liquid
Classification	Combustible Liquid[1][4][7]
Primary Hazards	Causes serious eye irritation, skin irritation, and may cause respiratory irritation.[2][3][4] May damage an unborn child.[3]
RCRA Status (as produced)	Not specifically listed as an EPA RCRA hazardous waste.[6]
Waste Container Type	Approved safety-type disposal cans; Polyethylene or steel containers are suitable.[1]

Step-by-Step Disposal Procedures

The appropriate disposal route for NMP depends on institutional policies, local regulations, and the nature of the waste stream. The following are the generally recommended procedures.

Method 1: Licensed Waste Disposal Service (Most Recommended)

This is the most common and safest method for laboratory-generated NMP waste.

• Collection: Collect all NMP waste, including contaminated materials like absorbent pads and PPE, in a designated and properly labeled hazardous waste container.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department. They will provide specific instructions and arrange for a pickup by a licensed professional waste disposal service.

• Disposal: The waste will typically be transported to an approved and licensed facility for incineration or industrial combustion.[1][3]

Method 2: Biotreatment (Requires Pre-Approval)

NMP is highly biodegradable, which allows for biotreatment as a disposal option under specific conditions.[1]

• Verify Waste Stream: This method is only suitable for aqueous solutions of NMP that are not contaminated with other hazardous chemicals.

• Obtain Approval: Before proceeding, you must obtain approval from the operators of your local industrial or municipal wastewater treatment facility.[1] Discharging NMP without prior authorization is prohibited.

• Controlled Discharge: If approved, follow the specific discharge limits and procedures provided by the treatment facility.

Method 3: Spill Cleanup Disposal

In the event of a spill, the cleanup materials must also be disposed of properly.

• Ensure Safety: Evacuate non-essential personnel and ensure the area is well-ventilated. Eliminate all ignition sources.[4][8]

• Containment: For small spills, absorb the NMP with an inert material such as sand, earth, or a commercial absorbent.[6] Do not use combustible materials.

• Collection: Carefully collect the absorbent material and place it into a designated, sealed container for hazardous waste.

• Disposal: The contaminated absorbent material may be disposed of via incineration or, in some cases, buried in a licensed landfill.[1] Always consult your EHS department for the approved method at your facility.

Caption: Decision workflow for the proper disposal of N-Methylpyrrolidone (NMP) waste.

Disposal of Empty Containers

Empty containers that previously held NMP must be handled as hazardous waste. They retain product residues and vapors which can be flammable.[6] Never wash out or reuse these containers for other purposes.[6] Dispose of empty containers and unused contents in accordance with federal, state, and local requirements, typically through your institution's hazardous waste program.[6]

References

• 1. p2infohouse.org [p2infohouse.org]
• 2. Mobile [my.chemius.net]
• 3. chemos.de [chemos.de]
• 4. aglayne.com [aglayne.com]
• 5. louisville.edu [louisville.edu]
• 6. jmnspecialties.com [jmnspecialties.com]
• 7. epa.gov [epa.gov]
• 8. greenfield.com [greenfield.com]

Essential Safety and Logistical Information for Handling N-Methylpyrrolidone (NMP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of N-Methylpyrrolidone (NMP), a versatile solvent widely used in laboratory and manufacturing settings. Adherence to these procedures is essential for ensuring personnel safety and minimizing environmental impact.

NMP is a reproductive toxicant and can cause skin, eye, and respiratory irritation.[1] It is readily absorbed through the skin, making the selection and use of appropriate Personal Protective Equipment (PPE) a critical first line of defense.[2][3]

Personal Protective Equipment (PPE) Selection and Use

A thorough risk assessment should be conducted to determine the potential for exposure under specific laboratory conditions. The following provides a step-by-step guide for the selection and use of PPE when handling NMP.

1. Hand Protection:

The selection of appropriate gloves is paramount due to NMP's high potential for skin absorption.[2] Breakthrough time, the time it takes for the chemical to permeate the glove material, is a critical factor in glove selection.

• Recommended Materials: Butyl rubber and laminated polyethylene (B3416737)/ethylene vinyl alcohol (EVOH) gloves are highly recommended for their resistance to NMP.[2][4][5]

• Not Recommended Materials: Gloves made of natural rubber, nitrile, or polyethylene are not suitable for handling NMP as the chemical can quickly permeate these materials.[2][5]

• Glove Change Protocol: Gloves should be changed frequently, especially when working with NMP for extended periods. If direct contact with NMP occurs, gloves should be removed and replaced immediately.

Quantitative Data on Glove Breakthrough Times:

The following table summarizes the breakthrough times for various glove materials when exposed to N-Methylpyrrolidone. This data is essential for selecting the appropriate hand protection for the duration of your specific tasks.

Glove Material	Breakthrough Time (minutes)	ANSI/ISEA 105-2000 Rating
Butyl Rubber	>480	6
Laminated Polyethylene/EVOH (Silver Shield®/4H®)	>480	6
Viton™	>480	6
Neoprene	140	4
Nitrile	34	2
Natural Rubber	Not Recommended	0

Data sourced from publicly available chemical resistance charts. On-site testing is strongly advised to determine safe usage parameters for your specific conditions.

2. Eye and Face Protection:

To prevent eye irritation from splashes or vapors, appropriate eye and face protection is mandatory.[6][7]

• Primary Protection: Chemical splash goggles that meet EN166 requirements should be worn whenever handling NMP.[6][7]

• Secondary Protection: In situations with a higher risk of splashing, a face shield should be worn in addition to chemical splash goggles.[8][9]

3. Skin and Body Protection:

In addition to hand protection, other areas of the skin must be protected from potential contact with NMP.[2]

• Lab Coats and Aprons: A laboratory coat should be worn at all times. For tasks with a higher risk of splashes, a chemically resistant apron, such as one made of butyl rubber, is recommended.[6]

• Full-Body Protection: For large-scale operations or in the event of a significant spill, impermeable coveralls may be necessary.[7]

4. Respiratory Protection:

Engineering controls, such as fume hoods and local exhaust ventilation, are the primary means of controlling inhalation exposure to NMP vapors. When these controls are not sufficient, respiratory protection is required.[10]

• For Low-Level Vapor Concentrations: A NIOSH-certified air-purifying elastomeric half mask respirator equipped with N100, R100, or P100 filters is recommended.[4]

• For Higher Vapor Concentrations or Unknowns: A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be used.[10] In situations where the respirator is the sole means of protection, a full-face supplied-air respirator is necessary.[8][10]

• Fit Testing and Training: All personnel required to wear respirators must be properly trained and fit-tested in accordance with OSHA's Respiratory Protection Standard (29 CFR 1910.134).[8][9]

Operational and Disposal Plans

Handling and Storage:

• NMP should be handled in a well-ventilated area, preferably within a chemical fume hood.

• Store NMP in tightly sealed, properly labeled containers in a cool, dry, and well-ventilated area away from incompatible materials.[7]

• Avoid direct sunlight and sources of ignition as NMP is a combustible liquid.[3][6]

Spill Management:

• In the event of a spill, evacuate the area and remove all sources of ignition.

• Wear the appropriate PPE, including respiratory protection, before attempting to clean up the spill.

• Contain the spill using an inert absorbent material.

• Collect the absorbed material into a suitable container for disposal.

Disposal Plan:

• All NMP waste, including contaminated PPE and absorbent materials, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.

• Waste NMP should be stored in approved and properly labeled disposal containers.[6]

• Recommended disposal methods include incineration in a licensed facility.[6]

• Biotreatment at an industrial wastewater treatment facility may also be a viable option, but approval from the facility operator is required.[6]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE when working with N-Methylpyrrolidone.

References

• 1. cdn.mscdirect.com [cdn.mscdirect.com]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. glovesbyweb.com [glovesbyweb.com]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. static.csbsju.edu [static.csbsju.edu]
• 6. auckland.ac.nz [auckland.ac.nz]
• 7. Quantitative Risk Analysis for N-Methyl Pyrrolidone Using Physiologically Based Pharmacokinetic and Benchmark Dose Mode… [ouci.dntb.gov.ua]
• 8. Modeling the temperature dependence of N-methylpyrrolidone permeation through butyl- and natural-rubber gloves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ehs.sfsu.edu [ehs.sfsu.edu]
• 10. Amanote [app.amanote.com]